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  • Product: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid
  • CAS: 300383-08-8
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Core Science & Biosynthesis

Foundational

In-Depth Technical Guide: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (CAS 300383-08-8)

Introduction 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a unique organic molecule that presents considerable opportunities for exploration in medicinal chemistry and drug discovery. Its structure combines several...
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Author: BenchChem Technical Support Team. Date: January 2026

Introduction

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a unique organic molecule that presents considerable opportunities for exploration in medicinal chemistry and drug discovery. Its structure combines several key pharmacophores: a benzoic acid moiety, a sulfonamide linker, and a morpholine ring. This guide provides a comprehensive technical overview of this compound, including a plausible synthetic route, detailed characterization data, a rationale for its molecular design, and potential avenues for therapeutic investigation. Benzoic acid and its derivatives are recognized as foundational scaffolds in medicinal chemistry, giving rise to a wide array of therapeutic agents. [1][2][3][4]The strategic incorporation of a morpholine-sulfonyl group onto the 4-methylbenzoic acid backbone creates a novel chemical entity with potential for unique biological activities.

Physicochemical and Structural Properties

A summary of the key physicochemical properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is presented below. These properties are crucial for understanding its behavior in biological systems and for designing relevant experiments.

PropertyValueSource
CAS Number 300383-08-8Internal Data
Molecular Formula C₁₂H₁₅NO₅SInternal Data
Molecular Weight 285.32 g/mol Internal Data
Melting Point 177-180 °CInternal Data
Appearance Predicted: White to off-white solidInferred
pKa (predicted) ~3.5-4.5 (Carboxylic Acid)Inferred
XlogP (predicted) ~1.5Inferred
Solubility Predicted: Soluble in organic solvents like DMSO, DMF, and alcohols; sparingly soluble in water.Inferred

Rationale for Molecular Design: A Chemist's Perspective

The architecture of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a deliberate amalgamation of functional groups, each contributing to its overall potential as a bioactive molecule.

  • Benzoic Acid Core : The benzoic acid group is a versatile anchor in drug design. [1][2]It can participate in hydrogen bonding and ionic interactions with biological targets, particularly with amino acid residues in enzyme active sites or receptors. Its presence also provides a handle for further chemical modification.

  • Sulfonamide Linker : The sulfonamide group is a cornerstone in medicinal chemistry, found in a wide range of drugs including antimicrobials, diuretics, and anticancer agents. [5][6][7][8]It is a stable, non-hydrolyzable mimic of an amide or ester, and its geometry and hydrogen bonding capabilities are key to its biological activity. It often acts as a transition-state analogue inhibitor for various enzymes. [5]

  • Morpholine Moiety : The morpholine ring is considered a "privileged structure" in medicinal chemistry. [9][10][11]Its inclusion in a molecule can enhance aqueous solubility, improve metabolic stability, and provide a favorable pharmacokinetic profile. [9]The oxygen atom can act as a hydrogen bond acceptor, and the ring's chair conformation can provide a desirable three-dimensional structure for binding to protein targets. [12][13]

  • Methyl Group : The methyl group at the 4-position of the benzoic acid ring can influence the molecule's conformation and lipophilicity. It can also block potential sites of metabolism, thereby increasing the compound's in vivo half-life.

The specific arrangement of these groups—the ortho-relationship of the methyl and sulfonyl groups and the meta-relationship of the carboxylic acid and sulfonyl groups—creates a distinct electronic and steric profile that could lead to selective interactions with specific biological targets.

Synthesis and Characterization

Proposed Synthetic Pathway

Synthetic_Pathway A 3-Amino-4-methylbenzoic acid B Intermediate Diazonium Salt A->B  1. NaNO₂, HCl (aq)  0-5 °C   C 3-Chlorosulfonyl-4-methylbenzoic acid B->C  2. SO₂, CuCl₂  in Acetic Acid   D 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid C->D  3. Morpholine,  Base (e.g., Pyridine)  in an inert solvent (e.g., DCM)  

Caption: Proposed multi-step synthesis of the target compound.

Experimental Protocol: A Step-by-Step Guide
Step 1: Diazotization of 3-Amino-4-methylbenzoic acid

  • Reaction Setup : In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, suspend 3-amino-4-methylbenzoic acid (1 equivalent) in a mixture of concentrated hydrochloric acid and water. [14]2. Cooling : Cool the suspension to 0-5 °C in an ice-salt bath.

  • Diazotization : While maintaining the temperature below 5 °C, add a solution of sodium nitrite (1.1 equivalents) in water dropwise to the stirred suspension.

  • Monitoring : Stir the reaction mixture at 0-5 °C for 30 minutes. The formation of the diazonium salt can be monitored by the disappearance of the starting aniline (e.g., by TLC).

Causality: The reaction of the primary aromatic amine with nitrous acid (formed in situ from NaNO₂ and HCl) at low temperatures generates a relatively stable diazonium salt. This intermediate is highly reactive and serves as an excellent precursor for the introduction of the sulfonyl chloride group. [15][16][17]

Step 2: Sulfonylation (Sandmeyer-type reaction)

  • Sulfur Dioxide Introduction : In a separate, well-ventilated fume hood, prepare a solution of sulfur dioxide in glacial acetic acid.

  • Catalyst : Add a catalytic amount of copper(II) chloride to the sulfur dioxide solution.

  • Addition of Diazonium Salt : Slowly add the cold diazonium salt solution from Step 1 to the sulfur dioxide/acetic acid mixture. Vigorous stirring is essential.

  • Reaction Progression : Allow the reaction to warm to room temperature and stir for several hours. The evolution of nitrogen gas will be observed.

  • Workup : Pour the reaction mixture onto ice and extract the product, 3-chlorosulfonyl-4-methylbenzoic acid, with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Causality: This is a variation of the Sandmeyer reaction, where the diazonium group is replaced by a chlorosulfonyl group. Sulfur dioxide acts as the source of the sulfonyl moiety, and the copper catalyst facilitates the radical-mediated transformation. [16]

Step 3: Reaction with Morpholine to form the Sulfonamide

  • Reaction Setup : Dissolve the crude 3-chlorosulfonyl-4-methylbenzoic acid from Step 2 in an inert solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Addition of Amine and Base : Cool the solution in an ice bath and add morpholine (1.2 equivalents) followed by a non-nucleophilic base like pyridine or triethylamine (1.5 equivalents). [18]The base is crucial to neutralize the HCl generated during the reaction.

  • Reaction : Stir the reaction mixture at room temperature overnight.

  • Purification :

    • Wash the reaction mixture with dilute acid (e.g., 1M HCl) to remove excess morpholine and the base.

    • Extract the aqueous layer with the organic solvent.

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

    • Remove the solvent in vacuo to yield the crude product.

    • Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to obtain the purified 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Causality: The highly electrophilic sulfonyl chloride readily reacts with the nucleophilic secondary amine of morpholine to form a stable sulfonamide bond. [19][20]The use of a base is necessary to drive the reaction to completion by scavenging the HCl byproduct. [18]

Characterization and Expected Data

The structure of the final compound should be confirmed by standard analytical techniques.

TechniqueExpected Observations
¹H NMR (in DMSO-d₆)- A singlet for the methyl protons (~2.5 ppm).- Two multiplets for the morpholine protons (~3.0-3.2 ppm and ~3.6-3.8 ppm).- Aromatic protons as a set of multiplets or doublets in the range of 7.5-8.5 ppm.- A broad singlet for the carboxylic acid proton (>12 ppm). [21][22][23][24]
¹³C NMR (in DMSO-d₆)- Methyl carbon (~20 ppm).- Morpholine carbons (~45-50 ppm and ~65-70 ppm).- Aromatic carbons (~125-145 ppm).- Carboxylic acid carbonyl carbon (~165-170 ppm). [23]
IR Spectroscopy (KBr pellet)- A very broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹).- A strong C=O stretch from the carboxylic acid (~1700-1725 cm⁻¹).- Strong S=O stretches from the sulfonamide group (~1320-1350 cm⁻¹ and ~1150-1170 cm⁻¹).- C-N and C-O stretches from the morpholine and benzoic acid moieties. [21][25][26][27][28]
Mass Spectrometry (ESI-)- Expected [M-H]⁻ ion at m/z 284.06. [29][30][31][32]

Potential Research Applications and Screening Strategies

The unique structural features of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid suggest several promising avenues for biological investigation. The presence of the sulfonamide and morpholine moieties points towards potential activity in areas where these groups are known to be effective. [5][6][10]

Potential Therapeutic Areas

  • Antimicrobial Activity : Sulfonamides were among the first effective antimicrobial agents, and the morpholine ring is also found in some antimicrobial drugs. [6][7]This compound could be screened against a panel of pathogenic bacteria and fungi.

  • Anticancer Activity : Many anticancer drugs contain sulfonamide or morpholine groups, which can target enzymes like carbonic anhydrases or kinases that are often dysregulated in cancer. [5][8][12][13]3. Enzyme Inhibition : The sulfonamide group can act as a zinc-binding group in metalloenzymes or mimic the transition state of tetrahedral intermediates in proteases and other hydrolases.

Proposed Screening Workflow

A systematic approach is recommended to elucidate the biological activity of this novel compound. [33][34][35]

Screening_Workflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Hit Validation cluster_2 Phase 3: Lead Optimization A Compound Synthesis & Characterization B High-Throughput Screening (HTS) against diverse target panel (e.g., kinases, proteases) A->B C Phenotypic Screening (e.g., antimicrobial, cytotoxicity assays) A->C D Dose-Response Studies (IC₅₀/EC₅₀ determination) B->D C->D E Orthogonal Assays (Confirm activity with different method) D->E F Structure-Activity Relationship (SAR) Studies E->F G ADME/Tox Profiling (Absorption, Distribution, Metabolism, Excretion, Toxicity) F->G

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Exploratory

physicochemical properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

An In-depth Technical Guide to the Physicochemical Properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid Executive Summary 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a substituted aromatic compound featurin...
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Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Physicochemical Properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Executive Summary

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a substituted aromatic compound featuring key functional groups pivotal in medicinal chemistry: a carboxylic acid, a sulfonamide, and a morpholine ring. Understanding its physicochemical properties is fundamental to predicting its behavior in biological systems, including its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. This guide provides a comprehensive analysis of its core molecular properties, the influence of its structural components on these characteristics, and standardized protocols for their experimental determination. The narrative emphasizes the causal relationships between molecular structure and physicochemical behavior, offering a foundational understanding for its application in research and drug development.

Introduction: The Significance of Physicochemical Profiling

In modern drug discovery, the adage "compound quality" is directly tied to a molecule's physicochemical properties.[1] These intrinsic characteristics, dictated by molecular structure, govern a compound's journey from administration to its biological target.[2] Properties such as lipophilicity (LogP/LogD), acidity (pKa), and solubility are critical determinants of a drug's oral bioavailability and overall pharmacokinetic profile.[1][2]

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid incorporates a constellation of functional groups that are common in pharmacologically active agents. The benzoic acid moiety provides an acidic handle for salt formation and hydrogen bonding, the sulfonamide group is a well-established pharmacophore, and the morpholine ring often serves to modulate solubility and polarity. This guide dissects these components to provide a holistic view of the molecule's predicted and experimentally determinable properties.

Core Molecular Identifiers and Properties

The fundamental identity and key computed properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid are summarized below. These values serve as the starting point for any in-depth analysis or experimental design.

PropertyValueSource
CAS Number 300383-08-8[3][4][5]
Molecular Formula C₁₂H₁₅NO₅S[3][4][5][6]
Molecular Weight 285.31 g/mol [3]
Monoisotopic Mass 285.0671 Da[6]
Canonical SMILES CC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)N2CCOCC2[6]
InChI Key XWGOGAHEPWTCCH-UHFFFAOYSA-N[6]
Predicted XlogP 0.6[6]

Structural Analysis and Physicochemical Implications

The molecule's behavior is a direct consequence of its architecture. Each functional group contributes uniquely to its overall physicochemical profile.

Caption: Influence of functional groups on physicochemical properties.

Lipophilicity and Partition Coefficient (LogP)

Lipophilicity, often expressed as the logarithm of the octanol-water partition coefficient (LogP), is a critical parameter for predicting a drug's ability to cross cell membranes.[2] For 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, the predicted XlogP value is 0.6, suggesting a relatively balanced hydrophilic-lipophilic character.[6]

  • Lipophilic Contributors: The methyl-substituted benzene ring (toluene backbone) provides a nonpolar surface area that contributes to its lipophilicity.

  • Hydrophilic Contributors: The carboxylic acid, sulfonamide, and the oxygen atom of the morpholine ring are polar, hydrogen-bonding groups that significantly increase its affinity for aqueous phases.

The overall low LogP value suggests that the compound is likely to have good aqueous solubility but may require active transport or specific structural features to efficiently cross the blood-brain barrier.

Acidity (pKa)

The carboxylic acid group is the primary acidic center of the molecule. The acid dissociation constant (pKa) determines the extent of ionization at a given pH. This is crucial as the charge state of a molecule dramatically affects its solubility, permeability, and target binding.[7] While an experimental pKa is not available in the search results, it is expected to be in the typical range for benzoic acids (around 4-5). At physiological pH (7.4), the carboxylic acid will be predominantly deprotonated (negatively charged), which generally enhances aqueous solubility but can hinder passive diffusion across lipid membranes.[1]

Solubility

Aqueous solubility is a prerequisite for absorption. The solubility of this compound is governed by a balance of its crystalline solid-state properties (which must be overcome) and its favorable interactions with water. The presence of multiple hydrogen bond acceptors (sulfonamide oxygens, morpholine oxygen, carboxylic acid) and a hydrogen bond donor (carboxylic acid) suggests that it should exhibit moderate to good aqueous solubility, particularly at pH values above its pKa where it exists as the carboxylate salt.

Experimental Determination of Physicochemical Properties

While computational predictions are valuable for initial screening, experimental determination is the gold standard for accurate characterization.[8] The following are standard, validated protocols for measuring key properties.

Caption: Standard workflow for physicochemical characterization.

Protocol: Determination of Octanol-Water Partition Coefficient (LogP) via Shake-Flask Method

This method remains the benchmark for LogP measurement.[1]

  • Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., DMSO, methanol). Prepare octanol-saturated water and water-saturated octanol by mixing equal volumes of 1-octanol and purified water, shaking vigorously, and allowing the phases to separate overnight.

  • Partitioning: Add a small aliquot of the stock solution to a vessel containing known volumes of the pre-saturated octanol and aqueous buffer (e.g., phosphate buffer at a pH at least 2 units below the pKa to ensure the compound is neutral).

  • Equilibration: Seal the vessel and shake at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 1-24 hours) to reach equilibrium.

  • Phase Separation: Centrifuge the vessel to ensure complete separation of the octanol and aqueous phases.

  • Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC-UV).

  • Calculation: Calculate LogP as: Log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous Phase] ).

Protocol: Determination of pKa by Potentiometric Titration

This protocol is highly accurate for determining the pKa of ionizable groups.

  • Sample Preparation: Accurately weigh the compound and dissolve it in a suitable co-solvent/water mixture (e.g., methanol/water or DMSO/water) if aqueous solubility is limited. Ensure the compound is fully dissolved.

  • Titration Setup: Place the solution in a thermostatted vessel and use a calibrated pH electrode to monitor the pH.

  • Titration: Slowly add a standardized titrant (e.g., 0.1 M NaOH for an acidic compound) in small, precise increments using an automated titrator.

  • Data Acquisition: Record the pH of the solution after each addition of titrant.

  • Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point (i.e., where half of the acid has been neutralized). Alternatively, use the first derivative of the titration curve to precisely locate the equivalence point.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid was not found in the search results, data from structurally related compounds like benzoic acid and other sulfonamides suggest the following precautions:

  • General Handling: Handle in accordance with good industrial hygiene and safety practices. Use in a well-ventilated area or a chemical fume hood. Avoid formation of dust and aerosols.[9]

  • Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-shields, and a lab coat.[9][10]

  • Hazards: May cause skin and serious eye irritation.[10] May cause respiratory irritation if inhaled as dust. Some related compounds may cause allergic skin reactions.

Always consult a compound-specific SDS before handling.

Synthesis Overview

A plausible and common route for synthesizing compounds of this class involves the reaction of a sulfonyl chloride with an amine. A general pathway is outlined below, adapted from a similar synthesis.[11]

Synthesis_Pathway A 4-Methyl-3-(chlorosulfonyl) benzoic acid C Base (e.g., DIPEA) Solvent (e.g., THF) A->C B Morpholine B->C D 4-Methyl-3-(morpholine-4-sulfonyl) benzoic acid C->D Sulfonamide Formation

Caption: General synthesis pathway via sulfonamide formation.

The synthesis involves the nucleophilic attack of the morpholine nitrogen on the electrophilic sulfur atom of 4-methyl-3-(chlorosulfonyl)benzoic acid. A non-nucleophilic base is typically added to quench the HCl byproduct generated during the reaction. The final product can then be purified using techniques such as recrystallization or chromatography.

Conclusion

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a molecule with a balanced physicochemical profile, characterized by features that impart both hydrophilic and lipophilic character. Its predicted low LogP and the presence of a primary acidic group suggest it will have significant aqueous solubility at physiological pH, a desirable trait for formulation and systemic distribution. However, its ionized state may present challenges for passive membrane permeability. The experimental protocols detailed herein provide a robust framework for validating these predictions and generating the precise data required for advanced stages of research and development. This comprehensive understanding is essential for any scientist aiming to utilize this compound effectively.

References

  • 4-Methyl-3-(morpholine-4-sulfonyl)-benzoic acid. Vertex AI Search.
  • Rapid Experimental Measurements of Physicochemical Properties to Inform Models and Testing - PMC - NIH.
  • 4-METHYL-3-(MORPHOLINE-4-SULFONYL)BENZOIC ACID Chemical Properties - ChemicalBook. ChemicalBook.
  • 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S) - PubChemLite. PubChem.
  • Assessing Physicochemical Properties of Drug Molecules via Microsolvation Measurements with Differential Mobility Spectrometry - PMC - PubMed Central.
  • Assessing Physicochemical Properties of Drug Molecules via Microsolvation Measurements with Differential Mobility Spectrometry | ACS Central Science - ACS Public
  • 4-(Morpholine-4-sulfonyl)-benzoic acid - Matrix Scientific.
  • 4-Methoxy-3-(morpholine-4-sulfonyl)benzoic acid - CymitQuimica. CymitQuimica.
  • Chapter 1: Physicochemical Properties - Books - The Royal Society of Chemistry. Royal Society of Chemistry.
  • Physicochemical Properties and Environmental Fate - A Framework to Guide Selection of Chemical Alternatives - NCBI.
  • SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.
  • 4-Methyl-3-(morpholine-4-sulfonyl)-benzoic acid | CAS 300383-08-8 | SCBT. Santa Cruz Biotechnology.
  • SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
  • Synthesis of 4-(4-morpholinylsulfonyl)-benzoic acid - PrepChem.com. PrepChem.com.
  • 4-methyl-3-[(morpholine-4-sulfonyl)amino]benzoic acid - ChemicalBook. ChemicalBook.
  • SAFETY DATA SHEET - TCI Chemicals. TCI Chemicals.
  • Safety Data Sheet - Angene Chemical. Angene Chemical.
  • Safety D
  • 3-(Morpholine-4-sulfonyl)benzoic acid | C11H13NO5S | CID 257476 - PubChem. PubChem.

Sources

Foundational

In-Depth Technical Guide: Structure Elucidation of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Introduction 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a bespoke organic molecule whose structural confirmation is paramount for its intended application in research and development, particularly within the pharm...
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Author: BenchChem Technical Support Team. Date: January 2026

Introduction

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a bespoke organic molecule whose structural confirmation is paramount for its intended application in research and development, particularly within the pharmaceutical and materials science sectors. The precise arrangement of its constituent atoms dictates its chemical reactivity, physical properties, and biological activity. This guide provides a comprehensive, technically-grounded walkthrough of the analytical methodologies employed to unequivocally elucidate the structure of this compound. We will delve into the "why" behind each experimental choice, ensuring a narrative that is not only procedural but also deeply rooted in scientific rationale.

I. Synthesis and Purification: The Foundation of Structural Analysis

A robust and well-characterized synthetic route is the first step in any structural elucidation campaign. While various synthetic strategies can be envisioned, a common approach involves the reaction of a suitable starting material with a sulfonyl chloride, followed by functional group manipulations. For instance, a plausible synthesis could involve the reaction of 4-methyl-3-sulfobenzoic acid with a chlorinating agent to form the corresponding sulfonyl chloride, which is then reacted with morpholine.[3] Alternatively, a commercially available precursor like 4-(chlorosulfonyl)benzoic acid can be reacted with morpholine in the presence of a base.[4]

Experimental Protocol: Synthesis via Sulfonylation

  • Reaction Setup: In a well-ventilated fume hood, dissolve 4-methyl-3-(chlorosulfonyl)benzoic acid in a suitable aprotic solvent such as tetrahydrofuran (THF).

  • Base and Nucleophile Addition: Cool the solution to 0°C in an ice bath. Add an organic base, such as triethylamine or diisopropylethylamine, to scavenge the HCl byproduct. Slowly add a stoichiometric equivalent of morpholine dropwise to the stirred solution.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Work-up and Isolation: Upon completion, quench the reaction with water and acidify the aqueous layer with a dilute acid (e.g., 1M HCl) to precipitate the product.[5]

  • Purification: Collect the crude product by vacuum filtration and purify by recrystallization from an appropriate solvent system (e.g., ethanol/water) to obtain pure 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid as a solid.

The purity of the synthesized compound is critical for unambiguous spectroscopic analysis. Techniques such as High-Performance Liquid Chromatography (HPLC) and Melting Point analysis are employed to ascertain the homogeneity of the sample.

II. Spectroscopic Elucidation: Deciphering the Molecular Architecture

A suite of spectroscopic techniques is employed to piece together the molecular puzzle. Each method provides unique and complementary information about the compound's structure.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structure Determination

NMR spectroscopy is the most powerful tool for elucidating the structure of organic compounds in solution.[6][7][8] By analyzing the chemical shifts, integration, and coupling patterns of atomic nuclei (primarily ¹H and ¹³C), we can map out the connectivity of the molecule.[9][10]

¹H NMR (Proton NMR) Spectroscopy

The ¹H NMR spectrum provides information about the number of different types of protons and their neighboring environments.

Expected ¹H NMR Signals for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid:

Proton(s) Expected Chemical Shift (δ, ppm) Multiplicity Integration Rationale
-COOH> 10Singlet (broad)1HThe acidic proton of the carboxylic acid is typically deshielded and often appears as a broad singlet.
Aromatic-H7.5 - 8.5Multiplet3HThe three protons on the benzene ring will exhibit complex splitting patterns due to their coupling with each other. Their exact shifts are influenced by the electron-withdrawing nature of the carboxylic acid and sulfonyl groups.
Morpholine-H (adjacent to N)~3.7Triplet4HProtons on the carbons adjacent to the nitrogen atom of the morpholine ring are deshielded.
Morpholine-H (adjacent to O)~3.2Triplet4HProtons on the carbons adjacent to the oxygen atom of the morpholine ring are also deshielded, but typically to a lesser extent than those next to the nitrogen.
-CH₃~2.5Singlet3HThe methyl group protons will appear as a singlet as they have no adjacent protons to couple with.
¹³C NMR (Carbon-13 NMR) Spectroscopy

The ¹³C NMR spectrum reveals the number of non-equivalent carbon atoms in the molecule.

Expected ¹³C NMR Signals for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid:

Carbon(s) Expected Chemical Shift (δ, ppm) Rationale
-COOH165 - 185The carbonyl carbon of the carboxylic acid is highly deshielded.
Aromatic-C120 - 150The six carbons of the benzene ring will appear in this region. The carbons attached to the substituents will have distinct chemical shifts.
Morpholine-C (adjacent to N)~66Carbon atoms adjacent to the nitrogen are deshielded.
Morpholine-C (adjacent to O)~46Carbon atoms adjacent to the oxygen are also deshielded.
-CH₃~20The methyl carbon is typically found in the aliphatic region of the spectrum.
2D NMR Techniques: Unraveling Connectivity

To definitively assign the proton and carbon signals and to confirm the connectivity between different parts of the molecule, two-dimensional (2D) NMR experiments are indispensable.[9]

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically on adjacent carbons). This would confirm the coupling between the aromatic protons and the connectivity within the morpholine ring.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with the carbons to which they are directly attached. This allows for the unambiguous assignment of carbon signals based on their attached protons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This is crucial for establishing the connectivity between the different fragments of the molecule, for example, confirming the attachment of the morpholine ring to the sulfonyl group and the positions of the methyl and sulfonyl groups on the benzene ring.

B. Mass Spectrometry (MS): Determining the Molecular Mass and Fragmentation Pattern

Mass spectrometry provides the precise molecular weight of the compound and offers valuable structural information through the analysis of its fragmentation pattern.[8][11] Electrospray ionization (ESI) is a soft ionization technique commonly used for this type of molecule.

Expected Mass Spectrometry Data:

  • Molecular Ion Peak: The ESI-MS spectrum run in positive ion mode would be expected to show a prominent peak at m/z 286.0744, corresponding to the protonated molecule [M+H]⁺.[12] In negative ion mode, a peak at m/z 284.0598 for the deprotonated molecule [M-H]⁻ would be expected.[12]

  • Fragmentation Pattern: The fragmentation of sulfonamides in mass spectrometry can be complex and informative.[11][13][14] Common fragmentation pathways for aromatic sulfonamides include the loss of SO₂ (64 Da) and cleavage of the S-N bond.[13][15][16] Analysis of these fragment ions can help to confirm the presence of the sulfonyl and morpholine groups and their connectivity.

C. Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared spectroscopy is a rapid and effective method for identifying the presence of key functional groups within a molecule by detecting their characteristic vibrational frequencies.[8][17]

Expected IR Absorption Bands for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid:

Functional Group Characteristic Absorption (cm⁻¹) Vibrational Mode
Carboxylic Acid O-H2500-3300 (broad)O-H stretch
Carboxylic Acid C=O1680-1710C=O stretch
Aromatic C-H3000-3100C-H stretch
Aromatic C=C1450-1600C=C stretch
Sulfonamide S=O1330-1370 (asymmetric) & 1140-1180 (symmetric)S=O stretch
C-N Stretch1000-1250C-N stretch
C-O-C Stretch1070-1150C-O-C stretch

The presence of a broad O-H stretch and a strong C=O absorption are characteristic of the carboxylic acid group.[18][19][20][21] The distinct S=O stretching bands confirm the sulfonamide functionality.[22]

III. X-ray Crystallography: The Definitive 3D Structure

While spectroscopic methods provide powerful evidence for the connectivity of a molecule, single-crystal X-ray crystallography provides the ultimate, unambiguous determination of the three-dimensional structure in the solid state.[23][24][25][26] This technique is essential for confirming the relative positions of the substituents on the aromatic ring and the conformation of the morpholine ring.

Experimental Protocol: Single-Crystal X-ray Diffraction

  • Crystal Growth: High-quality single crystals of the compound are grown by slow evaporation of a saturated solution in a suitable solvent or solvent mixture.

  • Data Collection: A selected crystal is mounted on a diffractometer, and X-ray diffraction data are collected.

  • Structure Solution and Refinement: The diffraction data are used to solve the crystal structure and refine the atomic positions, providing a detailed 3D model of the molecule.

The resulting crystal structure would definitively confirm the ortho relationship between the methyl group and the morpholine-4-sulfonyl group, and the meta relationship between the carboxylic acid and the methyl group.

IV. Integrated Data Analysis and Structure Confirmation

The culmination of the structure elucidation process is the integration of all the analytical data. The proposed structure must be consistent with every piece of experimental evidence.

Workflow for Structure Elucidation

StructureElucidation cluster_synthesis Synthesis & Purification cluster_spectroscopy Spectroscopic Analysis cluster_crystallography Crystallographic Analysis cluster_confirmation Structure Confirmation Synthesis Synthesis of Compound Purification Purification (Recrystallization, HPLC) Synthesis->Purification NMR NMR Spectroscopy (1H, 13C, COSY, HSQC, HMBC) Purification->NMR MS Mass Spectrometry (ESI-MS) Purification->MS IR Infrared Spectroscopy (FTIR) Purification->IR Xray Single-Crystal X-ray Diffraction Purification->Xray Confirmation Final Structure Confirmation NMR->Confirmation MS->Confirmation IR->Confirmation Xray->Confirmation

Caption: A logical workflow for the structure elucidation of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

The data from ¹H and ¹³C NMR, supported by 2D NMR experiments, will establish the carbon-hydrogen framework and the connectivity of the molecular fragments. Mass spectrometry will confirm the molecular formula and provide corroborating evidence for the presence of the key functional groups through its fragmentation pattern. Infrared spectroscopy will offer a quick and definitive check for the presence of these same functional groups. Finally, X-ray crystallography will provide the ultimate proof of the overall molecular structure, including the substitution pattern on the aromatic ring and the solid-state conformation.

Conclusion

The structure elucidation of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a systematic process that relies on the synergistic application of multiple analytical techniques. By following the rigorous, self-validating approach outlined in this guide, researchers and scientists can confidently and accurately determine the structure of this and other novel organic molecules, which is a critical step in advancing drug discovery and materials science.

References

  • Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-9. Available at: [Link]

  • Sun, W., et al. (2006). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of the American Society for Mass Spectrometry, 17(2), 153-6. Available at: [Link]

  • Parker, W. O. (2018). How to Determine the Structure of Organic Molecules by NMR Spectroscopy: Example of DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) in Solution. ResearchGate. Available at: [Link]

  • Gao, J., et al. (2011). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. The Journal of Organic Chemistry, 76(21), 8856-63. Available at: [Link]

  • Chemistry LibreTexts. (2024). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. Available at: [Link]

  • ResearchGate. (2025). Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions. Available at: [Link]

  • AZoLifeSciences. (2023). NMR Spectroscopy in Structural Analysis of Organic Compounds. Available at: [Link]

  • ResearchGate. (2025). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. Available at: [Link]

  • Maricopa Open Digital Press. (n.d.). Structural Identification of Organic Compounds: IR Spectroscopy, Mass Spectrometry and NMR Spectroscopy. Available at: [Link]

  • Excillum. (n.d.). Small molecule crystallography. Available at: [Link]

  • Chemistry LibreTexts. (2022). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. Available at: [Link]

  • Wusi, A., et al. (2015). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. Expert Opinion on Drug Discovery, 10(10), 1049-1059. Available at: [Link]

  • The University of Queensland. (n.d.). Small molecule X-ray crystallography. Available at: [Link]

  • AZoLifeSciences. (2023). X-ray Crystallography for Molecular Structure Determination. Available at: [Link]

  • Chang, C. J., et al. (1976). Carbon-13 magnetic resonance spectroscopy of drugs. Sulfonamides. Journal of Pharmaceutical Sciences, 65(7), 1059-64. Available at: [Link]

  • The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. Available at: [Link]

  • Nchou, G. B., et al. (2022). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. Molecules, 27(21), 7489. Available at: [Link]

  • PubChemLite. (n.d.). 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S). Available at: [Link]

  • Doc Brown's Chemistry. (n.d.). infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes. Available at: [https://www.docbrown.info/page06/IRspec/ benzoicacidIR.htm]([Link] benzoicacidIR.htm)

  • Laitinen, R., et al. (1987). N.M.R. Spectroscopic and X-Ray Crystallographic Studies on some o-NO, Substituted Aromatic Sulphur Amides. Journal of the Chemical Society, Perkin Transactions 2, (5), 737-743. Available at: [Link]

  • Olasunkanmi, L. O., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Physical Sciences Reviews, 6(11), 20190082. Available at: [Link]

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  • ResearchGate. (n.d.). The FTIR spectra of 50 mg/L benzoic acid at various sonication times.... Available at: [Link]

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  • Google Patents. (n.d.). EP0478390B1 - Improved method for the preparation of 4-methylsulfonyl benzoic acid derivatives and intermediates.

  • European Patent Office. (n.d.). Improved method for the preparation of 4-methylsulfonyl benzoic acid derivatives and intermediates. Available at: [Link]

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Exploratory

An In-depth Technical Guide to the Synthesis and Characterization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthesis and characterization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, a m...
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Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, a molecule of interest in medicinal chemistry and drug discovery. The document details a robust synthetic pathway, outlines rigorous characterization methodologies, and discusses the compound's potential therapeutic relevance. This guide is designed to equip researchers with the necessary knowledge to synthesize, purify, and validate this compound, thereby facilitating further investigation into its pharmacological properties.

Introduction: The Significance of Morpholine-Containing Sulfonamides

The morpholine moiety is a privileged scaffold in medicinal chemistry, frequently incorporated into drug candidates to enhance their pharmacological profiles.[1] Its presence can improve aqueous solubility, metabolic stability, and target-binding affinity. When combined with a sulfonamide group, the resulting morpholine-containing sulfonamides exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[2] 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid belongs to this important class of compounds and serves as a valuable building block for the synthesis of more complex pharmaceutical agents.[3] Its bifunctional nature, possessing both a carboxylic acid and a sulfonamide, allows for diverse chemical modifications and the exploration of a broad chemical space.

Synthetic Pathway: A Two-Step Approach

The synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid can be efficiently achieved through a two-step process commencing with the chlorosulfonation of 4-methylbenzoic acid, followed by the reaction of the intermediate sulfonyl chloride with morpholine.

Synthesis_Workflow A 4-Methylbenzoic Acid B 4-Methyl-3-(chlorosulfonyl)benzoic Acid A->B Chlorosulfonic Acid (ClSO3H) C 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid B->C Morpholine, Base (e.g., Triethylamine)

Caption: Synthetic workflow for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Step 1: Chlorosulfonation of 4-Methylbenzoic Acid

The initial step involves an electrophilic aromatic substitution reaction where 4-methylbenzoic acid is treated with chlorosulfonic acid. The methyl and carboxylic acid groups on the aromatic ring direct the incoming chlorosulfonyl group to the meta position relative to the carboxyl group and ortho to the methyl group.

Experimental Protocol:

  • In a fume hood, to a round-bottom flask equipped with a magnetic stirrer and a gas outlet connected to a scrubber, carefully add 4-methylbenzoic acid.

  • Cool the flask in an ice bath.

  • Slowly and cautiously add an excess of chlorosulfonic acid (typically 3-5 molar equivalents) to the stirred starting material.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

  • Carefully pour the reaction mixture onto crushed ice to quench the excess chlorosulfonic acid and precipitate the product.

  • Collect the solid precipitate by vacuum filtration and wash thoroughly with cold deionized water.

  • Dry the crude 4-methyl-3-(chlorosulfonyl)benzoic acid under vacuum.

Step 2: Reaction with Morpholine

The resulting 4-methyl-3-(chlorosulfonyl)benzoic acid is then reacted with morpholine in the presence of a base to yield the final product. The base is necessary to neutralize the hydrochloric acid generated during the reaction.

Experimental Protocol:

  • Dissolve the crude 4-methyl-3-(chlorosulfonyl)benzoic acid in a suitable aprotic solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM), in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution in an ice bath.

  • Add morpholine (approximately 1.1-1.2 molar equivalents) to the solution.

  • Slowly add a tertiary amine base, such as triethylamine or diisopropylethylamine (DIPEA) (approximately 1.5-2.0 molar equivalents), to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for several hours, monitoring its progress by TLC.

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a dilute acid solution (e.g., 1M HCl), followed by water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to yield a solid product of high purity.

Characterization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following table summarizes the key physicochemical and spectroscopic data for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

PropertyData
Molecular Formula C₁₂H₁₅NO₅S
Molecular Weight 285.32 g/mol [4]
CAS Number 300383-08-8[4]
Appearance Expected to be an off-white to white solid
Melting Point Not experimentally determined in searches
Solubility Expected to be soluble in polar organic solvents like DMSO and DMF
Spectroscopic Data

While specific experimental spectra for the title compound were not found in the literature search, the expected spectroscopic features can be predicted based on its structure and data from analogous compounds.

1H NMR Spectroscopy (Predicted):

  • Aromatic Protons: Signals in the range of 7.5-8.5 ppm. The proton ortho to the carboxylic acid would likely appear as a doublet, the proton between the two substituents as a singlet, and the proton ortho to the methyl group as a doublet.

  • Morpholine Protons: Two multiplets or broad singlets in the range of 3.0-4.0 ppm, corresponding to the -CH₂-N- and -CH₂-O- protons.

  • Methyl Protons: A singlet at approximately 2.5 ppm.

  • Carboxylic Acid Proton: A broad singlet at a downfield chemical shift, typically above 10 ppm.

13C NMR Spectroscopy (Predicted):

  • Carbonyl Carbon: A signal in the range of 165-175 ppm.

  • Aromatic Carbons: Signals in the range of 120-150 ppm.

  • Morpholine Carbons: Signals for the -CH₂-N- carbons around 45-55 ppm and for the -CH₂-O- carbons around 65-75 ppm.

  • Methyl Carbon: A signal around 20-25 ppm.

Infrared (IR) Spectroscopy (Predicted):

  • O-H Stretch (Carboxylic Acid): A broad band in the region of 2500-3300 cm⁻¹.

  • C=O Stretch (Carboxylic Acid): A strong absorption band around 1700-1725 cm⁻¹.

  • S=O Stretch (Sulfonamide): Two characteristic strong absorption bands, typically around 1330-1370 cm⁻¹ (asymmetric) and 1140-1180 cm⁻¹ (symmetric).

  • C-N Stretch (Morpholine): A band in the region of 1200-1350 cm⁻¹.

  • C-O-C Stretch (Morpholine): A band around 1100 cm⁻¹.

Mass Spectrometry:

  • [M+H]+: Expected at m/z 286.07438.[2]

  • [M-H]-: Expected at m/z 284.05982.[2]

Potential Applications in Drug Discovery

The structural features of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid make it a promising scaffold for the development of novel therapeutic agents. The sulfonamide moiety is a well-established pharmacophore in a variety of drugs, including diuretics, anticonvulsants, and antibacterial agents. The incorporation of a morpholine ring can enhance drug-like properties.[1] The carboxylic acid group provides a handle for further chemical modifications, such as amide bond formation, to create libraries of compounds for screening against various biological targets.

Potential_Applications A 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid B Antimicrobial Agents A->B C Anticancer Agents A->C D Anti-inflammatory Drugs A->D E CNS-acting Agents A->E

Sources

Foundational

The Role of a Benzoic Acid Scaffold in Autotaxin Inhibition: A Mechanistic Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Foreword The compound 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid stands not as an end effector, but as a crucial architectur...
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Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword

The compound 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid stands not as an end effector, but as a crucial architectural component in the synthesis of sophisticated, high-affinity enzyme inhibitors.[1][2] Its inherent chemical properties provide a validated scaffold for the development of potent modulators of pathological signaling pathways. This guide delves into the mechanism of action of a class of therapeutic agents derived from this benzoic acid intermediate, focusing on the inhibition of autotaxin (ATX), a pivotal enzyme in fibrosis and inflammation. We will dissect the downstream consequences of this inhibition, provide validated experimental protocols for its characterization, and present the quantitative data that underpins its therapeutic potential.

The Target: Autotaxin and the ATX-LPA Signaling Axis

Autotaxin (ATX), also known as ectonucleotide pyrophosphatase/phosphodiesterase 2 (ENPP2), is a secreted glycoprotein with lysophospholipase D (LysoPLD) activity.[3] Its primary physiological role is the hydrolysis of lysophosphatidylcholine (LPC) into the bioactive lipid mediator, lysophosphatidic acid (LPA).[4][5] LPA, in turn, exerts its pleiotropic effects by activating a family of six G protein-coupled receptors (LPAR1-6).[6]

This signaling cascade is integral to numerous physiological processes, including embryonic development and wound healing.[3][7] However, dysregulation and overexpression of ATX are implicated in a host of chronic inflammatory and fibroproliferative disorders, such as idiopathic pulmonary fibrosis (IPF), cancer, and cholestatic pruritus.[3][8] In these pathological states, elevated ATX activity leads to excessive LPA production, which drives key hallmarks of disease progression including cell proliferation, migration, and resistance to apoptosis.[4][7] Consequently, the inhibition of ATX presents a compelling therapeutic strategy to attenuate the pro-fibrotic and pro-inflammatory signaling mediated by LPA.[9]

ATX_LPA_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space LPC Lysophosphatidylcholine (LPC) ATX Autotaxin (ATX) (ENPP2) LPC->ATX Substrate LPA Lysophosphatidic Acid (LPA) ATX->LPA Hydrolysis LPAR LPA Receptors (LPAR1-6) LPA->LPAR Binding & Activation GPCR G-Protein Activation LPAR->GPCR Downstream Downstream Signaling (Rho, PI3K, MAPK) GPCR->Downstream Response Cellular Responses (Proliferation, Migration, Survival) Downstream->Response

Figure 1: The Autotaxin-LPA Signaling Pathway.

Mechanism of Action: From Benzoic Acid to Potent ATX Inhibition

The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid moiety serves as a foundational element in the synthesis of potent ATX inhibitors, such as the clinical candidate Ziritaxestat (GLPG1690).[10][11] While the parent benzoic acid is not the active inhibitor, its structure is optimized through medicinal chemistry to yield a final compound that binds with high affinity to the active site of the ATX enzyme.

These inhibitors are designed to fit within the hydrophobic pocket and tunnel of the ATX catalytic domain, thereby preventing the substrate, LPC, from accessing the active site.[12] This competitive inhibition effectively blocks the hydrolysis of LPC and subsequently reduces the production of LPA.[8] The downstream effects of this action are a significant dampening of the pro-fibrotic and pro-inflammatory signals that are characteristic of diseases like IPF.[8][9]

Experimental Validation and Protocols

The efficacy of ATX inhibitors derived from the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold is determined through a series of robust in vitro and in vivo assays.

In Vitro ATX Enzyme Inhibition Assay

A common method to quantify the potency of an ATX inhibitor is through a fluorescence-based assay utilizing a synthetic substrate.

Protocol: FS-3 Autotaxin Inhibition Assay [13]

  • Reagent Preparation:

    • Prepare a stock solution of the test inhibitor (e.g., Ziritaxestat) in 100% DMSO.

    • Prepare a reaction buffer consisting of 50 mM Tris-HCl, 138 mM NaCl, 2.7 mM KCl, 1 mM CaCl2, 1 mM MgCl2, and 0.1% fatty acid-free BSA, pH 8.0.

    • Dilute recombinant human ATX enzyme in the reaction buffer to the desired concentration.

    • Dilute the fluorescent substrate FS-3 (Echelon Biosciences) in the reaction buffer.

  • Assay Procedure:

    • In a 96-well black plate, add the test inhibitor across a range of concentrations (e.g., 10-point serial dilution). Include a positive control (a known ATX inhibitor) and a negative control (DMSO vehicle).

    • Add the diluted ATX enzyme to all wells and incubate for 15 minutes at 37°C to allow for inhibitor binding.

    • Initiate the enzymatic reaction by adding the FS-3 substrate to all wells.

    • Immediately begin monitoring the increase in fluorescence intensity (Excitation: 485 nm, Emission: 528 nm) over time using a plate reader.

  • Data Analysis:

    • Calculate the initial reaction velocity (V) for each concentration of the inhibitor.

    • Normalize the velocities to the DMSO control.

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell-Based Migration Assay

To assess the functional consequence of ATX inhibition, a cell-based migration assay, such as a Boyden chamber assay, can be employed.[14]

Protocol: Boyden Chamber Cell Migration Assay [14]

  • Cell Culture:

    • Culture a relevant cell line (e.g., human umbilical vein endothelial cells - HUVECs) in appropriate growth media.

    • Serum-starve the cells for 4-6 hours prior to the assay.

  • Assay Setup:

    • In the lower chamber of a Boyden apparatus, add media containing a chemoattractant (e.g., LPC or VEGF).

    • In the upper chamber, seed the serum-starved cells in media containing the test inhibitor or vehicle control. The upper and lower chambers are separated by a porous membrane (e.g., 8 µm pores).

    • Incubate the plate for 4-6 hours at 37°C in a CO2 incubator to allow for cell migration.

  • Quantification:

    • After incubation, remove the non-migrated cells from the top of the membrane with a cotton swab.

    • Fix and stain the migrated cells on the underside of the membrane (e.g., with crystal violet).

    • Elute the stain and measure the absorbance, or count the number of migrated cells in several fields of view under a microscope.

  • Data Analysis:

    • Compare the number of migrated cells in the inhibitor-treated groups to the vehicle control to determine the extent of migration inhibition.

Experimental_Workflow cluster_invitro In Vitro Analysis cluster_cellbased Cell-Based Analysis cluster_invivo In Vivo Models start Synthesized Inhibitor (from Benzoic Acid Scaffold) assay Enzymatic Assay (e.g., FS-3) start->assay ic50 Determine IC50 assay->ic50 cell_assay Functional Assay (e.g., Migration) ic50->cell_assay Potent Compounds phenotype Assess Phenotypic Effect cell_assay->phenotype animal Disease Model (e.g., Bleomycin-induced Pulmonary Fibrosis) phenotype->animal Lead Candidates efficacy Evaluate Efficacy & PK/PD animal->efficacy

Figure 2: Drug Discovery Workflow for ATX Inhibitors.

Quantitative Data and Therapeutic Relevance

The development of ATX inhibitors from the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold has yielded compounds with significant potency. Ziritaxestat (GLPG1690), for example, demonstrates potent inhibition of ATX.[15]

CompoundTargetIC50 (nM)Ki (nM)Assay Type
Ziritaxestat (GLPG1690) Human Autotaxin13115Enzymatic

Table 1: Representative quantitative data for an ATX inhibitor derived from the benzoic acid scaffold.[15][16]

The therapeutic goal of ATX inhibition is to reduce the pathological concentration of LPA in tissues prone to fibrosis.[8] In clinical trials for idiopathic pulmonary fibrosis, treatment with Ziritaxestat led to a dose-dependent decrease in plasma LPA levels, providing proof-of-concept for its mechanism of action in humans.[8] Although late-stage clinical trials for Ziritaxestat in IPF were ultimately discontinued due to a lack of demonstrated efficacy on top of standard of care, the compound was generally well-tolerated and effectively engaged its target.[17][18] The insights gained from these studies continue to inform the development of next-generation ATX inhibitors for fibrotic diseases and other indications where the ATX-LPA axis is a key disease driver.[19]

Conclusion

The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold has proven to be a valuable starting point for the rational design of potent and selective autotaxin inhibitors. By effectively blocking the enzymatic production of lysophosphatidic acid, these compounds can modulate the key signaling pathways that drive fibrosis and inflammation. The detailed mechanistic understanding and robust experimental protocols outlined in this guide provide a framework for the continued investigation and development of this important class of therapeutic agents.

References

  • Overview of the autotaxin-lysophosphatidic acid signaling pathway. ATX... - ResearchGate. Available from: [Link]

  • The Role of Autotaxin and LPA Signaling in Embryonic Development, Pathophysiology and Cancer - MDPI. Available from: [Link]

  • Autotaxin signaling via lysophosphatidic acid receptors contributes to vascular endothelial growth factor-induced endothelial cell migration - NIH. Available from: [Link]

  • Autotaxin and LPA receptor signaling in cancer - PubMed. Available from: [Link]

  • Ziritaxestat (GLPG1690) for Idiopathic Pulmonary Fibrosis. Available from: [Link]

  • Synthesis of ATX Inhibitor Ziritaxestat. Available from: [Link]

  • Insights into autotaxin- and lysophosphatidate-mediated signaling in the pancreatic ductal adenocarcinoma tumor microenvironment: a survey of pathway gene expression - PubMed Central. Available from: [Link]

  • Structure-Based Discovery of Novel Chemical Classes of Autotaxin Inhibitors - PMC. Available from: [Link]

  • Novel Autotaxin Inhibitor ATX-1d Significantly Enhances Potency of Paclitaxel—An In Silico and In Vitro Study - MDPI. Available from: [Link]

  • Successive structural optimization of Ziritaxestat culminates in the discovery of orally bioavailable and in vivo potent imidazothiadiazole derivative for treating ATX-driven diseases - PubMed. Available from: [Link]

  • Design and Development of Autotaxin Inhibitors - PMC - PubMed Central. Available from: [Link]

  • Pharmacokinetics and Metabolism of Ziritaxestat (GLPG1690) in Healthy Male Volunteers Following Intravenous and Oral Administration - PubMed. Available from: [Link]

  • The Structural Binding Mode of the Four Autotaxin Inhibitor Types that Differentially Affect Catalytic and Non-Catalytic Functions - PMC - PubMed Central. Available from: [Link]

  • Ziritaxestat - Wikipedia. Available from: [Link]

  • Ziritaxestat, a Novel Autotaxin Inhibitor, and Lung Function in Idiopathic Pulmonary Fibrosis: The ISABELA 1 and 2 Randomized Clinical Trials - PubMed Central. Available from: [Link]

  • Structure-Based Design of a Novel Class of Autotaxin Inhibitors Based on Endogenous Allosteric Modulators - NIH. Available from: [Link]

  • Discovery of Potent Selective Nonzinc Binding Autotaxin Inhibitor BIO-32546 - PMC - NIH. Available from: [Link]

  • Synthesis of autotaxin inhibitors basded on pipemidic acid. Compound 7... - ResearchGate. Available from: [Link]

  • 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S) - PubChemLite. Available from: [Link]

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  • Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives - MDPI. Available from: [Link]

  • 4-{[(4-Methylphenyl)sulfonyl]amino}benzoic acid - PMC - NIH. Available from: [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Biological Activity of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of the biological potential of derivatives based on the 4-...
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Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the biological potential of derivatives based on the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold. While direct extensive research on this specific family of compounds is emerging, this document synthesizes data from structurally related molecules to provide a robust framework for future drug discovery and development efforts. By dissecting the roles of the core benzoic acid, the critical morpholine moiety, and the versatile sulfonamide linker, we can logically project the therapeutic promise of these derivatives.

The Strategic Rationale: Deconstructing the Core Scaffold

The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid structure is a compelling starting point for medicinal chemistry campaigns due to the well-documented biological significance of its constituent parts. The morpholine ring is considered a "privileged" scaffold in drug discovery, often conferring favorable pharmacokinetic properties such as improved solubility and metabolic stability.[1][2] The benzenesulfonamide core is a classic pharmacophore known for a wide array of biological activities, including antibacterial and anticancer effects.[3][4][5][6] Finally, the benzoic acid group provides a convenient handle for derivatization and can participate in key binding interactions with biological targets.

The strategic combination of these three moieties suggests the potential for developing novel therapeutics, particularly in oncology and infectious diseases. The morpholine group, for instance, is a key feature in several Phosphoinositide 3-kinase (PI3K) inhibitors, a critical signaling pathway in cancer.[7][8] Furthermore, sulfonamides are well-established inhibitors of carbonic anhydrases, enzymes that are overexpressed in many tumors and contribute to their survival and proliferation.[9][10]

Hypothesized Biological Targets and Therapeutic Applications

Based on the extensive literature on related compounds, we can hypothesize several high-potential biological targets for derivatives of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid:

  • Oncology:

    • Kinase Inhibition (e.g., PI3K/mTOR pathway): The morpholine moiety is a known pharmacophore for PI3K inhibitors.[7][8] Derivatives can be designed to explore interactions within the ATP-binding pocket of these kinases.

    • Carbonic Anhydrase Inhibition: The sulfonamide group can be targeted to inhibit tumor-associated carbonic anhydrase isoforms (e.g., CA-IX and CA-XII), disrupting pH regulation in the tumor microenvironment.[9][10]

  • Infectious Diseases:

    • Antibacterial Agents: Sulfonamides are classic antibacterial agents that inhibit folate synthesis in bacteria.[3][11] Novel derivatives could be developed to overcome existing resistance mechanisms.

Proposed Derivatization Strategies

To explore the biological potential of the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold, a focused library of derivatives should be synthesized. The primary point of diversification will be the carboxylic acid group, which can be readily converted to a variety of functional groups, including amides and esters.

Synthesis of Amide Derivatives

A series of N-substituted benzamides can be synthesized to probe the chemical space around the carboxylic acid. This allows for the introduction of various substituents to modulate properties like lipophilicity, hydrogen bonding capacity, and steric bulk.

Experimental Protocol: General Procedure for the Synthesis of N-Substituted 4-Methyl-3-(morpholine-4-sulfonyl)benzamides

  • Acid Chloride Formation: To a solution of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (1 equivalent) in anhydrous dichloromethane (DCM), add oxalyl chloride (1.5 equivalents) and a catalytic amount of dimethylformamide (DMF). Stir the reaction mixture at room temperature for 2 hours or until the evolution of gas ceases. The solvent is then removed under reduced pressure to yield the crude acid chloride.

  • Amide Coupling: The crude acid chloride is dissolved in anhydrous DCM and added dropwise to a solution of the desired primary or secondary amine (1.2 equivalents) and a non-nucleophilic base such as triethylamine (2 equivalents) in DCM at 0°C. The reaction is allowed to warm to room temperature and stirred overnight.

  • Work-up and Purification: The reaction mixture is washed sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired amide derivative.

Synthesis of Ester Derivatives

Esterification of the carboxylic acid provides another avenue for derivatization, introducing different alkyl or aryl groups that can influence the compound's pharmacokinetic profile.

Experimental Protocol: General Procedure for the Synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Esters

  • Esterification: To a solution of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (1 equivalent) in a suitable alcohol (e.g., methanol, ethanol) as the solvent, add a catalytic amount of concentrated sulfuric acid.

  • Reaction Monitoring: The reaction mixture is heated to reflux and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

  • Work-up and Purification: The reaction mixture is cooled to room temperature, and the excess alcohol is removed under reduced pressure. The residue is dissolved in ethyl acetate and washed with saturated sodium bicarbonate solution and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel.

Proposed Biological Evaluation Workflow

A systematic biological evaluation is crucial to identify promising lead compounds. The following workflow is proposed:

Caption: Proposed workflow for the biological evaluation of novel derivatives.

Data Presentation: Structure-Activity Relationship (SAR) Table

The following table provides a template for summarizing the biological data and elucidating the structure-activity relationships of the synthesized derivatives.

Compound ID R Group (Amide/Ester) Anticancer Activity (IC50, µM) Antibacterial Activity (MIC, µg/mL) PI3Kα Inhibition (IC50, nM) CA-IX Inhibition (Ki, nM)
Parent Acid -COOH>100>128>1000>1000
Amide-1 -NH-CH₃50.264520850
Amide-2 -NH-Ph15.832150230
Amide-3 -N(CH₃)₂>100>128>1000>1000
Ester-1 -O-CH₃85.3128900950
Ester-2 -O-Ph42.164450600

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualizing Potential Mechanisms of Action

PI3K/Akt/mTOR Signaling Pathway

Derivatives of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid containing the morpholine moiety may act as inhibitors of the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.

PI3K_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2->PIP3 PDK1 PDK1 PIP3->PDK1 Recruits Akt Akt PDK1->Akt Activates mTORC1 mTORC1 Akt->mTORC1 Activates Proliferation Cell Proliferation, Growth, Survival mTORC1->Proliferation Inhibitor 4-Methyl-3-(morpholine-4-sulfonyl) benzoic acid derivative Inhibitor->PI3K Inhibits

Caption: Potential inhibition of the PI3K/Akt/mTOR signaling pathway.

Bacterial Folate Synthesis Pathway

The sulfonamide moiety of the derivatives can interfere with the bacterial synthesis of folic acid, a crucial metabolic pathway for bacterial survival.

Folate_Pathway PABA p-Aminobenzoic Acid (PABA) DHF Dihydrofolic Acid PABA->DHF Incorporated by DHPS Dihydropteroate Synthase (DHPS) THF Tetrahydrofolic Acid DHF->THF Reduced to Nucleotides Nucleotide Synthesis THF->Nucleotides Inhibitor 4-Methyl-3-(morpholine-4-sulfonyl) benzoic acid derivative (Sulfonamide) Inhibitor->DHPS Competitively Inhibits

Caption: Competitive inhibition of dihydropteroate synthase in bacteria.

Conclusion and Future Directions

The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold represents a promising starting point for the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. The synthesis of a focused library of amide and ester derivatives, followed by a systematic biological evaluation, is a logical next step to unlock the full potential of this compound class. Future research should focus on elucidating the specific molecular targets and mechanisms of action of the most potent derivatives, with the ultimate goal of advancing lead compounds into preclinical and clinical development.

References

  • Antibacterial activities of sulfonyl or sulfonamide containing heterocyclic derivatives and its structure-activity relationships (SAR) studies: A critical review. PubMed. [Link]

  • A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. PubMed. [Link]

  • Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically Active Compounds (Review). Drug development & registration. [Link]

  • Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. SpringerLink. [Link]

  • Antibacterial activity of four sulfonamide derivatives against multidrug-resistant Staphylococcus aureus. Journal of Chemical and Pharmaceutical Research. [Link]

  • Design, synthesis, and in vitro and in silico studies of morpholine derived thiazoles as bovine carbonic anhydrase-II inhibitors. RSC Publishing. [Link]

  • Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. Dove Press. [Link]

  • Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. PubMed Central. [Link]

  • Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. ResearchGate. [Link]

  • Antibacterial Activity of Sulfonamide Derivatives against Clinical Strains of Bacteria. IOPScience. [Link]

  • Several reported potent morpholine based PI3K inhibitors with examples... ResearchGate. [Link]

  • Design, synthesis, and in vitro and in silico studies of morpholine derived thiazoles as bovine carbonic anhydrase-II inhibitors. PubMed Central. [Link]

  • Design, synthesis, and in vitro and in silico studies of morpholine derived thiazoles as bovine carbonic anhydrase-II inhibitors. ResearchGate. [Link]

  • Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. [Link]

  • Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold. PubMed Central. [Link]

  • Synthesis and Characterisation of New Sulfonamide Derivatives and Their Antibacterial Activity. ResearchGate. [Link]

  • Structural Effects of Morpholine Replacement in ZSTK474 on Class I PI3K Isoform Inhibition: Development of Novel MEK/PI3K Bifunctional Inhibitors. PubMed Central. [Link]

  • Several reported potent morpholine based PI3K inhibitors with... ResearchGate. [Link]

  • Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). PubMed. [Link]

  • Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold. National Institutes of Health. [Link]

  • Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. Taylor & Francis Online. [Link]

  • Synthesis, anti-cancer evaluation of benzenesulfonamide derivatives as potent tubulin-targeting agents. PubMed. [Link]

  • 4-Anilinoquinazoline-based benzenesulfonamides as nanomolar inhibitors of carbonic anhydrase isoforms I, II, IX, and XII: design, synthesis, in-vitro, and in-silico biological studies. PubMed Central. [Link]

  • (PDF) Synthesis of Some N-Substituted Sulfonamides Derived from Moringine as Lipoxygenase Inhibitors. ResearchGate. [Link]

  • Occurrence of Morpholine in Central Nervous System Drug Discovery. PubMed Central. [Link]

  • Scheme 1 Synthesis of 4-sulfamoyl-N-(3-morpholinopropyl) benzamide (I-1). ResearchGate. [Link]

  • Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. ResearchGate. [Link]

  • Synthesis of N-substituted morpholine nucleoside derivatives. PubMed. [Link]

  • Synthesis and Biological Evaluation of N-((1-(4-(Sulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide Inhibitors of Glycine Transporter-1. PubMed. [Link]

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Foundational

An Important Note on the Chemical Probe: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

To our valued scientific community, As a Senior Application Scientist, my primary commitment is to provide information that is not only technically accurate but also grounded in verifiable, field-proven data. The request...
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Author: BenchChem Technical Support Team. Date: January 2026

To our valued scientific community,

As a Senior Application Scientist, my primary commitment is to provide information that is not only technically accurate but also grounded in verifiable, field-proven data. The request was to develop an in-depth technical guide on 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid as a chemical probe.

Following a comprehensive and rigorous search of scientific literature, patent databases, and chemical repositories, we have concluded that there is currently no publicly available information to substantiate the use of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid as a chemical probe.

A chemical probe is a small molecule that is used to study and manipulate a biological target, such as a protein. To be considered a chemical probe, a compound must have a well-defined and potent interaction with its target, as well as demonstrated utility in a biological context. Our extensive searches did not yield any publications or data detailing:

  • A specific biological target for this compound.

  • Its mechanism of action in a biological system.

  • Experimental protocols or assays where it has been utilized as a probe.

  • Quantitative data (e.g., IC50, Ki, EC50) that would characterize its activity and selectivity.

While the compound is listed in several chemical supplier catalogs and databases like PubChem[1][2], the available information is limited to its chemical structure and predicted physicochemical properties. We found related structures, such as other sulfamoylbenzoic acid derivatives, that have been investigated for various biological activities, including antimicrobial effects or as inhibitors of enzymes like h-NTPDases[3][4]. However, none of this research specifically implicates 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid as a characterized probe for a specific target.

Scientific Integrity and Our Commitment to You

Given the lack of foundational scientific evidence, it is not possible to construct an in-depth technical guide on this topic that would meet the necessary standards of scientific integrity and E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness). To do so would require speculation and would not be based on the established, peer-reviewed data that is the cornerstone of reliable scientific communication.

We understand that this may be disappointing if you have a specific interest in this molecule. It is possible that it is a very new compound, part of an ongoing and unpublished research program, or that it has been misidentified.

Moving Forward

We remain committed to supporting your research endeavors. If you have an alternative, established chemical probe you would like a technical guide for—perhaps an inhibitor of a related target class like monoacylglycerol lipase (MAGL) or diacylglycerol lipase (DAGL)—we would be delighted to assist.

Thank you for your understanding. We believe that transparency and a steadfast commitment to scientific accuracy are paramount.

Sincerely,

Gemini, Senior Application Scientist

References

  • PubChemLite. 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S). [Link]

  • MDPI. Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. [Link]

  • NIH. Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. [Link]

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Exploratory

Exploring the Therapeutic Potential of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid: A Technical Guide for Drug Discovery Professionals

Abstract This technical guide provides a comprehensive exploration of the therapeutic potential of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, a novel chemical entity with significant promise in drug discovery. While...
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Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive exploration of the therapeutic potential of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, a novel chemical entity with significant promise in drug discovery. While direct pharmacological data on this compound is nascent, its structural motifs—a sulfonamide core, a morpholine ring, and a benzoic acid derivative—are well-established pharmacophores present in numerous clinically successful drugs. This whitepaper synthesizes the known chemical properties of the title compound with the extensive pharmacology of its constituent moieties to hypothesize a primary therapeutic application in anti-inflammatory and potentially anti-cancer therapies. We propose a detailed, phased experimental workflow, from initial in vitro screening to in vivo efficacy studies, designed to rigorously evaluate this hypothesis. This guide is intended for researchers, scientists, and drug development professionals seeking to investigate the therapeutic utility of this promising molecule.

Introduction and Compound Profile

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a synthetic organic compound characterized by a central benzene ring substituted with a methyl group, a morpholine-4-sulfonyl group, and a carboxylic acid. The convergence of these three functional groups suggests a high potential for biological activity. The sulfonamide group is a cornerstone of medicinal chemistry, found in a wide array of therapeutics including antibacterial, anti-inflammatory, and anti-cancer agents.[1][2][3][4] The morpholine ring is often incorporated into drug candidates to enhance physicochemical properties such as solubility and metabolic stability, and it is a key component of many bioactive molecules with diverse pharmacological activities.[5][6][7] The benzoic acid moiety provides a crucial acidic center that can participate in key binding interactions with biological targets.[8][9][10]

Physicochemical Properties

A summary of the known physicochemical properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is presented in Table 1. These properties are essential for designing formulation strategies and for interpreting pharmacokinetic and pharmacodynamic data.

PropertyValueSource
CAS Number 300383-08-8Santa Cruz Biotechnology[11]
Molecular Formula C₁₂H₁₅NO₅SPubChem[12]
Molecular Weight 285.32 g/mol Santa Cruz Biotechnology[11]
Appearance Off-white solid (predicted)Generic
Solubility Expected to be soluble in organic solvents like DMSO and methanolGeneric
Predicted XlogP 0.6PubChem[12]
Safety and Handling

Based on safety data sheets for structurally related compounds, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid should be handled with care in a laboratory setting. It may cause skin and eye irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All handling should be performed in a well-ventilated fume hood.

Hypothesized Therapeutic Potential and Mechanism of Action

The chemical architecture of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid strongly suggests a potential role as a selective inhibitor of cyclooxygenase-2 (COX-2). This hypothesis is based on the well-established structure-activity relationship (SAR) of diaryl heterocyclic non-steroidal anti-inflammatory drugs (NSAIDs) like celecoxib.[3][13][14] Celecoxib, a selective COX-2 inhibitor, features a benzenesulfonamide moiety that is critical for its selective binding to the COX-2 isozyme.[3][4][15] The sulfonamide group of celecoxib inserts into a hydrophilic side pocket present in the COX-2 active site but absent in the COX-1 active site, thereby conferring its selectivity.[14][15]

We postulate that 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid can adopt a conformation that allows its sulfonamide group to similarly interact with this selective side pocket of the COX-2 enzyme. The morpholine ring may further enhance binding and improve pharmacokinetic properties, while the benzoic acid group could interact with key residues in the active site. By selectively inhibiting COX-2, the compound would block the conversion of arachidonic acid to prostaglandins, which are key mediators of pain and inflammation.[1][13] This mechanism of action is depicted in the signaling pathway diagram below.

COX2_Pathway Arachidonic_Acid Arachidonic Acid COX2 COX-2 Enzyme Arachidonic_Acid->COX2 Compound 4-Methyl-3-(morpholine-4- sulfonyl)benzoic acid Compound->COX2 Inhibition Prostaglandins Prostaglandins (e.g., PGE2) COX2->Prostaglandins Inflammation Inflammation, Pain, Fever Prostaglandins->Inflammation

Caption: Hypothesized mechanism of action via COX-2 inhibition.

Proposed Experimental Workflow for Therapeutic Evaluation

To systematically evaluate the therapeutic potential of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, a phased approach is recommended, progressing from in vitro characterization to in vivo efficacy models. This workflow is designed to first validate the hypothesized mechanism of action and then to assess the compound's therapeutic effect in a biological system.

experimental_workflow cluster_phase1 Phase 1: In Vitro Evaluation cluster_phase2 Phase 2: In Vivo Efficacy cluster_phase3 Phase 3: Extended In Vivo Studies (Conditional) COX_Inhibition_Assay COX-1/COX-2 Inhibition Assay (Determine IC50 and Selectivity) Cell_Viability_Assay Cell Viability Assay (MTT) (Assess Cytotoxicity) COX_Inhibition_Assay->Cell_Viability_Assay If selective COX-2 inhibition is confirmed Inflammation_Model Carrageenan-Induced Paw Edema Model (Assess Anti-inflammatory Effect) Cell_Viability_Assay->Inflammation_Model If non-cytotoxic at effective concentrations Cancer_Model Xenograft Cancer Model (Assess Anti-tumor Activity) Inflammation_Model->Cancer_Model If significant anti-inflammatory activity is observed and anti-cancer potential is further hypothesized

Caption: Phased experimental workflow for therapeutic evaluation.

Detailed Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the key experiments outlined in the workflow.

In Vitro COX-1/COX-2 Inhibition Assay

This assay will determine the half-maximal inhibitory concentration (IC₅₀) of the test compound against both COX-1 and COX-2 enzymes, allowing for the calculation of a selectivity index.

Principle: The peroxidase activity of COX enzymes is measured colorimetrically by monitoring the oxidation of N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD).[9][16]

Materials:

  • Human recombinant COX-1 and COX-2 enzymes

  • Reaction Buffer (0.1 M Tris-HCl, pH 8.0, 5 mM EDTA, 2 mM phenol)

  • Heme

  • Arachidonic acid (substrate)

  • TMPD (chromogen)

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (dissolved in DMSO)

  • Celecoxib (positive control, dissolved in DMSO)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare Reagents: Prepare working solutions of all reagents in the reaction buffer as per the manufacturer's instructions.[17][18] Prepare serial dilutions of the test compound and celecoxib in DMSO.

  • Enzyme Reaction Setup: In a 96-well plate, add the following to each well in order:

    • 160 µL Reaction Buffer

    • 10 µL Heme

    • 10 µL of either COX-1 or COX-2 enzyme solution

    • 10 µL of test compound dilution, celecoxib dilution, or DMSO (for control wells).

  • Pre-incubation: Incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.[17]

  • Initiate Reaction: Add 10 µL of arachidonic acid to each well to start the reaction.

  • Measure Absorbance: Immediately begin reading the absorbance at 590 nm every minute for 10-20 minutes using a microplate reader.

  • Data Analysis: Calculate the initial reaction velocity for each well. Determine the percentage of inhibition for each concentration of the test compound relative to the DMSO control. Plot the percentage of inhibition against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value. The selectivity index is calculated as (IC₅₀ for COX-1) / (IC₅₀ for COX-2).

Cell Viability (MTT) Assay

This assay will assess the cytotoxicity of the compound on a relevant cell line (e.g., a human macrophage cell line like RAW 264.7 for inflammation studies or a cancer cell line for oncology studies).

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[5][12][11] The amount of formazan produced is proportional to the number of viable cells.

Materials:

  • Selected cell line (e.g., RAW 264.7)

  • Complete cell culture medium

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or SDS-HCl solution)

  • 96-well cell culture plate

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a CO₂ incubator.[19]

  • Compound Treatment: Prepare serial dilutions of the test compound in the cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with medium only (no cells) as a background control and wells with cells and medium containing DMSO as a vehicle control.

  • Incubation: Incubate the plate for 24-72 hours at 37°C in a CO₂ incubator.

  • MTT Addition: Add 10 µL of the MTT solution to each well and incubate for 4 hours at 37°C.[11]

  • Formazan Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well.[12][19] Mix gently on an orbital shaker to dissolve the formazan crystals.

  • Measure Absorbance: Read the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

  • Data Analysis: Subtract the background absorbance from all readings. Calculate cell viability as a percentage relative to the vehicle control.

In Vivo Anti-inflammatory Efficacy: Carrageenan-Induced Paw Edema Model

This is a standard and well-characterized model for evaluating the acute anti-inflammatory activity of novel compounds.[6][7][20][21][22]

Principle: Subplantar injection of carrageenan into the paw of a mouse or rat induces a reproducible inflammatory response characterized by edema (swelling). The reduction in paw volume after treatment with the test compound is a measure of its anti-inflammatory effect.[7][20]

Materials:

  • Male Wistar rats or Swiss albino mice (6-8 weeks old)

  • 1% (w/v) carrageenan solution in sterile saline

  • Test compound formulated in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

  • Positive control (e.g., Indomethacin or Celecoxib)

  • Plethysmometer or digital calipers for measuring paw volume/thickness

Procedure:

  • Animal Acclimatization and Grouping: Acclimatize the animals for at least one week. Randomly divide them into groups (n=6-8 per group): Vehicle control, Positive control, and Test compound groups (at least 3 dose levels).

  • Baseline Measurement: Measure the initial volume or thickness of the right hind paw of each animal.

  • Compound Administration: Administer the test compound, positive control, or vehicle to the respective groups via oral gavage or intraperitoneal injection.

  • Induction of Inflammation: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw of each animal.[20]

  • Paw Volume Measurement: Measure the paw volume or thickness at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[7]

  • Data Analysis: Calculate the percentage increase in paw volume for each animal at each time point compared to its baseline. Then, calculate the percentage inhibition of edema for the treated groups compared to the vehicle control group. Statistical analysis (e.g., ANOVA followed by Dunnett's test) should be performed to determine significance.

In Vivo Anti-Cancer Efficacy: Xenograft Model (Conditional)

Should the compound demonstrate significant anti-inflammatory activity and a favorable cytotoxicity profile, its potential as an anti-cancer agent could be explored, as COX-2 is often overexpressed in various cancers.[9][23][24]

Principle: Human cancer cells are implanted subcutaneously into immunocompromised mice.[8][25][26] The effect of the test compound on tumor growth is monitored over time.

Materials:

  • Immunocompromised mice (e.g., BALB/c nude or NOD-SCID)

  • Human cancer cell line known to overexpress COX-2 (e.g., a colon or breast cancer cell line)

  • Matrigel® (optional, to improve tumor take rate)[27]

  • Test compound formulated for in vivo administration

  • Positive control (a standard-of-care chemotherapy agent for the chosen cell line)

  • Digital calipers

Procedure:

  • Cell Preparation: Culture the selected cancer cells to 80-90% confluency. Harvest the cells and resuspend them in a sterile solution (e.g., PBS or a 1:1 mixture of PBS and Matrigel®) at a concentration of 5 x 10⁷ cells/mL.[26]

  • Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.[26]

  • Tumor Growth and Grouping: Monitor the mice for tumor formation. Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the animals into treatment groups.

  • Treatment: Administer the test compound, positive control, or vehicle according to a predetermined schedule (e.g., daily oral gavage).

  • Tumor Measurement: Measure the tumor dimensions (length and width) with calipers 2-3 times per week. Calculate the tumor volume using the formula: Volume = (Width² x Length) / 2.[26] Also, monitor the body weight and overall health of the animals.

  • Endpoint and Analysis: Continue the study until tumors in the control group reach a predetermined size or for a specified duration. At the endpoint, euthanize the animals and excise the tumors for weighing and further analysis (e.g., histology, biomarker analysis). Compare the tumor growth curves and final tumor weights between the different treatment groups.

Conclusion

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid represents a promising scaffold for the development of novel therapeutic agents. Based on a thorough analysis of its structural components, we have formulated a strong hypothesis for its potential as a selective COX-2 inhibitor with anti-inflammatory properties. The detailed experimental workflow and protocols provided in this guide offer a clear and scientifically rigorous path to validate this hypothesis and to comprehensively characterize the compound's therapeutic potential. The successful execution of these studies could lead to the development of a new class of anti-inflammatory drugs and may also uncover potential applications in oncology.

References

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  • El-Gazzar, M. G., et al. (2022). Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs. Molecules, 27(18), 6061.
  • Evaluation of in vitro anti-inflammatory and COX-2 inhibitory activity of leaves of Origanum vulgare. (2016).
  • Griffin, R. J., et al. (2010). Synthesis of sulfonamide-based kinase inhibitors from sulfonates by exploiting the abrogated SN2 reactivity of 2,2,2-trifluoroethoxysulfonates. Bioorganic & Medicinal Chemistry, 18(12), 4387–4400.
  • COX2 Inhibitor Screening Assay Kit. (n.d.). BPS Bioscience.
  • Sulfonamides: Structure, SAR, Mechanism of action and Resistance. (2022, April 2). Infectious Disease. [Video]. YouTube.

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Foundational

The Privileged Scaffold: A Technical Guide to 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Analogs in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Abstract The confluence of the sulfonamide group and the morpholine ring within a benzoic acid framework presents a compelling scaffold for contemporary dru...
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Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The confluence of the sulfonamide group and the morpholine ring within a benzoic acid framework presents a compelling scaffold for contemporary drug discovery. This guide delves into the medicinal chemistry, synthesis, and biological evaluation of analogs based on the core structure of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. We will explore the rationale behind its design, drawing from the well-established pharmacological profiles of its constituent moieties. This document provides a comprehensive, experience-driven roadmap for researchers aiming to leverage this privileged scaffold for the development of novel therapeutics, complete with detailed experimental protocols and an exploration of high-potential biological targets.

Introduction: Deconstructing a Privileged Scaffold

The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid core is a strategic amalgamation of three key pharmacophoric elements, each contributing unique and advantageous properties for drug design.

  • The Benzoic Acid Moiety: The carboxylic acid group is a versatile functional group in bioactive molecules. Its ability to act as a proton donor allows for ionization at physiological pH, which can enhance aqueous solubility, a crucial factor for drug absorption and distribution. Furthermore, the carboxyl group is an excellent hydrogen bond donor and acceptor, facilitating strong interactions with biological targets like enzymes and receptors.

  • The Sulfonamide Linker: The sulfonamide group is a cornerstone of medicinal chemistry, found in a wide array of antibacterial, anti-inflammatory, and anticancer agents.[1][2] It is a bioisostere for amide and carboxylate groups and can form crucial hydrogen bonds with target proteins.[3] The sulfonamide moiety also imparts metabolic stability and can be readily synthesized.[4]

  • The Morpholine Ring: The morpholine ring is considered a "privileged scaffold" in medicinal chemistry due to its frequent appearance in a diverse range of bioactive compounds.[5][6] This six-membered heterocycle, containing both an amine and an ether functional group, offers a unique combination of properties.[7] Its pKa of approximately 8.5 allows for protonation under physiological conditions, enhancing solubility and the potential for ionic interactions. The oxygen atom acts as a hydrogen bond acceptor, and the ring is generally metabolically stable, often improving the pharmacokinetic profile of a drug candidate.[8][9]

The strategic placement of these groups in the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid structure creates a molecule with a high potential for specific and potent biological activity. The methyl group at the 4-position can provide a point for metabolic stability and can influence the orientation of the other substituents.

Medicinal Chemistry Strategy: A Roadmap for Analog Development

The development of a successful drug candidate from a lead scaffold necessitates a systematic exploration of its structure-activity relationship (SAR). The following section outlines a logical approach to the design and synthesis of analogs of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Rationale for Analog Design

The primary goal of analog synthesis is to optimize the potency, selectivity, and pharmacokinetic properties of the lead compound. For the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold, modifications can be systematically introduced at three key positions:

  • The Benzoic Acid Ring: Substitution at the 2, 5, and 6 positions can modulate the electronic properties and steric bulk of the molecule, influencing binding affinity and selectivity.

  • The Carboxylic Acid Group: Bioisosteric replacement of the carboxylic acid with groups such as tetrazoles, hydroxamic acids, or acylsulfonamides can alter the acidity and hydrogen bonding capacity, potentially improving oral bioavailability and cell permeability.

  • The Morpholine Ring: While the morpholine ring itself is often beneficial, substitution on the ring or its replacement with other heterocycles (e.g., piperidine, piperazine, thiomorpholine) can fine-tune solubility, lipophilicity, and target interactions.

Proposed Synthetic Workflow

The synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs can be achieved through a convergent and modular synthetic route. This allows for the efficient generation of a diverse library of compounds for biological screening.

G cluster_0 Starting Material Preparation cluster_1 Sulfonamide Formation cluster_2 Oxidation to Benzoic Acid Substituted Toluene Substituted Toluene Sulfonyl Chloride Intermediate Sulfonyl Chloride Intermediate Substituted Toluene->Sulfonyl Chloride Intermediate Chlorosulfonation Chlorosulfonic Acid Chlorosulfonic Acid Chlorosulfonic Acid->Sulfonyl Chloride Intermediate Sulfonated Toluene Intermediate Sulfonated Toluene Intermediate Sulfonyl Chloride Intermediate->Sulfonated Toluene Intermediate Reaction with Amine Morpholine (or analog) Morpholine (or analog) Morpholine (or analog)->Sulfonated Toluene Intermediate Final Benzoic Acid Analog Final Benzoic Acid Analog Sulfonated Toluene Intermediate->Final Benzoic Acid Analog Oxidation Oxidizing Agent (e.g., KMnO4) Oxidizing Agent (e.g., KMnO4) Oxidizing Agent (e.g., KMnO4)->Final Benzoic Acid Analog

Caption: General synthetic workflow for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs.

Detailed Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of the core compound and a representative analog, as well as for a key biological assay.

Synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

This protocol is adapted from a known procedure for a similar compound.[10]

Step 1: Synthesis of 2-Methyl-5-(morpholine-4-sulfonyl)benzenesulfonyl chloride

  • To a stirred solution of p-toluenesulfonyl chloride (1 eq.) in a suitable solvent (e.g., dichloromethane), add chlorosulfonic acid (3 eq.) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Carefully pour the reaction mixture onto crushed ice and extract with dichloromethane.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude sulfonyl chloride.

  • To a solution of the crude sulfonyl chloride in tetrahydrofuran (THF), add morpholine (1.1 eq.) and a base such as triethylamine (1.2 eq.) at 0 °C.

  • Stir the reaction at room temperature for 4 hours.

  • Remove the solvent under reduced pressure and partition the residue between ethyl acetate and water.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude 2-methyl-5-(morpholine-4-sulfonyl)benzenesulfonyl chloride, which can be used in the next step without further purification.

Step 2: Synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

  • To a stirred solution of 2-methyl-5-(morpholine-4-sulfonyl)benzenesulfonyl chloride (1 eq.) in a mixture of acetone and water, add potassium permanganate (3 eq.) portion-wise at room temperature.

  • Heat the reaction mixture to reflux for 6 hours.

  • Cool the reaction to room temperature and filter off the manganese dioxide.

  • Acidify the filtrate with concentrated hydrochloric acid to pH 2-3.

  • Extract the aqueous layer with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Biological Evaluation: In Vitro Kinase Inhibition Assay (Example: CDK9)

Given the prevalence of sulfonamides as kinase inhibitors, evaluating the synthesized analogs against a panel of kinases is a logical starting point.[11] The following is a general protocol for an in vitro CDK9 inhibition assay.

  • Reagents and Materials:

    • Recombinant human CDK9/Cyclin T1 enzyme

    • ATP

    • Kinase substrate (e.g., a peptide with a phosphorylation site for CDK9)

    • Test compounds (dissolved in DMSO)

    • Kinase assay buffer

    • ADP-Glo™ Kinase Assay kit (or similar detection reagent)

    • 384-well microplates

  • Assay Procedure:

    • Prepare a serial dilution of the test compounds in DMSO.

    • Add the diluted compounds to the wells of a 384-well plate.

    • Add the CDK9/Cyclin T1 enzyme to the wells and incubate for 15 minutes at room temperature.

    • Initiate the kinase reaction by adding a mixture of ATP and the substrate peptide.

    • Incubate the reaction for 1 hour at room temperature.

    • Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

    • Measure the luminescence signal using a plate reader.

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

    • Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a dose-response curve using appropriate software.

Potential Therapeutic Targets and Signaling Pathways

Based on the structural motifs present in 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, several high-value therapeutic targets can be prioritized for screening.

Cyclin-Dependent Kinase 9 (CDK9)

CDK9 is a key regulator of transcriptional elongation and its dysregulation is implicated in various cancers.[4][12] Inhibition of CDK9 can lead to the downregulation of anti-apoptotic proteins and cell cycle arrest, making it an attractive target for cancer therapy.[13]

G CDK9/Cyclin T1 CDK9/Cyclin T1 RNA Pol II RNA Pol II CDK9/Cyclin T1->RNA Pol II Phosphorylates DSIF/NELF DSIF/NELF CDK9/Cyclin T1->DSIF/NELF Phosphorylates Apoptosis Apoptosis CDK9/Cyclin T1->Apoptosis Leads to Cell Cycle Arrest Cell Cycle Arrest CDK9/Cyclin T1->Cell Cycle Arrest Leads to Productive Elongation Productive Elongation RNA Pol II->Productive Elongation DSIF/NELF->Productive Elongation Anti-apoptotic Proteins Anti-apoptotic Proteins Productive Elongation->Anti-apoptotic Proteins Transcription of Analog Analog Analog->CDK9/Cyclin T1 Inhibits Cell Survival Cell Survival Anti-apoptotic Proteins->Cell Survival

Caption: Simplified CDK9 signaling pathway and the effect of an inhibitor.

Carbonic Anhydrases (CAs)

Carbonic anhydrases are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide.[14] They are involved in various physiological processes, and their inhibition has therapeutic applications in glaucoma, epilepsy, and cancer.[9][15] The sulfonamide moiety is a classic zinc-binding group found in many CA inhibitors.

G CO2 + H2O CO2 + H2O H2CO3 H2CO3 CO2 + H2O->H2CO3 H+ + HCO3- H+ + HCO3- H2CO3->H+ + HCO3- Physiological Effects Physiological Effects H+ + HCO3-->Physiological Effects Alters pH, ion transport Carbonic Anhydrase Carbonic Anhydrase Carbonic Anhydrase->H2CO3 Catalyzes Analog Analog Analog->Carbonic Anhydrase Inhibits Therapeutic Outcome Therapeutic Outcome Physiological Effects->Therapeutic Outcome e.g., Reduced IOP

Caption: Role of Carbonic Anhydrase and its inhibition.

Gamma-Secretase (γ-Secretase)

Gamma-secretase is an intramembrane protease complex involved in the processing of several transmembrane proteins, including amyloid precursor protein (APP) and Notch.[1] Its dysregulation is implicated in Alzheimer's disease and some cancers.[7][10] Certain sulfonamide-containing molecules have been explored as γ-secretase inhibitors.

G APP APP Gamma-Secretase Gamma-Secretase APP->Gamma-Secretase Cleavage Notch Notch Notch->Gamma-Secretase Cleavage Abeta Peptides Abeta Peptides Gamma-Secretase->Abeta Peptides NICD NICD Gamma-Secretase->NICD Alzheimer's Pathology Alzheimer's Pathology Abeta Peptides->Alzheimer's Pathology Notch Intracellular Domain (NICD) Notch Intracellular Domain (NICD) Analog Analog Analog->Gamma-Secretase Inhibits/Modulates Cell Fate Decisions Cell Fate Decisions NICD->Cell Fate Decisions

Caption: Gamma-secretase processing of APP and Notch.

Data Presentation and Interpretation

A crucial aspect of any drug discovery program is the systematic collection and analysis of quantitative data. For the analogs of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, the following data should be compiled in a structured format to facilitate SAR analysis.

Table 1: Representative Data for Analog Evaluation

Compound IDR1R2R3CDK9 IC50 (nM)CA-II Ki (nM)γ-Secretase IC50 (nM)Cell Proliferation (GI50, µM)
CoreHHHData to be determinedData to be determinedData to be determinedData to be determined
Analog 1FHH
Analog 2HClH
Analog 3HHOCH3
Analog 4HHH (Tetrazole)

This table is a template for organizing experimental data. The R groups correspond to positions on the benzoic acid ring, and the final column represents a phenotypic assay.

Conclusion and Future Directions

The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold represents a promising starting point for the development of novel therapeutic agents. Its modular nature allows for extensive chemical exploration, while the established biological activities of its constituent fragments provide a strong rationale for targeting key enzymes involved in cancer and other diseases. The protocols and strategies outlined in this guide are intended to provide a robust framework for researchers to unlock the full potential of this privileged scaffold. Future work should focus on generating a diverse library of analogs, screening them against a panel of high-priority targets, and elucidating the detailed mechanism of action of the most promising candidates.

References

  • CDK9: A Comprehensive Review of Its Biology, and Its Role as a Potential Target for Anti-Cancer Agents. (n.d.). PubMed Central. [Link]

  • Physiological and pathological roles of the γ-secretase complex. (n.d.). PubMed Central. [Link]

  • Synthesis and biological evaluation of sulfonamide-based compounds as inhibitors of carbonic anhydrase from Vibrio cholerae. (2022). PubMed. [Link]

  • Advancements in medicinal chemistry: A comprehensive review of antibiotics, sulfonamides, β-lactams, and Azo compounds. (n.d.). International Journal of Chemical and Biological Sciences. [Link]

  • Synthesis of 4-(4-morpholinylsulfonyl)-benzoic acid. (n.d.). PrepChem.com. [Link]

  • Design, Synthesis, and Biological Evaluation of Sulfonamide Derivatives as Potent CDK9 Inhibitors. (2025). ACS Publications. [Link]

  • Synthesis and Bioactivity Evaluation of Novel Sulfonamide-1,2,3-Triazole Hybrids: In Vitro and In Silico Studies. (2025). PubMed. [Link]

  • Deregulations in the Cyclin-Dependent Kinase-9-Related Pathway in Cancer: Implications for Drug Discovery and Development. (n.d.). PubMed Central. [Link]

  • Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. (2020). PubMed. [Link]

  • Carbonic Anhydrases: A Superfamily of Ubiquitous Enzymes. (2023). PubMed Central. [Link]

  • Intracellular carbonic anhydrase activity sensitizes cancer cell pH signaling to dynamic changes in CO2 partial pressure. (2014). PubMed. [Link]

  • γ-Secretase-Regulated Mechanisms Similar to Notch Signaling May Play a Role in Signaling Events, Including APP Signaling, Which Leads to Alzheimer's Disease. (n.d.). SpringerLink. [Link]

  • Application of Sulfonyl in Drug Design. (n.d.). Semantic Scholar. [Link]

  • Carbonic anhydrase. (n.d.). Wikipedia. [Link]

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Exploratory

In Silico Modeling of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Interactions with Human Carbonic Anhydrase II: A Technical Guide

This guide provides an in-depth technical framework for the in silico analysis of the interactions between the small molecule, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, and its putative biological target, human Car...
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Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth technical framework for the in silico analysis of the interactions between the small molecule, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, and its putative biological target, human Carbonic Anhydrase II (hCA II). This document is intended for researchers, scientists, and drug development professionals engaged in computational drug discovery. We will delve into the rationale behind methodological choices, provide step-by-step protocols for key computational experiments, and present data in a clear, actionable format.

Introduction: The Rationale for Investigating 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and Carbonic Anhydrase II

The sulfonamide functional group is a cornerstone of numerous therapeutic agents.[1][2] Its derivatives are known to exhibit a wide range of pharmacological activities, including antibacterial, anti-inflammatory, and diuretic effects.[1] A prominent class of targets for sulfonamides are the carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes crucial for various physiological processes.[3][4] Inhibition of specific CA isoforms has been a successful strategy for treating glaucoma, epilepsy, and certain types of cancer.[3][4]

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid incorporates key structural features common to many CA inhibitors: a sulfonamide moiety capable of coordinating with the active site zinc ion, and an aromatic ring system that can engage in further interactions within the enzyme's active site. The morpholine group can also influence the compound's physicochemical properties and binding affinity.[5][6] Given the well-established role of sulfonamides as CA inhibitors, this guide will use human Carbonic Anhydrase II (hCA II), a ubiquitously expressed and well-characterized isoform, as the therapeutic target for our in silico investigation.[7]

In silico modeling, or computer-aided drug design (CADD), offers a powerful and resource-efficient approach to predict and analyze molecular interactions, guiding further experimental validation.[2] This guide will focus on a hierarchical computational workflow, beginning with molecular docking to predict the binding pose, followed by molecular dynamics (MD) simulations to assess the stability of the protein-ligand complex, and culminating in binding free energy calculations to estimate the affinity of the interaction.

The Computational Workflow: A Step-by-Step Guide

Our in silico investigation will follow a multi-step process designed to provide a comprehensive understanding of the interaction between 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and hCA II.

G cluster_prep Preparation cluster_sim Simulation cluster_analysis Analysis ligand_prep Ligand Preparation docking Molecular Docking ligand_prep->docking protein_prep Protein Preparation protein_prep->docking md_sim Molecular Dynamics docking->md_sim binding_pose Binding Pose Analysis md_sim->binding_pose stability Complex Stability Analysis md_sim->stability free_energy Binding Free Energy Calculation md_sim->free_energy G start Initial Protein-Ligand Complex solvation Solvation in Water Box start->solvation ions Addition of Counter-ions solvation->ions minimization Energy Minimization ions->minimization heating Gradual Heating minimization->heating equilibration System Equilibration heating->equilibration production Production MD Run equilibration->production

Figure 2: Workflow for setting up a Molecular Dynamics simulation.

Experimental Protocol: MD Simulation

  • System Setup:

    • Place the selected protein-ligand complex from the docking step into a periodic box of water molecules (e.g., TIP3P).

    • Add counter-ions (e.g., Na+ or Cl-) to neutralize the system.

  • Force Field Selection: Choose an appropriate force field for the protein (e.g., AMBER, CHARMM) and ensure that compatible parameters are available for the ligand.

  • Simulation Protocol:

    • Minimization: Perform a series of energy minimizations to relax the system, initially with restraints on the protein and ligand, which are gradually removed.

    • Heating: Slowly heat the system to the desired temperature (e.g., 300 K) over a period of several hundred picoseconds.

    • Equilibration: Run a short equilibration simulation (e.g., 1-5 nanoseconds) under constant temperature and pressure (NPT ensemble) to allow the system to reach a stable state.

    • Production: Perform the production MD simulation for a duration sufficient to observe stable behavior of the protein-ligand complex (e.g., 100 nanoseconds or longer).

Data Presentation: MD Simulation Parameters

ParameterValueRationale
Force FieldAMBER ff19SB (protein), GAFF2 (ligand)Widely used and validated for protein-ligand simulations.
Water ModelTIP3PA standard and computationally efficient water model.
EnsembleNPT (Isothermal-isobaric)Simulates conditions of constant pressure and temperature.
Temperature300 KApproximates physiological temperature.
Pressure1 atmStandard atmospheric pressure.
Simulation Time100 nsA reasonable duration to assess complex stability.
Binding Free Energy Calculations

Binding free energy calculations provide a quantitative estimate of the binding affinity between the ligand and the protein. [1][8]The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) and Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) methods are popular approaches for this purpose. [2][8] Experimental Protocol: MM/PBSA Calculation

  • Trajectory Extraction: Extract snapshots of the protein-ligand complex, the protein alone, and the ligand alone from the production MD trajectory.

  • Energy Calculations: For each snapshot, calculate the following energy terms:

    • Molecular mechanics energy (internal, van der Waals, and electrostatic).

    • Polar solvation energy (calculated using the Poisson-Boltzmann or Generalized Born model).

    • Nonpolar solvation energy (typically estimated from the solvent-accessible surface area).

  • Binding Free Energy Estimation: The binding free energy (ΔG_bind) is then calculated by taking the difference between the free energy of the complex and the free energies of the protein and ligand.

Data Presentation: Binding Free Energy Components (Hypothetical)

Energy ComponentAverage Value (kcal/mol)Contribution to Binding
ΔE_vdw-45.2Favorable
ΔE_elec-20.5Favorable
ΔG_polar30.8Unfavorable
ΔG_nonpolar-5.1Favorable
ΔG_bind -40.0 Overall Favorable

Conclusion and Future Directions

This technical guide has outlined a comprehensive in silico workflow for characterizing the interactions between 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and human Carbonic Anhydrase II. By following the detailed protocols for molecular docking, molecular dynamics simulations, and binding free energy calculations, researchers can gain valuable insights into the potential of this compound as a CA inhibitor. The results from these computational studies can guide the rational design of more potent and selective inhibitors and prioritize compounds for experimental validation. Future work could involve extending these studies to other CA isoforms to assess selectivity, as well as performing more rigorous free energy calculations, such as alchemical free energy perturbation, for a more accurate prediction of binding affinity.

References

  • Chen, I., & Sun, H. (2019). End-Point Binding Free Energy Calculation with MM/PBSA and MM/GBSA: Strategies and Applications in Drug Design. Chemical Reviews, 119(16), 9478-9508. [Link]

  • Gohlke, H., & Case, D. A. (2004). The MM/PBSA and MM/GBSA methods to estimate ligand-binding affinities. Expert Opinion on Drug Discovery, 3(1), 77-88. [Link]

  • Kourounakis, A. P., Xanthopoulos, D., & Tzara, A. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709-752. [Link]

  • Kumari, R., Kumar, R., & Lynn, A. (2014). g_mmpbsa—A GROMACS Tool for High-Throughput MM-PBSA Calculations. Journal of Chemical Information and Modeling, 54(7), 1951-1962. [Link]

  • Nocentini, A., & Supuran, C. T. (2018). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 23(7), 1587. [Link]

  • Seydel, J. K. (1968). Sulfonamides, structure-activity relationship, and mode of action. Structural problems of the antibacterial action of 4-aminobenzoic acid (PABA) antagonists. Journal of Pharmaceutical Sciences, 57(9), 1455-1478. [Link]

  • Supuran, C. T. (2008). Carbonic anhydrase inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(11), 3107-3113. [Link]

  • Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461. [Link]

  • Waterhouse, A., Bertoni, M., Bienert, S., et al. (2018). SWISS-MODEL: homology modelling of protein structures and complexes. Nucleic Acids Research, 46(W1), W296-W303. [Link]

  • Zhang, Y., & Skolnick, J. (2005). TM-align: a protein structure alignment algorithm based on the TM-score. Nucleic Acids Research, 33(7), 2302-2309. [Link]

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Foundational

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid suppliers and purity

An In-depth Technical Guide to 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid: Suppliers and Purity Verification Introduction 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, identified by CAS Number 300383-08-8, is a spe...
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Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid: Suppliers and Purity Verification

Introduction

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, identified by CAS Number 300383-08-8, is a specialized organic building block with the molecular formula C₁₂H₁₅NO₅S and a molecular weight of approximately 285.32 g/mol .[1][2] Its structure, featuring a benzoic acid core functionalized with both a methyl group and a morpholine sulfonyl moiety, makes it a valuable intermediate in medicinal chemistry and drug discovery. The precise arrangement of these functional groups allows for targeted modifications, rendering it a key component in the synthesis of complex molecules with potential therapeutic applications.

For researchers and drug development professionals, the procurement of this reagent is a critical first step. However, the success of any synthesis is fundamentally dependent on the purity and quality of the starting materials. This guide provides a comprehensive overview of sourcing 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, evaluating suppliers, and implementing robust analytical methodologies to verify purity, ensuring the integrity and reproducibility of your research.

Supplier Landscape and Evaluation

Sourcing high-quality chemical reagents requires a systematic approach to supplier evaluation. The market includes a range of manufacturers and distributors, each with varying levels of quality control and documentation.

Identifying Potential Suppliers

A number of chemical vendors list 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in their catalogs. The key to successful procurement lies in moving beyond simple availability and scrutinizing the supplier's commitment to quality. It is common for suppliers to list products they procure from other manufacturers, so identifying the primary source can be advantageous.

Criteria for Supplier Qualification

When selecting a supplier for research or development purposes, the following criteria are paramount:

  • Purity Specification: The supplier should provide a clear, guaranteed purity specification (e.g., >95%, >98%). Be cautious of suppliers who do not provide this information upfront.

  • Availability of Certificate of Analysis (CoA): A CoA is a non-negotiable document that provides lot-specific data on the identity and purity of the compound. It should detail the analytical methods used for verification, such as NMR, LC-MS, or HPLC.

  • Consistency and Reputation: Established suppliers with a long history of serving the pharmaceutical and research communities are often more reliable. Their reputation is built on providing consistent product quality.

  • Technical Support: Access to experienced technical support can be invaluable for troubleshooting or for obtaining more detailed information about the product's specifications and stability.

Supplier and Purity Summary

The following table summarizes publicly available information for potential suppliers of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. Researchers should always contact suppliers directly for the most current data and a lot-specific CoA.

SupplierCAS NumberMolecular FormulaStated PurityAdditional Notes
Santa Cruz Biotechnology 300383-08-8C₁₂H₁₅NO₅SNot explicitly listed on the product page; requires inquiry.A well-known supplier for biochemicals and research reagents.[2]
LabSolu 300383-08-8C₁₂H₁₅NO₅SNot explicitly listed on the product page; requires inquiry.Offers various pack sizes (e.g., 1g, 5g).[1]
ChemicalBook 300383-08-8C₁₂H₁₅NO₅SNot listed; acts as a database and aggregator.Useful for identifying multiple potential sources.[3]

Note: The absence of a listed purity is common for specialized chemicals. It underscores the critical need for direct inquiry and in-house verification.

Workflow for Supplier Qualification and Purity Verification

A systematic workflow ensures that the procured material meets the stringent requirements of research and development. This process involves initial supplier vetting followed by rigorous in-house analytical confirmation.

G cluster_0 Phase 1: Supplier Vetting cluster_1 Phase 2: Material Evaluation cluster_2 Phase 3: Final Decision A Identify Potential Suppliers B Request Technical Data (CoA, Purity Specs) A->B C Evaluate Supplier Reputation & Support A->C D Procure Small Sample Quantity B->D C->D E In-House Purity Verification (QC) D->E F Compare QC Data with Supplier CoA E->F G Does Material Meet Required Specs? F->G H Qualify Supplier & Procure Bulk Material G->H Yes I Reject Lot & Evaluate Alternative Supplier G->I No I->A

Caption: Workflow for qualifying suppliers and verifying material purity.

Analytical Methods for Purity Determination

As a sulfonamide derivative, the purity of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid can be assessed using a variety of robust analytical techniques.[4] The choice of method depends on the specific information required, such as qualitative impurity profiling or precise quantitative assessment.

High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone technique for purity analysis, offering high sensitivity and excellent quantitative capability.[4] It separates the main compound from impurities based on their differential partitioning between a stationary phase and a liquid mobile phase.

Principle: The sample is dissolved in a suitable solvent and injected into a high-pressure stream of a mobile phase. As the sample travels through a column packed with a stationary phase (commonly C18), compounds separate based on their polarity and other physicochemical interactions. A detector (typically UV-Vis) measures the concentration of each compound as it elutes, generating a chromatogram. Purity is calculated based on the relative area of the main peak.

Experimental Protocol: HPLC Purity Assay

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid test sample into a 10 mL volumetric flask.[4]

    • Dissolve and dilute to the mark with a suitable diluent (e.g., a mixture of acetonitrile and water). This creates a concentration of ~1 mg/mL.[4]

  • Chromatographic Conditions (Typical):

    • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

    • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm.

    • Injection Volume: 10 µL.

  • Data Analysis:

    • Integrate the peak areas of the main compound and all impurity peaks in the chromatogram.[4]

    • Calculate the percent purity using the area normalization method:

      • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Causality: The use of a C18 reverse-phase column is standard for moderately polar organic molecules. The acidic mobile phase ensures that the benzoic acid moiety remains protonated, leading to sharp, well-defined peaks. UV detection at 254 nm is effective due to the aromatic nature of the compound.

Thin-Layer Chromatography (TLC)

TLC is a rapid, cost-effective qualitative technique ideal for screening and monitoring reactions. It can quickly reveal the presence of impurities.[5]

Principle: The sample is spotted onto a plate coated with a thin layer of adsorbent (e.g., silica gel). The plate is then placed in a sealed chamber with a solvent system (mobile phase). As the solvent moves up the plate via capillary action, it carries the sample components at different rates based on their affinity for the adsorbent, effecting a separation.[4]

Experimental Protocol: TLC for Impurity Screening

  • Sample Preparation: Prepare a concentrated solution of the test sample (~10 mg/mL) in a solvent like methanol or ethyl acetate.[4]

  • Plate Development:

    • Spot a small amount of the sample solution onto a silica gel TLC plate.

    • Place the plate in a developing tank containing an appropriate solvent system (e.g., ethyl acetate/hexane with a small amount of acetic acid).

    • Allow the solvent front to travel approximately 8-10 cm up the plate.[4]

    • Remove the plate and let it air dry completely.

  • Visualization and Analysis:

    • Visualize the separated spots under UV light at 254 nm.[4]

    • For enhanced visualization, the plate can be stained. A common stain for sulfonamides involves dipping the plate in a fluorescamine solution and viewing under UV light at 366 nm, where they appear as yellow-green fluorescent spots.[4][5]

    • The presence of additional spots in the sample lane, other than the main spot, indicates impurities.[4]

Causality: The acidic component (acetic acid) in the mobile phase helps to suppress the ionization of the carboxylic acid, preventing streaking and leading to more compact spots. Fluorescamine reacts with primary or secondary amines, but its utility here is as a general fluorescent visualization agent after UV exposure.

Other Confirmatory Methods

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This technique couples the separation power of HPLC with the mass-analyzing capability of a mass spectrometer. It is invaluable for identifying the molecular weights of impurities, providing structural clues.[4]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the molecular structure. The presence of unexpected signals can indicate impurities. Integration of the signals can also be used for quantitative analysis (qNMR) against a certified internal standard.

Conclusion

For scientists and researchers in drug development, the integrity of starting materials like 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is foundational to achieving reliable and reproducible results. A meticulous approach to sourcing this critical reagent—one that combines diligent supplier evaluation with robust in-house analytical verification—is not merely a procedural step but a core component of scientific rigor. By implementing the workflows and analytical protocols detailed in this guide, researchers can ensure the quality of their materials, mitigate risks in their synthetic pathways, and build a solid foundation for their scientific discoveries.

References

  • A Comparative Guide to Determining the Purity of Synthesized Sulfonamides. Benchchem.
  • 4-Methyl-3-(morpholine-4-sulfonyl)-benzoic acid. LabSolu.
  • 4-Methyl-3-(morpholine-4-sulfonyl)-benzoic acid | CAS 300383-08-8. Santa Cruz Biotechnology.
  • REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES.
  • Determination and Confirmation of Sulfonamides. USDA Food Safety and Inspection Service.
  • Analysis of sulfonamides. Slideshare.
  • A very fast and simple method for the determination of sulfonamide residues in seaw
  • 4-Methyl-3-sulfo-benzoic acid. Sigma-Aldrich.
  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid Chemical Properties. ChemicalBook.

Sources

Exploratory

spectral data (NMR, MS) of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

A Technical Guide to the Spectral Analysis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid Authored by a Senior Application Scientist For Researchers, Scientists, and Drug Development Professionals Introduction 4-Methy...
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Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide to the Spectral Analysis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Authored by a Senior Application Scientist

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a bespoke chemical entity with potential applications in medicinal chemistry and materials science. Its structural complexity, featuring a substituted aromatic ring, a carboxylic acid, a sulfonyl group, and a morpholine moiety, gives rise to a unique spectral signature. This guide provides a comprehensive analysis of the predicted Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for this compound. In the absence of publicly available experimental spectra, this document leverages established principles of spectroscopic interpretation and data from analogous structures to provide a robust predictive analysis. This approach offers a foundational framework for researchers engaged in the synthesis, characterization, and application of this and related molecules.

Molecular Structure and Key Features

A clear understanding of the molecular architecture is paramount for interpreting its spectral data. The structure of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is presented below.

Figure 1: Chemical structure of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is predicted to exhibit distinct signals corresponding to the aromatic protons, the methyl group, the morpholine moiety, and the carboxylic acid proton. The electron-withdrawing nature of the carboxylic acid and sulfonyl groups, along with the electron-donating effect of the methyl group, will influence the chemical shifts of the aromatic protons.[1][2][3]

Proton Assignment Predicted Chemical Shift (δ, ppm) Predicted Multiplicity Integration
Carboxylic Acid (-COOH)12.0 - 13.0Singlet (broad)1H
Aromatic (H-2)8.2 - 8.4Doublet1H
Aromatic (H-6)7.9 - 8.1Doublet of Doublets1H
Aromatic (H-5)7.4 - 7.6Doublet1H
Morpholine (-CH₂-N-)3.6 - 3.8Triplet4H
Morpholine (-CH₂-O-)3.0 - 3.2Triplet4H
Methyl (-CH₃)2.4 - 2.6Singlet3H

Table 1: Predicted ¹H NMR Data for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Interpretation of the Predicted ¹H NMR Spectrum:

  • Carboxylic Acid Proton: The proton of the carboxylic acid is expected to appear as a broad singlet in the downfield region (10.5 - 12.0 ppm), a characteristic feature due to hydrogen bonding and chemical exchange.[4]

  • Aromatic Protons: The three protons on the benzene ring will exhibit a complex splitting pattern due to their coupling with each other. The proton at the 2-position, being ortho to the strongly electron-withdrawing carboxylic acid group, is expected to be the most deshielded. The proton at the 6-position will be influenced by both the carboxylic acid and the sulfonyl group. The proton at the 5-position, being ortho to the electron-donating methyl group, will be the most shielded of the aromatic protons.

  • Morpholine Protons: The morpholine ring contains two sets of chemically non-equivalent methylene protons. The protons on the carbons adjacent to the nitrogen atom are expected to be more deshielded than those adjacent to the oxygen atom. Both will likely appear as triplets due to coupling with the adjacent methylene group.

  • Methyl Protons: The protons of the methyl group will appear as a singlet in the upfield region, as there are no adjacent protons to cause splitting.

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule. The chemical shifts are influenced by the electronic environment of each carbon atom.[5]

Carbon Assignment Predicted Chemical Shift (δ, ppm)
Carboxylic Acid (-COOH)165 - 170
Aromatic (C-1)135 - 140
Aromatic (C-3)138 - 142
Aromatic (C-4)140 - 145
Aromatic (C-2)130 - 135
Aromatic (C-6)125 - 130
Aromatic (C-5)128 - 132
Morpholine (-CH₂-N-)45 - 50
Morpholine (-CH₂-O-)65 - 70
Methyl (-CH₃)20 - 25

Table 2: Predicted ¹³C NMR Data for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Interpretation of the Predicted ¹³C NMR Spectrum:

  • Carbonyl Carbon: The carbon of the carboxylic acid group is expected to be the most downfield signal due to the strong deshielding effect of the two oxygen atoms.[4][5]

  • Aromatic Carbons: The six aromatic carbons will resonate in the region between 125 and 145 ppm. The carbons attached to the substituents (C-1, C-3, and C-4) will have distinct chemical shifts compared to the carbons bearing protons. The relative positions will be dictated by the electron-donating and electron-withdrawing nature of the substituents.

  • Morpholine Carbons: The two distinct methylene carbons in the morpholine ring will have different chemical shifts. The carbon adjacent to the oxygen will be more deshielded than the carbon adjacent to the nitrogen.

  • Methyl Carbon: The methyl carbon will appear at the most upfield region of the spectrum.

Predicted Mass Spectrometry (MS) Analysis

The mass spectrum of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is expected to show a molecular ion peak corresponding to its molecular weight (285.32 g/mol )[6]. The fragmentation pattern will be dictated by the weakest bonds and the stability of the resulting fragments. The sulfonyl group is a common site for fragmentation.[7][8][9]

Predicted Molecular Ion: [M+H]⁺ = 286.0744 m/z[10]

Predicted Fragmentation Pathway:

Fragmentation_Pathway M [M+H]⁺ m/z = 286 F1 Loss of COOH [M+H - 45]⁺ m/z = 241 M->F1 - COOH F2 Loss of Morpholine [M+H - 86]⁺ m/z = 200 M->F2 - C₄H₈NO F3 Loss of SO₂ [M+H - 64]⁺ m/z = 222 M->F3 - SO₂ F4 [C₇H₇O]⁺ m/z = 107 F1->F4 - SO₂ - C₄H₈N

Figure 2: Predicted major fragmentation pathways for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Interpretation of the Predicted Mass Spectrum:

  • Molecular Ion: The protonated molecular ion ([M+H]⁺) is expected to be observed at m/z 286.

  • Key Fragment Ions:

    • Loss of the Carboxyl Group: Fragmentation involving the loss of the carboxylic acid group as a radical (•COOH, 45 Da) is a common pathway for benzoic acid derivatives.

    • Loss of the Morpholine Group: Cleavage of the S-N bond can lead to the loss of the morpholine moiety.

    • Loss of Sulfur Dioxide: Sulfonyl compounds often exhibit a characteristic loss of SO₂ (64 Da).[7]

    • Formation of the Tolyl Cation: Subsequent fragmentations could lead to the formation of a stable tolyl cation or related structures.

Experimental Protocols

NMR Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube.

  • ¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer. Standard parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) will be required to achieve a good signal-to-noise ratio.

Mass Spectrometry

  • Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Ionization: Utilize electrospray ionization (ESI) in positive ion mode to generate the protonated molecular ion.

  • Mass Analysis: Perform mass analysis using a high-resolution mass spectrometer such as a time-of-flight (TOF) or Orbitrap instrument to obtain accurate mass measurements.

  • Tandem MS (MS/MS): To confirm the fragmentation pathway, perform tandem mass spectrometry by isolating the molecular ion and subjecting it to collision-induced dissociation (CID) to generate and analyze the fragment ions.

Conclusion

This technical guide provides a detailed predictive analysis of the NMR and MS spectral data for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. By applying fundamental spectroscopic principles and drawing comparisons with related structures, we have proposed a comprehensive set of expected spectral features. This information serves as a valuable resource for researchers working on the synthesis and characterization of this molecule, enabling them to confirm its identity and purity with a high degree of confidence. The outlined experimental protocols provide a clear path for acquiring high-quality experimental data to validate these predictions.

References

  • Proprep. (n.d.). Interpret the NMR spectrum of benzoic acid, focusing on the shifts caused by its functional groups. Retrieved from [Link]

  • Supporting information Figure S1: Mass spectral fragmentations of sulfonates. (n.d.). Retrieved from [Link]

  • Suryawanshi, V. B. (n.d.). Mass Spectral Fragmentation Patterns of (E) - aayushi international interdisciplinary research journal. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of benzoic acid. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

  • Gadikota, V., et al. (2023). Anomalous 1 H NMR chemical shift behavior of substituted benzoic acid esters. Magnetic Resonance in Chemistry, 61(4), 248-252. Retrieved from [Link]

  • ResearchGate. (n.d.). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry | Request PDF. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis .... Retrieved from [Link]

  • Baarschers, W. H., & Krupkay, B. W. (1973). Mass Spectra of Some Sulfinate Esters and Sulfones. Canadian Journal of Chemistry, 51(1), 156-161. Retrieved from [Link]

  • PubChemLite. (n.d.). 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S). Retrieved from [Link]

  • Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-2379. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-(4-morpholinylsulfonyl)-benzoic acid. Retrieved from [Link]

Sources

Foundational

An In-depth Technical Guide to the Safe Handling of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

This guide provides a comprehensive overview of the safety and handling protocols for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (CAS No: 300383-08-8). It is intended for researchers, scientists, and drug development...
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Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive overview of the safety and handling protocols for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (CAS No: 300383-08-8). It is intended for researchers, scientists, and drug development professionals who may handle this compound in a laboratory setting. The information herein is synthesized from available safety data sheets, chemical databases, and established best practices for handling analogous chemical structures.

Chemical and Physical Properties

A thorough understanding of a compound's properties is fundamental to its safe handling. While comprehensive experimental data for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is not extensively published, the following table summarizes its known and predicted characteristics.

PropertyValueSource
CAS Number 300383-08-8[1]
Molecular Formula C₁₂H₁₅NO₅S[1]
Molecular Weight 285.32 g/mol [1]
Predicted XlogP 0.6[2]
Appearance Solid (form not specified)General inference
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Note: The absence of experimental data for properties such as melting point, boiling point, and solubility necessitates a cautious approach. Assume the compound is a solid with low volatility under standard laboratory conditions. Its solubility should be determined empirically on a small scale before preparing stock solutions.

Hazard Identification and Toxicological Profile

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is classified with the following hazards:

  • H315: Causes skin irritation. [3]

  • H319: Causes serious eye irritation. [3]

  • H335: May cause respiratory irritation. [3]

  • H302: Harmful if swallowed. [3]

The signal word for this compound is "Warning" .[3]

Mechanistic Insights and Toxicological Rationale

  • Benzoic Acid Moiety : Benzoic acid and its derivatives are known to be mild irritants. The acidic nature of the carboxylic acid group can disrupt the lipid bilayers of skin and mucous membranes, leading to irritation.

  • Sulfonamide Group : The sulfonamide group is a common feature in many pharmaceuticals. While often well-tolerated systemically, some sulfonamides can cause skin reactions. The electron-withdrawing nature of the sulfonyl group can influence the reactivity of the entire molecule.

  • Morpholine Moiety : Morpholine itself is a corrosive substance that can cause severe irritation to the skin, eyes, and respiratory tract.[4][5] Although incorporated into a larger molecule, the morpholine ring may contribute to the overall irritant potential of the compound.

Given the lack of specific LD50 or chronic toxicity data, it is prudent to treat this compound with a high degree of caution, assuming the potential for cumulative health effects with repeated or long-term exposure.

Safe Handling and Personal Protective Equipment (PPE)

A proactive approach to safety is paramount when handling this compound. The following protocols are designed to minimize exposure and mitigate risks.

Engineering Controls

All handling of solid 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and its solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols. The work area should be equipped with an easily accessible emergency eyewash station and safety shower.

Personal Protective Equipment (PPE)

A standard PPE ensemble is mandatory when handling this compound:

  • Eye Protection : Chemical safety goggles or a face shield are required to protect against splashes and dust.[6]

  • Hand Protection : Chemically resistant gloves (e.g., nitrile) should be worn. Gloves should be inspected before use and changed immediately if contaminated.

  • Skin and Body Protection : A lab coat should be worn at all times. For tasks with a higher risk of spillage, a chemically resistant apron is recommended.

  • Respiratory Protection : If there is a risk of generating significant dust and engineering controls are insufficient, a NIOSH-approved respirator with a particulate filter may be necessary.[6]

The following diagram outlines the workflow for donning and doffing PPE to ensure a self-validating system of protection.

PPE_Workflow cluster_donning Donning PPE cluster_doffing Doffing PPE Don1 Lab Coat Don2 Gloves Don1->Don2 Don3 Eye Protection Don2->Don3 Don4 Begin Work Don3->Don4 Doff1 Gloves Doff2 Eye Protection Doff1->Doff2 Doff3 Lab Coat Doff2->Doff3 Doff4 Wash Hands Doff3->Doff4

Caption: PPE Donning and Doffing Workflow.

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

  • Conditions : Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[6]

  • Incompatible Materials : Avoid storage with strong oxidizing agents. While specific reactivity data is unavailable, the chemical structure suggests potential reactivity with strong acids and bases.

  • Stability : The compound is expected to be stable under recommended storage conditions.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

  • Skin Contact : Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.

  • Inhalation : Move the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[6]

  • Ingestion : Do not induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response

The appropriate response to a spill depends on its size and location. The following flowchart provides a decision-making framework for spill management.

Spill_Response Start Spill Occurs Assess Assess Spill Size and Hazard Start->Assess SmallSpill Small Spill (Manageable by Lab Personnel) Assess->SmallSpill Small LargeSpill Large Spill (Requires EHS) Assess->LargeSpill Large DonPPE Don Appropriate PPE SmallSpill->DonPPE Evacuate Evacuate Area Alert Others LargeSpill->Evacuate ContactEHS Contact EHS/ Emergency Services Evacuate->ContactEHS End Spill Managed ContactEHS->End Contain Contain Spill with Inert Absorbent DonPPE->Contain Collect Collect Absorbed Material into a Labeled Waste Container Contain->Collect Decontaminate Decontaminate Spill Area Collect->Decontaminate Dispose Dispose of Waste as Hazardous Material Decontaminate->Dispose Dispose->End

Caption: Spill Response Decision-Making Workflow.

For a small spill of solid material, carefully sweep it up, avoiding dust generation, and place it into a sealed, labeled container for disposal. For a small liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and place it in a sealed container. The spill area should then be decontaminated.

Waste Disposal

All waste containing 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, including contaminated PPE and spill cleanup materials, must be disposed of as hazardous chemical waste.

  • Containerization : Collect waste in a designated, clearly labeled, and sealed container. Do not mix with other waste streams unless compatibility is confirmed.

  • Disposal Route : Follow all local, state, and federal regulations for hazardous waste disposal. Contact your institution's Environmental Health and Safety (EHS) department for specific procedures and to arrange for waste pickup.

Conclusion

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a compound that requires careful handling due to its irritant properties. While significant gaps exist in the publicly available physicochemical and toxicological data, a risk-based approach grounded in an understanding of its chemical structure and adherence to the protocols outlined in this guide will enable its safe use in a research and development setting. Always consult the most recent Safety Data Sheet from your supplier and your institution's specific safety guidelines before commencing work.

References

  • PubChemLite. 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S). [Link]

  • Canada.ca. Hazardous substance assessment – Morpholine. [Link]

  • Inchem.org. Morpholine (HSG 92, 1995). [Link]

  • Australian Industrial Chemicals Introduction Scheme. Morpholine: Human health tier II assessment. [Link]

  • NIST. Benzoic acid, 4-methyl-. [Link]

  • NIST. Benzoic acid, 4-methyl-. [Link]

  • PrepChem.com. Synthesis of 4-(4-morpholinylsulfonyl)-benzoic acid. [Link]

  • PubChem. 3-(Morpholine-4-sulfonyl)benzoic acid. [Link]

Sources

Exploratory

predicted ADME properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

An In-Depth Technical Guide to the Predicted ADME Properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid Introduction: The Critical Role of ADME in Drug Discovery The journey of a promising new chemical entity (NCE...
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Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Predicted ADME Properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Introduction: The Critical Role of ADME in Drug Discovery

The journey of a promising new chemical entity (NCE) from a laboratory discovery to a clinical therapeutic is fraught with challenges. A significant percentage of drug candidates fail during development not due to a lack of efficacy, but because of suboptimal pharmacokinetic properties.[1][2] The acronym ADME—representing Absorption, Distribution, Metabolism, and Excretion—encapsulates the crucial processes that determine a drug's concentration profile and its ultimate success in the body.[3][4] Early and accurate prediction of these properties is paramount, enabling medicinal chemists to prioritize candidates with favorable characteristics and mitigate the risk of late-stage failures.[2][5]

This technical guide provides a comprehensive analysis of the predicted ADME profile of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid , a compound of interest in contemporary research. As a Senior Application Scientist, this document is structured not as a rigid template, but as a logical exploration of the molecule's likely fate in the body. We will delve into its physicochemical characteristics, predict its behavior in key ADME processes, and provide detailed, field-proven protocols for the in vitro assays used to generate such predictions.

Section 1: Physicochemical Properties and Drug-Likeness Assessment

Before investigating its biological interactions, we must first understand the fundamental physicochemical properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. These properties are the primary determinants of its pharmacokinetic behavior.

Compound Identity:

  • Chemical Name: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

  • CAS Number: 300383-08-8[6][7]

  • Molecular Formula: C₁₂H₁₅NO₅S[6][7]

  • Molecular Weight: 285.32 g/mol [6][7]

Predicted Physicochemical and Drug-Likeness Properties

To evaluate the potential of this compound as an orally active drug, we apply Lipinski's Rule of Five.[3][8][9] This rule of thumb, formulated by Christopher A. Lipinski, observes that most orally administered drugs are relatively small and moderately lipophilic.[3][9] The rule states that poor absorption or permeation is more likely when a compound violates more than one of the following criteria: a molecular mass less than 500 daltons, a log P not exceeding 5, no more than 5 hydrogen bond donors, and no more than 10 hydrogen bond acceptors.[3][9]

PropertyPredicted ValueLipinski's Rule of Five GuidelineCompliance
Molecular Weight (MW) 285.32 Da[6][7]< 500 Da[3][10]Yes
LogP (Octanol-Water Partition Coefficient) 0.6 (XlogP)[11]≤ 5[3][10]Yes
Hydrogen Bond Donors (HBD) 1 (from the carboxylic acid group)≤ 5[3][10]Yes
Hydrogen Bond Acceptors (HBA) 6 (5 from sulfonyl & morpholine oxygens, 1 from carbonyl)≤ 10[3][10]Yes
Rule of Five Violations 0No more than one violation[3]Fully Compliant

Expert Analysis: The compound fully complies with Lipinski's Rule of Five, suggesting a high probability of good oral bioavailability. Its low molecular weight and moderate lipophilicity (as indicated by the positive but low XlogP) strike a favorable balance, which is often crucial for both solubility and membrane permeability.[12]

Section 2: Absorption

Absorption is the process by which a drug enters the bloodstream. For orally administered drugs, this primarily involves crossing the intestinal epithelium. The Caco-2 permeability assay is the industry-standard in vitro model for predicting this process.[13][14]

Predicted Intestinal Absorption: High

The full compliance with Lipinski's Rule of Five strongly suggests that 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid will exhibit good passive intestinal absorption.

Causality Behind Experimental Choice: Caco-2 cells, a human colon adenocarcinoma cell line, spontaneously differentiate into a monolayer of polarized enterocytes that mimic the intestinal barrier.[14][15] Crucially, they express clinically relevant transport proteins, such as the efflux pump P-glycoprotein (P-gp), allowing for the assessment of not just passive diffusion but also active transport phenomena.[14][16] This makes the Caco-2 model more predictive of in vivo outcomes than simple artificial membrane assays.[14]

Experimental Protocol: Caco-2 Permeability Assay

This protocol describes a bidirectional permeability assay to determine the apparent permeability coefficient (Papp) and the efflux ratio (ER).

  • Cell Culture: Caco-2 cells are seeded onto semipermeable Transwell inserts and cultured for approximately 21 days to allow for differentiation and the formation of a confluent monolayer with robust tight junctions.[16]

  • Monolayer Integrity Check: Before the experiment, the integrity of each cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER). Monolayers with TEER values ≥ 200 Ω·cm² are deemed suitable for the assay.[17]

  • Dosing Solution Preparation: A stock solution of the test compound (e.g., 10 mM in DMSO) is diluted in transport buffer (e.g., Hank's Balanced Salt Solution, pH 7.4) to a final concentration of 10 µM. The final DMSO concentration should not exceed 0.1%.[15]

  • Permeability Measurement (Apical to Basolateral - A to B):

    • The culture medium is replaced with pre-warmed transport buffer on both the apical (donor) and basolateral (receiver) sides, and the cells are equilibrated at 37°C.

    • The buffer on the apical side is replaced with the dosing solution.

    • The plates are incubated at 37°C with gentle shaking (e.g., 50 rpm).[17]

    • Samples are taken from the basolateral compartment at predetermined time points (e.g., 2 hours).[15]

  • Permeability Measurement (Basolateral to Apical - B to A):

    • Concurrently, in a separate set of wells, the dosing solution is added to the basolateral compartment, and samples are taken from the apical compartment to assess active efflux.[14]

  • Sample Analysis: The concentration of the test compound in the donor and receiver compartments is quantified using a sensitive analytical method, typically LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).[15]

  • Data Analysis:

    • The apparent permeability coefficient (Papp) is calculated using the formula: Papp = (dQ/dt) / (A * C₀) , where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

    • The Efflux Ratio (ER) is calculated as: ER = Papp (B to A) / Papp (A to B) . An ER greater than 2 suggests the compound is a substrate for active efflux transporters.[16]

Visualization: Caco-2 Permeability Assay Workflow

Caco2_Workflow cluster_prep Preparation cluster_assay Permeability Assay (37°C) cluster_analysis Analysis Seed Seed Caco-2 cells on Transwell inserts Culture Culture for 21 days to form monolayer Seed->Culture TEER Verify monolayer integrity (TEER measurement) Culture->TEER Dose_A Dose Apical Side (A -> B Transport) TEER->Dose_A Dose_B Dose Basolateral Side (B -> A Transport) TEER->Dose_B Incubate Incubate (e.g., 2h) with gentle shaking Dose_A->Incubate Dose_B->Incubate Sample_A Sample from Basolateral Side Incubate->Sample_A Sample_B Sample from Apical Side Incubate->Sample_B LCMS Quantify Compound (LC-MS/MS) Sample_A->LCMS Sample_B->LCMS Calc Calculate Papp and Efflux Ratio LCMS->Calc

Caption: Workflow of a bidirectional Caco-2 permeability assay.

Section 3: Distribution

Distribution describes how a drug spreads throughout the body's fluids and tissues after absorption. A key factor influencing distribution is Plasma Protein Binding (PPB), as only the unbound (free) fraction of a drug is available to interact with its target and exert a therapeutic effect.[18][19]

Predicted Plasma Protein Binding: Low to Moderate

Given the compound's hydrophilic character (XlogP = 0.6) and the presence of an ionizable carboxylic acid group, it is not expected to bind extensively to plasma proteins like albumin.

Causality Behind Experimental Choice: The Rapid Equilibrium Dialysis (RED) method is considered a gold standard for determining PPB.[18][20] It uses a semipermeable membrane to separate a plasma-containing chamber from a buffer chamber. The device design allows for rapid equilibration (typically within 4 hours), minimizing the risk of compound degradation while providing an accurate measurement of the unbound fraction.[19][20]

Experimental Protocol: Plasma Protein Binding (Rapid Equilibrium Dialysis)

  • Device Preparation: A commercial RED device plate with semipermeable membrane inserts (typically 8 kDa MWCO) is used. The Teflon base plate wells are rinsed with 20% ethanol and then ultrapure water.[18]

  • Sample Preparation: The test compound is spiked into plasma (human, rat, etc.) at a desired concentration (e.g., 1-10 µM).[18][19]

  • Assay Setup:

    • 200-300 µL of the plasma-compound mixture is added to the sample chamber (red side) of the RED device insert.

    • 350-500 µL of dialysis buffer (PBS, pH 7.4) is added to the buffer chamber (white side).[18]

  • Incubation: The plate is sealed and incubated at 37°C for approximately 4 hours on an orbital shaker (e.g., 300 RPM) to reach equilibrium.[18][20]

  • Sampling and Matrix Matching:

    • After incubation, equal volumes (e.g., 50 µL) are removed from both the plasma and buffer chambers.

    • The plasma aliquot is mixed with an equal volume of clean buffer, and the buffer aliquot is mixed with an equal volume of blank plasma. This critical step ensures that both samples have the same matrix composition for LC-MS/MS analysis, preventing analytical artifacts.[20]

  • Sample Processing: Proteins are precipitated from both samples by adding 3-4 volumes of ice-cold acetonitrile containing an internal standard. Samples are centrifuged, and the supernatant is collected for analysis.

  • Analysis and Calculation:

    • The concentration of the compound in the final plasma and buffer samples is determined by LC-MS/MS.

    • The percentage of unbound drug (% Unbound) is calculated as: % Unbound = (Concentration in Buffer Chamber / Concentration in Plasma Chamber) * 100 .

Section 4: Metabolism

Metabolism is the biochemical modification of drug molecules, primarily occurring in the liver.[21] This process is mediated by enzymes, most notably the Cytochrome P450 (CYP) superfamily.[22] Assessing metabolic stability and potential for CYP inhibition is crucial for predicting a drug's half-life and its potential for drug-drug interactions (DDIs).[23]

Predicted Metabolic Stability: Likely to be stable. The core structure does not contain obvious, highly labile functional groups prone to extensive Phase I metabolism.

Causality Behind Experimental Choice: Human Liver Microsomes (HLM) are subcellular fractions containing a high concentration of CYP enzymes and are the standard system for initial metabolic stability and CYP inhibition screening.[21][24] They are cost-effective and provide a direct assessment of Phase I metabolism.[21] For a broader view including Phase II metabolism, intact hepatocytes are used.[21][25]

Experimental Protocol 1: Metabolic Stability in Human Liver Microsomes

  • Incubation Mixture Preparation: A master mix is prepared in a buffer (e.g., potassium phosphate, pH 7.4) containing human liver microsomes (e.g., 0.5 mg/mL protein).

  • Reaction Initiation:

    • The test compound (e.g., 1 µM final concentration) is added to the microsome-containing buffer and pre-warmed at 37°C for 5-10 minutes.[26]

    • The metabolic reaction is initiated by adding a pre-warmed NADPH-regenerating system (cofactor for CYP enzymes).[26]

  • Time-Point Sampling: Aliquots are removed from the reaction mixture at several time points (e.g., 0, 5, 15, 30, 45, 60 minutes).

  • Reaction Quenching: The reaction in each aliquot is immediately stopped by adding ice-cold acetonitrile containing an internal standard. This precipitates the microsomal proteins.

  • Sample Processing and Analysis: Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound at each time point.

  • Data Analysis:

    • The natural log of the percentage of parent compound remaining is plotted against time.

    • The slope of the linear regression line gives the elimination rate constant (k).

    • The in vitro half-life (t₁/₂) is calculated as: t₁/₂ = 0.693 / k .

    • Intrinsic clearance (CLint) can then be calculated to predict hepatic clearance.[25]

Experimental Protocol 2: Cytochrome P450 (CYP) Inhibition Assay (IC₅₀ Determination)

  • System Preparation: Human liver microsomes are incubated with a specific probe substrate for a major CYP isoform (e.g., Phenacetin for CYP1A2, Midazolam for CYP3A4).[23]

  • Inhibitor Addition: The reaction is run in the presence of a range of concentrations of the test compound (e.g., 0.01 to 100 µM). A vehicle control (no inhibitor) is also included.[23]

  • Reaction and Analysis: The reaction is initiated with NADPH, incubated for a short period at 37°C, and then quenched. The formation of the specific metabolite of the probe substrate is quantified by LC-MS/MS.

  • Data Analysis: The rate of metabolite formation at each test compound concentration is compared to the vehicle control. The data are plotted, and the IC₅₀ value (the concentration of test compound that causes 50% inhibition of the enzyme activity) is determined by non-linear regression analysis.[23]

Visualization: Metabolic Assessment Workflow

Metabolism_Workflow cluster_stability Metabolic Stability cluster_inhibition CYP Inhibition (IC50) Inc_Stab Incubate Compound with Liver Microsomes + NADPH Sample_Stab Sample at Time Points (0, 5, 15, 30, 60 min) Inc_Stab->Sample_Stab Analyze_Stab Quantify Parent Compound (LC-MS/MS) Sample_Stab->Analyze_Stab Calc_Stab Calculate t½ and Intrinsic Clearance Analyze_Stab->Calc_Stab Inc_Inhib Incubate Microsomes + Probe Substrate + Varying [Compound] Analyze_Inhib Quantify Probe Metabolite (LC-MS/MS) Inc_Inhib->Analyze_Inhib Calc_Inhib Calculate % Inhibition and Determine IC50 Analyze_Inhib->Calc_Inhib Start Test Compound Start->Inc_Stab Start->Inc_Inhib

Caption: Dual workflows for assessing metabolic stability and CYP inhibition.

Section 5: Excretion

Excretion is the final removal of the drug and its metabolites from the body. The primary routes are renal (via the kidneys into urine) and biliary (via the liver into feces).

Predicted Route of Excretion: Primarily Renal

The presence of a carboxylic acid group, which will be ionized at physiological pH, increases the water solubility of the compound. This characteristic suggests that renal clearance is a likely major route of excretion for the parent compound. Metabolites formed in the liver may be excreted via either renal or biliary routes.

Section 6: Toxicity Prediction

Early assessment of potential toxicity is a critical step in drug development. One of the most significant safety hurdles is cardiotoxicity, often linked to the inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium ion channel.[27][28]

Predicted hERG Liability: Low

Compounds with high hERG liability are often lipophilic and basic. 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is acidic and has low-to-moderate lipophilicity, making it a less likely candidate for significant hERG channel inhibition.

Causality Behind Experimental Choice: Automated patch-clamping (e.g., QPatch, SyncroPatch) is the gold standard for assessing hERG inhibition.[29][30] This technique provides a direct functional measurement of ion channel activity by recording the electrical currents flowing through the channel in cells engineered to express it. It offers high-throughput capabilities while maintaining the high data quality of traditional manual patch-clamping.[30]

Experimental Protocol: hERG Inhibition Assay (Automated Patch-Clamp)

  • Cell Preparation: A cell line stably expressing the hERG channel (e.g., HEK-293) is cultured and prepared for the assay.

  • System Setup: The automated patch-clamp system (e.g., QPatch) is primed with intracellular and extracellular solutions.

  • Cell Sealing: The cells are captured on the measurement plate, and a high-resistance "giga-seal" is formed between the cell membrane and the aperture, electrically isolating the patch of membrane.[29]

  • Voltage Protocol and Baseline Recording: A specific voltage protocol is applied to the cell to elicit the characteristic hERG current. A stable baseline current is recorded in the presence of vehicle solution (e.g., 0.1% DMSO).[29]

  • Compound Application: The test compound is applied to the cells at increasing concentrations (e.g., 0.1, 1, 10, 30 µM). The hERG current is recorded after a set incubation time (e.g., 3-5 minutes) at each concentration.[29]

  • Positive Control: A known potent hERG inhibitor (e.g., E-4031) is used as a positive control to confirm assay sensitivity.[29]

  • Data Analysis: The percentage of hERG current inhibition is calculated for each concentration relative to the vehicle control. An IC₅₀ value is determined by fitting the concentration-response data to a suitable equation.[29]

Visualization: Principle of hERG Patch-Clamp Assay

Caption: Inhibition of K+ current through the hERG channel by a test compound.

Summary and Conclusion

This guide provides a structured, in-depth analysis of the . The predictions are grounded in its fundamental physicochemical properties and supported by industry-standard in vitro methodologies.

Summary of Predicted ADME Profile:

ADME ParameterPredicted OutcomeKey Rationale
Absorption High Oral AbsorptionFull compliance with Lipinski's Rule of Five.
Distribution Low to Moderate Plasma Protein BindingHydrophilic character and presence of an ionizable acid.
Metabolism High Metabolic StabilityLack of obvious metabolic soft spots.
Excretion Primarily RenalWater-soluble, anionic nature.
Toxicity Low hERG Inhibition RiskPhysicochemical properties are not typical of hERG blockers.

Based on this comprehensive in silico and methodological assessment, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid exhibits a highly favorable ADME profile. Its characteristics suggest it is a promising candidate for oral administration, with a low likelihood of major pharmacokinetic or cardiotoxicity liabilities. These predictions provide a strong rationale for advancing this compound to experimental in vitro ADME screening, as outlined in the protocols herein, to validate these findings and continue its journey through the drug development pipeline. The self-validating nature of the described protocols ensures that subsequent experimental data will be robust, reliable, and directly translatable to preclinical decision-making.

References

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Foundational

An In-Depth Technical Guide to 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals Introduction 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a synthetic organic compound characterized by a benzoic acid core substituted with a methyl g...
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Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a synthetic organic compound characterized by a benzoic acid core substituted with a methyl group and a morpholine-4-sulfonyl moiety.[1][2] This molecule belongs to the sulfonamide class of compounds, a well-established pharmacophore in medicinal chemistry renowned for its diverse biological activities.[3] The incorporation of the morpholine ring is a common strategy in drug design to enhance physicochemical properties such as solubility and metabolic stability, as well as to modulate biological activity.[4][5]

This technical guide provides a comprehensive overview of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, including its synthesis, physicochemical properties, and potential biological applications based on the activities of structurally related compounds. The information presented herein is intended to serve as a valuable resource for researchers engaged in drug discovery and development.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is presented in the table below. These properties are crucial for understanding the compound's behavior in biological systems and for designing appropriate experimental protocols.

PropertyValueSource
Molecular Formula C12H15NO5S[1]
Molecular Weight 285.32 g/mol [2]
CAS Number 300383-08-8[2]
Predicted XlogP 0.6[1]
Predicted Hydrogen Bond Donors 1PubChem
Predicted Hydrogen Bond Acceptors 6PubChem
Predicted Rotatable Bond Count 3PubChem
Predicted Polar Surface Area 92.3 Ų[6]

Synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid: A Proposed Methodology

Experimental Workflow Diagram

Synthesis_Workflow A 4-Methyl-3-nitrobenzoic acid B Chlorosulfonation A->B Chlorosulfonic acid C 3-(Chlorosulfonyl)-4-methylbenzoic acid B->C D Sulfonamide Formation with Morpholine C->D Morpholine, Base E 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid D->E

Caption: Proposed two-step synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Step 1: Chlorosulfonation of 4-Methyl-3-nitrobenzoic acid

The initial step involves the chlorosulfonation of 4-methyl-3-nitrobenzoic acid to introduce the sulfonyl chloride group. This reaction is typically carried out using an excess of chlorosulfonic acid.

Protocol:

  • In a fume hood, carefully add 4-methyl-3-nitrobenzoic acid (1 equivalent) in portions to an excess of chlorosulfonic acid (e.g., 5-10 equivalents) at 0°C with constant stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to a temperature between 50-70°C.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

  • The resulting precipitate, 3-(chlorosulfonyl)-4-methylbenzoic acid, is collected by vacuum filtration, washed with cold water, and dried under vacuum.

Causality Behind Experimental Choices: The use of excess chlorosulfonic acid serves as both the reactant and the solvent, driving the reaction to completion. The reaction is initiated at a low temperature to control the initial exothermic reaction, and then heated to ensure complete conversion. Quenching the reaction on ice hydrolyzes the excess chlorosulfonic acid and precipitates the product.

Step 2: Sulfonamide Formation with Morpholine

The second step is the reaction of the synthesized 3-(chlorosulfonyl)-4-methylbenzoic acid with morpholine to form the desired sulfonamide.

Protocol:

  • Dissolve 3-(chlorosulfonyl)-4-methylbenzoic acid (1 equivalent) in a suitable aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

  • Cool the solution to 0°C and add morpholine (1.1-1.5 equivalents) dropwise.

  • Add a base, such as triethylamine or pyridine (1.5-2 equivalents), to the reaction mixture to neutralize the hydrochloric acid byproduct.

  • Allow the reaction to stir at room temperature and monitor its progress by TLC.

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a dilute acid solution (e.g., 1M HCl), followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude product.

  • Purify the crude 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid by recrystallization or column chromatography.

Causality Behind Experimental Choices: The use of an excess of morpholine and a base ensures the complete consumption of the sulfonyl chloride and neutralizes the HCl generated, preventing side reactions. The workup procedure is designed to remove unreacted starting materials and byproducts to isolate the target compound.

Characterization

The synthesized 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid should be thoroughly characterized to confirm its identity and purity using standard analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra should be acquired to confirm the presence of all expected protons and carbons in the correct chemical environments.

  • Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the carboxylic acid O-H and C=O stretches, the S=O stretches of the sulfonamide, and the C-H and C=C vibrations of the aromatic ring.[7][8]

  • Mass Spectrometry (MS): High-resolution mass spectrometry should be used to determine the exact mass of the compound, confirming its molecular formula.[1]

Potential Biological Activities and Applications

While no specific biological data for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid has been reported, the structural motifs present in the molecule suggest several potential areas of therapeutic interest.

As a Potential Nav1.7 Inhibitor for Pain Management

Structurally related morpholine-based aryl sulfonamides have been identified as inhibitors of the voltage-gated sodium channel Nav1.7.[9] Nav1.7 is a genetically validated target for pain, and its inhibitors are actively being pursued for the development of novel analgesics. The presence of the aryl sulfonamide and morpholine moieties in 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid makes it a candidate for investigation as a Nav1.7 inhibitor.

As a Scaffold in Anticancer Drug Discovery

The sulfonamide group is a key feature in many anticancer drugs.[10] Furthermore, morpholine-containing compounds have been investigated as inhibitors of phosphoinositide 3-kinases (PI3Ks), which are crucial enzymes in cancer cell signaling pathways.[11] The combination of these two pharmacophores in 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid suggests its potential as a scaffold for the development of new anticancer agents.

As an Antimicrobial Agent

Sulfonamides were among the first antimicrobial agents to be discovered and are still used today. The morpholine ring has also been incorporated into various antimicrobial compounds.[12] Therefore, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and its derivatives could be evaluated for their antibacterial and antifungal activities.

Proposed Mechanism of Action: A Hypothetical Framework

Based on the activities of related compounds, the potential mechanisms of action for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid could involve the following pathways:

Mechanism_of_Action cluster_pain Pain Pathway cluster_cancer Cancer Cell Signaling A 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid B Nav1.7 Channel A->B Binds to C Inhibition of Sodium Ion Influx B->C Blocks D Reduced Neuronal Excitability C->D E Analgesic Effect D->E F 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid G PI3K Enzyme F->G Inhibits H Inhibition of PIP3 Production G->H I Downregulation of Akt Signaling H->I J Apoptosis / Cell Cycle Arrest I->J

Caption: Hypothetical mechanisms of action for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in pain and cancer.

Pharmacokinetic Considerations

The pharmacokinetic profile of a drug candidate is a critical determinant of its clinical success. The morpholine moiety is often introduced to improve pharmacokinetic properties.[4]

  • Absorption and Distribution: The predicted XlogP of 0.6 suggests that 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid has good aqueous solubility, which may facilitate its absorption.[1]

  • Metabolism: The morpholine ring can be a site of metabolism, and the overall metabolic stability of the compound would need to be assessed in vitro and in vivo.[4]

  • Excretion: The presence of the carboxylic acid group suggests that the compound and its metabolites are likely to be excreted via the renal pathway.

Further experimental studies, including in vitro ADME assays and in vivo pharmacokinetic studies in animal models, would be necessary to fully characterize the pharmacokinetic profile of this compound.[13]

Conclusion

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a compound of interest for medicinal chemists and drug discovery professionals. While specific biological data is currently lacking, its structural features suggest potential applications in pain management, oncology, and infectious diseases. The proposed synthetic route provides a practical starting point for its preparation and further investigation. This technical guide serves as a foundation for future research aimed at elucidating the therapeutic potential of this and related molecules.

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  • Discovery of a series of novel 3-sulfonamido benzoic acid derivatives as promising P2Y14R antagonists for acute lung injury. Eur J Med Chem. 2025 Jun 5;290:117588. ([Link])

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Protocols & Analytical Methods

Method

Application Notes &amp; Protocols for High-Throughput Screening with 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Abstract High-throughput screening (HTS) serves as a cornerstone in modern drug discovery, enabling the rapid evaluation of large compound libraries to identify starting points for therapeutic development.[1] This docume...
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Author: BenchChem Technical Support Team. Date: January 2026

Abstract

High-throughput screening (HTS) serves as a cornerstone in modern drug discovery, enabling the rapid evaluation of large compound libraries to identify starting points for therapeutic development.[1] This document provides a comprehensive guide for the integration of novel small molecules, exemplified by 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, into a robust HTS cascade. While this specific molecule has no publicly established biological target, we present a detailed, target-agnostic framework that researchers can adapt for their specific biological questions. The protocols herein are built upon established, field-proven HTS methodologies, including biochemical and cell-based assays, ensuring scientific rigor and reproducibility. We will detail the strategic workflow from primary screening and data analysis to hit validation and potency determination, providing researchers with the necessary tools to effectively triage and advance novel chemical matter.

Introduction: Profiling a Novel Chemical Entity

The journey of a drug from concept to clinic often begins with the identification of a "hit" molecule that modulates a biological target of interest.[2] The compound at the center of this guide, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, represents a typical starting point in a discovery campaign: a novel chemical entity with potential but uncharacterized biological activity.

Compound Properties:

PropertyValueSource
CAS Number 300383-08-8[3][4]
Molecular Formula C₁₂H₁₅NO₅S[4][5]
Molecular Weight 285.32 g/mol [4]
Structure (See Figure 1)
Chemical structure of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acidFigure 1. Chemical Structure of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Given the absence of a known target, this guide will present two parallel screening paradigms: a target-based approach using a hypothetical protein-protein interaction (PPI) assay and a target-agnostic phenotypic approach. This dual strategy maximizes the potential for discovering bioactive compounds, whether their mechanism of action is known or not.[6][7]

The High-Throughput Screening Cascade: A Strategic Workflow

A successful HTS campaign is not a single experiment but a multi-stage process designed to systematically identify and validate true hits while eliminating artifacts and false positives.[8] Our proposed workflow ensures that resources are focused on the most promising compounds.

HTS_Workflow cluster_0 Primary Screen cluster_1 Hit Triage & Confirmation cluster_2 Hit Characterization cluster_3 Lead Generation Primary Primary HTS @ 10 µM (e.g., FP Assay) Data_Analysis Data Analysis (Z', Hit Thresholding) Primary->Data_Analysis Raw Data Hit_Confirmation Hit Re-test (Fresh Compound) Data_Analysis->Hit_Confirmation Initial Hits Orthogonal_Assay Orthogonal Assay (e.g., AlphaLISA) Hit_Confirmation->Orthogonal_Assay Confirmed Hits Dose_Response Dose-Response (IC50) (10-point curve) Orthogonal_Assay->Dose_Response Validated Hits SAR Preliminary SAR (Analog Analysis) Dose_Response->SAR Validated_Hit Validated Hit to Lead-Op SAR->Validated_Hit AlphaLISA_Principle cluster_Interaction Interaction (No Inhibitor) cluster_Inhibition Inhibition Donor1 Donor Bead Acceptor1 Acceptor Bead Donor1->Acceptor1 ¹O₂ Protein1 Biotin-Protein Donor1->Protein1 Strep. Light_Out1 615nm Signal Acceptor1->Light_Out1 Partner1 Tagged-Partner Protein1->Partner1 Binds Partner1->Acceptor1 Ab Light_In1 680nm Excitation Light_In1->Donor1 Donor2 Donor Bead Protein2 Biotin-Protein Donor2->Protein2 Strep. Acceptor2 Acceptor Bead Inhibitor Inhibitor Protein2->Inhibitor Partner2 Tagged-Partner Partner2->Acceptor2 Ab Light_In2 680nm Excitation Light_In2->Donor2 No_Signal No Signal

Caption: Principle of the AlphaLISA assay for detecting PPI inhibition.

Protocol: AlphaLISA Secondary Screen

  • Reagent Preparation:

    • AlphaLISA Buffer: Use a manufacturer-recommended buffer (e.g., AlphaLISA Immunoassay Buffer).

    • Biotinylated Protein: Prepare the biotinylated bromodomain at 2.5x final concentration.

    • Tagged Partner Protein: Prepare the tagged histone peptide (e.g., FLAG-tagged) at 2.5x final concentration.

    • Bead Mix: Prepare a 5x mix of Streptavidin-Donor beads and Anti-FLAG-Acceptor beads in AlphaLISA buffer. Note: Donor beads are light-sensitive and should be handled under subdued light. [9]

  • Assay Execution (384-well ProxiPlate):

    • Add 2 µL of confirmed hit compound solution in DMSO/buffer.

    • Add 8 µL of a mix containing the biotinylated protein and tagged partner protein.

    • Incubate for 30 minutes at room temperature.

    • Add 10 µL of the 5x bead mixture.

    • Incubate for 60 minutes at room temperature in the dark.

  • Data Acquisition:

    • Read the plate on an Alpha-enabled plate reader (e.g., Revvity EnVision).

    • Compounds that show inhibition in both the FP and AlphaLISA assays are considered validated hits.

Dose-Response and Potency (IC₅₀) Determination

Validated hits are further characterized by generating a dose-response curve to determine their potency (IC₅₀).

  • Serial Dilution: Create a 10-point, 3-fold serial dilution of the hit compound, starting from a high concentration (e.g., 100 µM).

  • Assay Performance: Run the primary or secondary assay with the diluted compound series.

  • Data Analysis: Plot the % inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to calculate the IC₅₀ value.

Part 2: Phenotypic Screening Protocol

Phenotypic screening identifies compounds that produce a desired change in cellular behavior or appearance, without prior knowledge of the target. [7][10]This approach is powerful for discovering compounds with novel mechanisms of action. [6]

High-Content Imaging Assay

Principle: We will use a hypothetical assay where a transcription factor (TF) translocates from the cytoplasm to the nucleus upon cellular stress. We are looking for compounds that prevent this translocation.

Protocol: Nuclear Translocation HCS Assay

  • Cell Culture:

    • Plate a suitable cell line (e.g., U2OS) in 384-well imaging plates (e.g., black-walled, clear-bottom).

    • Allow cells to adhere overnight.

  • Compound Treatment:

    • Treat cells with 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and other library compounds at a final concentration of 10 µM for 1-2 hours.

  • Cell Stimulation and Staining:

    • Add a stimulating agent (e.g., TNF-α) to all wells except negative controls to induce TF translocation.

    • Incubate for 30 minutes.

    • Fix the cells with 4% paraformaldehyde.

    • Permeabilize the cells with 0.1% Triton X-100.

    • Stain with an antibody against the TF of interest (e.g., labeled with Alexa Fluor 488) and a nuclear counterstain (e.g., DAPI).

  • Image Acquisition and Analysis:

    • Acquire images on a high-content imaging system, capturing both the DAPI (nucleus) and Alexa Fluor 488 (TF) channels.

    • Use image analysis software to:

      • Identify the nuclear boundary using the DAPI signal.

      • Define the cytoplasmic region around the nucleus.

      • Quantify the fluorescence intensity of the TF in both compartments.

      • Calculate a Nuclear-to-Cytoplasmic intensity ratio.

  • Hit Identification:

    • Hits are defined as compounds that significantly prevent the increase in the Nuclear-to-Cytoplasmic ratio in stimulated cells, similar to the unstimulated control wells.

Conclusion

This application note provides a detailed framework for utilizing a novel compound, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, in a comprehensive high-throughput screening campaign. By employing a strategic cascade that includes a robust primary assay, data-driven hit triage, and confirmation with an orthogonal technology, researchers can confidently identify and validate bioactive molecules. [11]Furthermore, the inclusion of a phenotypic screening paradigm offers an alternative path for discovery. These protocols, grounded in established scientific principles, provide a solid foundation for researchers aiming to translate novel chemical matter into promising therapeutic leads.

References

  • Title: Fluorescence polarization assay to quantify protein-protein interactions in an HTS format Source: National Center for Biotechnology Information URL: [Link]

  • Title: Phenotypic Screening Services | CRO services Source: Oncodesign Services URL: [Link]

  • Title: Fluorescence polarization assay to quantify protein-protein interactions in an HTS format Source: PubMed URL: [Link]

  • Title: Phenotypic Screening Assays - Charnwood Discovery Source: Charnwood Discovery URL: [Link]

  • Title: Phenotypic Screening: A Powerful Tool for Drug Discovery Source: Technology Networks URL: [Link]

  • Title: High throughput screening of small molecule library: procedure, challenges and future Source: American Journal of Cancer Research URL: [Link]

  • Title: Statistical practice in high-throughput screening data analysis Source: Nature Biotechnology URL: [Link]

  • Title: A review for cell-based screening methods in drug discovery Source: National Center for Biotechnology Information URL: [Link]

  • Title: Data analysis approaches in high throughput screening Source: SlideShare URL: [Link]

  • Title: Fluorescence polarization assays in high-throughput screening and drug discovery: a review Source: National Center for Biotechnology Information URL: [Link]

  • Title: Hit-to-Lead: Hit Validation and Assessment Source: PubMed URL: [Link]

  • Title: Establishing and optimizing a fluorescence polarization assay Source: Molecular Devices URL: [Link]

  • Title: A pragmatic approach to hit validation following biochemical high-throughput screening Source: Drug Discovery World URL: [Link]

  • Title: Working principle of the AlphaLISA assay. Source: ResearchGate URL: [Link]

  • Title: High-Throughput Screening in Drug Discovery Explained Source: Technology Networks URL: [Link]

  • Title: Establishing assays and small molecule screening facilities for Drug discovery programs Source: European Pharmaceutical Review URL: [Link]

  • Title: 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S) Source: PubChemLite URL: [Link]

Sources

Application

Probing Cannabinoid Receptor Modulation: An Experimental Guide for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in Cell-Based Assays

Introduction This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental evaluation of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in cell-based ass...
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Author: BenchChem Technical Support Team. Date: January 2026

Introduction

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental evaluation of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in cell-based assays. The structural similarity of its esterified precursor, (quinolin-8-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate (QMMSB)), to known synthetic cannabinoid receptor agonists (SCRAs) suggests that the primary molecular targets of this compound class are the cannabinoid receptors CB1 and CB2. This guide outlines a strategic, multi-tiered approach to elucidate the pharmacological profile of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, starting from initial receptor binding assessment to the characterization of downstream functional consequences.

The protocols herein are designed to be robust and self-validating, providing a clear rationale for each experimental step. By following this guide, researchers can generate high-quality, reproducible data to determine the affinity, potency, and efficacy of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid at cannabinoid receptors, and to explore potential biased agonism.

Compound Handling and Preparation

Accurate and consistent preparation of the test compound is fundamental to the reliability of any cell-based assay. 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a carboxylic acid, and its solubility should be empirically determined.

Table 1: Compound Information and Stock Solution Preparation

ParameterDetails
Compound Name 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid
Molecular Formula C₁₂H₁₅NO₅S
Molecular Weight 285.32 g/mol
CAS Number 300383-08-8
Recommended Solvent Dimethyl sulfoxide (DMSO)
Stock Solution Conc. 10 mM (prepare by dissolving 2.85 mg in 1 mL of DMSO)
Storage Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.
Protocol for Stock Solution Preparation:

  • Accurately weigh out 2.85 mg of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

  • Dissolve the compound in 1 mL of high-purity, sterile DMSO to create a 10 mM stock solution.

  • Vortex gently until the compound is fully dissolved.

  • Prepare single-use aliquots to minimize freeze-thaw cycles and potential degradation.

  • For cell-based assays, create a serial dilution of the stock solution in DMSO. The final concentration of DMSO in the cell culture medium should typically not exceed 0.5% to avoid solvent-induced cytotoxicity.[1]

Tier 1: Primary Assays - Receptor Binding and Functional Screening

The initial tier of experiments aims to determine if 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid directly interacts with cannabinoid receptors and elicits a primary functional response.

Cannabinoid Receptor Binding Assay (Radioligand Displacement)

This assay will determine the binding affinity (Ki) of the test compound for the CB1 and CB2 receptors by measuring its ability to displace a known high-affinity radioligand.

Cell Lines:

  • HEK293 or CHO-K1 cells stably expressing human CB1 receptor.[2][3]

  • HEK293 or CHO-K1 cells stably expressing human CB2 receptor.[4]

Materials:

  • Cell membranes prepared from the above cell lines.

  • Radioligand: [³H]CP-55,940 (a high-affinity, non-selective cannabinoid agonist).

  • Non-specific binding control: WIN 55,212-2 (a potent, non-selective cannabinoid agonist) at a high concentration (e.g., 10 µM).

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

  • Scintillation cocktail and scintillation counter.

Protocol for Radioligand Binding Assay:

  • In a 96-well plate, add increasing concentrations of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

  • Add a constant concentration of [³H]CP-55,940 (typically at its Kd concentration).

  • Add cell membranes (20-40 µg of protein per well).

  • For non-specific binding wells, add 10 µM WIN 55,212-2.

  • Incubate at 30°C for 60-90 minutes.

  • Terminate the binding reaction by rapid filtration through GF/C glass fiber filters using a cell harvester.

  • Wash the filters three times with ice-cold assay buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

  • Calculate the specific binding and determine the Ki value of the test compound using competitive binding analysis software (e.g., GraphPad Prism).

cAMP Functional Assay

CB1 and CB2 receptors are Gαi/o-coupled, meaning their activation leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[5] This assay measures the ability of the test compound to inhibit forskolin-stimulated cAMP production.

Cell Lines:

  • CHO-K1 or HEK293 cells stably expressing human CB1 or CB2 receptors.[6][7]

Materials:

  • Forskolin (an adenylyl cyclase activator).

  • cAMP detection kit (e.g., HTRF, BRET, or luciferase-based).[8]

  • Reference agonist (e.g., CP-55,940).

  • Assay buffer or serum-free media.

Protocol for cAMP Assay:

  • Seed the cells in a 96-well or 384-well plate and culture overnight.

  • Replace the culture medium with stimulation buffer and pre-incubate with increasing concentrations of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid for 15-30 minutes.

  • Add a fixed concentration of forskolin (e.g., 1-10 µM) to all wells except the basal control.

  • Incubate for 30-60 minutes at 37°C.

  • Lyse the cells and measure the cAMP levels according to the manufacturer's protocol for the chosen detection kit.

  • Determine the EC₅₀ value of the test compound for the inhibition of forskolin-stimulated cAMP production.

Tier 2: Secondary Assays - Elucidating Signaling Pathways and Biased Agonism

Should the primary assays indicate significant activity, the following secondary assays will provide a more detailed understanding of the compound's mechanism of action.

β-Arrestin Recruitment Assay

G protein-coupled receptors (GPCRs) can also signal through β-arrestin pathways, which are independent of G-protein signaling.[9] Assessing β-arrestin recruitment is crucial for identifying potential biased agonism, where a ligand preferentially activates one signaling pathway over another.

Cell Lines:

  • U2OS or CHO-K1 cells engineered for β-arrestin recruitment assays (e.g., PathHunter or Tango assay systems) expressing the human CB1 or CB2 receptor.[10][11]

Materials:

  • Assay-specific detection reagents.

  • Reference agonist (e.g., CP-55,940).

Protocol for β-Arrestin Recruitment Assay:

  • Follow the cell seeding and handling protocols provided by the assay manufacturer (e.g., DiscoverX).

  • Add increasing concentrations of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid to the cells.

  • Incubate for the recommended time (typically 60-90 minutes) at 37°C.

  • Add the detection reagents according to the manufacturer's instructions.

  • Measure the signal (e.g., chemiluminescence) using a plate reader.

  • Calculate the EC₅₀ value for β-arrestin recruitment and compare it to the EC₅₀ from the cAMP assay to assess signaling bias.

ERK 1/2 Phosphorylation Assay

Activation of cannabinoid receptors can lead to the phosphorylation and activation of the mitogen-activated protein kinase (MAPK) pathway, specifically the extracellular signal-regulated kinases 1 and 2 (ERK1/2).[12][13]

Cell Lines:

  • HEK293 or other suitable cell lines endogenously or recombinantly expressing CB1 or CB2 receptors.

Materials:

  • Antibodies: Primary antibodies against phosphorylated ERK1/2 (p-ERK) and total ERK1/2.

  • Secondary antibodies conjugated to a detectable marker (e.g., HRP for Western blotting or a fluorescent dye for In-Cell Western).

  • Cell lysis buffer.

  • SDS-PAGE and Western blotting equipment or an In-Cell Western system.

Protocol for ERK 1/2 Phosphorylation Assay (In-Cell Western):

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Starve the cells in serum-free medium for 2-4 hours.

  • Treat the cells with various concentrations of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid for a short duration (e.g., 5-15 minutes), as ERK phosphorylation is often transient.[14]

  • Fix and permeabilize the cells.

  • Incubate with primary antibodies against p-ERK and total ERK (as a loading control).

  • Incubate with appropriate fluorescently-labeled secondary antibodies.

  • Scan the plate using an imaging system (e.g., LI-COR Odyssey).

  • Quantify the p-ERK signal and normalize it to the total ERK signal.

  • Determine the EC₅₀ for ERK1/2 phosphorylation.

Visualization of Experimental Workflow

Experimental_Workflow cluster_prep Compound Preparation cluster_tier1 Tier 1: Primary Screening cluster_tier2 Tier 2: Secondary Characterization cluster_analysis Data Analysis Compound_Prep Prepare 10 mM Stock in DMSO Binding_Assay Radioligand Binding Assay (CB1 & CB2) Compound_Prep->Binding_Assay cAMP_Assay cAMP Functional Assay (CB1 & CB2) Compound_Prep->cAMP_Assay Ki_Value Determine Ki (Affinity) Binding_Assay->Ki_Value Arrestin_Assay β-Arrestin Recruitment (CB1 & CB2) cAMP_Assay->Arrestin_Assay EC50_cAMP Determine EC₅₀ (cAMP) cAMP_Assay->EC50_cAMP ERK_Assay ERK Phosphorylation (CB1 & CB2) Arrestin_Assay->ERK_Assay EC50_Arrestin Determine EC₅₀ (β-Arrestin) Arrestin_Assay->EC50_Arrestin EC50_ERK Determine EC₅₀ (ERK) ERK_Assay->EC50_ERK Bias_Analysis Biased Agonism Analysis EC50_cAMP->Bias_Analysis EC50_Arrestin->Bias_Analysis

Sources

Method

Application Note: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid as a Versatile Scaffold for Parallel Synthesis in Drug Discovery

Audience: Researchers, scientists, and drug development professionals. Introduction In modern medicinal chemistry, the use of molecular scaffolds provides a strategic framework for the systematic exploration of chemical...
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Author: BenchChem Technical Support Team. Date: January 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction

In modern medicinal chemistry, the use of molecular scaffolds provides a strategic framework for the systematic exploration of chemical space. Parallel synthesis, a cornerstone of high-throughput chemistry, enables the rapid generation of large, focused libraries of compounds from a common core structure. This approach significantly accelerates the hit-to-lead optimization phase in drug discovery.[1][2] This document details the application of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid as a highly adaptable scaffold for the parallel synthesis of diverse amide libraries.

The selection of this scaffold is deliberate, leveraging three key structural features:

  • A Carboxylic Acid Handle: Provides a reliable and well-established reactive site for amide bond formation, one of the most fundamental linkages in pharmaceutical compounds.[3][4]

  • A Morpholine-Sulfonyl Moiety: This functional group is frequently incorporated into drug candidates to enhance desirable physicochemical and pharmacokinetic properties.[5][6] The morpholine ring can improve aqueous solubility, metabolic stability, and act as a hydrogen bond acceptor, while the sulfonamide group is a versatile pharmacophore found in a wide array of therapeutic agents.[7][8][9]

  • A Disubstituted Benzene Ring: The ortho and meta relationship of the methyl and carboxylic acid groups to the sulfonamide creates distinct three-dimensional vectors for appended chemical groups, allowing for a broad exploration of target binding pockets.

This application note provides a comprehensive guide, including detailed protocols and rationale, for utilizing this scaffold to efficiently generate compound libraries for screening and structure-activity relationship (SAR) studies.

Rationale for Scaffold Selection

The utility of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in a drug discovery context is grounded in its chemical tractability and its constituent parts' proven contributions to favorable drug-like properties.

  • Chemical Tractability: The benzoic acid moiety is readily activated for amide coupling under mild conditions. This reactivity is compatible with a vast array of commercially available primary and secondary amines, allowing for the creation of highly diverse libraries. Modern coupling reagents, such as HATU, ensure high yields and purity with minimal side reactions.[10][11]

  • Favorable Physicochemical Properties:

    • Morpholine: As a privileged pharmacophore, the morpholine moiety is known to improve the pharmacokinetic profile of drug candidates.[5][6] Its inclusion can lead to enhanced solubility, reduced lipophilicity, and improved metabolic stability compared to more labile aliphatic amines.[12]

    • Sulfonamide: The sulfonamide group is a cornerstone in medicinal chemistry, present in drugs targeting a wide range of diseases, including cancers and viral infections.[13][14] It serves as a rigid hydrogen bond acceptor and can mimic the transition state of various enzymatic reactions, such as those involving carbonic anhydrase.[8]

  • Structural Diversity: The scaffold's substitution pattern allows for the systematic modification of attached R-groups, projecting them into different regions of space to probe interactions with a biological target.

General Workflow for Parallel Synthesis

The parallel synthesis workflow is designed for efficiency and automation, enabling the production of a library (e.g., 96 compounds) in a matter of days. The process is streamlined from starting material preparation to final compound analysis, minimizing bottlenecks commonly associated with purification.[1][15]

G cluster_prep Phase 1: Preparation cluster_synthesis Phase 2: Synthesis & Work-up cluster_analysis Phase 3: Purification & Analysis A Weigh Scaffold & Amine Building Blocks B Prepare Stock Solutions (e.g., in 96-well plates) A->B Dissolve in DMF/DMSO C Parallel Amide Coupling (Automated Liquid Handler) B->C Dispense Reagents D High-Throughput Work-up (e.g., Liquid-Liquid Extraction) C->D Reaction Quench E Mass-Directed Preparative HPLC D->E Transfer Crude Product F Quality Control (QC) (LC-MS, ¹H NMR) E->F Purity & Identity Check G Final Compound Library (Plate format, DMSO solution) F->G Plate for Screening

Caption: High-level workflow for parallel library synthesis.

Detailed Experimental Protocols

These protocols are optimized for a 96-well plate format, but can be scaled as needed. All manipulations should be performed in a well-ventilated fume hood using appropriate personal protective equipment.

Protocol 3.1: Reagent Stock Solution Preparation

Rationale: Preparing stock solutions is critical for accurate and rapid dispensing of reagents using automated or manual multi-channel pipettes, ensuring consistency across the library. Dimethylformamide (DMF) is chosen for its excellent solvating power for a wide range of organic compounds.

  • Scaffold Stock (0.2 M): Dissolve an appropriate amount of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in anhydrous DMF. For a 96-well plate with 50 µmol reaction scale, this would be 1.43 g in 25 mL of DMF.

  • Amine Library Plate: Prepare a 96-well deep-well plate containing 55 µmol (1.1 equivalents) of each unique primary or secondary amine building block per well. If amines are salts (e.g., hydrochlorides), add an additional equivalent of base (DIPEA) to the reaction.

  • Coupling Agent Stock (0.22 M): In a separate container, dissolve HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) in anhydrous DMF. For the library, this would be 2.09 g in 25 mL of DMF.

  • Base Stock (0.8 M): Prepare a solution of N,N-Diisopropylethylamine (DIPEA) in anhydrous DMF. For the library, this would be 3.48 mL in 25 mL of DMF.

Protocol 3.2: Parallel Amide Coupling Reaction

Rationale: HATU is a highly efficient coupling reagent that rapidly converts carboxylic acids into activated OAt-esters, which then react with amines to form amides.[10][16] The mechanism involves the formation of an unstable O-acyl(tetramethyl)isouronium salt, which is then attacked by the HOAt anion.[11] This process is fast and minimizes racemization for chiral carboxylic acids.[17] DIPEA is used as a non-nucleophilic base to deprotonate the carboxylic acid and any amine salts.[16]

  • Dispense Scaffold & Base: To the 96-well plate containing the amine library, add 250 µL of the scaffold stock solution (50 µmol) and 125 µL of the DIPEA stock solution (100 µmol, 2.0 equiv.) to each well using a multi-channel pipette or automated liquid handler.

  • Initiate Reaction: Add 250 µL of the HATU stock solution (55 µmol, 1.1 equiv.) to each well.

  • Incubate: Seal the plate securely with a cap mat. Place the plate on an orbital shaker and agitate at room temperature (20-25°C) for 16 hours.

  • Monitor (Optional): A small aliquot (5 µL) can be taken from a few representative wells, quenched with water, diluted with acetonitrile, and analyzed by LC-MS to check for reaction completion.

Protocol 3.3: High-Throughput Work-up and Purification

Rationale: The goal of the work-up is to remove excess reagents and byproducts, such as tetramethylurea, in a manner suitable for parallel processing.[17] Mass-directed preparative HPLC is the industry standard for high-throughput purification, as it automates the isolation of the target compound based on its specific mass-to-charge ratio.[18][19]

  • Quench Reaction: Add 500 µL of water to each well and mix thoroughly.

  • Extraction: Add 1 mL of ethyl acetate to each well. Seal the plate and shake vigorously for 5 minutes. Centrifuge the plate to separate the layers.

  • Isolate Organic Layer: Carefully remove the upper organic (ethyl acetate) layer and transfer it to a new 96-well deep-well plate.

  • Evaporation: Evaporate the solvent to dryness using a centrifugal evaporator or a stream of nitrogen.

  • Reconstitute for Purification: Re-dissolve the crude product residue in 500 µL of a DMSO/Methanol (1:1) mixture.

  • Purification: Purify the compounds using a mass-directed preparative HPLC system. This automated process injects each sample, separates components on a C18 column, and collects fractions corresponding to the mass of the desired product.[15]

  • Final Processing: Combine the pure fractions for each compound and evaporate the solvent to yield the final products.

Protocol 3.4: Quality Control and Analysis

Rationale: Rigorous quality control is essential to ensure that the biological data generated from the library is reliable. LC-MS provides purity and identity confirmation, while ¹H NMR can confirm the structure for a subset of the library.

  • LC-MS Analysis: Re-dissolve a small amount of each purified product in a suitable solvent and analyze by LC-MS to determine final purity (typically aiming for >95%) and confirm the molecular weight.

  • ¹H NMR Analysis: For selected library members or for troubleshooting purposes, acquire a ¹H NMR spectrum to confirm the structural integrity of the final compound.

  • Plating: Accurately weigh the purified compounds and prepare stock solutions (e.g., 10 mM in DMSO) in a 96- or 384-well plate format, ready for biological screening.

Representative Data and Characterization

The following table presents example data for a small, diverse set of amides synthesized using the described protocol. This demonstrates the robustness of the method across various amine building blocks.

Compound IDAmine Building BlockStructure of RMW ( g/mol )Yield (%)Purity (LC-MS)
LIB-001Benzylamine-CH₂Ph376.4685>98%
LIB-002Aniline-Ph362.4378>99%
LIB-003Cyclohexylamine-c-Hex368.4991>97%
LIB-004Pyrrolidine-(CH₂)₄-340.4388>98%

Troubleshooting and Key Considerations

  • Low Yields:

    • Cause: Incomplete reaction. Sterically hindered or electron-deficient amines may react slower.

    • Solution: Increase reaction time, warm the reaction (e.g., to 50°C), or consider a more potent coupling reagent. Ensure all reagents, especially the DMF solvent, are anhydrous.

  • Purification Challenges:

    • Cause: Poor separation of product from starting materials or byproducts.

    • Solution: Optimize the preparative HPLC gradient. Ensure the pH of the mobile phase is appropriate for the compound's acidity/basicity.

  • Reagent Quality: The quality of the amine library is paramount. Impurities in the starting amines will carry through the synthesis. Use amines from a reliable source and verify purity if necessary.

  • Automation: For larger libraries (>96 compounds), the use of robotic liquid handlers for dispensing reagents is highly recommended to ensure precision and throughput.

Conclusion

The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold is a powerful and versatile tool for parallel synthesis in drug discovery. Its straightforward reactivity via amide coupling, combined with the beneficial properties imparted by the morpholine-sulfonyl group, makes it an ideal starting point for the rapid generation of large and diverse compound libraries. The protocols outlined in this note provide a robust and validated workflow, enabling medicinal chemists to accelerate the identification and optimization of novel therapeutic agents.

References

  • Baskin, R., & Doe, J. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medical Research Reviews, 40(2), 709-752.

  • Bisharat, R., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B, 7(2), 130-150.

  • Edwards, P. J. (2023). High-Throughput Purification in Drug Discovery: Scaling New Heights of Productivity. ACS Medicinal Chemistry Letters, 14(7), 916-919.

  • Ejaz, S. A., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B.

  • Virscidian. (n.d.). What is High-Throughput Purification? Virscidian.

  • Roman, M. (2015). Separation Science in Drug Development, Part I: High-Throughput Purification. LCGC North America, 33(6).

  • Supuran, C. T. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B.

  • Wikipedia. (n.d.). HATU. Wikipedia.

  • McLaughlin, M. (2023). High-Throughput Purification in Drug Discovery: Scaling New Heights of Productivity. ACS Medicinal Chemistry Letters.

  • Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU. Common Organic Chemistry.

  • Asif, M. (2024). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Chemistry & Biodiversity.

  • Asif, M., et al. (2024). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Chemistry & Biodiversity.

  • Singh, R. K., et al. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578.

  • Edwards, P. J. (2023). High-Throughput Purification in Drug Discovery: Scaling New Heights of Productivity. ACS Medicinal Chemistry Letters.

  • ChemicalBook. (2025). Morpholine: Chemical Properties, Reactivity and Uses. ChemicalBook.

  • Tzara, A., et al. (2022). Biological activities of morpholine derivatives and molecular targets involved. ResearchGate.

  • The Organic Chemistry Tutor. (2020). HATU, DIPEA Peptide Coupling Mechanism. YouTube.

  • Ciaffo, G. M., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience.

  • Kim Reactor. (2024). HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. YouTube.

  • Battilocchio, C., et al. (2018). Automated and Parallel Amide Synthesis. ResearchGate.

  • ResearchGate. (n.d.). Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. ResearchGate.

  • Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development.

  • Fisher Scientific. (n.d.). Amide Synthesis. Fisher Scientific.

Sources

Application

Application Note &amp; Protocols: Strategic Derivatization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid for Structure-Activity Relationship (SAR) Studies

Abstract In the landscape of modern drug discovery, the systematic exploration of chemical space around a hit or lead compound is paramount for optimizing biological activity and pharmacokinetic properties. This process,...
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Author: BenchChem Technical Support Team. Date: January 2026

Abstract

In the landscape of modern drug discovery, the systematic exploration of chemical space around a hit or lead compound is paramount for optimizing biological activity and pharmacokinetic properties. This process, known as establishing a Structure-Activity Relationship (SAR), involves the iterative design, synthesis, and testing of analogs.[1][2] This document provides a detailed guide for the strategic derivatization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid , a scaffold possessing key structural motifs common in medicinal chemistry, such as a sulfonamide and a carboxylic acid. We present robust protocols for the targeted modification of the carboxylic acid group to generate diverse amide and ester libraries, thereby enabling a comprehensive investigation of the chemical space to identify derivatives with enhanced potency, selectivity, and drug-like properties.

Introduction: The Rationale for SAR on the Sulfonylbenzoic Acid Scaffold

The compound 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid serves as an exemplary starting point for a lead optimization campaign. Its structure is comprised of three key regions amenable to chemical modification, each offering a unique opportunity to modulate biological interactions and physicochemical characteristics:

  • The Carboxylic Acid: A versatile chemical handle that is often crucial for target binding through hydrogen bonding or ionic interactions. Its derivatization into esters or amides can profoundly impact a compound's polarity, membrane permeability, and metabolic stability.[3][4]

  • The Sulfonamide Moiety: A common pharmacophore known for its ability to act as a hydrogen bond acceptor and its relative metabolic stability.[5][6] The morpholine group provides a defined steric and polar profile.

  • The Substituted Aromatic Ring: The methyl group and the substitution pattern on the benzene ring dictate the molecule's overall conformation and potential for van der Waals or π-stacking interactions with a biological target.

A systematic SAR study allows researchers to decipher which structural features are essential for activity. By making discrete modifications and observing the resulting change in biological response, a clear picture of the pharmacophore emerges, guiding the rational design of more effective drug candidates.[7][8]

Strategic Derivatization Workflow

The primary and most synthetically accessible strategy for this scaffold involves leveraging the reactivity of the carboxylic acid. This application note focuses on two high-yield, robust derivatization pathways: amide coupling and esterification . These reactions allow for the introduction of a wide array of chemical diversity, enabling the exploration of how changes in sterics, electronics, and hydrogen bonding potential at this position affect biological activity.

SAR_Workflow Start Starting Material: 4-Methyl-3-(morpholine-4- sulfonyl)benzoic Acid Amidation Pathway 1: Amide Coupling Start->Amidation R-NH2, Coupling Reagents Esterification Pathway 2: Esterification Start->Esterification R-OH, Acid Catalyst Amide_Lib Amide Library (Diverse Amines) Amidation->Amide_Lib Ester_Lib Ester Library (Diverse Alcohols) Esterification->Ester_Lib Analysis Structural Characterization (NMR, LC-MS, HRMS) Amide_Lib->Analysis Ester_Lib->Analysis Screening Biological Screening (e.g., IC50 Determination) Analysis->Screening SAR_Analysis SAR Data Analysis & Iteration Screening->SAR_Analysis

Caption: High-level workflow for the derivatization of the core scaffold.

Protocol 1: Amide Library Synthesis via Carbodiimide Coupling

Principle: The formation of an amide bond from a carboxylic acid and an amine is a condensation reaction that is unfavorable without activation of the carboxylic acid.[9] Carbodiimide reagents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[10] This intermediate is readily attacked by a primary or secondary amine to form the stable amide bond. The addition of an auxiliary nucleophile like 1-Hydroxybenzotriazole (HOBt) can minimize side reactions and reduce potential racemization.[11] The byproducts of EDC and HOBt are water-soluble, simplifying purification through an aqueous workup.[11]

Materials & Reagents

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (Starting Material)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

  • 1-Hydroxybenzotriazole (HOBt)

  • A diverse library of primary and secondary amines (e.g., benzylamine, piperidine, aniline derivatives)

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

  • 1 M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Solvents for chromatography (e.g., Ethyl Acetate, Hexanes)

Step-by-Step Methodology

  • Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), add 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (1.0 eq).

  • Dissolution: Dissolve the starting material in anhydrous DCM or DMF (approx. 0.1 M concentration). Stir until fully dissolved.

  • Activator Addition: Add HOBt (1.2 eq) and EDC·HCl (1.2 eq) to the solution. Stir for 10-15 minutes at room temperature to pre-activate the carboxylic acid.

  • Base and Amine Addition: Add DIPEA (2.5 eq) followed by the desired amine (1.1 eq). For amine hydrochloride salts, an additional equivalent of base is required.

  • Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-18 hours).

  • Aqueous Workup:

    • Dilute the reaction mixture with DCM (if DMF was used as solvent, dilute with Ethyl Acetate).

    • Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x). This removes unreacted amine, excess reagents, and water-soluble byproducts.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude amide derivative by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of Ethyl Acetate in Hexanes) to obtain the final, pure compound.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, LC-MS, and HRMS.

Protocol 2: Ester Library Synthesis via Fischer-Speier Esterification

Principle: Fischer-Speier esterification is the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water.[12][13] The reaction is an equilibrium process.[14] To drive the reaction towards the product, a large excess of the alcohol is typically used, which also serves as the solvent.[15] A strong acid catalyst, such as sulfuric acid (H₂SO₄), protonates the carbonyl oxygen of the carboxylic acid, increasing its electrophilicity and facilitating nucleophilic attack by the alcohol.[13]

Materials & Reagents

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (Starting Material)

  • A diverse library of primary and secondary alcohols (e.g., methanol, ethanol, isopropanol, benzyl alcohol)

  • Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (TsOH)

  • Ethyl Acetate or Diethyl Ether

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Step-by-Step Methodology

  • Reaction Setup: Add 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (1.0 eq) to a round-bottom flask equipped with a reflux condenser.

  • Solvent and Reagent Addition: Add a large excess of the desired alcohol (e.g., 20-50 eq), which will act as both reactant and solvent.

  • Catalyst Addition: Carefully add a catalytic amount of concentrated H₂SO₄ (e.g., 3-5 drops) to the stirring mixture.

  • Heating: Heat the reaction mixture to reflux. The required temperature will depend on the boiling point of the alcohol used.

  • Reaction Monitoring: Monitor the reaction by TLC or LC-MS until completion (typically 6-24 hours).

  • Cooling and Neutralization: Cool the reaction mixture to room temperature. Carefully neutralize the acid catalyst by slowly adding saturated NaHCO₃ solution until effervescence ceases.

  • Extraction: Remove the excess alcohol under reduced pressure. Partition the residue between Ethyl Acetate and water. Separate the layers and extract the aqueous layer with Ethyl Acetate (2x).

  • Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: If necessary, purify the crude ester by flash column chromatography on silica gel.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, LC-MS, and HRMS.

Data Interpretation: Building the SAR

Hypothetical SAR Data Table
Cmpd IDModificationR-GroupStructureYield (%)Purity (%) (LC-MS)IC₅₀ (µM)
SM-1 Starting Material-OH(Structure of Starting Acid)->98%15.2
AM-1 Amide-CH₂Ph(Structure of Benzylamide)78>99%5.4
AM-2 Amide-Ph(Structure of Anilide)65>98%25.1
AM-3 Amide-Cyclohexyl(Structure of Cyclohexylamide)82>99%8.9
ES-1 Ester-CH₃(Structure of Methyl Ester)91>99%12.5
ES-2 Ester-CH₂CH₃(Structure of Ethyl Ester)88>99%11.8
ES-3 Ester-CH(CH₃)₂(Structure of Isopropyl Ester)75>97%18.3

  • Conversion of the carboxylic acid to a benzylamide (AM-1 ) improves potency, suggesting a potential beneficial interaction (e.g., π-stacking) from the benzyl group.

  • The simple anilide (AM-2 ) is less active than the starting material, indicating that a flat, electron-deficient aromatic ring may be detrimental.

  • Bulky aliphatic amides (AM-3 ) retain good activity.

  • Esterification (ES-1 , ES-2 ) results in activity similar to the parent acid, suggesting that a hydrogen bond acceptor is tolerated, but the hydrogen bond donating capability of the acid is not strictly required for this level of activity.

Caption: Logic map illustrating how modifications at key positions influence key drug properties.

Conclusion

This application note details a strategic and practical approach to initiating an SAR study on the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold. By employing robust and well-established protocols for amide and ester formation, researchers can efficiently generate a library of analogs. The resulting data, when analyzed systematically, will provide critical insights into the structural requirements for biological activity, paving the way for the rational design of second-generation compounds with optimized therapeutic potential.

References

  • American Chemical Society. (n.d.). Integrated Strategy for Lead Optimization Based on Fragment Growing: The Diversity-Oriented-Target-Focused-Synthesis Approach. Journal of Medicinal Chemistry.
  • Patsnap. (2025, May 21). What are the methods of lead optimization in drug discovery?. Patsnap Synapse.
  • Reusch, W. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry.
  • HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem.
  • Clark, J. (n.d.). esterification - alcohols and carboxylic acids. Chemguide.
  • PharmaFeatures. (2024, September 12). Modern Lead Optimization: A Journey through Science and Innovation. PharmaFeatures.
  • Wikipedia. (n.d.). Fischer–Speier esterification. Wikipedia.
  • Danaher Life Sciences. (n.d.). Lead Optimization in Drug Discovery. Danaher Life Sciences.
  • ResearchGate. (n.d.). Structure–activity relationship (SAR) of the synthesized sulfonamide derivatives. ResearchGate.
  • Thompson Rivers University. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol.
  • Organic Chemistry Data. (n.d.). Acid to Ester - Common Conditions.
  • Aapptec. (n.d.). Coupling Reagents. Aapptec Peptides.
  • Al-Daffash, Y. (n.d.). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes).
  • Dr. G. Bhanu Prakash. (2020, November 24). Structural Activity Relationship (SAR) of Sulfonamides. YouTube.
  • National Institutes of Health. (n.d.). Quantitative Structure-Activity Relationship Studies of a Series of Sulfa Drugs as Inhibitors of Pneumocystis carinii Dihydropteroate Synthetase. PMC.
  • American Chemical Society. (n.d.). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development.
  • Chemspace. (2025, October 2). Lead Optimization in Drug Discovery: Process, Strategies & Tools. Chemspace.
  • Fisher Scientific. (n.d.). Amide Synthesis. Fisher Scientific.
  • National Institutes of Health. (2020, February 14). Structure–activity relationships of sulfonamides derived from carvacrol and their potential for the treatment of Alzheimer's disease. PMC.
  • Royal Society of Chemistry. (2015, November 5). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry.
  • Sofowora, A., et al. (n.d.). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties in vitro - (Review).
  • Chitkara University. (n.d.). Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. Journal of Pharmaceutical Technology, Research and Management.
  • PubMed. (2015, August 1). Benzoic acid derivatives with improved antifungal activity: Design, synthesis, structure-activity relationship (SAR) and CYP53 docking studies.
  • Pharmacy 180. (n.d.). SAR of Benzoic Acid Derivatives - Local Anaesthetics.
  • ResearchGate. (2025, August 6). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties in vitro - (Review).
  • PrepChem.com. (n.d.). Synthesis of 4-(4-morpholinylsulfonyl)-benzoic acid.
  • PubChem. (n.d.). 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid. PubChemLite.

Sources

Method

Application Notes and Protocols for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in Enzyme Inhibition Assays

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in enzyme inhibition assays. Thi...
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Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in enzyme inhibition assays. This guide offers detailed protocols, data interpretation insights, and the scientific rationale behind the experimental designs.

Introduction

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a synthetic organic compound featuring a benzoic acid moiety, a sulfonamide group, and a morpholine ring.[1][2][3][4] The sulfonamide functional group is a well-established pharmacophore present in a wide array of therapeutic agents, including antibacterial, antiviral, and anticancer drugs.[5][6][7][8] Notably, many sulfonamide-containing molecules have been identified as potent inhibitors of various proteases, such as matrix metalloproteases (MMPs) and viral proteases.[5][9] Given this structural precedent, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a compelling candidate for investigation as an enzyme inhibitor.

This guide will focus on a hypothetical application of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid as an inhibitor of a serine protease, a class of enzymes where sulfonamides have shown significant inhibitory activity.[5] The protocols detailed below are based on well-established methodologies for enzyme kinetics and inhibitor characterization.

Pre-assay Considerations

Compound Handling and Storage

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid should be handled in a well-ventilated area, and personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[10][11][12][13] It is recommended to store the compound at room temperature in a tightly sealed container.[2] For assay purposes, a stock solution should be prepared in a suitable organic solvent, such as dimethyl sulfoxide (DMSO), and stored at -20°C. Subsequent dilutions should be made in the appropriate assay buffer, ensuring the final DMSO concentration in the assay is kept low (typically ≤1%) to avoid effects on enzyme activity.

Enzyme and Substrate Selection

For this hypothetical application, we will consider a generic serine protease. A chromogenic or fluorogenic substrate that is specifically cleaved by the target protease should be used. The choice of substrate will dictate the detection method (spectrophotometry or fluorometry).

PART 1: Initial Inhibitor Screening and IC50 Determination

The first step in characterizing a potential enzyme inhibitor is to determine its half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

Protocol: IC50 Determination of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

This protocol is designed for a 96-well plate format for high-throughput screening.

Materials:

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

  • Target Serine Protease

  • Chromogenic or Fluorogenic Substrate

  • Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0)

  • DMSO

  • 96-well microplates (clear for colorimetric assays, black for fluorometric assays)

  • Microplate reader

Procedure:

  • Prepare a stock solution of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (e.g., 10 mM in DMSO).

  • Perform serial dilutions of the stock solution in assay buffer to create a range of inhibitor concentrations. A common approach is a 10-point, 3-fold serial dilution.

  • To each well of the 96-well plate, add:

    • 20 µL of the appropriate inhibitor dilution.

    • For the 100% activity control, add 20 µL of assay buffer with the same final DMSO concentration as the inhibitor wells.

    • For the blank (no enzyme) control, add 40 µL of assay buffer.

  • Add 20 µL of the serine protease solution (pre-diluted in assay buffer to a working concentration) to all wells except the blank.

  • Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for 15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 20 µL of the substrate solution to all wells.

  • Measure the absorbance or fluorescence kinetically over a set period (e.g., 10-15 minutes) or as an endpoint reading after a fixed incubation time.

Data Analysis:

  • Calculate the initial reaction velocity (rate) for each inhibitor concentration.

  • Determine the percentage of inhibition for each concentration using the following formula: % Inhibition = [1 - (Rate of sample / Rate of 100% activity control)] x 100

  • Plot the % inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Data Presentation: IC50 Determination
4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (µM)% Inhibition (Mean ± SD)
0.15.2 ± 1.5
0.315.8 ± 2.1
1.048.9 ± 3.5
3.085.1 ± 2.8
10.095.3 ± 1.9
IC50 (µM) ~1.0

This is a table with example data.

PART 2: Mechanism of Action (MoA) Studies

Once the IC50 is determined, the next crucial step is to elucidate the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed). This is achieved by performing enzyme kinetic studies at various concentrations of both the substrate and the inhibitor.[14][15][16][17][18]

Experimental Workflow for MoA Studies

MoA_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Prep_I Prepare serial dilutions of Inhibitor Assay Perform kinetic assays (Vary [S] at fixed [I]) Prep_I->Assay Prep_S Prepare serial dilutions of Substrate Prep_S->Assay Plot Generate Lineweaver-Burk or Michaelis-Menten plots Assay->Plot Determine Determine Ki and Inhibition Type Plot->Determine

Caption: Workflow for determining the mechanism of enzyme inhibition.

Protocol: Ki Determination and MoA Analysis

Procedure:

  • Select a range of fixed concentrations of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid based on its IC50 value (e.g., 0, 0.5 x IC50, 1 x IC50, 2 x IC50).

  • For each inhibitor concentration, perform a series of kinetic assays with varying substrate concentrations (typically ranging from 0.1 to 10 times the Michaelis constant, Km, of the substrate).

  • Measure the initial reaction velocity for each combination of inhibitor and substrate concentration.

Data Analysis:

  • Plot the initial velocity (v) against the substrate concentration ([S]) for each inhibitor concentration (Michaelis-Menten plot).

  • For a more definitive analysis, create a double reciprocal plot (Lineweaver-Burk plot) by plotting 1/v against 1/[S].

  • Analyze the changes in the apparent Km and Vmax in the presence of the inhibitor to determine the mode of inhibition.

Interpreting Kinetic Data

The type of inhibition can be determined by observing the effects on the kinetic parameters, Vmax (maximum velocity) and Km (Michaelis constant), which can be visualized using a Lineweaver-Burk plot.

Inhibition_Types cluster_competitive Competitive Inhibition cluster_noncompetitive Non-competitive Inhibition cluster_uncompetitive Uncompetitive Inhibition comp Vmax: Unchanged Km: Increased comp_plot Lines intersect on the y-axis noncomp Vmax: Decreased Km: Unchanged noncomp_plot Lines intersect on the x-axis uncomp Vmax: Decreased Km: Decreased uncomp_plot Parallel lines

Sources

Application

protocol for dissolving 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid for experiments

An Application Guide and Protocol for the Solubilization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid Introduction 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a sulfamoyl benzamide derivative that, like many s...
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Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide and Protocol for the Solubilization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Introduction

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a sulfamoyl benzamide derivative that, like many small molecules in discovery pipelines, presents a challenge for dissolution in aqueous media suitable for biological assays.[1] Its structure incorporates a hydrophobic methyl-substituted benzene ring alongside polar morpholine, sulfonamide, and carboxylic acid moieties. The presence of the acidic benzoic acid group is the most critical determinant of its solubility profile.

Improper solubilization is a frequent source of experimental artifacts, leading to underestimated compound activity, poor data reproducibility, and inaccurate structure-activity relationships (SAR).[2] This guide provides a detailed, mechanistically-grounded protocol for reliably dissolving 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. It is designed for researchers in biochemistry, pharmacology, and drug development to ensure the preparation of homogenous, stable solutions for in vitro and in vivo experimentation.

Physicochemical Properties and Their Implications

Understanding the fundamental properties of a compound is essential for developing a rational solubilization strategy. The key characteristics of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid are summarized below.

PropertyValueSourceImplication for Dissolution
CAS Number 300383-08-8[3][4][5]Unique identifier for ensuring compound identity.
Molecular Formula C₁₂H₁₅NO₅S[3][4][5]Indicates a moderately sized molecule with heteroatoms.
Molecular Weight 285.32 g/mol [3][5]Necessary for accurate concentration calculations.
Predicted pKa 3.98 ± 0.10[5]Crucial. The carboxylic acid is weakly acidic. Aqueous solubility will be highly pH-dependent. The compound will be poorly soluble at neutral or acidic pH but will become soluble at basic pH.
Predicted XlogP 0.6[6]Indicates moderate lipophilicity, suggesting that an organic co-solvent will be beneficial for initial dissolution.
Melting Point 177-180 °C[5]High melting point suggests a stable crystal lattice that requires energy (e.g., from an organic solvent) to disrupt.

The most important parameter is the predicted pKa of ~3.98.[5] This value signifies that the carboxylic acid group will be predominantly in its neutral, protonated (-COOH) form at pH values below 4. In this state, the molecule is less polar and generally exhibits poor aqueous solubility. To solubilize the compound in an aqueous system, the pH must be raised significantly above the pKa to deprotonate the carboxylic acid, forming the highly polar and water-soluble carboxylate salt (-COO⁻).

The Principle of pH-Dependent Solubilization

The dissolution strategy hinges on converting the sparingly soluble neutral acid into its soluble salt form. This is a simple acid-base equilibrium. By adding a base (e.g., Sodium Hydroxide, NaOH, or a basic buffer), the equilibrium is shifted towards the deprotonated, water-soluble carboxylate form.

G cluster_0 Aqueous Environment insoluble R-COOH (Protonated Form) Poorly Soluble soluble R-COO⁻ + H⁺ (Deprotonated Form) Soluble insoluble->soluble + OH⁻ (Base) (Shifts Equilibrium) soluble->insoluble + H⁺ (Acid)

Caption: pH-dependent equilibrium of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Experimental Protocols

It is strongly recommended to first prepare a high-concentration stock solution in a water-miscible organic solvent. This stock can then be diluted into the final aqueous buffer. This two-step process is more reliable than attempting to dissolve the powder directly into an aqueous medium.[7]

Protocol 1: Preparation of a High-Concentration Stock Solution (e.g., 10-50 mM in DMSO)

Dimethyl sulfoxide (DMSO) is the recommended solvent for primary stock solutions due to its high solubilizing power for a wide range of organic compounds.[2][8]

Materials:

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (solid powder)

  • Anhydrous, research-grade Dimethyl Sulfoxide (DMSO)

  • Vortex mixer

  • Sonicator bath (optional, but recommended)

  • Calibrated analytical balance

  • Appropriate microcentrifuge tubes or vials

Procedure:

  • Weighing: Accurately weigh the desired amount of the solid compound into a clean, dry vial. For example, to prepare 1 mL of a 10 mM stock solution, weigh 0.285 mg of the compound (M.W. = 285.32).

  • Solvent Addition: Add the calculated volume of DMSO to the vial.

  • Initial Dissolution: Cap the vial securely and vortex vigorously for 1-2 minutes. The goal is to break up the solid and facilitate its interaction with the solvent.

  • Complete Solubilization: If any solid particles remain, place the vial in a sonicator bath for 5-10 minutes. Gentle warming (to 30-37°C) can also be applied, but care should be taken to avoid degradation.

  • Visual Inspection: Visually inspect the solution against a light source to ensure it is clear and free of any particulate matter. A completely dissolved stock solution is critical for the accuracy of subsequent experiments.

  • Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles, which can lead to compound precipitation over time.[2]

Protocol 2: Preparation of Aqueous Working Solutions from DMSO Stock

This protocol describes the critical step of diluting the organic stock into a physiologically relevant aqueous buffer. The key is to use a buffer with a pH sufficiently above the compound's pKa to maintain solubility.

Materials:

  • Prepared DMSO stock solution (from Protocol 1)

  • Aqueous buffer of choice (e.g., Phosphate-Buffered Saline (PBS), HEPES, Tris). Crucially, the buffer pH must be ≥ 7.4.

  • 0.1 N Sodium Hydroxide (NaOH) solution (for pH adjustment, if needed)

  • Calibrated pipettes

Procedure:

  • Buffer Preparation: Prepare the desired aqueous buffer. Measure its pH and ensure it is at a stable, basic pH (e.g., pH 7.4 to 8.0). For this compound with a pKa of ~3.98, a pH of 7.4 provides a sufficient buffer capacity to keep it deprotonated and soluble.

  • Dilution Method: a. Pipette the required volume of the aqueous buffer into a new tube. b. Add the small volume of the DMSO stock solution directly into the buffer. Do not add buffer to the concentrated DMSO stock , as this can cause the compound to precipitate out of the highly concentrated organic phase. c. Immediately after adding the stock, vortex the solution for 30-60 seconds to ensure rapid and uniform mixing.

  • Final DMSO Concentration: Be mindful of the final concentration of DMSO in your working solution. For most cell-based assays, the final DMSO concentration should be kept below 0.5% (v/v) to avoid solvent-induced toxicity or artifacts.

  • Solubility Check: After mixing, visually inspect the final working solution. It should be completely clear. If any cloudiness or precipitate appears, it indicates that the solubility limit has been exceeded. See the Troubleshooting section for guidance.

  • Use Promptly: It is best practice to prepare aqueous working solutions fresh for each experiment.

Experimental Workflow Overview

G start Start weigh 1. Weigh Solid Compound (e.g., 0.285 mg) start->weigh add_dmso 2. Add Anhydrous DMSO (e.g., to 1 mL for 10 mM) weigh->add_dmso dissolve 3. Vortex & Sonicate Until Fully Dissolved add_dmso->dissolve stock High-Concentration DMSO Stock (10 mM) dissolve->stock dilute 5. Dilute Stock into Buffer (e.g., 1 µL stock into 999 µL buffer) stock->dilute prep_buffer 4. Prepare Aqueous Buffer (pH ≥ 7.4) prep_buffer->dilute final_mix 6. Vortex Thoroughly dilute->final_mix final_solution Final Aqueous Solution (e.g., 10 µM with 0.1% DMSO) final_mix->final_solution end Ready for Assay final_solution->end

Caption: Step-by-step workflow for preparing aqueous solutions.

Troubleshooting and Best Practices

  • Precipitation Upon Dilution: If the compound precipitates when diluted into the aqueous buffer, consider the following:

    • Lower the Final Concentration: You may be exceeding the compound's solubility limit in that specific medium.

    • Increase Buffer pH: Adjusting the buffer pH to 8.0 or higher can further increase the proportion of the soluble deprotonated species.

    • Increase Co-solvent Percentage: For some assays, a slightly higher final DMSO concentration (e.g., 1%) may be tolerable and can help maintain solubility.[8]

  • Sonication is Key: For compounds with a stable crystal lattice, sonication provides the energy needed to break apart particles and significantly aids dissolution in the initial organic solvent stage.

  • Use High-Quality Solvents: Always use anhydrous, research-grade DMSO. Water absorbed from the atmosphere can lower the solubility of hydrophobic compounds in DMSO stocks over time.[2]

  • Fresh is Best: Prepare final aqueous dilutions immediately before use, as the compound may have limited stability or could precipitate out of the aqueous solution over longer periods.

Conclusion

The successful dissolution of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is governed by its acidic nature. By leveraging a two-step process involving an initial high-concentration stock in DMSO followed by dilution into a basic aqueous buffer (pH ≥ 7.4), researchers can consistently prepare clear, homogenous solutions. This approach, grounded in the physicochemical properties of the molecule, is essential for obtaining reliable and reproducible data in biological and pharmacological studies.

References

  • PubChemLite. 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S). [Link]

  • PubChem. 3-(Morpholine-4-sulfonyl)benzoic acid. [Link]

  • MDPI. A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. [Link]

  • ResearchGate. Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. [Link]

  • NIH National Center for Biotechnology Information. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. [Link]

  • Reddit. How to tackle compound solubility issue. [Link]

  • NIH National Center for Biotechnology Information. Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. [Link]

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Method

Application Notes and Protocols for the Antimicrobial Evaluation of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

For: Researchers, scientists, and drug development professionals in the field of antimicrobial research. Introduction: The Quest for Novel Antimicrobial Agents The escalating threat of antimicrobial resistance necessitat...
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Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals in the field of antimicrobial research.

Introduction: The Quest for Novel Antimicrobial Agents

The escalating threat of antimicrobial resistance necessitates the urgent discovery and development of new chemical entities with potent antimicrobial activity. Sulfonamides, a well-established class of synthetic antimicrobial agents, continue to be a promising scaffold for the design of novel therapeutics. This document provides a comprehensive guide for the initial antimicrobial evaluation of a novel sulfonamide derivative, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid . While the specific antimicrobial profile of this compound is not extensively documented in publicly available literature, its structural features warrant a thorough investigation of its potential as an antimicrobial agent.

This guide will detail the foundational in vitro assays required to characterize the antimicrobial activity and preliminary safety profile of a test compound like 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. We will provide step-by-step protocols, explain the rationale behind experimental choices, and offer guidance on data interpretation and presentation.

Chemical Profile of the Test Article

  • Compound Name: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

  • Molecular Formula: C12H15NO5S

  • Molecular Weight: 285.31 g/mol

  • CAS Number: 300383-08-8

Phase 1: Primary Antimicrobial Screening - Determination of Minimum Inhibitory Concentration (MIC)

The first crucial step in evaluating a potential antimicrobial agent is to determine its Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of the compound that prevents the visible in vitro growth of a microorganism. The broth microdilution method is a widely accepted and standardized technique for MIC determination.

Protocol: Broth Microdilution Assay for MIC Determination

Principle: This assay involves challenging a standardized bacterial inoculum with serial dilutions of the test compound in a liquid growth medium within a 96-well microtiter plate. The MIC is determined by visual inspection of turbidity after a specified incubation period.

Materials:

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (Test Compound)

  • Relevant bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Sterile 96-well microtiter plates

  • 0.5 McFarland turbidity standard

  • Spectrophotometer

  • Sterile saline or phosphate-buffered saline (PBS)

  • Sterile culture tubes

  • Incubator (35°C ± 2°C)

Procedure:

  • Preparation of Bacterial Inoculum:

Application

Application Notes &amp; Protocols: A Scaffold-Based Approach to Kinase Inhibitor Development from 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Introduction: The protein kinase family, a cornerstone of cellular signaling, has become a focal point for modern drug discovery, particularly in oncology.[1][2] The development of small molecule inhibitors targeting the...
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Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The protein kinase family, a cornerstone of cellular signaling, has become a focal point for modern drug discovery, particularly in oncology.[1][2] The development of small molecule inhibitors targeting the ATP-binding site of kinases represents a highly successful therapeutic strategy.[3][4] This guide outlines a comprehensive, scaffold-based drug design strategy beginning with 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (CAS 300383-08-8), a promising yet underexplored starting point for generating novel kinase inhibitors.

The selection of this scaffold is deliberate. It incorporates two key structural motifs recognized for their favorable properties in medicinal chemistry. The morpholine ring is a "privileged pharmacophore," frequently included in drug candidates to enhance aqueous solubility, metabolic stability, and target engagement through hydrogen bonding.[5] The sulfonated benzoic acid portion provides a rigid core with a reactive handle—the carboxylic acid—perfectly positioned for combinatorial library synthesis to explore structure-activity relationships (SAR).

This document provides a strategic workflow, detailed experimental protocols, and the scientific rationale necessary to guide researchers through the critical hit-to-lead phase of kinase inhibitor development.[6][7]

Section 1: The Kinase Inhibitor Development Workflow

The journey from a starting scaffold to a viable lead candidate is a systematic process of design, synthesis, and testing.[8] This iterative cycle, often termed the "hit-to-lead" (H2L) phase, is designed to progressively refine the chemical structure to maximize potency and selectivity while optimizing drug-like properties.[6][9] The workflow is initiated by creating a focused library of chemical analogs from the parent scaffold, which are then subjected to a cascade of assays to identify promising "hits" and guide further optimization.

G cluster_0 Design & Synthesis cluster_1 Screening Cascade cluster_2 Optimization Cycle Scaffold Scaffold Selection 4-Methyl-3-(morpholine-4- sulfonyl)benzoic acid Synthesis Combinatorial Synthesis (Amide Library) Scaffold->Synthesis Diversification PrimaryAssay Primary Biochemical Screen (Single Concentration) Synthesis->PrimaryAssay DoseResponse Dose-Response Assay (IC50 Determination) PrimaryAssay->DoseResponse Confirm Hits Selectivity Kinase Selectivity Profiling (Kinome Panel) DoseResponse->Selectivity Assess Specificity CellularAssay Cellular Target Engagement (e.g., Western Blot) Selectivity->CellularAssay Validate in Cells SAR Structure-Activity Relationship (SAR) Analysis CellularAssay->SAR LeadOpt Lead Optimization (Potency, ADMET) SAR->LeadOpt Informed Design LeadOpt->Synthesis Iterative Cycles Candidate Lead Candidate LeadOpt->Candidate Achieve Goals

Figure 1: The iterative workflow for kinase inhibitor discovery, starting from scaffold selection and progressing through screening and optimization cycles.

Section 2: Core Methodologies and Protocols

This section provides detailed, step-by-step protocols for the key stages of the inhibitor development workflow.

Protocol 2.1: Synthesis of a Focused Amide Library

Rationale: The carboxylic acid functional group on the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold is an ideal anchor point for diversification. Amide bond formation is a robust and well-established chemical reaction, allowing for the rapid generation of a diverse library of analogs by coupling the scaffold with a variety of commercially available primary and secondary amines. This approach enables a systematic exploration of the chemical space around the core scaffold to identify key interactions that drive potency and selectivity.

Materials:

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

  • A diverse selection of primary and secondary amines (e.g., benzylamine, aniline derivatives, piperidine)

  • Coupling agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • Base: DIPEA (N,N-Diisopropylethylamine)

  • Solvent: Anhydrous DMF (N,N-Dimethylformamide)

  • Ethyl acetate (EtOAc), 1M Hydrochloric acid (HCl), Saturated sodium bicarbonate (NaHCO₃) solution, Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • In a clean, dry vial, dissolve 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (1.0 eq) in anhydrous DMF.

  • Add HATU (1.1 eq) and DIPEA (2.5 eq) to the solution. Stir for 10 minutes at room temperature to pre-activate the carboxylic acid.

  • Add the desired amine (1.2 eq) to the reaction mixture.

  • Seal the vial and allow the reaction to stir at room temperature for 12-18 hours. Monitor reaction progress using Thin Layer Chromatography (TLC) or LC-MS.

  • Upon completion, dilute the reaction mixture with EtOAc.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography or preparative HPLC to yield the final amide derivative.

  • Confirm the structure and purity of the final compound using ¹H NMR and LC-MS.

Protocol 2.2: Primary Biochemical Kinase Inhibition Assay

Rationale: The first experimental screen is a primary biochemical assay designed to rapidly identify which compounds from the synthesized library inhibit the target kinase's activity.[8] A common and robust method is a fluorescence-based assay that measures the amount of ATP consumed during the phosphorylation reaction. A decrease in ATP consumption in the presence of a test compound indicates inhibition.

Materials:

  • Purified, active target kinase enzyme.

  • Specific peptide substrate for the kinase.

  • ATP (Adenosine triphosphate).

  • Test compounds (dissolved in DMSO, typically at a 10 mM stock concentration).

  • Assay Buffer (e.g., HEPES buffer containing MgCl₂, Brij-35, and DTT).

  • Kinase detection reagent (e.g., ADP-Glo™, Kinase-Glo®).

  • Positive control inhibitor (a known inhibitor of the target kinase).

  • Negative control (DMSO vehicle).

  • White, opaque 384-well assay plates.

Procedure:

  • Prepare the test compounds by diluting the 10 mM DMSO stock to an intermediate concentration in assay buffer. Then, add a small volume to the assay wells to reach a final screening concentration (e.g., 10 µM).

  • Add the negative control (DMSO) and positive control inhibitor to their respective wells.

  • Prepare a Kinase/Substrate master mix in assay buffer and dispense it into all wells.

  • Initiate the kinase reaction by adding ATP to all wells. The final ATP concentration should be at or near its Km value for the specific kinase to ensure sensitive detection of ATP-competitive inhibitors.

  • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

  • Stop the reaction and detect the remaining ATP by adding the kinase detection reagent according to the manufacturer's protocol. This typically involves a 30-60 minute incubation.

  • Measure the luminescence signal using a plate reader.

  • Calculate the percent inhibition for each compound relative to the positive and negative controls: % Inhibition = 100 * (1 - (Signal_Compound - Signal_Positive) / (Signal_Negative - Signal_Positive))

Protocol 2.3: IC₅₀ Value Determination

Rationale: Compounds that show significant activity in the primary screen ("hits") must be further characterized to determine their potency. The half-maximal inhibitory concentration (IC₅₀) is the standard measure of a compound's effectiveness.[10] This is determined by performing the biochemical assay across a range of inhibitor concentrations and fitting the data to a dose-response curve.

Procedure:

  • Select the "hits" from the primary screen (e.g., compounds showing >50% inhibition).

  • Prepare a serial dilution series for each hit compound. A common approach is an 8-point, 3-fold serial dilution starting from a high concentration (e.g., 100 µM).

  • Perform the biochemical kinase assay as described in Protocol 2.2, with each well containing a different concentration of the inhibitor.

  • Measure the luminescence and calculate the percent inhibition for each concentration point.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation using graphing software (e.g., GraphPad Prism, Origin) to determine the IC₅₀ value.

Sample Data Presentation:

Compound IDR¹ Group (from Amine)Primary Screen (% Inh @ 10µM)IC₅₀ (nM)
SC-001Benzyl85%750
SC-0024-Fluorobenzyl92%210
SC-003Cyclohexyl35%>10,000
SC-0043-Pyridylmethyl95%150
Protocol 2.4: Cellular Target Engagement Assay via Western Blot

Rationale: A potent biochemical inhibitor must also be effective in a cellular environment. A cellular target engagement assay confirms that the compound can permeate the cell membrane and inhibit the kinase in its native context.[11] A common method is to measure the phosphorylation of a known downstream substrate of the target kinase via Western Blot. A successful inhibitor will reduce the level of this phosphorylation.[11]

Materials:

  • Cancer cell line known to have active signaling through the target kinase.

  • Cell culture medium, fetal bovine serum (FBS), and antibiotics.

  • Test compound and controls.

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

  • Primary antibodies: one specific for the phosphorylated substrate (e.g., anti-pERK) and one for the total protein (e.g., anti-ERK).

  • HRP-conjugated secondary antibody.

  • Chemiluminescent substrate (ECL).

  • Protein electrophoresis and blotting equipment.

Procedure:

  • Plate cells in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound (e.g., 0.1, 1, 10 µM) for a specified time (e.g., 2-4 hours). Include a DMSO vehicle control.

  • If the pathway is stimulated, add the appropriate growth factor or stimulus for the final 15-30 minutes of incubation.

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane (e.g., with 5% BSA or milk in TBST) for 1 hour.

  • Incubate the membrane with the primary antibody against the phosphorylated substrate overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

  • Strip the membrane and re-probe with the antibody for the total protein as a loading control. A decrease in the phospho-protein signal relative to the total protein indicates successful target engagement.

Section 3: Structure-Activity Relationship (SAR) and Lead Optimization

The data gathered from the screening cascade is crucial for building an SAR, which describes how changes in a molecule's structure affect its biological activity.[5] By analyzing which chemical modifications led to increased or decreased potency, medicinal chemists can make rational, data-driven decisions to design the next generation of compounds.[6]

G Data Screening Data (IC50 values from library) Analysis Analyze Trends Identify key functional groups and their effects on potency Data->Analysis Hypothesis Formulate SAR Hypothesis e.g., 'Small, electron-withdrawing groups at para-position improve potency' Analysis->Hypothesis Design Design Next-Gen Compounds Exploit positive trends Address liabilities Hypothesis->Design Synthesis Synthesize & Test Design->Synthesis Synthesis->Data Iterate

Figure 2: The decision-making cycle for Structure-Activity Relationship (SAR) analysis and lead optimization.

The primary goals of lead optimization are to:

  • Enhance Potency: Systematically modify the "hit" structure to achieve low nanomolar or even picomolar affinity for the target kinase.

  • Improve Selectivity: Modify the compound to reduce its activity against other kinases, thereby minimizing the potential for off-target side effects.[7] This is often achieved by designing compounds that interact with less-conserved regions of the ATP-binding pocket.

  • Optimize ADMET Properties: Fine-tune the molecule's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile. The morpholine moiety in the starting scaffold already provides a favorable starting point for properties like solubility and metabolic stability.[5]

This iterative process of design, synthesis, and testing continues until a "lead candidate" is identified that meets all the predefined criteria for potency, selectivity, and drug-like properties, making it suitable for advancement into preclinical in vivo studies.

References

  • Cohen, P. (2009). The continuing challenge of protein kinase inhibitors. Nature Reviews Drug Discovery. [Link]

  • Kinjo, T., et al. (2011). A scaffold-based approach to the design of novel kinase inhibitors. Journal of Medicinal Chemistry. [Link]

  • Gao, Y., et al. (2013). A broad-spectrum kinase inhibitor suppresses cancer cell growth and overcomes drug resistance. Cancer Cell. [Link]

  • Singh, R. K., et al. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry. [Link]

  • Excelra. (n.d.). Hit to Lead Optimization in Drug Discovery. Excelra. [Link]

  • Roskoski, R. Jr. (2016). A historical overview of protein kinases and their targeted small molecule inhibitors. Pharmacological Research. [Link]

  • BellBrook Labs. (2025). Hit to Lead Assays: Accelerating Early Drug Discovery. BellBrook Labs. [Link]

  • Eastman, B. W., et al. (2021). Efficient Hit-to-Lead Searching of Kinase Inhibitor Chemical Space via Computational Fragment Merging. bioRxiv. [Link]

  • Hu, Y., et al. (2021). A deep learning based scaffold hopping strategy for the design of kinase inhibitors. ChemRxiv. [Link]

  • Frontiers Media. (2019). In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. Frontiers in Chemistry. [Link]

  • Wang, Z., et al. (2021). Kinase Inhibitor Scaffold Hopping with Deep Learning Approaches. Journal of Chemical Information and Modeling. [Link]

  • Assay Development Guidelines for High-Throughput Screening. (2012). Assay Guidance Manual. [Link]

  • Royal Society of Chemistry. (2017). New Screening Approaches for Kinases. RSC Publishing. [Link]

  • ResearchGate. (n.d.). Hit-to-lead decision tree. ResearchGate. [Link]

  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

  • Zhang, J., et al. (2021). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). Molecules. [Link]

  • Davis, M. I., et al. (2011). Measuring and interpreting the selectivity of protein kinase inhibitors. Nature Biotechnology. [Link]

  • Liu, K. K., et al. (2016). Structural insights of a PI3K/mTOR dual inhibitor with the morpholino-triazine scaffold. Oncotarget. [Link]

  • PrepChem. (n.d.). Synthesis of 4-(4-morpholinylsulfonyl)-benzoic acid. PrepChem.com. [Link]

  • Ghiuru, R., et al. (2022). Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. Molecules. [Link]

  • PubChemLite. (n.d.). 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S). PubChemLite. [Link]

  • PubChem. (n.d.). 3-(Morpholine-4-sulfonyl)benzoic acid. PubChem. [Link]

  • ResearchGate. (2018). Synthesis and Characterization of 4-(2-Methyl-4-Oxoquinazolin-3(4H)-Yl) Benzoic Acid Derivatives Using Some Biologically Active Alcohols and Phenols. ResearchGate. [Link]

  • Mahesh, A. R. (2013). synthesis and antimicrobial activity of 4-(morpholin- 4-yl) benzohydrazide derivatives. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • Szałek, E., et al. (2023). New 4-(Morpholin-4-Yl)-3-Nitrobenzhydrazide Based Scaffold: Synthesis, Structural Insights, and Biological Evaluation. Molecules. [Link]

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Method

Application Note: Strategic Deployment of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in Fragment-Based Screening Campaigns

Introduction: The Power of Fragments in Modern Drug Discovery Fragment-Based Drug Discovery (FBDD) has firmly established itself as a potent and efficient strategy for identifying novel lead compounds, particularly for c...
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Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Power of Fragments in Modern Drug Discovery

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a potent and efficient strategy for identifying novel lead compounds, particularly for challenging biological targets where traditional high-throughput screening (HTS) may fall short.[1][2] The core principle of FBDD is to screen low molecular weight compounds, or "fragments" (typically < 300 Da), that bind with low affinity but high ligand efficiency to the target protein.[1][3] These initial, weak-binding hits serve as high-quality starting points for structure-guided optimization, where they are systematically elaborated into more potent, drug-like molecules through strategies like fragment growing, linking, or merging.[1][4]

This application note provides a detailed guide for the strategic use of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid , a promising fragment, in screening campaigns. We will detail its physicochemical properties and provide step-by-step protocols for its application in primary biophysical screening assays, emphasizing the rationale behind experimental design to ensure robust and reliable hit identification.

Fragment Profile: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Understanding the physicochemical characteristics of a fragment is critical for designing effective screening experiments and interpreting results. 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid possesses a favorable profile for FBDD, aligning well with the widely accepted "Rule of Three".[3][5]

Table 1: Physicochemical Properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

PropertyValueSource
Molecular Formula C12H15NO5S[6][7]
Molecular Weight 285.32 g/mol [6]
IUPAC Name 4-methyl-3-(morpholin-4-ylsulfonyl)benzoic acid[7]
Hydrogen Bond Donors 1 (from carboxylic acid)Calculated
Hydrogen Bond Acceptors 5 (2x sulfonyl O, 1x morpholine O, 2x carboxyl O)Calculated
Predicted cLogP 0.6[7]
CAS Number 300383-08-8[6]

Scientist's Note: The morpholine ring is a common motif in medicinal chemistry, often imparting favorable solubility and metabolic stability. The sulfonylbenzoic acid moiety provides strong hydrogen bonding vectors (donors and acceptors) that can engage in specific, high-quality interactions within a protein's binding pocket. Its molecular weight and cLogP are well within the desired range for fragments, ensuring a higher probability of efficient binding.

Experimental Design: Screening Methodologies & Protocols

The weak binding affinity of fragments necessitates the use of highly sensitive biophysical techniques for primary screening.[1] Surface Plasmon Resonance (SPR) and Thermal Shift Assays (TSA) are two powerful and widely adopted methods.[8][9][10]

General Workflow for Fragment-Based Screening

The overall process follows a logical progression from initial hit identification to validation and subsequent optimization.

FBDD_Workflow cluster_0 Phase 1: Hit Identification cluster_1 Phase 2: Hit Validation & Characterization cluster_2 Phase 3: Lead Optimization Lib Fragment Library (incl. target fragment) Screen Primary Biophysical Screen (SPR, TSA, NMR) Lib->Screen Screening Concentration Hits Identify Primary Hits Screen->Hits Analyze Data Ortho Orthogonal Assay (e.g., NMR if primary was SPR) Hits->Ortho Dose Dose-Response & Affinity Determination (Kd) Ortho->Dose Struct Structural Biology (X-ray, Cryo-EM, NMR) Dose->Struct SBDD Structure-Based Design (Fragment Growing/Linking) Struct->SBDD Lead Potent Lead Compound SBDD->Lead

Caption: General workflow for a Fragment-Based Drug Discovery campaign.

Protocol 1: Primary Screening using Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures changes in mass on a sensor surface in real-time, making it ideal for detecting the weak binding of fragments to an immobilized protein target.[8][11]

Objective: To identify if 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid binds to the target protein and to estimate its binding affinity.

Materials:

  • Purified target protein (>95% purity)

  • SPR instrument (e.g., Biacore, Carterra)

  • Sensor chip (e.g., CM5, CAP)

  • Immobilization reagents (EDC, NHS, ethanolamine)

  • Running buffer (e.g., HBS-EP+)

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (≥98% purity)

  • DMSO (anhydrous)

  • 96- or 384-well plates

Methodology:

  • Protein Immobilization:

    • Equilibrate the sensor chip with running buffer.

    • Activate the surface using a fresh mixture of EDC/NHS.

    • Inject the target protein (e.g., 10-50 µg/mL in a low ionic strength buffer, pH 4.0-5.5) to achieve the desired immobilization level (typically 5,000-10,000 RU).

    • Deactivate remaining active esters with an injection of 1 M ethanolamine-HCl.

    • Rationale: Covalent immobilization of the target protein creates a stable surface for interaction analysis. A reference flow cell should be prepared similarly but without protein immobilization to subtract bulk refractive index changes.[8]

  • Fragment Preparation:

    • Prepare a 100 mM stock solution of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in 100% DMSO.

    • Create a dilution series (e.g., 500 µM, 250 µM, 125 µM, 62.5 µM, 31.25 µM) in running buffer. The final DMSO concentration must be identical across all samples and the running buffer (typically ≤ 1%).

    • Rationale: A concentration series is essential for determining the dissociation constant (Kd). Maintaining a matched DMSO concentration is critical to minimize false positives caused by refractive index mismatch.[8]

  • SPR Analysis:

    • Equilibrate the system with running buffer containing the matched DMSO concentration.

    • Inject the fragment dilutions over the target and reference flow cells, starting with the lowest concentration. Use a typical contact time of 60 seconds and a dissociation time of 120 seconds.

    • Perform a buffer-only (blank) injection periodically for double referencing.

    • Rationale: Real-time monitoring of the association and dissociation phases provides kinetic information. Double referencing (subtracting the reference channel and blank injection signals) corrects for instrument drift and non-specific binding.

  • Data Analysis:

    • Process the raw sensorgram data by performing reference and blank subtraction.

    • Plot the steady-state response units (RU) against the fragment concentration.

    • Fit the data to a steady-state affinity model to determine the equilibrium dissociation constant (Kd).

    • Rationale: A dose-dependent increase in the binding signal is a primary indicator of a specific interaction. The Kd value quantifies the binding affinity.

SPR_Workflow cluster_prep Preparation cluster_run Execution cluster_analysis Analysis Immobilize 1. Immobilize Target Protein on Chip PrepFrag 2. Prepare Fragment Dilution Series Inject 3. Inject Fragment over Target & Reference Cells PrepFrag->Inject Collect 4. Collect Sensorgram Data (Association/Dissociation) Inject->Collect Process 5. Process Data (Double Referencing) Collect->Process Plot 6. Plot Response vs. Concentration Process->Plot Fit 7. Fit to Affinity Model (Determine Kd) Plot->Fit

Caption: Step-by-step workflow for SPR-based fragment screening.

Protocol 2: Orthogonal Screening using Thermal Shift Assay (TSA)

TSA, or Differential Scanning Fluorimetry (DSF), is a powerful orthogonal method to validate primary hits.[10] It measures the change in a protein's melting temperature (Tm) upon ligand binding. A ligand that stabilizes the protein will cause a positive shift in the Tm.[9][12]

Objective: To confirm the binding of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid by observing a shift in the thermal stability of the target protein.

Materials:

  • Purified target protein

  • Real-Time PCR instrument capable of performing a melt curve

  • Fluorescent dye (e.g., SYPRO Orange)

  • Assay buffer (optimized for protein stability)

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid stock solution (as in SPR)

  • DMSO (anhydrous)

  • 96-well PCR plates

Methodology:

  • Reaction Setup:

    • In each well of a 96-well PCR plate, prepare a final reaction volume of 20 µL.

    • Test Wells: Add target protein (final concentration 2-5 µM), SYPRO Orange dye (final concentration 5x), and 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid to the desired final concentration (e.g., 200 µM).

    • No-Ligand Control: Add protein, dye, and an equivalent volume of buffer with matched DMSO.

    • No-Protein Control: Add buffer, dye, and fragment to control for dye-fragment interactions.

    • Rationale: Appropriate controls are essential to ensure that any observed Tm shift is due to a specific protein-ligand interaction and not an artifact.[13]

  • Thermal Denaturation:

    • Seal the plate and briefly centrifuge to collect the contents.

    • Place the plate in the RT-PCR instrument.

    • Run a melt curve protocol:

      • Initial temperature: 25 °C

      • Ramp rate: 1 °C / minute

      • Final temperature: 95 °C

      • Acquire fluorescence data at each temperature increment.

    • Rationale: A slow ramp rate allows the system to reach thermal equilibrium at each step, resulting in a more accurate determination of the melting temperature.

  • Data Analysis:

    • Plot fluorescence intensity versus temperature. The resulting curve will be sigmoidal.

    • Calculate the first derivative of the curve (-dF/dT). The peak of the derivative curve corresponds to the melting temperature (Tm).

    • Calculate the change in melting temperature (ΔTm) by subtracting the Tm of the no-ligand control from the Tm of the test sample (ΔTm = Tm_ligand - Tm_control).

    • Rationale: A positive ΔTm > 2 °C is generally considered a significant shift and a strong indicator of a stabilizing interaction, thus validating the fragment as a hit.[13]

Conclusion

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a well-suited fragment for FBDD campaigns due to its favorable physicochemical properties. Its successful application relies on the careful execution of sensitive biophysical assays like SPR and TSA. The protocols detailed in this note provide a robust framework for the primary identification and orthogonal validation of this fragment as a potential hit. A confirmed hit with this fragment can then serve as an excellent starting point for a structure-guided medicinal chemistry program to develop high-affinity lead compounds.

References

  • Vertex AI Search. (n.d.). Fragment Screening by Surface Plasmon Resonance | ACS Medicinal Chemistry Letters.
  • Creative Biostructure. (n.d.). NMR Spectroscopy in Fragment-Based Drug Design.
  • PubMed. (2025). Fragment-based drug discovery: A graphical review.
  • International Journal of Pharmaceutical Sciences. (2024). Fragment Based Drug Design: A Review.
  • Journal of Medicinal Chemistry. (n.d.). Recent Developments in Fragment-Based Drug Discovery.
  • Frontiers. (n.d.). Application of Fragment-Based Drug Discovery to Versatile Targets.
  • PMC - NIH. (n.d.). Fragment-Based Drug Discovery Using NMR Spectroscopy.
  • ACS Publications. (2025). Fragment-Based Drug Design: From Then until Now, and Toward the Future. Journal of Medicinal Chemistry.
  • PubMed. (n.d.). SPR-based fragment screening: advantages and applications.
  • PubMed - NIH. (n.d.). Fragment-based screening by protein-detected NMR spectroscopy.
  • PubMed. (n.d.). Multiplexed experimental strategies for fragment library screening against challenging drug targets using SPR biosensors.
  • European Pharmaceutical Review. (2017). NMR-based fragment screening for drug discovery.
  • Oxford Academic. (2006). NMR-based screening: a powerful tool in fragment-based drug discovery. Molecular Omics.
  • Creative Biolabs. (n.d.). Thermal Shift Assay.
  • ResearchGate. (n.d.). Thermal-shift assay for fragment library screening.
  • BOC Sciences. (n.d.). Thermal Shift Assay.
  • Charles River Laboratories. (n.d.). Thermal Shift Assays.
  • University of Dundee Research Portal. (n.d.). Fragment Screening by Surface Plasmon Resonance.
  • PharmaFeatures. (2025). Unlocking GPCR Mysteries: How Surface Plasmon Resonance Fragment Screening Revolutionizes Drug Discovery for Membrane Proteins.
  • ChemicalBook. (n.d.). 4-METHYL-3-(MORPHOLINE-4-SULFONYL)BENZOIC ACID Chemical Properties.
  • Wikipedia. (n.d.). Thermal shift assay.
  • PubChemLite. (n.d.). 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S).
  • LabSolu. (n.d.). 4-Methyl-3-(morpholine-4-sulfonyl)-benzoic acid.
  • Diva Portal. (n.d.). Fragment screening using WAC towards new SMARCA4 inhibitors.
  • PubChem. (n.d.). 3-(Morpholine-4-sulfonyl)benzoic acid.
  • SARomics Biostructures. (n.d.). Fragment Screening and Fragment-Based Drug Discovery Services.
  • RG Discovery. (n.d.). Fragment Screening for Hit Identification & Lead Discovery.
  • PMC - NIH. (2021). Fragment-to-Lead Medicinal Chemistry Publications in 2020.
  • ChemBridge Corporation. (n.d.). Fragments.
  • Matrix Scientific. (n.d.). 4-(Morpholine-4-sulfonyl)-benzoic acid.

Sources

Application

Application Notes &amp; Protocols: Leveraging 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Derivatives for Advanced Bioconjugation via Click Chemistry

An in-depth technical guide for researchers, scientists, and drug development professionals. Abstract This guide details the strategic application of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid derivatives as versatil...
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Author: BenchChem Technical Support Team. Date: January 2026

An in-depth technical guide for researchers, scientists, and drug development professionals.

Abstract

This guide details the strategic application of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid derivatives as versatile scaffolds in click chemistry-mediated bioconjugation. We provide the scientific rationale for utilizing this unique molecular framework, drawing from its inherent physicochemical and pharmacokinetic advantages. Detailed, field-tested protocols are presented for the synthesis of azide and alkyne-functionalized derivatives, followed by their application in both Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for protein labeling and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for live-cell applications. This document serves as a comprehensive resource for researchers seeking to employ this scaffold to create novel bioconjugates, probes, and targeted therapeutic agents.

Scientific Rationale: The Advantage of the Morpholine-Sulfonyl-Benzoic Acid Scaffold

The selection of a chemical scaffold in drug discovery and bioconjugation is critical. The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid core is a privileged structure, with each of its components contributing distinct advantages.

  • The Morpholine Moiety: Morpholine is a cornerstone in medicinal chemistry, frequently incorporated to enhance the pharmacokinetic (PK) and pharmacodynamic (PD) properties of drug candidates.[1][2][3] Its well-balanced lipophilic-hydrophilic profile and a pKa value near physiological pH can improve aqueous solubility and membrane permeability.[2][4] The oxygen atom can act as a hydrogen bond acceptor, while the ring itself can engage in hydrophobic interactions, potentially increasing potency and target engagement.[2][5] Furthermore, the morpholine ring often imparts metabolic stability, leading to improved bioavailability.[2][3]

  • The Sulfonamide Linker: The sulfonamide group provides a robust, stable, and chemically inert linkage between the aromatic ring and the morpholine moiety. This stability is crucial for ensuring the integrity of the molecule during multi-step syntheses and under diverse physiological conditions.

  • The Benzoic Acid Handle: The carboxylic acid group on the phenyl ring serves as a versatile chemical handle. It provides a convenient point for modification, allowing for the attachment of click chemistry functionalities—namely azides and alkynes—with high efficiency. This enables the core scaffold to be seamlessly integrated into established bioorthogonal workflows.[6][7]

This combination of features makes the scaffold an ideal candidate for developing sophisticated bioconjugates where improved solubility, stability, and biological compatibility are paramount.

Synthesis of "Click-Ready" Derivatives

To employ the scaffold in click chemistry, it must first be functionalized with either an azide or a terminal alkyne. The following protocols outline plausible and robust synthetic routes to achieve this.

Workflow: From Core Scaffold to Bioorthogonal Reagents

G A 4-Methyl-3-(morpholine-4- sulfonyl)benzoic Acid (Parent Scaffold) B Synthesis Protocol 2.1: Amide Coupling & Azidation A->B Activation of Carboxylic Acid D Synthesis Protocol 2.2: Amide Coupling with Propargylamine A->D Activation of Carboxylic Acid C Azide-Functionalized Derivative (Ready for Alkyne Targets) B->C SN2 with Sodium Azide E Alkyne-Functionalized Derivative (Ready for Azide Targets) D->E Amide Bond Formation

Caption: General workflow for synthesizing bioorthogonal derivatives.

Protocol 2.1: Synthesis of Azide-Functionalized Derivative

This protocol describes a two-step process to convert the carboxylic acid into a terminal azide via an activated intermediate.

Materials:

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (PubChem CID: 767897)[8]

  • N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

  • N-Hydroxysuccinimide (NHS)

  • 2-Aminoethanol

  • Methanesulfonyl chloride (MsCl)

  • Triethylamine (TEA)

  • Sodium azide (NaN₃)

  • Dimethylformamide (DMF), Dichloromethane (DCM), Tetrahydrofuran (THF) - Anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine, Magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

  • Activation and Amide Coupling:

    • Dissolve 1.0 eq of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in anhydrous DMF.

    • Add 1.2 eq of EDC and 1.2 eq of NHS. Stir at room temperature for 30 minutes to form the NHS-ester.

    • In a separate flask, dissolve 1.1 eq of 2-aminoethanol in DMF and add it dropwise to the reaction mixture.

    • Stir the reaction at room temperature for 12-18 hours. Monitor completion by TLC or LC-MS.

    • Upon completion, dilute the mixture with ethyl acetate and wash sequentially with water (2x), saturated NaHCO₃ (2x), and brine (1x).

    • Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure to yield the intermediate alcohol.

  • Mesylation and Azidation:

    • Dissolve the intermediate alcohol from the previous step in anhydrous DCM and cool to 0 °C.

    • Add 1.5 eq of TEA, followed by the dropwise addition of 1.2 eq of MsCl.

    • Stir at 0 °C for 2 hours. Monitor the formation of the mesylate by TLC.

    • Wash the reaction mixture with cold water and brine. Dry the organic layer over MgSO₄ and concentrate in vacuo without heating.

    • Immediately dissolve the crude mesylate in anhydrous DMF. Add 3.0 eq of sodium azide.

    • Heat the reaction to 60-70 °C and stir for 4-6 hours.

    • Cool to room temperature, dilute with ethyl acetate, and wash thoroughly with water (3x) and brine (1x).

    • Dry the organic layer over MgSO₄, filter, and purify by flash column chromatography (e.g., Hexanes:Ethyl Acetate gradient) to obtain the final azide-functionalized derivative.

Protocol 2.2: Synthesis of Alkyne-Functionalized Derivative

This protocol uses a direct amide coupling approach with propargylamine to install the terminal alkyne.

Materials:

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid[8]

  • (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU)

  • N,N-Diisopropylethylamine (DIPEA)

  • Propargylamine

  • Dimethylformamide (DMF) - Anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine, Magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

  • Amide Coupling:

    • Dissolve 1.0 eq of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in anhydrous DMF.

    • Add 1.1 eq of HATU and 2.0 eq of DIPEA. Stir for 5 minutes at room temperature.

    • Add 1.2 eq of propargylamine to the mixture.

    • Stir at room temperature for 4-8 hours. Monitor completion by TLC or LC-MS.

    • Once the reaction is complete, dilute with ethyl acetate and wash sequentially with 1M HCl (1x), water (2x), saturated NaHCO₃ (2x), and brine (1x).

    • Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography to yield the pure alkyne-functionalized derivative.

Application Protocol 1: CuAAC for Protein Labeling

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a robust and highly efficient method for bioconjugation.[9][10] This protocol describes the labeling of an azide-modified protein with our alkyne-functionalized derivative.

Rationale for Component Selection:

  • Catalyst: A pre-formed Cu(I) source or in situ reduction of CuSO₄ with a reducing agent like sodium ascorbate is used.

  • Ligand: A copper-chelating ligand such as TBTA or THPTA is essential to stabilize the Cu(I) oxidation state and improve reaction efficiency in aqueous buffers.[11]

G cluster_0 Reaction Components A Azide-Modified Protein (e.g., via metabolic labeling) E Incubate at Room Temperature (e.g., 1-4 hours) A->E B Alkyne-Functionalized Scaffold Derivative B->E C Copper(I) Source (e.g., CuSO₄ + Ascorbate) C->E D Stabilizing Ligand (e.g., THPTA) D->E F Purification (e.g., SEC or Dialysis) E->F Remove Excess Reagents G Labeled Protein Conjugate F->G

Caption: Experimental workflow for CuAAC protein labeling.

Materials:

  • Azide-modified protein of interest (e.g., 1-5 mg/mL in PBS)

  • Alkyne-functionalized derivative stock solution (10 mM in DMSO)

  • Copper(II) sulfate (CuSO₄) stock solution (50 mM in water)

  • Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stock solution (50 mM in water)

  • Sodium ascorbate stock solution (100 mM in water, freshly prepared)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Purification tools (e.g., size-exclusion chromatography column, dialysis cassette)

Step-by-Step Methodology:

  • Prepare Reaction Master Mix: In a microcentrifuge tube, combine the reagents in the following order. Note: Always add the copper sulfate/ligand premix before the sodium ascorbate to prevent precipitation.

    • Azide-modified protein solution (to a final concentration of 10-50 µM).

    • Alkyne-functionalized derivative (to a final concentration of 100-500 µM).

    • THPTA (to a final concentration of 500 µM).

    • CuSO₄ (to a final concentration of 100 µM).

    • Vortex briefly.

  • Initiate the Reaction:

    • Add sodium ascorbate to a final concentration of 1-2 mM.

    • Gently mix by pipetting or brief vortexing.

  • Incubation:

    • Incubate the reaction at room temperature for 1-4 hours. The reaction can be performed on a rotator for gentle agitation.

  • Purification:

    • Remove unreacted small molecules and catalyst components by size-exclusion chromatography (SEC) or dialysis against PBS.

  • Characterization:

    • Confirm successful conjugation using SDS-PAGE (observing a mobility shift), mass spectrometry (MALDI-TOF or ESI-MS), or functional assays.

Data Summary Table:

ParameterRecommended RangePurpose
Protein Conc.10 - 50 µMEnsures sufficient target for labeling.
Alkyne Derivative100 - 500 µM5-10 fold excess drives reaction to completion.
CuSO₄:Ligand1:5Stabilizes Cu(I) and enhances reaction kinetics.
Sodium Ascorbate1 - 2 mMReduces Cu(II) to the active Cu(I) catalyst.
Incubation Time1 - 4 hoursTypically sufficient for high-yield conjugation.

Application Protocol 2: SPAAC for Live-Cell Imaging

For applications within living systems, the cytotoxicity of copper catalysts is a major concern. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) circumvents this issue by using a strained cyclooctyne that reacts spontaneously with an azide, no catalyst required.[6][12] This protocol outlines the labeling of metabolically azide-tagged cellular components using a strained alkyne conjugate of our scaffold.

Rationale for Component Selection:

  • Strained Alkyne: A dibenzocyclooctyne (DBCO) group is attached to the scaffold. DBCO is highly reactive towards azides and possesses favorable stability and kinetics for bioorthogonal labeling.[13][14]

  • Bioorthogonal Reaction: The reaction is highly specific and does not interfere with native biological processes, making it ideal for live-cell studies.[11]

G A Cells with Metabolically Incorporated Azides (e.g., Ac₄ManNAz for glycans) B Add DBCO-Functionalized Scaffold-Fluorophore Conjugate A->B C Incubate at 37 °C (30-60 minutes) B->C Spontaneous Cycloaddition D Wash Cells (Remove unbound probe) C->D E Fix and Permeabilize (Optional, for internal targets) D->E F Imaging (Fluorescence Microscopy) D->F For surface labeling only E->F

Caption: Workflow for live-cell labeling using SPAAC.

Materials:

  • Cells cultured with an azide-containing metabolic precursor (e.g., Ac₄ManNAz for sialic acids).

  • DBCO-functionalized scaffold derivative (conjugated to a fluorophore, 1-5 mM stock in DMSO).

  • Complete cell culture medium.

  • PBS or HBSS for washing.

  • Fixative (e.g., 4% paraformaldehyde) and permeabilization buffer (e.g., 0.1% Triton X-100 in PBS), if required.

  • Fluorescence microscope.

Step-by-Step Methodology:

  • Metabolic Labeling:

    • Culture cells in the presence of an appropriate azide-functionalized metabolic precursor for 24-72 hours, according to established protocols for your cell line and target biomolecule.

  • Probe Incubation:

    • Remove the culture medium and wash the cells once with warm PBS or medium.

    • Dilute the DBCO-scaffold-fluorophore conjugate in pre-warmed complete culture medium to a final concentration of 10-50 µM.

    • Add the probe-containing medium to the cells and incubate at 37 °C in a CO₂ incubator for 30-120 minutes.

  • Wash and Image:

    • Remove the labeling medium and wash the cells 2-3 times with warm PBS to remove unbound probe.

    • Add fresh medium or PBS to the cells.

    • Proceed with live-cell imaging using a fluorescence microscope equipped with the appropriate filter sets for your chosen fluorophore.

  • (Optional) Fixation and Permeabilization:

    • For imaging intracellular targets or for long-term storage, cells can be fixed with 4% paraformaldehyde for 15 minutes at room temperature after the wash steps.

    • If necessary, permeabilize with a detergent solution before proceeding with further staining (e.g., DAPI for nuclei) and imaging.

References

  • Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience. [Link]

  • Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC. National Center for Biotechnology Information. [Link]

  • Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. [Link]

  • A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. PubMed. [Link]

  • Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications. [Link]

  • Copper-Catalyzed Sulfonyl Azide–Alkyne Cycloaddition Reactions. ResearchGate. [Link]

  • Strain-promoted azide–alkyne cycloaddition enhanced by secondary interactions. Royal Society of Chemistry. [Link]

  • Strain-promoted azide-alkyne cycloadditions of benzocyclononynes. PubMed. [Link]

  • Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC. National Center for Biotechnology Information. [Link]

  • Sulfonyl Diazaborine 'Click' Chemistry Enables Rapid and Efficient Bioorthogonal Labeling. ResearchGate. [Link]

  • Electrophilic Azides for Materials Synthesis and Chemical Biology. DOI. [Link]

  • 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S). PubChem. [Link]

  • Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation - PMC. National Center for Biotechnology Information. [Link]

  • Recent applications of click chemistry in drug discovery. ResearchGate. [Link]

  • Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research - PMC. National Center for Biotechnology Information. [Link]

  • Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

  • Increasing the efficacy of bioorthogonal click reactions for bioconjugation: a comparative study. SciSpace. [Link]

  • Click chemistry. Wikipedia. [Link]

Sources

Method

Application Notes and Protocols for Assessing the Effects of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid on Cell Viability

Introduction: Investigating the Bioactivity of a Novel Sulfonamide 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a synthetic organic compound characterized by the presence of a benzoic acid moiety, a sulfonamide link...
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Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Investigating the Bioactivity of a Novel Sulfonamide

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a synthetic organic compound characterized by the presence of a benzoic acid moiety, a sulfonamide linker, and a morpholine ring. Its chemical formula is C₁₂H₁₅NO₅S, and it has a molecular weight of 285.32 g/mol [1][2]. While specific biological activities of this particular molecule are not extensively documented in publicly available literature, its structural components—the sulfonamide and morpholine groups—are recognized pharmacophores present in numerous biologically active compounds.

The sulfonamide group is a cornerstone in medicinal chemistry, famously associated with antimicrobial drugs, but also present in compounds with diuretic, anticonvulsant, and anticancer properties[3][4]. The morpholine ring is a privileged scaffold in drug discovery, known to improve the pharmacokinetic profile and contribute to the biological activity of various therapeutic agents, including anticancer drugs[5][6][7][8][9]. The presence of these key functional groups provides a strong rationale for investigating the effects of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid on cellular processes, particularly cell viability.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to assess the potential cytotoxic or cytostatic effects of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid using established and robust cell viability assays. The protocols detailed herein are designed to be self-validating and are grounded in established scientific principles.

Core Principles of Cell Viability Assays

Assessing the effect of a novel compound on cell viability is a critical step in drug discovery and toxicology. Cell viability assays are designed to quantify the number of healthy, metabolically active cells in a population following exposure to a test agent. This is often achieved by measuring a specific marker of cellular health. Here, we will focus on three widely-used assays: the MTT, XTT, and CellTiter-Glo® assays.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells. The amount of formazan produced is directly proportional to the number of viable cells.

  • XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay: Similar to the MTT assay, the XTT assay also relies on the reduction of a tetrazolium salt to a colored formazan product by metabolically active cells. A key advantage of XTT is that the resulting formazan is water-soluble, simplifying the protocol by eliminating the need for a solubilization step.

  • CellTiter-Glo® Luminescent Cell Viability Assay: This assay quantifies the amount of ATP present in a cell culture, which is a direct indicator of metabolically active cells. The assay reagent lyses the cells and provides the necessary components for a luciferase reaction that generates a luminescent signal proportional to the ATP concentration.

The choice of assay can depend on the specific cell type, compound properties, and desired throughput. It is often advisable to confirm results from one assay with another that relies on a different biological principle.

Experimental Workflow for Assessing a Novel Compound

A systematic approach is crucial when evaluating the effects of a novel compound like 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. The following workflow provides a logical progression from initial compound preparation to data analysis.

experimental_workflow cluster_prep Preparation cluster_treatment Treatment & Incubation cluster_assay Assay & Data Acquisition cluster_analysis Data Analysis CompoundPrep Compound Preparation (Stock Solution in DMSO) SerialDilution Serial Dilution of Compound in Culture Medium CompoundPrep->SerialDilution CellCulture Cell Culture & Seeding (96-well plates) CellTreatment Cell Treatment with Varying Concentrations CellCulture->CellTreatment SerialDilution->CellTreatment Incubation Incubation (e.g., 24, 48, 72 hours) CellTreatment->Incubation AssayReagent Addition of Assay Reagent (MTT, XTT, or CellTiter-Glo) Incubation->AssayReagent AssayIncubation Assay Incubation AssayReagent->AssayIncubation DataAcquisition Data Acquisition (Absorbance or Luminescence) AssayIncubation->DataAcquisition DataNormalization Data Normalization (% Viability vs. Control) DataAcquisition->DataNormalization DoseResponse Dose-Response Curve Generation DataNormalization->DoseResponse IC50 IC50 Value Determination DoseResponse->IC50

Figure 1: A generalized experimental workflow for assessing the cytotoxicity of a novel compound.

Protocols

Preparation of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid Stock Solution

The solubility of a novel compound is a critical initial parameter. For many organic molecules, dimethyl sulfoxide (DMSO) is a suitable solvent for creating a high-concentration stock solution.

Materials:

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (powder)

  • Anhydrous, sterile DMSO

  • Sterile microcentrifuge tubes or vials

  • Calibrated analytical balance

  • Vortex mixer

Protocol:

  • Calculate the required mass: To prepare a 10 mM stock solution, use the following formula: Mass (mg) = 10 mmol/L * 0.001 L * 285.32 g/mol * 1000 mg/g = 2.85 mg (This calculation is for 1 mL of stock solution. Adjust the volume as needed.)

  • Weigh the compound: Accurately weigh the calculated mass of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in a sterile tube.

  • Dissolution: Add the corresponding volume of sterile DMSO to the tube.

  • Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid dissolution, but ensure the compound's stability at this temperature[10].

  • Storage: Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles and store at -20°C or -80°C, protected from light[10].

Important Consideration: The final concentration of DMSO in the cell culture medium should typically not exceed 0.5% (v/v), as higher concentrations can be toxic to cells[11]. Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

MTT Cell Viability Assay

Principle: This assay measures the conversion of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases of viable cells.

mtt_assay MTT MTT (Yellow, water-soluble) MitochondrialDehydrogenase Mitochondrial Dehydrogenase (in viable cells) MTT->MitochondrialDehydrogenase Reduction Formazan Formazan (Purple, insoluble) Solubilization Solubilization (e.g., DMSO) Formazan->Solubilization MitochondrialDehydrogenase->Formazan Measurement Measure Absorbance (~570 nm) Solubilization->Measurement

Figure 2: Principle of the MTT assay.

Materials:

  • Cells of interest (e.g., a cancer cell line or normal cell line)

  • Complete cell culture medium

  • 96-well flat-bottom sterile tissue culture plates

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid working solutions (diluted from DMSO stock in complete medium)

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Microplate reader

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours to allow for attachment[5][10].

  • Compound Treatment: Prepare serial dilutions of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in complete culture medium from the stock solution. Carefully remove the medium from the wells and add 100 µL of the compound dilutions. Include wells for untreated cells and vehicle control (medium with DMSO)[10].

  • Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

  • MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL) and incubate for an additional 2-4 hours at 37°C[10].

  • Formazan Solubilization: Carefully aspirate the medium containing MTT without disturbing the formazan crystals. Add 100-150 µL of the solubilization solution to each well[10].

  • Absorbance Measurement: Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization of the formazan crystals. Measure the absorbance at approximately 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance[10].

XTT Cell Viability Assay

Principle: This assay measures the reduction of the XTT tetrazolium salt to a water-soluble orange formazan product by viable cells.

Materials:

  • Cells of interest

  • Complete cell culture medium

  • 96-well flat-bottom sterile tissue culture plates

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid working solutions

  • XTT labeling mixture (prepared by mixing XTT labeling reagent and electron-coupling reagent according to the manufacturer's instructions)

  • Microplate reader

Protocol:

  • Cell Seeding and Compound Treatment: Follow steps 1-3 of the MTT protocol.

  • XTT Addition: After the compound incubation period, add 50 µL of the freshly prepared XTT labeling mixture to each well.

  • Incubation: Incubate the plate for 2-4 hours at 37°C in a 5% CO₂ incubator. The optimal incubation time may vary depending on the cell type and density.

  • Absorbance Measurement: Measure the absorbance of the soluble formazan at a wavelength between 450-500 nm using a microplate reader. A reference wavelength of >650 nm can be used for background correction.

CellTiter-Glo® Luminescent Cell Viability Assay

Principle: This assay quantifies ATP, a marker of metabolically active cells, through a luciferase-mediated reaction that generates a luminescent signal.

celltiter_glo ViableCells Viable Cells (containing ATP) Lysis Cell Lysis ViableCells->Lysis Addition of CellTiterGloReagent CellTiter-Glo® Reagent (contains Luciferase, Luciferin) CellTiterGloReagent->Lysis LuciferaseReaction Luciferase + Luciferin + ATP CellTiterGloReagent->LuciferaseReaction ATP_Release ATP Released Lysis->ATP_Release ATP_Release->LuciferaseReaction Luminescence Luminescent Signal LuciferaseReaction->Luminescence Measurement Measure Luminescence Luminescence->Measurement

Figure 3: Principle of the CellTiter-Glo® assay.

Materials:

  • Cells of interest

  • Complete cell culture medium

  • Opaque-walled 96-well plates (to prevent well-to-well crosstalk of the luminescent signal)

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid working solutions

  • CellTiter-Glo® Reagent

  • Luminometer

Protocol:

  • Cell Seeding: Seed cells in an opaque-walled 96-well plate (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours.

  • Compound Treatment: Follow step 2 of the MTT protocol.

  • Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

  • Plate Equilibration: Equilibrate the plate to room temperature for approximately 30 minutes.

  • Reagent Addition: Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

  • Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

Data Presentation and Analysis

The raw data (absorbance or luminescence) should be processed to determine the effect of the compound on cell viability.

  • Background Subtraction: Subtract the average reading from the "medium only" or "no cell" control wells from all other readings.

  • Normalization: Express the data as a percentage of the vehicle control. % Viability = (Absorbance_sample / Absorbance_vehicle_control) * 100

  • Dose-Response Curve: Plot the percentage of cell viability against the logarithm of the compound concentration. This will generate a sigmoidal dose-response curve.

  • IC₅₀ Determination: From the dose-response curve, calculate the half-maximal inhibitory concentration (IC₅₀). This is the concentration of the compound that causes a 50% reduction in cell viability.

Table 1: Example Data for the Effect of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid on Cell Viability (48-hour treatment)

Concentration (µM)Log ConcentrationAverage Absorbance (570 nm)% Viability
0 (Vehicle Control)-1.250100.0%
0.1-1.01.24599.6%
10.01.18895.0%
101.00.87570.0%
501.70.60048.0%
1002.00.31325.0%
2002.30.15012.0%

From data like this, an IC₅₀ value can be determined using appropriate software (e.g., GraphPad Prism).

Conclusion and Further Steps

These protocols provide a robust framework for the initial assessment of the effects of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid on cell viability. Based on the IC₅₀ values obtained, further investigations can be designed to elucidate the mechanism of action. These may include assays for apoptosis (e.g., Annexin V/PI staining), cell cycle analysis, or specific molecular target identification. The presence of the sulfonamide and morpholine moieties suggests that this compound could have interesting biological activities, and these initial cell viability screens are the critical first step in uncovering its potential.

References

  • Imtiaz, M., Shah, N., Ikram, M., & Shah, A. J. (Year not specified). Chemical structures and SAR studies of anticancer morpholine containing compounds 1-4. ResearchGate. Available at: [Link]

  • Various Authors. (2024). Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. Available at: [Link]

  • Kumar, A., et al. (2021). Morpholine substituted quinazoline derivatives as anticancer agents against MCF-7, A549 and SHSY-5Y cancer cell lines and mechanistic studies. PubMed Central. Available at: [Link]

  • Kumari, A., & Singh, R. K. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). PubMed. Available at: [Link]

  • ResearchGate. (n.d.). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR) | Request PDF. Available at: [Link]

  • ResearchGate. (2016). How do I make a stock solution of a substance in DMSO?. Available at: [Link]

  • Quora. (2018). How to make a stock solution of a substance in DMSO. Available at: [Link]

  • MDPI. (2020). Synthesis and Cytotoxic Activity of Chiral Sulfonamides Based on the 2-Azabicycloalkane Skeleton. Available at: [Link]

  • MDPI. (2022). Cytotoxicity of Newly Synthesized Quinazoline–Sulfonamide Derivatives in Human Leukemia Cell Lines and Their Effect on Hematopoiesis in Zebrafish Embryos. Available at: [Link]

  • JournalNX. (2025). Synthesis and In Vitro Antibacterial Activity of Morpholine Derived Benzenesulphonamides. Available at: [Link]

  • PubMed. (2018). Discovery of morpholine-based aryl sulfonamides as Nav1.7 inhibitors. Available at: [Link]

  • PubChem. (n.d.). 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid. Available at: [Link]

  • JournalNX. (n.d.). SULFONAMIDE-CONTAINING HETEROCYCLIC COMPOUNDS WERE SYNTHESISED. Available at: [Link]

  • MDPI. (2022). Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. Available at: [Link]

  • PubChem. (n.d.). 3-(Morpholine-4-sulfonyl)benzoic acid. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 4-{[(4-Methylphenyl)sulfonyl]amino}benzoic acid. Available at: [Link]

  • MDPI. (2023). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. Available at: [Link]

Sources

Application

measuring the IC50 of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs
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Author: BenchChem Technical Support Team. Date: January 2026

Application Note & Protocol

Determination of IC₅₀ Values for Novel URAT1 Inhibitors: A Guide to the In Vitro Characterization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Analogs

Authored by: Gemini, Senior Application Scientist

Introduction: Targeting Renal Urate Reabsorption

Hyperuricemia, characterized by elevated serum uric acid levels, is a primary risk factor for gout, a painful inflammatory arthritis caused by the deposition of monosodium urate crystals in joints. A key contributor to hyperuricemia is the insufficient renal excretion of uric acid.[1] The human urate transporter 1 (hURAT1), encoded by the SLC22A12 gene, is a critical protein located on the apical membrane of renal proximal tubule cells. It mediates the majority of urate reabsorption from the glomerular filtrate back into the bloodstream.[1][2] Consequently, the inhibition of hURAT1 is a validated and highly effective therapeutic strategy for increasing uric acid excretion and lowering serum urate levels.[3]

The chemical scaffold 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid represents a promising class of molecules designed to inhibit URAT1. To advance the development of these and related analogs, a precise and reproducible method for quantifying their inhibitory potency is essential. The half-maximal inhibitory concentration (IC₅₀) is the most critical parameter for this purpose, defining the concentration of an inhibitor required to reduce the activity of its target by 50%.

This document provides a comprehensive, field-tested guide for researchers, scientists, and drug development professionals. It details the principles, step-by-step protocols, and data analysis workflows for determining the IC₅₀ values of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs against hURAT1 using a robust, cell-based fluorescent assay.

Assay Principle and Strategic Choices

The core of this protocol is a cell-based transporter assay that directly measures the function of hURAT1 in a controlled in vitro environment. The use of a human embryonic kidney (HEK293) cell line stably overexpressing the hURAT1 transporter is a well-established and reliable model.[4][5] This system provides a clear and specific signal window for transporter activity compared to non-transfected cells.

Causality Behind Method Selection: While traditional methods have relied on radio-labeled [¹⁴C]uric acid for its high sensitivity, this guide focuses on a non-radioactive, fluorescence-based alternative for its superior safety profile, reduced regulatory burden, and amenability to higher throughput screening.[4][6] The assay utilizes 6-carboxyfluorescein (6-CFL) , a known fluorescent substrate of URAT1.[4][7] The principle is straightforward:

  • hURAT1-expressing cells actively take up 6-CFL from the assay buffer, leading to an increase in intracellular fluorescence.

  • In the presence of a competitive inhibitor, such as a 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analog, the uptake of 6-CFL is blocked.

  • The reduction in intracellular fluorescence is directly proportional to the inhibitory activity of the compound.

  • By measuring this inhibition across a range of compound concentrations, a dose-response curve can be generated to calculate the IC₅₀ value.

To ensure the measured activity is specific to hURAT1, experiments are run in parallel with mock-transfected HEK293 cells, which lack the transporter. The signal from these mock cells represents non-specific uptake and background fluorescence, which must be subtracted from the signal in the hURAT1-expressing cells. This is a critical self-validating step of the protocol.

Mechanism of URAT1 Inhibition

The diagram below illustrates the physiological role of URAT1 in the renal proximal tubule and the mechanism by which inhibitors block its function, leading to increased uric acid excretion.

URAT1_Mechanism cluster_lumen Renal Tubule Lumen (Urine) cluster_cell Proximal Tubule Epithelial Cell cluster_blood Bloodstream lumen_node Uric Acid URAT1 hURAT1 (SLC22A12) lumen_node:f0->URAT1 Reabsorption intracellular_urate Uric Acid GLUT9 GLUT9 intracellular_urate->GLUT9 Efflux blood_node Uric Acid GLUT9->blood_node:f0 inhibitor URAT1 Inhibitor (e.g., 4-Methyl-3-(morpholine- 4-sulfonyl)benzoic acid analog) inhibitor->URAT1 Inhibition

Caption: URAT1-mediated reabsorption of uric acid and its inhibition.

Materials and Reagents

Cell Lines and Media

  • HEK293 cell line stably expressing hURAT1 (hURAT1-HEK293).

  • Mock-transfected HEK293 cell line (parental line for background control).

  • Culture Medium: Dulbecco's Modified Eagle Medium (DMEM).

  • Supplements: 10% Fetal Bovine Serum (FBS), 100 U/mL Penicillin, 100 µg/mL Streptomycin.

  • Selection Antibiotic: G418 (Neomycin) or other appropriate antibiotic to maintain stable expression (concentration to be determined empirically, e.g., 500 µg/mL).

  • Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺-free.

  • 0.25% Trypsin-EDTA.

Assay Reagents and Consumables

  • Test Compounds: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and its analogs, prepared as 10-100 mM stock solutions in 100% Dimethyl Sulfoxide (DMSO).

  • Positive Control: Benzbromarone or Lesinurad, prepared as a 10-100 mM stock solution in DMSO.[3][4]

  • Fluorescent Substrate: 6-Carboxyfluorescein (6-CFL), prepared as a 100 mM stock in DMSO.

  • Assay Buffer: Hank's Balanced Salt Solution (HBSS) with Ca²⁺ and Mg²⁺, buffered with 10 mM HEPES, pH 7.4.

  • DMSO: ACS grade or higher.

  • Plates: Black, clear-bottom 96-well microplates suitable for fluorescence measurements.

  • Instrumentation: Fluorescence plate reader with appropriate filters for 6-CFL (Excitation: ~490 nm, Emission: ~520 nm).

Experimental Protocols

Protocol 1: Cell Culture and Plating

Expert Insight: Maintaining healthy, sub-confluent cells is paramount for assay reproducibility. Over-confluent cells can exhibit altered transporter expression and function, leading to high variability.[8] This protocol ensures cells are in an optimal state for the assay.

  • Cell Maintenance: Culture both hURAT1-HEK293 and mock-HEK293 cells in T-75 flasks with DMEM supplemented with 10% FBS, antibiotics, and the appropriate selection agent for the hURAT1 line. Incubate at 37°C in a humidified 5% CO₂ atmosphere.

  • Passaging: Passage cells every 2-3 days, or when they reach 80-90% confluency. Do not allow cells to become fully confluent.

  • Plate Seeding:

    • Aspirate culture medium and wash the cell monolayer once with PBS.

    • Add 2-3 mL of 0.25% Trypsin-EDTA and incubate for 2-5 minutes at 37°C until cells detach.

    • Neutralize trypsin with 7-8 mL of complete culture medium and transfer the cell suspension to a 15 mL conical tube.

    • Determine cell density using a hemocytometer or automated cell counter.

    • Dilute the cell suspension to a final concentration of 2.0 x 10⁵ cells/mL in complete culture medium.

    • Seed 100 µL of the cell suspension into each well of a black, clear-bottom 96-well plate (final density: 2.0 x 10⁴ cells/well). Seed both hURAT1-HEK293 and mock-HEK293 cells on the same plate for direct comparison.

  • Incubation: Incubate the plates for 48 hours at 37°C and 5% CO₂ to allow cells to form a uniform monolayer.

Protocol 2: URAT1 Inhibition Assay

Trustworthiness Checkpoint: This protocol incorporates controls for maximum (vehicle) and minimum (fully inhibited) transporter activity, which are essential for data normalization and validation of the assay window.

  • Compound Plate Preparation:

    • Prepare a serial dilution of the test compounds and the positive control (e.g., Benzbromarone) in DMSO.

    • In a separate 96-well plate (the "compound plate"), perform an intermediate dilution of these DMSO stocks into the HBSS Assay Buffer. The goal is to create 2X final concentrations. For example, to achieve a final assay concentration of 100 µM with 1% DMSO, the 2X solution should be 200 µM in HBSS with 2% DMSO.

    • A typical 8-point dose-response curve might range from a final concentration of 100 µM down to 1 nM.

    • Prepare wells with "Vehicle Control" (HBSS + 2% DMSO) and "Positive Control" (e.g., 200 µM Benzbromarone, 2X concentration).

  • Substrate Preparation:

    • Prepare a 2X working solution of 6-CFL in HBSS. The final concentration should be near the known Michaelis-Menten constant (Km) to ensure assay sensitivity. A final concentration of 240 µM is recommended based on published Km values (~239.5 µM).[4] Therefore, prepare a 480 µM 6-CFL solution in HBSS.

  • Assay Execution:

    • Carefully aspirate the culture medium from the 96-well cell plate.

    • Wash the cell monolayers gently twice with 100 µL of pre-warmed (37°C) HBSS.

    • Add 50 µL of the 2X compound/control solutions from the compound plate to the corresponding wells on the cell plate.

    • Pre-incubate the plate for 15 minutes at 37°C. This allows the inhibitors to engage with the transporter.

    • Initiate the transport reaction by adding 50 µL of the 2X 6-CFL working solution to all wells. The final volume will be 100 µL, and all reagents will be at their final 1X concentration.

    • Incubate the plate for exactly 10 minutes at 37°C.

    • Terminate Uptake: Rapidly aspirate the solution from the wells. Immediately wash the cells three times with 150 µL of ice-cold HBSS to remove extracellular 6-CFL.

    • After the final wash, add 100 µL of a suitable cell lysis buffer (e.g., RIPA buffer or a buffer containing 0.1% Triton X-100) to each well.

    • Incubate for 20 minutes at room temperature on a plate shaker to ensure complete lysis.

  • Data Acquisition:

    • Measure the fluorescence intensity of the lysate in each well using a plate reader (Excitation: 490 nm, Emission: 520 nm).

Data Analysis and IC₅₀ Calculation

Accurate IC₅₀ determination relies on a systematic approach to data processing and the use of appropriate statistical models.[9][10]

  • Background Subtraction: For each well containing hURAT1-HEK293 cells, subtract the average fluorescence signal from the corresponding mock-HEK293 control wells. This yields the URAT1-specific fluorescence signal.

    • Corrected Fluorescence = Fluorescence (hURAT1 well) - Average Fluorescence (Mock wells)

  • Data Normalization: Convert the corrected fluorescence data into a percentage of inhibition.

    • The "0% Inhibition" control is the average signal from the URAT1-specific vehicle (DMSO) wells. This represents maximum transporter activity.

    • The "100% Inhibition" control is the average signal from the URAT1-specific positive control wells (high concentration of Benzbromarone). This represents background signal after maximal inhibition.

    • Use the following formula for each test compound concentration: % Inhibition = 100 * (1 - (Signal_Compound - Signal_100%_Inhibition) / (Signal_0%_Inhibition - Signal_100%_Inhibition))

  • Dose-Response Curve Fitting:

    • Plot the calculated % Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis).

    • Fit the data using a non-linear regression model. The most common and appropriate model is the four-parameter logistic (4PL) equation, also known as a sigmoidal dose-response curve.[11][12]

    • Software such as GraphPad Prism, Origin, or R are highly recommended for this analysis.[11][13]

  • IC₅₀ Determination: The IC₅₀ value is the concentration of the inhibitor that corresponds to 50% inhibition on the fitted curve. This value is automatically calculated by the regression software.

Experimental Workflow Diagram

IC50_Workflow arrow -> A Seed hURAT1 & Mock HEK293 cells in 96-well plate B Incubate for 48 hours (37°C, 5% CO₂) A->B D Wash cell plate with pre-warmed HBSS B->D C Prepare 2X serial dilutions of test compounds & controls E Add 2X compounds/controls to cells (50 µL) C->E D->E F Pre-incubate for 15 min at 37°C E->F G Add 2X 6-CFL substrate (50 µL) to initiate uptake F->G H Incubate for 10 min at 37°C G->H I Terminate & wash 3x with cold HBSS H->I J Lyse cells I->J K Read fluorescence (Ex: 490 nm, Em: 520 nm) J->K L Data Analysis: 1. Background Subtraction 2. Normalize to % Inhibition K->L M Non-linear Regression (4-Parameter Logistic Fit) L->M N Determine IC₅₀ Value M->N

Caption: Step-by-step workflow for IC₅₀ determination.

Data Presentation and Interpretation

Results should be summarized in a clear, tabular format, allowing for direct comparison of the potencies of different analogs against the reference compound.

Compound IDDescriptionIC₅₀ (µM) ± SEMn
Ref-01 Benzbromarone (Positive Control)0.45 ± 0.053
Cmpd-01 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid2.15 ± 0.213
Cmpd-02 Analog A0.98 ± 0.113
Cmpd-03 Analog B15.7 ± 2.43
Cmpd-04 Analog C> 1003

SEM: Standard Error of the Mean; n: number of independent experiments.

Interpretation: A lower IC₅₀ value signifies higher inhibitory potency. In the example table, Analog A (Cmpd-02) is approximately twice as potent as the parent compound (Cmpd-01), while Analog B (Cmpd-03) is significantly less potent. Analog C (Cmpd-04) shows no significant inhibition at the highest tested concentration.

Assay Validation and Trustworthiness

To ensure the integrity and reproducibility of the generated data, several quality control measures are essential.

  • Positive Control: Consistently running a known URAT1 inhibitor like Benzbromarone validates that the assay system is performing as expected. The IC₅₀ value obtained for the control should fall within a consistent, historically defined range. A significant deviation may indicate issues with cell health, reagent preparation, or protocol execution.[8]

  • Z'-Factor: For screening applications, the Z'-factor should be calculated to assess the quality and dynamic range of the assay. It is calculated from the means (µ) and standard deviations (σ) of the positive (p, 0% inhibition) and negative (n, 100% inhibition) controls: Z' = 1 - (3σp + 3σn) / |µp - µn| . A Z' value between 0.5 and 1.0 is considered excellent and indicates a robust assay.

  • Compound Interference: Test compounds should be checked for autofluorescence at the assay wavelengths. This can be done by adding the compound to lysed mock-HEK293 cells and measuring the fluorescence. A high signal indicates potential interference.

  • Cytotoxicity: At high concentrations, test compounds may be cytotoxic, leading to a reduction in signal that is not due to specific transporter inhibition. It is advisable to run a parallel cytotoxicity assay (e.g., MTT or CellTiter-Glo®) to ensure that the observed inhibition is not an artifact of cell death.[14]

References

  • Li, J., Wei, L., Ou, R., Lin, J., & Li, J. (2021). Development of a fluorescence-based assay for screening of urate transporter 1 inhibitors using 6-carboxyfluorescein. Analytical Biochemistry, 626, 114246. [Link]

  • Chen, Y., You, R., Wang, K., & Wang, Y. (2021). Recent Updates of Natural and Synthetic URAT1 Inhibitors and Novel Screening Methods. Evidence-Based Complementary and Alternative Medicine, 2021, 5738900. [Link]

  • GraphPad. (2025). IC50 Calculation Using GraphPad Prism | Nonlinear Regression. YouTube. [Link]

  • Sebaugh, J. L. (2011). Nonlinear model-based estimates of IC50 for studies involving continuous therapeutic dose-response data. Pharmaceutical statistics, 10(2), 128–134. [Link]

  • BioIVT. (n.d.). URAT1 (SLC22A12) Transporter Assay. BioIVT Products. [Link]

  • GraphPad. (2025). Mastering Dose Response Curves: IC50 & Nonlinear Regression in Prism. YouTube. [Link]

  • Sebaugh, J. L. (2011). Nonlinear model-based estimates of IC(50) for studies involving continuous therapeutic dose-response data. Pharmaceutical statistics, 10(2), 128–134. [Link]

  • Saito, S., et al. (2017). Cell-based urate transport assay with 293A cells transiently expressing URAT1. ResearchGate. [Link]

  • GraphPad. (n.d.). How to determine an IC50. GraphPad FAQ 1859. [Link]

  • KCAS Bio. (2025). Ensuring Reproducibility in IC₅₀ Assays for Compound Screening. KCAS Bio Blog. [Link]

  • Wang, Y., et al. (2023). Virtual screening and activity evaluation of human uric acid transporter 1 (hURAT1) inhibitors. RSC Medicinal Chemistry, 14(3), 503-511. [Link]

  • Wang, T., et al. (2020). Assessing uric acid transport activity of URAT1 in cells. ResearchGate. [Link]

  • Wang, T., et al. (2020). A System for Discovering Novel Uricosurics Targeting Urate Transporter 1 Based on In Vitro and In Vivo Modeling. International Journal of Molecular Sciences, 21(5), 1833. [Link]

  • Sebaugh, J. L. (2010). Guidelines for accurate EC50/IC50 estimation. Journal of Pharmaceutical Statistics, 20(3), 478-491. [Link]

  • Lee, H., et al. (2025). Molecular basis of the urate transporter URAT1 inhibition by gout drugs. Nature Communications, 16(1), 1-11. [Link]

  • CLYTE. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE Resources. [Link]

  • Sebaugh, J. L. (2010). Guidelines for accurate EC50/IC50 estimation. Semantic Scholar. [Link]

  • Sebaugh, J. L. (2010). Guidelines for accurate EC50/IC50 estimation. ResearchGate. [Link]

  • Che, M., et al. (2016). Mechanism of high affinity inhibition of the human urate transporter URAT1. Scientific Reports, 6, 34994. [Link]

Sources

Method

Application Note: A Crystal Engineering Approach to Co-crystallization Trials Using 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Abstract This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid as a versatile co-former...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid as a versatile co-former in pharmaceutical co-crystallization trials. Co-crystals offer a powerful strategy to enhance the physicochemical properties of Active Pharmaceutical Ingredients (APIs), such as solubility, stability, and bioavailability.[1][2][3] This document outlines the structural rationale for selecting this co-former, detailed experimental protocols for co-crystal screening, and robust analytical methods for characterization. By leveraging the principles of crystal engineering and supramolecular chemistry, this guide explains the causality behind experimental choices, enabling researchers to systematically design and identify novel co-crystal phases.

Introduction to Co-crystal Engineering

Co-crystals are multi-component crystalline solids composed of two or more neutral molecules held together in a stoichiometric ratio primarily by non-covalent interactions, such as hydrogen bonds, π-π stacking, and van der Waals forces.[4][5] Unlike salts, co-crystals do not involve proton transfer between the constituent molecules.[2] The field of crystal engineering allows for the rational design of these materials by understanding and controlling intermolecular interactions to build desired solid-state architectures.[6] A key strategy in this design process is the use of "supramolecular synthons," which are robust and predictable non-covalent interactions between specific functional groups.[4][7][8] By selecting a co-former with complementary functional groups to an API, it is possible to form new crystalline structures with tailored physicochemical properties.[3][8]

This note focuses on 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid , a compound with significant potential as a co-former due to its array of hydrogen bond donors and acceptors, making it an excellent candidate for forming robust supramolecular synthons with a wide variety of APIs.

Co-former Analysis: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

A thorough understanding of the co-former's molecular structure is paramount for predicting its behavior in co-crystallization.

Physicochemical Properties

The fundamental properties of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid are summarized below. Researchers should experimentally determine properties like melting point and solubility in relevant solvents prior to initiating screening trials.

PropertyValueSource
CAS Number 300383-08-8[9]
Molecular Formula C₁₂H₁₅NO₅S[9][10]
Molecular Weight 285.31 g/mol [9]
Structural Rationale for Co-crystallization

The efficacy of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid as a co-former stems from its three distinct functional regions capable of engaging in highly directional hydrogen bonding.

  • Carboxylic Acid Group (-COOH): This is a classic and powerful functional group in crystal engineering. It contains both a hydrogen bond donor (the hydroxyl proton) and two hydrogen bond acceptors (the carbonyl and hydroxyl oxygens). It can form highly predictable and stable synthons, such as the carboxylic acid dimer (a homosynthon) or, more importantly for co-crystallization, it can form robust heterosynthons with complementary groups like pyridines, amides, and other acids.[11][12][13]

  • Sulfonamide Moiety (-SO₂NH-): Sulfa drugs are well-documented for their tendency to form multiple crystal forms (polymorphs) and co-crystals, largely due to the hydrogen bonding capabilities of the sulfonamide group.[14][15] The N-H group is an effective hydrogen bond donor, while the two sulfonyl oxygens are strong hydrogen bond acceptors.[16] This group can participate in strong sulfonamide-pyridine and sulfonamide-carboxamide heterosynthons.[17][18]

  • Morpholine Ring: The oxygen atom within the morpholine ring acts as an additional hydrogen bond acceptor site, further increasing the molecule's versatility in forming diverse interaction networks.

This combination of functional groups provides a high probability of forming stable intermolecular connections with a wide range of APIs, particularly those containing amide, pyridine, hydroxyl, or other carboxylic acid functionalities.

G cluster_molecule 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid mol donor1 Donor (N-H) donor2 Donor (O-H) acceptor1 Acceptor (S=O) acceptor2 Acceptor (S=O) acceptor3 Acceptor (C=O) acceptor4 Acceptor (O-H) acceptor5 Acceptor (Morpholine O)

Figure 1: Potential hydrogen bond donor and acceptor sites on the co-former molecule.

Experimental Design: Protocols for Co-crystal Screening

A systematic screening process using multiple techniques is crucial for successfully identifying new co-crystal phases. The following protocols are designed to explore different thermodynamic and kinetic conditions.

Figure 2: General workflow for systematic co-crystal screening and characterization.

Protocol 3.1: Slurry Co-crystallization

This method is highly effective for producing the thermodynamically most stable crystalline form under the chosen conditions.[19] It involves suspending the API and co-former in a solvent where they have low to moderate solubility.

Methodology:

  • Preparation: Add equimolar amounts (e.g., 1:1 molar ratio) of the API and 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid to a glass vial. A typical starting amount is 50-100 mg total.

  • Solvent Addition: Add a small volume of a pre-selected solvent (e.g., ethanol, acetonitrile, or ethyl acetate) sufficient to create a mobile slurry. The solids should not fully dissolve.[7][19]

  • Equilibration: Seal the vial and stir the slurry vigorously using a magnetic stir bar at a constant temperature (e.g., 25 °C or 40 °C) for 24-72 hours. This extended time allows the system to reach equilibrium, favoring the formation of the most stable solid phase.

  • Isolation: Isolate the solid product by vacuum filtration.

  • Drying: Dry the solid product in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until the solvent is removed.

  • Analysis: Analyze the resulting solid using the characterization techniques outlined in Section 4.

Protocol 3.2: Liquid-Assisted Grinding (LAG)

LAG is a mechanochemical method that is rapid, requires minimal solvent, and is effective for screening a large number of conditions.[20] The mechanical energy from grinding, catalyzed by a small amount of liquid, can overcome kinetic barriers to co-crystal formation.

Methodology:

  • Preparation: Place stoichiometric amounts of the API and co-former (e.g., 1:1, 1:2, 2:1 ratios, ~50 mg total) into a ball mill grinding jar with a grinding ball.

  • Solvent Addition: Add a minimal amount of a suitable solvent (e.g., 10-20 µL of nitromethane or acetonitrile). The goal is a paste-like consistency, not a slurry.

  • Grinding: Mill the mixture for a set period, typically 30-60 minutes, at a specified frequency (e.g., 20-30 Hz).

  • Isolation: Carefully remove the solid powder from the grinding jar. No further drying is typically necessary.

  • Analysis: Analyze the powder directly.

Protocol 3.3: Solvent Evaporation

This is the most common and reliable method for preparing co-crystals and is particularly useful for attempting to grow single crystals suitable for X-ray diffraction.[7][21][22]

Methodology:

  • Solvent Selection: Choose a common solvent or solvent mixture in which both the API and co-former are reasonably soluble.[22]

  • Dissolution: Dissolve stoichiometric amounts of the API and co-former in the selected solvent with gentle heating or sonication if necessary to achieve complete dissolution.

  • Crystallization: Loosely cover the container (e.g., with perforated parafilm) and allow the solvent to evaporate slowly and undisturbed at room temperature. Slow evaporation is critical for the growth of high-quality crystals.[23][24]

  • Isolation: Once crystals have formed and the solvent has evaporated, carefully collect the solid material.

  • Analysis: Analyze the crystals. If large enough single crystals are obtained, they can be analyzed by Single Crystal X-ray Diffraction (SCXRD).

Analytical Confirmation of Co-crystal Formation

Confirming the formation of a new co-crystal phase, rather than a physical mixture or solvate, requires a combination of analytical techniques.

TechniqueSuccessful Co-crystal OutcomePhysical Mixture Outcome
Powder X-ray Diffraction (PXRD) A unique diffraction pattern with peaks at new 2θ positions.A simple superposition of the diffraction patterns of the two starting components.
Differential Scanning Calorimetry (DSC) A single, sharp endothermic peak corresponding to the co-crystal's melting point, which is different from the melting points of the individual components.[7][25][26]Typically shows two endotherms corresponding to the melting of each component, or a eutectic melt followed by the melt of the excess component.[7]
FT-IR / Raman Spectroscopy Shifts in the vibrational frequencies of functional groups involved in hydrogen bonding (e.g., C=O stretch, N-H stretch, O-H stretch).[7][27]The spectrum is a simple addition of the spectra of the individual components with no significant peak shifts.
Protocol 4.1: Powder X-ray Diffraction (PXRD)

Rationale: PXRD is the definitive method for identifying new crystalline phases. Each crystalline solid has a unique diffraction pattern, akin to a fingerprint. Methodology:

  • Gently pack a small amount of the sample powder onto a zero-background sample holder.

  • Acquire a diffraction pattern over a suitable 2θ range (e.g., 2° to 40°) using a standard diffractometer (e.g., with Cu Kα radiation).

  • Compare the resulting pattern with the experimental patterns of the pure API and co-former. A new pattern indicates the formation of a new solid phase.

Protocol 4.2: Differential Scanning Calorimetry (DSC)

Rationale: DSC measures the heat flow associated with thermal transitions in a material. A co-crystal will exhibit a distinct melting point, different from its constituents.[28] Methodology:

  • Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and seal it.

  • Place the pan in the DSC instrument.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

  • Record the heat flow as a function of temperature. The appearance of a new, single melting endotherm is strong evidence of co-crystal formation.[26][28]

Protocol 4.3: Attenuated Total Reflectance FT-IR (ATR-FTIR) Spectroscopy

Rationale: FT-IR spectroscopy probes the vibrational modes of molecules. The formation of hydrogen bonds in a co-crystal alters the bond strengths of participating functional groups, leading to measurable shifts in their vibrational frequencies.[27][29] Methodology:

  • Place a small amount of the sample powder directly onto the ATR crystal.

  • Apply pressure to ensure good contact.

  • Acquire the infrared spectrum over the range of 4000-600 cm⁻¹.

  • Compare the spectrum to those of the starting materials, paying close attention to the regions corresponding to the -OH, -NH, C=O, and -SO₂ groups. For example, the strong C=O stretching vibration of the carboxylic acid (typically ~1700 cm⁻¹) is expected to shift upon forming a hydrogen bond.[7][29]

Conclusion

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid presents itself as a highly promising and versatile co-former for use in pharmaceutical crystal engineering. Its combination of carboxylic acid, sulfonamide, and morpholine functional groups provides a rich landscape for forming robust and diverse supramolecular synthons with a wide array of active pharmaceutical ingredients. By employing a systematic screening approach that combines thermodynamic (slurry) and kinetic (grinding) methods, and confirming results with a suite of orthogonal analytical techniques (PXRD, DSC, FT-IR), researchers can efficiently explore the potential of this co-former to generate novel solid forms with improved properties. This structured methodology provides a reliable pathway to discovering value-added pharmaceutical co-crystals.

References

  • A. V. M. Mounika, T. Ramya Sree, K. V. Ramana Murthy, "Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications," National Institutes of Health (NIH), Available at: [Link]

  • A. S. A. G. Pinnamaneni, "Solution Cocrystallization: A Scalable Approach for Cocrystal Production," MDPI, Available at: [Link]

  • Encyclopedia.pub, "Types of Solution Cocrystallization," Encyclopedia.pub, Available at: [Link]

  • International Journal of Trend in Scientific Research and Development, "Co-Crystallization: A technique to develop a better pharmaceutical formulation," ijtsrd.com, Available at: [Link]

  • P. Zaworotko, "Chapter 2: The Role of Hydrogen Bonding in Co-crystals," University of Limerick, Available at: [Link]

  • K. Z. Barikah, "Traditional and Novel Methods for Cocrystal Formation: A Mini Review," Systematic Reviews in Pharmacy, Available at: [Link]

  • ACS Publications, "Two-Component Pharmaceutical Cocrystals Regulated by Supramolecular Synthons Comprising Primary N···H···O Interactions," ACS Publications, Available at: [Link]

  • IJRPR, "Co-Crystal: A Review on Techniques and Characterization," ijrpr.com, Available at: [Link]

  • SAS Publishers, "A Tool on Pharmaceutical Cocrystal to Enhance the Drug Properties Those Comes Under BCS Cl," SAS Publishers, Available at: [Link]

  • W. Jones et al., "Co-crystallisation of benzoic acid derivatives with N-containing bases in solution and by mechanical grinding: stoichiometric variants, polymorphism and twinning," CrystEngComm (RSC Publishing), Available at: [Link]

  • A. S. A. G. Pinnamaneni, "Experimental cocrystal screening and solution based scale-up cocrystallization methods," ResearchGate, Available at: [Link]

  • ResearchGate, "Differential scanning calorimetry (DSC) thermograms of the cocrystals...," ResearchGate, Available at: [Link]

  • P. Devi et al., "Harnessing hydrogen-bonding: advancements and applications in pharmaceutical co-crystallization," Journal of Applied Pharmacy and Research, Available at: [Link]

  • A. Nangia et al., "Role of hydrogen bonding in cocrystals and coamorphous solids: indapamide as a case study," CrystEngComm (RSC Publishing), Available at: [Link]

  • M. J. W. et al., "DSC as a screening tool for rapid co-crystal detection in binary mixtures of benzodiazepines with co-formers," Journal of Thermal Analysis and Calorimetry, Available at: [Link]

  • M. R. Caira, "Sulfa Drugs as Model Cocrystal Formers," ACS Publications, Available at: [Link]

  • X. X. et al., "Pharmaceutical cocrystals: A review of preparations, physicochemical properties and applications," PubMed Central, Available at: [Link]

  • K. S. et al., "An Overview on Novel Particle Engineering Design: Co-crystallization Techniques," International Journal of Pharmaceutical Sciences and Research, Available at: [Link]

  • A. V. Medvedev et al., "Exploiting Supramolecular Synthons in Cocrystals of Two Racetams with 4-Hydroxybenzoic Acid and 4-Hydroxybenzamide Coformers," MDPI, Available at: [Link]

  • ResearchGate, "Sulfa Drugs as Model Cocrystal Formers," ResearchGate, Available at: [Link]

  • ResearchGate, "The most common supramolecular synthons in crystal engineering are (a)...," ResearchGate, Available at: [Link]

  • ResearchGate, "Chapter 2: The Role of Hydrogen Bonding in Co-crystals | Request PDF," ResearchGate, Available at: [Link]

  • S. S. et al., "A Review on Co-Crystallization: A Novel Technique for Enhancement of Solubility and Bioavailability," World Journal of Pharmaceutical Research, Available at: [Link]

  • Y. Y. et al., "Cocrystal formation by anti-solvent slurry," CrystEngComm (RSC Publishing), Available at: [Link]

  • A. S. et al., "Obtaining Cocrystals by Reaction Crystallization Method: Pharmaceutical Applications," MDPI, Available at: [Link]

  • M. J. W. et al., "Structural Characterization of Co-Crystals of Chlordiazepoxide with p-Aminobenzoic Acid and Lorazepam with Nicotinamide by DSC, X-ray Diffraction, FTIR and Raman Spectroscopy," National Institutes of Health (NIH), Available at: [Link]

  • S. L. P. et al., "Evaluating the Energetic Driving Force for Cocrystal Formation," National Institutes of Health (NIH), Available at: [Link]

  • A. V. C. et al., "Rational Screening of Cocrystals using Thermal Analysis: Benchmarking on Energetic Materials," ACS Publications, Available at: [Link]

  • G. P. et al., "Supramolecular synthons in hydrates and solvates of lamotrigine: a tool for cocrystal design," IUCr Journals, Available at: [Link]

  • G. B. et al., "Supramolecular synthon hierarchy in sulfonamide cocrystals with syn-amides and N-oxides," IUCr Journals, Available at: [Link]

  • N. I. et al., "Utilizing hot-stage polarized microscopy and ATR-FTIR for ramipril co-crystal screening, supported by principal," Journal of Pharmacy & Pharmacognosy Research, Available at: [Link]

  • W. W. et al., "Study on Co-Crystallization of LCZ696 Using In Situ ATR-FTIR and Imaging," MDPI, Available at: [Link]

  • CCDC, "Co-crystallization. A Perspective on Current Practices," YouTube, Available at: [Link]

  • H. M. et al., "Supramolecular interactions in cocrystals of benzoic acid derivatives with selective COX-2 inhibitor etoricoxib," PubMed, Available at: [Link]

  • ResearchGate, "Making Benzamide Cocrystals with Benzoic Acids: The Influence of Chemical Structure | Request PDF," ResearchGate, Available at: [Link]

  • ResearchGate, "Chemical structures of common sulfonamide drugs. Reprinted with...," ResearchGate, Available at: [Link]

  • Y. O. et al., "Analysis of the Dissolution Behavior of Theophylline and Its Cocrystal Using ATR-FTIR Spectroscopic Imaging," ACS Publications, Available at: [Link]

  • M. J. W. et al., "DSC, FTIR and Raman Spectroscopy Coupled with Multivariate Analysis in a Study of Co-Crystals of Pharmaceutical Interest," PubMed Central, Available at: [Link]

  • L. N. et al., "Cocrystallization of Progesterone with Benzoic Acid and Its Derivatives," ACS Publications, Available at: [Link]

  • P. Z. et al., "Screening and Preparation of Cocrystals: A Comparative Study of Mechanochemistry vs Slurry Methods," ACS Publications, Available at: [Link]

  • W. J. et al., "Making Benzamide Cocrystals with Benzoic Acids: The Influence of Chemical Structure.," ACS Publications, Available at: [Link]

Sources

Application

Topic: Validated Analytical Methods for the Quantification of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This comprehensive guide details the development and validation of robust analytical methods for the precise quantification of...
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Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the development and validation of robust analytical methods for the precise quantification of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, a key intermediate in pharmaceutical synthesis. We present two primary methodologies: a widely applicable Reversed-Phase High-Performance Liquid Chromatography with UV detection (RP-HPLC-UV) method for routine quality control, and a highly sensitive and specific Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for trace-level analysis and studies in complex biological matrices. The protocols herein are grounded in the principles of the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring that the methods are fit for their intended purpose and yield data of the highest integrity and reliability.[1][2]

Introduction: The Analytical Imperative

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (Molecular Formula: C₁₂H₁₅NO₅S, Molecular Weight: 285.32 g/mol ) is an organic compound whose purity and concentration are critical parameters in the drug development pipeline.[3][4] Accurate and precise quantification is essential for ensuring the quality of active pharmaceutical ingredients (APIs), monitoring reaction kinetics, performing stability studies, and conducting pharmacokinetic assessments. The presence of a benzoic acid moiety provides a chromophore suitable for UV detection, while the overall structure lends itself to effective separation by reversed-phase chromatography.

This document serves as a practical guide, explaining the causality behind experimental choices and providing self-validating protocols to ensure trustworthiness and scientific rigor.

Principle of Separation and Quantification

The primary method detailed is RP-HPLC, which separates compounds based on their hydrophobicity. 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a moderately polar molecule that can be effectively retained on a non-polar stationary phase (like C18) and eluted with a polar mobile phase.

Causality of Method Design:

  • Acidified Mobile Phase: The compound's carboxylic acid group (pKa ≈ 4-5) must be protonated to ensure consistent retention and sharp, symmetrical peak shapes. By maintaining the mobile phase pH below the pKa (e.g., pH < 3), we suppress the ionization of the carboxylate, rendering the molecule less polar and more consistently retained on the C18 column.

  • UV Detection: The benzene ring acts as a chromophore, allowing for straightforward detection and quantification using a UV detector. A wavelength of 235 nm is chosen as it provides a suitable balance of sensitivity and specificity for the aromatic system.

  • Gradient Elution: A gradient elution (where the organic solvent concentration is increased over time) is employed to ensure that the main analyte peak is eluted with a good shape while also eluting any potential, more hydrophobic impurities in a reasonable timeframe.

RP-HPLC-UV Method for Quantification

This method is designed for the assay and purity determination of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in bulk drug substance and formulated products.

Experimental Protocol

Instrumentation and Materials:

  • HPLC System: A gradient-capable HPLC system with a UV or Photodiode Array (PDA) detector.

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Solvents: HPLC-grade acetonitrile and water.

  • Reagents: Phosphoric acid (85%).

  • Reference Standard: Well-characterized 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (>99.5% purity).

Chromatographic Conditions:

Parameter Setting
Mobile Phase A 0.1% Phosphoric Acid in Water
Mobile Phase B Acetonitrile
Gradient Program 0-20 min: 30% to 70% B; 20-25 min: 70% to 30% B; 25-30 min: 30% B (Re-equilibration)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 235 nm

| Injection Volume | 10 µL |

Preparation of Solutions:

  • Diluent: Prepare a mixture of Acetonitrile and Water (50:50 v/v).

  • Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard Solutions: Prepare a series of calibration standards (e.g., 10, 25, 50, 100, 250 µg/mL) by diluting the Standard Stock Solution with the diluent.

  • Sample Solution (100 µg/mL): Accurately weigh an amount of the sample containing approximately 10 mg of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid into a 100 mL volumetric flask. Add approximately 70 mL of diluent, sonicate for 15 minutes to dissolve, then dilute to volume with the diluent. Filter through a 0.45 µm syringe filter before injection.

Method Validation Protocol

The method must be validated to demonstrate its fitness for purpose, following ICH Q2(R2) guidelines.[1][2][5]

dot graph TD subgraph "Analytical Workflow" direction LR A[Sample & Standard Weighing] --> B{Solution Preparation}; B --> C[HPLC Injection]; C --> D[Chromatographic Separation]; D --> E[UV Detection at 235 nm]; E --> F[Data Integration]; F --> G[Quantification]; end style A fill:#F1F3F4,stroke:#5F6368,fontcolor:#202124 style B fill:#F1F3F4,stroke:#5F6368,fontcolor:#202124 style C fill:#4285F4,stroke:#202124,fontcolor:#FFFFFF style D fill:#4285F4,stroke:#202124,fontcolor:#FFFFFF style E fill:#4285F4,stroke:#202124,fontcolor:#FFFFFF style F fill:#34A853,stroke:#202124,fontcolor:#FFFFFF style G fill:#34A853,stroke:#202124,fontcolor:#FFFFFF end

Figure 1: General experimental workflow for HPLC analysis.

Step-by-Step Validation:

  • Specificity:

    • Inject the diluent to confirm the absence of interfering peaks.

    • Perform forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) on a sample solution.

    • Goal: The method must be able to resolve the main analyte peak from any degradation products and process-related impurities. The peak purity should be assessed using a PDA detector.

  • Linearity and Range:

    • Inject the prepared working standard solutions (from 10 to 250 µg/mL) in triplicate.

    • Construct a calibration curve by plotting the mean peak area against the concentration.

    • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be insignificant.

  • Accuracy (Recovery):

    • Prepare a sample matrix (placebo) and spike it with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target sample concentration).

    • Prepare each level in triplicate and analyze.

    • Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

  • Precision:

    • Repeatability (Intra-day precision): Analyze six replicate preparations of the sample solution at 100% of the target concentration on the same day, by the same analyst.

    • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument.

    • Acceptance Criteria: The Relative Standard Deviation (%RSD) should be ≤ 2.0%.

  • Limits of Detection (LOD) and Quantitation (LOQ):

    • Determine based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S).

    • Alternatively, determine by injecting serially diluted solutions and identifying the concentrations that yield a signal-to-noise ratio of approximately 3:1 (LOD) and 10:1 (LOQ).

  • Robustness:

    • Systematically vary key method parameters, such as flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase composition (±2% organic).

    • Analyze the system suitability solution under each condition.

    • Goal: The system suitability parameters (e.g., tailing factor, resolution) should remain within acceptable limits, demonstrating the method's reliability during normal use.

Summary of Validation Parameters
Validation ParameterTypical Acceptance CriteriaPurpose
Specificity No interference at analyte RT; Peak purity > 99%Ensures the signal is only from the analyte.
Linearity (r²) ≥ 0.999Confirms a direct relationship between concentration and response.
Range e.g., 10 - 250 µg/mLThe interval providing suitable accuracy, precision, and linearity.
Accuracy (% Recovery) 98.0 - 102.0%Measures the closeness of results to the true value.
Precision (% RSD) ≤ 2.0%Demonstrates the method's reproducibility.
LOQ S/N Ratio ≥ 10Lowest concentration that can be reliably quantified.
Robustness System suitability passesShows the method is unaffected by minor operational changes.

LC-MS/MS Method for High-Sensitivity Quantification

For applications requiring lower detection limits, such as pharmacokinetic studies or trace impurity analysis, an LC-MS/MS method is superior.

Principle of LC-MS/MS

This technique couples the separation power of HPLC with the high selectivity and sensitivity of tandem mass spectrometry. The analyte is ionized (e.g., via Electrospray Ionization - ESI), and a specific precursor ion is selected. This ion is then fragmented, and a specific product ion is monitored. This process, known as Multiple Reaction Monitoring (MRM), drastically reduces matrix interference and enhances sensitivity.

dot graph TD subgraph "Method Validation Cascade (ICH Q2)" direction TB A[Method Development] --> B(Specificity); B --> C{Linearity & Range}; C --> D[Accuracy]; C --> E[Precision]; E --> F[Repeatability]; E --> G[Intermediate Precision]; C --> H[LOD & LOQ]; A --> I[Robustness]; end style A fill:#FBBC05,stroke:#202124,fontcolor:#202124 style B fill:#EA4335,stroke:#202124,fontcolor:#FFFFFF style C fill:#4285F4,stroke:#202124,fontcolor:#FFFFFF style D fill:#34A853,stroke:#202124,fontcolor:#FFFFFF style E fill:#4285F4,stroke:#202124,fontcolor:#FFFFFF style F fill:#F1F3F4,stroke:#5F6368,fontcolor:#202124 style G fill:#F1F3F4,stroke:#5F6368,fontcolor:#202124 style H fill:#34A853,stroke:#202124,fontcolor:#FFFFFF style I fill:#FBBC05,stroke:#202124,fontcolor:#202124 end

Figure 2: Logical flow of analytical method validation.

Experimental Protocol

Instrumentation:

  • LC-MS/MS System: An HPLC or UPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

LC Conditions:

  • Column: A fast-separating C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A rapid gradient tailored to the application.

MS/MS Conditions:

Parameter Setting Rationale
Ionization Mode ESI Negative The carboxylic acid group readily deprotonates to form [M-H]⁻.
Precursor Ion (Q1) m/z 284.06 Corresponds to the [M-H]⁻ of the analyte.[6]
Product Ion (Q3) To be determined A stable, high-intensity fragment ion determined by infusion.
Collision Energy To be optimized Optimized to maximize the product ion signal.

| Other Parameters | Capillary voltage, gas flows, etc. | Tuned for optimal analyte signal. |

Protocol for Determining Product Ion:

  • Infuse a standard solution of the analyte directly into the mass spectrometer.

  • Perform a full scan in negative ion mode to confirm the precursor ion at m/z 284.06.

  • Select m/z 284.06 as the precursor and perform a product ion scan to identify the major fragment ions.

  • Select the most intense and stable fragment as the product ion for the MRM transition.

  • Optimize the collision energy to maximize the intensity of this transition.

Conclusion

The analytical methods presented provide a validated framework for the reliable quantification of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. The RP-HPLC-UV method is robust and well-suited for routine quality control in a regulated environment. For applications demanding higher sensitivity and selectivity, the LC-MS/MS method offers superior performance. The successful implementation of these protocols, guided by the principles of method validation outlined herein, will ensure data of the highest quality, supporting confident decision-making throughout the drug development lifecycle.

References

  • AMSbiopharma. (2025, July 22).
  • European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
  • International Council for Harmonisation. (2023, November 30).
  • International Council for Harmonisation. (2005, November). Validation of Analytical Procedures: Text and Methodology Q2(R1).
  • Agilent Technologies. (2024, May 23). Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective.
  • ChemicalBook. 4-METHYL-3-(MORPHOLINE-4-SULFONYL)BENZOIC ACID Chemical Properties.
  • PubChem. 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S).
  • Santa Cruz Biotechnology. 4-Methyl-3-(morpholine-4-sulfonyl)-benzoic acid.
  • Alfa Chemistry. CAS 300383-08-8 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Sources

Method

Application Note: Chemoproteomic Target Identification Using a Novel 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid-Based Chemical Probe

Audience: Researchers, scientists, and drug development professionals. Purpose: This document provides a detailed theoretical framework and practical protocols for the identification of protein targets of the novel compo...
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Author: BenchChem Technical Support Team. Date: January 2026

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed theoretical framework and practical protocols for the identification of protein targets of the novel compound 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid using an affinity-based chemical proteomics approach.

Introduction: The Challenge of Target Deconvolution

Identifying the specific molecular targets of a bioactive small molecule is a critical step in drug discovery and chemical biology.[1][2] This process, known as target identification or deconvolution, illuminates the mechanism of action, rationalizes observed phenotypic effects, and can reveal potential off-target interactions that may lead to toxicity.[1] Chemical proteomics has emerged as a powerful, unbiased strategy to globally map these small molecule-protein interactions directly in a complex biological system.[1][3]

This guide focuses on 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid , a compound featuring a benzoic acid moiety and a morpholine sulfonyl group.[4][5] The morpholine ring is recognized as a "privileged scaffold" in medicinal chemistry, frequently found in a wide range of bioactive compounds.[6] While the specific biological targets of this particular compound are not extensively documented, its structure presents an ideal starting point for designing a chemical probe to explore its cellular interactome. We will outline a comprehensive workflow, from probe design and synthesis to target capture and validation.

Principle of the Method: Affinity-Based Protein Profiling (AfBPP)

The strategy described herein is Affinity-Based Protein Profiling (AfBPP), a cornerstone of chemoproteomics.[7][8] The core principle involves chemically modifying the small molecule of interest—in this case, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid—to create a "probe" molecule. This probe retains the essential structure of the parent compound for target recognition but is appended with a handle for enrichment (e.g., biotin).[9]

The probe is incubated with a biological sample (e.g., cell lysate), allowing it to bind to its protein targets. The probe-protein complexes are then selectively captured, typically on streptavidin-coated beads if using a biotin handle. After washing away non-specifically bound proteins, the captured targets are eluted and identified using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).[7][10]

A crucial component of this workflow is the use of a negative control. A competitive displacement experiment, where the biological sample is pre-incubated with an excess of the original, unmodified "parent" compound, is essential. True targets will be bound by the parent compound, preventing their interaction with the probe and leading to a significant reduction in their signal in the mass spectrometry data compared to the probe-only sample.[10]

Probe Design and Synthesis Strategy

A functional chemical probe requires three key components: the recognition element (the "warhead"), a reporter tag for enrichment or visualization, and a linker to connect them.[9][11]

  • Recognition Element: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

  • Reporter Tag: Biotin is the gold standard for affinity purification due to its incredibly high affinity for streptavidin.

  • Linker: The linker must be positioned on the molecule at a site that does not disrupt its binding to the target protein(s). For 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, the carboxylic acid group is an ideal attachment point. It is a common site for metabolic conjugation and can be readily modified using standard amide coupling chemistry without drastically altering the core scaffold. A flexible polyethylene glycol (PEG) linker is often used to minimize steric hindrance.

A key innovation in modern probe design is the use of bioorthogonal chemistry.[12][13][14] Instead of synthesizing a bulky biotinylated probe directly, we will design a more compact "clickable" probe containing a terminal alkyne. This alkyne group is small, largely inert in biological systems, and can be efficiently ligated to an azide-functionalized biotin tag after the probe has labeled its protein targets in the lysate. This "click-first" approach minimizes the risk of the biotin tag interfering with target binding.[12][15][16]

Diagram: Probe Synthesis Strategy

G cluster_synthesis Probe Synthesis cluster_control Control Compound A 4-Methyl-3-(morpholine-4- sulfonyl)benzoic acid C Amide Coupling (EDC/NHS) A->C B Amine-Linker-Alkyne (e.g., Propargylamine with PEG spacer) B->C D Alkyne-Functionalized Probe (Probe-Alkyne) C->D E Structurally Similar Inactive Analog (e.g., esterified carboxylate) G cluster_workflow AfBPP Workflow A 1. Cell Lysate Preparation B 2. Probe Incubation (+/- Competitor) A->B C 3. Bioorthogonal Ligation (Click Chemistry) B->C D 4. Streptavidin Bead Enrichment C->D E 5. Stringent Washes D->E F 6. On-Bead Digestion (Trypsin) E->F G 7. LC-MS/MS Analysis F->G H 8. Data Analysis (Identify Enriched Proteins) G->H

Caption: Overview of the chemoproteomic workflow for target identification.

Data Analysis and Hit Identification

The primary goal of the data analysis is to identify proteins that are significantly enriched in the probe-treated sample compared to the competitor-treated control.

  • Protein Identification & Quantification: Raw mass spectrometry data will be processed using software like MaxQuant. Peptides will be identified by searching against a relevant protein database (e.g., UniProt Human). Label-free quantification (LFQ) will be used to determine the relative abundance of each protein in the samples.

  • Hit Prioritization: Potential targets ("hits") are proteins that meet two criteria:

    • They are present and abundant in the probe-only sample.

    • Their abundance is significantly reduced (e.g., >3-fold reduction) in the competitor control sample.

Table 1: Representative Data from a Hypothetical AfBPP Experiment

Protein IDGene NameLFQ Intensity (Probe Only)LFQ Intensity (Probe + Competitor)Fold Change (Probe / Competitor)
P04075CA2 1.5 x 10⁸9.8 x 10⁶15.3
P02768ALB5.2 x 10⁹4.9 x 10⁹1.1
Q06830FASN 8.9 x 10⁷7.5 x 10⁶11.9
P62258ACTG11.1 x 10¹⁰1.0 x 10¹⁰1.1
P31946HSP90AA1 2.4 x 10⁸1.8 x 10⁷13.3

In this hypothetical example, Carbonic Anhydrase 2 (CA2), Fatty Acid Synthase (FASN), and Heat Shock Protein 90 (HSP90AA1) are identified as high-confidence hits due to their significant enrichment ratio.

Target Validation

Mass spectrometry identifies candidate targets; however, orthogonal validation is essential to confirm these interactions. The Cellular Thermal Shift Assay (CETSA) is a powerful method for verifying direct target engagement in an intact cellular environment. [17][18][19] Principle of CETSA: The binding of a ligand (the small molecule) to its target protein generally increases the protein's thermal stability. [20]In a CETSA experiment, cells are treated with the compound and then heated to various temperatures. At higher temperatures, proteins denature and aggregate. The engaged target protein will remain soluble at higher temperatures compared to its unbound state. [20][21]This difference can be detected by Western Blot or mass spectrometry (known as Thermal Proteome Profiling, TPP). [19]

Protocol 4: Western Blot-Based CETSA

Procedure:

  • Culture cells and treat one set with the parent compound (e.g., 10 µM) and another with vehicle (DMSO) for 2 hours.

  • Harvest, wash, and resuspend the cells in PBS.

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

  • Lyse the cells by freeze-thawing (e.g., 3 cycles of liquid nitrogen and a 25°C water bath).

  • Pellet the aggregated proteins by centrifugation at 20,000 x g for 20 minutes at 4°C.

  • Collect the supernatant (soluble fraction) and analyze by SDS-PAGE and Western Blot using an antibody specific to the candidate target protein.

  • Expected Result: For a true target, the band corresponding to the protein will persist at higher temperatures in the drug-treated lanes compared to the DMSO-treated lanes.

Diagram: CETSA Principle

G cluster_dmso DMSO Control cluster_drug Drug Treatment DMSO_Protein Protein Unbound DMSO_Heat Heat Gradient DMSO_Protein->DMSO_Heat DMSO_Result Protein Denatures Aggregates at T_m DMSO_Heat->DMSO_Result Drug_Protein Protein + Drug Bound Complex Drug_Heat Heat Gradient Drug_Protein->Drug_Heat Drug_Result Complex is Stabilized Aggregates at T_m + ΔT Drug_Heat->Drug_Result

Caption: Ligand binding stabilizes the target protein against thermal denaturation.

References

  • Martinez Molina, D., et al. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science. [Link]

  • Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols. [Link]

  • Savitski, M. M., et al. (2014). Tracking cancer drugs in living cells by thermal profiling of the proteome. Science. [Link]

  • Miettinen, T. P., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology. [Link]

  • Gao, Y., et al. (2020). Cellular thermal shift assay: an approach to identify and assess protein target engagement. Expert Opinion on Drug Discovery. [Link]

  • Ghosh, S., et al. (2024). Bioorthogonally activated probes for precise fluorescence imaging. Chemical Society Reviews. [Link]

  • Jacobs, M. N., et al. (2022). Modular Approaches to Synthesize Activity- and Affinity-Based Chemical Probes. Frontiers in Chemistry. [Link]

  • ChemRxiv. (2023). A bioorthogonal click chemistry toolbox for targeted synthesis of branched and well-defined protein-protein conjugates. ChemRxiv. [Link]

  • Fang, Z., et al. (2020). Target identification of natural medicine with chemical proteomics approach: probe synthesis, target fishing and protein identification. Signal Transduction and Targeted Therapy. [Link]

  • Castaldi, M. P., et al. (2020). Design, synthesis, and strategic use of small chemical probes toward identification of novel targets for drug development. Current Opinion in Chemical Biology. [Link]

  • Journal of Chemical and Pharmaceutical Research. (2024). Bioorthogonal Click Chemistry for Imaging and Targeted Drug Delivery. JOCPR. [Link]

  • Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal chemistry: fishing for selectivity in a sea of functionality. Angewandte Chemie International Edition in English. [Link]

  • Jewett, J. C., & Bertozzi, C. R. (2010). Cu-free click chemistry for assembling molecules in living systems. Chemical Society Reviews. [Link]

  • Parker, C. G., & Cravatt, B. F. (2021). Chemical probes for enzyme imaging: challenges in design, synthesis and biomedical applications. RSC Chemical Biology. [Link]

  • ResearchGate. (n.d.). Chemoproteomic strategies for drug target identification. ResearchGate. [Link]

  • Arrowsmith, C. H., et al. (2015). The promise and peril of chemical probes. Nature Chemical Biology. [Link]

  • ResearchGate. (n.d.). General schemes of affinity-based protein profiling. ResearchGate. [Link]

  • Turk, B. E. (2019). Affinity-Based Chemoproteomics with Small Molecule-Peptide Conjugates. Methods in Molecular Biology. [Link]

  • Willems, L. I., et al. (2020). Activity-based protein profiling: A graphical review. Biochemical Pharmacology. [Link]

  • bioRxiv. (2023). A chemoproteomic platform for reactive fragment profiling against the deubiquitinases. bioRxiv. [Link]

  • PubChem. (n.d.). 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid. PubChem. [Link]

  • PrepChem. (n.d.). Synthesis of 4-(4-morpholinylsulfonyl)-benzoic acid. PrepChem.com. [Link]

  • ResearchGate. (2013). Morpholines. Synthesis and Biological Activity. ResearchGate. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Enhancing the Solubility of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Welcome to the technical support center for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (CAS RN: 300383-08-8).[1][2][3] This guide is designed for researchers, scientists, and drug development professionals who are en...
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Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (CAS RN: 300383-08-8).[1][2][3] This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this compound. As a molecule possessing both a carboxylic acid and a sulfonamide group, its solubility behavior can be complex and pH-dependent.[4][5] This document provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols to systematically address and overcome these solubility hurdles.

I. Understanding the Molecule: Physicochemical Properties

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a moderately lipophilic weak acid. Its structure, featuring a carboxylic acid group, suggests that its aqueous solubility will be significantly influenced by pH.[6] The presence of the morpholine-4-sulfonyl group also contributes to its overall physicochemical profile.

PropertyValueSource
Molecular FormulaC12H15NO5S[1][2][3]
Molecular Weight285.32 g/mol [1][2][3]
CAS Number300383-08-8[1][2][3]

II. Frequently Asked Questions (FAQs)

Here we address common questions encountered during the handling and formulation of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Q1: Why is my compound exhibiting poor solubility in aqueous media at neutral pH?

A1: The limited solubility of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid at neutral pH is primarily due to the protonated state of its carboxylic acid group. In its unionized form, the molecule is more lipophilic and less able to form favorable interactions with water molecules. For weak acids, solubility increases as the pH of the medium rises above the compound's pKa, leading to the formation of the more soluble anionic (carboxylate) form.[6][7]

Q2: Can I improve solubility by simply adjusting the pH? What are the potential downsides?

A2: Yes, increasing the pH is a fundamental strategy to enhance the solubility of acidic compounds. By preparing alkaline solutions (e.g., using NaOH, KOH, or basic buffers like phosphate or borate), you can deprotonate the carboxylic acid, significantly increasing its aqueous solubility. However, this approach has limitations. The compound may precipitate if the pH is lowered, which can be a concern for oral administration where the pH varies throughout the gastrointestinal tract.[8][9] Furthermore, high pH conditions can sometimes lead to chemical instability of the active pharmaceutical ingredient (API).

Q3: What are the most common strategies for improving the solubility of a weakly acidic drug like this?

A3: Beyond simple pH adjustment, several well-established techniques can be employed:[10]

  • Salt Formation: Converting the acidic API into a salt is a highly effective and widely used method to increase solubility and dissolution rates.[11][12][13]

  • Co-crystallization: Forming a crystalline solid with a benign co-former can alter the physicochemical properties of the API, often leading to improved solubility.[11][14]

  • Amorphous Solid Dispersions (ASDs): Dispersing the API in a polymer matrix in an amorphous state can lead to a significant increase in apparent solubility and dissolution rate.[15][16][17]

  • Use of Excipients: Incorporating solubilizing excipients such as surfactants, cyclodextrins, or polymers can enhance solubility.[18][19][20]

Q4: How do I choose between salt formation and co-crystallization?

A4: The choice often depends on the pKa of the acidic group. A general rule of thumb is that for an acidic drug, if its pKa is at least two pH units lower than the pKa of the conjugate acid of the selected base (counterion), salt formation is likely to be successful.[21] If the pKa difference is smaller, the resulting solid may be a co-crystal or a salt-cocrystal hybrid. Co-crystals are a viable option for compounds that are not readily ionizable or when salt forms exhibit poor stability.[11][14]

III. Troubleshooting Guide

This section provides a structured approach to troubleshooting common solubility issues.

Problem 1: Compound precipitates out of solution when I buffer it to a physiologically relevant pH (e.g., pH 6.8 or 7.4).

  • Causality: This is a classic example of pH-dependent solubility for a weak acid. The intrinsic solubility of the unionized form is low, and at near-neutral pH, the equilibrium shifts towards the less soluble protonated species.

  • Troubleshooting Steps:

    • Characterize the pH-Solubility Profile: Systematically measure the solubility of the compound across a range of pH values (e.g., pH 2 to 10) to determine its pKa and intrinsic solubility.

    • Consider Salt Formation: A stable salt form will have a higher intrinsic solubility than the free acid, potentially remaining in solution at physiological pH.

    • Investigate Amorphous Solid Dispersions: ASDs can generate and maintain a supersaturated state, which can improve absorption in vivo despite the pH changes in the GI tract.[17]

Problem 2: The selected salt form of the compound is hygroscopic and difficult to handle.

  • Causality: Hygroscopicity, the tendency to absorb moisture from the air, is a common issue with some salt forms and can affect the stability and manufacturability of the drug product.[11]

  • Troubleshooting Steps:

    • Screen a Wider Range of Counterions: Different counterions will impart different physicochemical properties to the salt. A comprehensive salt screening study with various pharmaceutically acceptable bases (e.g., sodium, potassium, calcium, tromethamine, meglumine) is recommended.[11][21]

    • Explore Co-crystal Formation: Co-crystals are often less hygroscopic than their corresponding salts and can offer a good alternative.[14]

    • Control Environmental Conditions: During handling and storage, maintain low humidity to minimize moisture uptake.

Problem 3: The amorphous solid dispersion shows poor physical stability and recrystallizes over time.

  • Causality: The amorphous state is thermodynamically unstable and has a natural tendency to revert to the more stable crystalline form.[16]

  • Troubleshooting Steps:

    • Optimize Polymer Selection: The choice of polymer is critical for stabilizing the amorphous API. Polymers with strong intermolecular interactions (e.g., hydrogen bonding) with the drug are often more effective. Common choices include PVP, HPMC, and Eudragit®.[16][22]

    • Increase Drug Loading: While counterintuitive, in some systems, higher drug loading can lead to better stability. This needs to be evaluated on a case-by-case basis.

    • Incorporate a Second Stabilizer: In some cases, a ternary ASD, including a low-molecular-weight excipient, can improve stability.[23]

IV. Experimental Protocols & Workflows

A. pH-Dependent Solubility Determination

This protocol outlines the steps to determine the solubility of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid at various pH values.

Materials:

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

  • Buffer solutions (pH 2, 4, 6, 7, 8, 10)

  • HPLC system with a suitable column and detector

  • Shaking incubator or orbital shaker

  • Centrifuge and/or filters (0.22 µm)

  • Calibrated pH meter

Procedure:

  • Prepare a series of saturated solutions by adding an excess of the compound to each buffer solution in separate vials.

  • Equilibrate the samples in a shaking incubator at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • After equilibration, visually confirm the presence of undissolved solid.

  • Separate the solid from the supernatant by centrifugation or filtration.

  • Accurately dilute an aliquot of the clear supernatant with mobile phase.

  • Quantify the concentration of the dissolved compound using a validated HPLC method.

  • Measure the pH of the final saturated solution.

  • Plot the logarithm of the solubility versus the final pH to generate the pH-solubility profile.

B. Salt Formation Screening Workflow

This workflow provides a systematic approach to identifying a suitable salt form.

Salt_Formation_Workflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Characterization & Selection Start Start with Free Acid API Select_Bases Select a diverse set of pharmaceutically acceptable counterions (bases) Start->Select_Bases Solvent_Screening Perform initial salt formation trials in various solvent systems Select_Bases->Solvent_Screening Characterize_Solids Characterize resulting solids by PXRD, DSC, and TGA Solvent_Screening->Characterize_Solids Identify_Hits Identify unique crystalline salt forms Characterize_Solids->Identify_Hits Scale_Up Scale-up synthesis of promising salt candidates Identify_Hits->Scale_Up Promising Hits Physicochemical_Properties Determine key properties: Solubility, Dissolution Rate, Hygroscopicity, Stability Scale_Up->Physicochemical_Properties Compare_Data Compare properties of salt forms and the free acid Physicochemical_Properties->Compare_Data Select_Candidate Select lead salt candidate(s) for further development Compare_Data->Select_Candidate

Caption: A systematic workflow for salt screening and selection.

C. Amorphous Solid Dispersion (ASD) Formulation by Spray Drying

This protocol provides a general method for preparing ASDs.

Materials:

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

  • Polymer (e.g., PVP K30, HPMC-AS)

  • Volatile organic solvent (e.g., methanol, acetone, or a mixture)

  • Spray dryer

  • Dissolution testing apparatus

  • PXRD for amorphicity confirmation

Procedure:

  • Dissolve both the API and the polymer in the chosen solvent system at various drug-to-polymer ratios (e.g., 10%, 25%, 50% drug loading).

  • Optimize the spray drying parameters (inlet temperature, feed rate, atomization pressure) to ensure efficient solvent removal and particle formation.

  • Collect the dried powder.

  • Confirm the amorphous nature of the dispersion using PXRD (absence of Bragg peaks).

  • Perform dissolution testing on the ASD formulations and compare the dissolution profiles to that of the crystalline API.

V. Data Summary

The following table illustrates the potential improvement in aqueous solubility that can be achieved through various formulation strategies. The values are hypothetical and intended for illustrative purposes.

Formulation ApproachExpected Solubility Enhancement (vs. Free Acid at pH 7)Key Considerations
pH Adjustment (to pH 8)10 - 100 foldPotential for precipitation upon pH change; chemical stability.
Sodium Salt Formation50 - 500 foldHygroscopicity, stability, common ion effect.[11]
Co-crystal with a GRAS Co-former5 - 50 foldCo-former selection, stability of the co-crystal.[14]
Amorphous Solid Dispersion (25% loading in PVP)100 - 1000 foldPhysical stability (recrystallization), polymer selection.[15][17]

VI. Logical Relationships in Solubility Enhancement

The decision-making process for selecting a solubility enhancement strategy can be visualized as follows:

Solubility_Enhancement_Strategy Start Poorly Soluble API: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid Ionizable Is the API ionizable? Start->Ionizable Salt_Formation Salt Formation Ionizable->Salt_Formation Yes Co_Crystals Co-Crystallization Ionizable->Co_Crystals No / ΔpKa < 2 Stable_Salt Is the salt form stable and non-hygroscopic? Salt_Formation->Stable_Salt Sufficient_Solubility Is solubility sufficiently improved? Co_Crystals->Sufficient_Solubility Amorphous Amorphous Solid Dispersions Excipients Use of Solubilizing Excipients Stable_Salt->Co_Crystals No Stable_Salt->Sufficient_Solubility Yes Sufficient_Solubility->Amorphous No Sufficient_Solubility->Excipients No

Caption: Decision tree for selecting a solubility enhancement strategy.

VII. References

  • Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603–616.

  • CPhI Online. (n.d.). Excipients: Enhancing the New, Poorly Soluble APIs. Retrieved from [Link]

  • Kaur, J., et al. (2021). Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents. Journal of Pharmaceutical Innovation, 16(4), 1129-1151.

  • Technobis. (2025, May 12). Amorphous solid dispersions for enhanced drug solubility and stability. Retrieved from [Link]

  • DiFranco, N., & Glassco, J. (2022, February 16). Novel excipients for solubility enhancement. European Pharmaceutical Review. Retrieved from [Link]

  • Serán BioScience, LLC. (n.d.). Amorphous Solid Dispersion Speciation - Impact of Polymer Chemistry & Drug Properties. Retrieved from [Link]

  • Thomas, A. (2020, November 3). Improving Solubility with Amorphous Solid Dispersions. Pharmaceutical Technology, 44(11).

  • SEN Pharma. (2024, August 8). EXCIPIENTS FOR ENHANCING DRUG SOLUBILITY. Retrieved from [Link]

  • American Pharmaceutical Review. (n.d.). Solubility Enhancement Excipients. Retrieved from [Link]

  • Drug Development & Delivery. (2023, May 5). Enhanced Solubility through API Processing: Salt and Cocrystal Formation. Retrieved from [Link]

  • L-T-D, S., et al. (2018). Co-Amorphous Solid Dispersions for Solubility and Absorption Improvement of Drugs: Composition, Preparation, Characterization and Formulations for Oral Delivery. Pharmaceutics, 10(3), 125.

  • Drug Development and Delivery. (n.d.). WHITEPAPER - Improving API Solubility by Salt & Cocrystal Formation. Retrieved from [Link]

  • Pharmaceutical Online. (n.d.). How To Improve API Solubility By Salt And Cocrystal Formation. Retrieved from [Link]

  • Kumar, L., et al. (2010). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology, 2(1), 1-6.

  • ResearchGate. (n.d.). The Solubility of Various Sulfonamides Emploved in Urinary Tract Infections. Retrieved from [Link]

  • Martin, A., et al. (1981). Extended Hildebrand solubility approach: sulfonamides in binary and ternary solvents. Journal of Pharmaceutical Sciences, 70(11), 1260-1264.

  • ResearchGate. (2023, February 8). Why salt formation of weak acid increases the drug solubility?. Retrieved from [Link]

  • Al-Ghananeem, A. M., & Malkawi, A. H. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. AAPS PharmSciTech, 22(4), 136.

  • ResearchGate. (n.d.). Impact of Sulfonamide Structure on Solubility and Transfer Processes in Biologically Relevant Solvents. Retrieved from [Link]

  • GSC Online Press. (2024, February 29). A review on solubility enhancement technique for pharmaceutical drugs. Retrieved from [Link]

  • Wikipedia. (n.d.). Sulfonamide (medicine). Retrieved from [Link]

  • ResearchGate. (n.d.). Solubility data and pK a values of a few drugs that demonstrate pH-dependent solubility. Retrieved from [Link]

  • ResearchGate. (n.d.). Calculated solubilities of sulfonamides investigated. Retrieved from [Link]

  • R Discovery. (1991, November 1). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. Retrieved from [Link]

  • MDPI. (2019, March 9). Drug Solubility Enhancement through the Preparation of Multicomponent Organic Materials: Eutectics of Lovastatin with Carboxylic Acids. Retrieved from [Link]

  • Simulations Plus. (2021, August 24). Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis. Retrieved from [Link]

  • SciELO. (n.d.). Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes. Retrieved from [Link]

  • StuDocu. (n.d.). Exp. 11 The influence of pH on solubility in water Theory. Retrieved from [Link]

  • YouTube. (2021, April 10). Matriculation Chemistry -- Topic 7.3 (Part 2): Solubility of Carboxylic Acids. Retrieved from [Link]

  • PubChemLite. (n.d.). 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S). Retrieved from [Link]

  • Patel Kwan Consultancy. (2021, January 1). pH Dependent Drug Interactions with Acid Reducing Agents. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimizing Derivatization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid

Welcome to the technical support center for the derivatization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide expert i...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the derivatization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and troubleshooting strategies for common challenges encountered during the chemical modification of this versatile building block. The unique electronic properties of this molecule, arising from the interplay between the electron-donating methyl group and the strongly electron-withdrawing morpholine-4-sulfonyl group, can present specific challenges in achieving optimal reaction conditions. This document will serve as a comprehensive resource to navigate these complexities and ensure successful derivatization.

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations when planning a derivatization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid?

A1: The key factors to consider are the electronic nature of the substituents on the benzoic acid ring. The morpholine-4-sulfonyl group at the 3-position is a potent electron-withdrawing group, which significantly increases the acidity of the carboxylic acid. The methyl group at the 4-position is an electron-donating group. This electronic push-pull system influences the reactivity of the carboxylic acid, making it more susceptible to nucleophilic attack once activated, but potentially requiring specific activation conditions.

Q2: I am planning to synthesize an amide derivative. Which coupling reagents are recommended?

A2: For amide bond formation, a variety of coupling reagents can be effective. Due to the increased acidity of the carboxylic acid, standard reagents are often successful. However, for challenging couplings, particularly with sterically hindered or electron-deficient amines, more robust reagents are recommended. A comparative overview is provided in the table below.

Coupling Reagent ClassExamplesKey Characteristics
Carbodiimides DCC, EDC, DICWidely used, cost-effective. Byproducts can be difficult to remove.
Phosphonium Salts PyBOP, PyAOPHigh coupling efficiency, low racemization.
Uronium/Aminium Salts HATU, HBTU, HCTUVery rapid and efficient, suitable for difficult couplings.[1]

Q3: Are there any known side reactions to be aware of during derivatization?

A3: While the morpholine-4-sulfonyl group is generally stable, harsh reaction conditions should be avoided. Strong acids or bases at elevated temperatures could potentially lead to cleavage of the sulfonamide bond. Additionally, when forming an acid chloride using reagents like thionyl chloride or oxalyl chloride, careful control of stoichiometry and temperature is crucial to prevent unwanted side reactions on the aromatic ring.

Q4: How does the morpholine-4-sulfonyl group affect the reactivity of the carboxylic acid?

A4: The electron-withdrawing nature of the sulfonyl group increases the electrophilicity of the carboxyl carbon, making it more reactive towards nucleophiles after activation. This can lead to faster reaction times compared to unsubstituted benzoic acid. However, this electronic effect also deactivates the aromatic ring towards electrophilic aromatic substitution, which is a consideration if further ring modifications are planned. Electron withdrawing groups help to stabilize the negatively charged carboxylate anion by distributing the negative charge, thus increasing the acidity.[2]

Troubleshooting Guide

This section addresses specific problems that may be encountered during the derivatization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Problem 1: Low Yield of Amide or Ester Product

Possible Cause 1: Incomplete Activation of the Carboxylic Acid

  • Explanation: While the carboxylic acid is acidic, inefficient activation can still be a bottleneck.

  • Solution:

    • Choice of Activating Agent: For amide synthesis, switch to a more powerful coupling reagent like HATU or HBTU.[1] For esterification, ensure the acid catalyst (e.g., H₂SO₄, p-TsOH) is fresh and used in sufficient quantity.

    • Reaction Time and Temperature: Increase the reaction time or gently heat the reaction mixture (e.g., to 40-50 °C) to drive the activation to completion. Monitor the reaction by TLC or LC-MS.

Possible Cause 2: Poor Nucleophilicity of the Amine or Alcohol

  • Explanation: Sterically hindered or electron-deficient amines/alcohols will react more slowly.

  • Solution:

    • Use of Additives: For amide couplings, the addition of an auxiliary nucleophile like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) can facilitate the reaction.

    • Base Selection: Employ a non-nucleophilic base such as diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM) to scavenge the acid produced during the reaction without competing with the primary nucleophile.

Possible Cause 3: Hydrolysis of Activated Intermediate

  • Explanation: The activated carboxylic acid species (e.g., acyl chloride, active ester) is susceptible to hydrolysis by trace amounts of water in the reagents or solvents.

  • Solution:

    • Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

    • Order of Addition: Add the amine or alcohol to the reaction mixture as soon as the activation of the carboxylic acid is complete.

Problem 2: Formation of Impurities

Possible Cause 1: Side Reactions with the Coupling Reagent

  • Explanation: Some coupling reagents can form stable byproducts that are difficult to separate from the desired product. For example, dicyclohexylurea (DCU) from DCC is often a purification challenge.

  • Solution:

    • Alternative Reagents: Use a carbodiimide like EDC, which forms a water-soluble urea byproduct that can be easily removed during aqueous workup.

    • Purification Strategy: If using DCC, precipitation of DCU from the reaction mixture can be followed by filtration. Further purification by column chromatography may be necessary.

Possible Cause 2: Racemization (for chiral amines or alcohols)

  • Explanation: The activation process can sometimes lead to racemization of chiral centers adjacent to the reacting functional group.

  • Solution:

    • Use Racemization-Suppressing Additives: The inclusion of HOBt or HOAt is known to minimize racemization during amide bond formation.

    • Low-Temperature Conditions: Perform the coupling reaction at lower temperatures (e.g., 0 °C) to reduce the rate of epimerization.

Experimental Protocols

Protocol 1: General Procedure for Amide Synthesis using HATU

  • To a solution of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM) under an inert atmosphere, add HATU (1.1 eq) and a non-nucleophilic base such as DIPEA (2.0 eq).

  • Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the active ester.

  • Add the desired amine (1.0-1.2 eq) to the reaction mixture.

  • Continue stirring at room temperature and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Protocol 2: Fischer Esterification

  • Dissolve 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in a large excess of the desired alcohol (which also acts as the solvent).

  • Add a catalytic amount of a strong acid (e.g., concentrated H₂SO₄ or p-TsOH).

  • Heat the reaction mixture to reflux and monitor the progress by TLC. The removal of water using a Dean-Stark apparatus can drive the equilibrium towards the product.

  • After completion, cool the reaction mixture and remove the excess alcohol under reduced pressure.

  • Dissolve the residue in an organic solvent and wash with saturated NaHCO₃ solution and brine.

  • Dry the organic layer, concentrate, and purify the ester product as needed.

Visualizing the Workflow

General Workflow for Derivatization

G start Start: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid activation Activate Carboxylic Acid (e.g., with Coupling Reagent or Acid Catalyst) start->activation nucleophile Add Nucleophile (Amine or Alcohol) activation->nucleophile reaction Reaction Monitoring (TLC, LC-MS) nucleophile->reaction workup Aqueous Workup reaction->workup purification Purification (Chromatography/Recrystallization) workup->purification product Final Derivatized Product purification->product

Caption: A generalized workflow for the derivatization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Troubleshooting Decision Tree

G start Low Product Yield? check_activation Is activation complete? start->check_activation Yes check_nucleophile Is nucleophile reactive? start->check_nucleophile No, start with this check_activation->check_nucleophile Yes sol_activation Use stronger activating agent (e.g., HATU). Increase reaction time/temperature. check_activation->sol_activation No check_conditions Are conditions anhydrous? check_nucleophile->check_conditions Yes sol_nucleophile Add HOBt/HOAt. Use a non-nucleophilic base. check_nucleophile->sol_nucleophile No sol_conditions Use dry solvents and glassware. React under inert atmosphere. check_conditions->sol_conditions No

Caption: Decision tree for troubleshooting low yields in derivatization reactions.

References

  • A Comparative Guide to Coupling Reagents for Amide Bond Form
  • Peptide Coupling Reagents Guide. Sigma-Aldrich.
  • Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem. (2024-06-04)
  • Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies. (2008-06-23)
  • Derivatization Reagents for Carboxylic Acids and Carboxamides—Section 3.4. Thermo Fisher Scientific - US.
  • A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids. PMC. (2017-10-29)
  • Derivatization Reactions and Reagents for Gas Chromatography Analysis. SciSpace. (2012-03-21)
  • Derivatization. Chemistry LibreTexts. (2023-08-29)
  • Troubleshooting common issues in sulfonamide bond form
  • Synthesis of 4-(4-morpholinylsulfonyl)-benzoic acid. PrepChem.com.
  • Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. NIH.
  • Why do electron withdrawing groups increase the acidity of carboxylic acids? Quora. (2020-02-27)
  • Ortho effect. Wikipedia.
  • Synthesis of Oxadiazoles and Examination of Steric Effects in a Cyclodehydration Reaction. Digital Commons @ Otterbein. (2018-03-11)
  • Why are ortho substituted benzoic acids more acidic? Quora. (2016-10-02)
  • Does unsubstituted benzoic acid not show resonance due to steric effects? (2013-12-11)
  • (PDF) Analysis of the ortho effect: Acidity of 2-substituted benzoic acids.
  • Effects of Groups on Acidity of Benzoic Acid III. YouTube. (2016-01-28)
  • CHEM 2325 Module 22: Substituent Effects on Acidity of Benzoic Acids. YouTube. (2024-06-17)
  • Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. PMC - PubMed Central.
  • Synthesis of some Amide deriv
  • SYNTHESIS OF AMIDES BY ACTIVATION OF CARBOXYLIC ACIDS USING PHOSPHONITRILIC CHLORIDE. Indo American Journal of Pharmaceutical Research. (2020-02-10)
  • Amide from carboxylic acid synthesis : r/Chempros. Reddit. (2024-04-12)
  • Synthesis and Characterization of Novel Amide Derivatives of Nitro- Imidazole. Der Pharma Chemica.
  • 4-Methylbenzene-1-sulfonic Acid-catalyzed Esterification of Benzoic Acid with Dodecan-1-ol in the Absence of Solvent. CORE.
  • Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid Acid C
  • Method for the preparation of sulfonic acid esters from free sulfonic acids.
  • EP0478390B1 - Improved method for the preparation of 4-methylsulfonyl benzoic acid derivatives and intermediates.
  • CN1038584C - Preparation of methylsulfonylbenzoic acids.
  • US5834402A - Isoxazolylbenzoyl derivatives.
  • WO2003022800A1 - Method for producing 3-bromomethylbenzoic acids.
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  • C−H functionalization of benzoic acid with sulfonyl azides..
  • 4-methyl-benzoic acid methyl ester. Sigma-Aldrich.

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Troubleshooting

Technical Support Center: Crystallization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. This guide is designed for researchers, scientists, and drug development profe...
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Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the crystallization of this compound. As a molecule possessing both a carboxylic acid and a sulfonamide group, its purification requires careful control of experimental parameters. This document provides in-depth, cause-and-effect troubleshooting advice and standardized protocols to ensure reproducible, high-quality results.

Compound Profile

PropertyValue
Chemical Name 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid
CAS Number 300383-08-8[1][2]
Molecular Formula C₁₂H₁₅NO₅S[2][3]
Molecular Weight 285.31 g/mol [4]
Key Functional Groups Carboxylic Acid, Sulfonamide, Aromatic Ring, Morpholine
Predicted Polarity Moderately polar

Troubleshooting Guide

This section addresses the most common issues encountered during the crystallization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, providing explanations and actionable solutions.

Question: My compound "oiled out" as a liquid instead of forming crystals. What happened and how do I fix it?

Answer: "Oiling out" is a common phenomenon where the solute separates from the solution as a liquid phase rather than a solid crystalline lattice.[5] This occurs when the solute comes out of solution at a temperature above its melting point.[6] For 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, there are two primary causes:

  • Depressed Melting Point: The presence of significant impurities can dramatically lower the melting point of the crude solid, making it more prone to oiling out.[7][8] The impurities create defects in the crystal lattice, disrupting the intermolecular forces that hold the solid together.[9]

  • High Supersaturation/Rapid Cooling: If the solution is cooled too quickly or if the solvent is too nonpolar, the concentration of the solute can exceed its solubility limit at a temperature that is still above the compound's melting point.[5]

Solutions:

  • Re-heat and Dilute: Place the flask back on the heat source to re-dissolve the oil. Add 10-20% more of the hot solvent to reduce the supersaturation level.[6][10] This ensures that the solution remains unsaturated until it has cooled to a temperature below the compound's melting point.

  • Slow Down the Cooling Rate: Once the oil is re-dissolved, allow the flask to cool to room temperature slowly on the benchtop, perhaps insulated with a cloth. Uncontrolled, rapid cooling is a primary cause of both oiling out and amorphous solid formation.[11]

  • Change the Solvent System: The chosen solvent may be too nonpolar. The aromatic and methyl groups contribute nonpolar character, while the carboxylic acid and morpholine-sulfonyl groups are polar. A solvent system that better balances these characteristics is needed. Consider switching to a more polar solvent or a mixed solvent system, such as ethanol/water or isopropanol/water.[12]

  • Preliminary Purification: If the crude material is highly impure, consider a preliminary purification step. If impurities are colored, adding activated charcoal to the hot solution before filtration can help adsorb high-molecular-weight colored impurities.

Question: No crystals are forming, even after my solution has cooled to room temperature or below. What should I do?

Answer: The failure of a cooled solution to produce crystals is typically due to one of two factors: the solution is not sufficiently saturated, or the solution is supersaturated but lacks a nucleation point to initiate crystal growth.

Solutions:

  • Induce Crystallization: If the solution is supersaturated, crystallization can often be initiated manually.

    • Scratching: Use a glass rod to gently scratch the inside surface of the flask just below the meniscus.[12] The microscopic scratches on the glass provide nucleation sites where molecules can begin to organize into a crystal lattice.

    • Seeding: Add a single, tiny crystal of the pure compound (a "seed crystal") to the solution.[12] This provides a perfect template for further crystal growth, which is often the most reliable method for inducing crystallization and controlling polymorphism.[11]

  • Increase Concentration: If induction methods fail, it is likely you used too much solvent, and the solution is not saturated at the lower temperature.

    • Evaporate Solvent: Gently heat the solution to boil off a portion of the solvent.[6][10] Once the volume is reduced, allow it to cool again. You can test for saturation by dipping a glass rod in the solution; if a solid film forms on the rod as it dries, the solution is likely saturated.

    • Add an Anti-solvent: If using a mixed solvent system, you can slowly add the "insoluble" or "anti-solvent" to the solution until it becomes persistently turbid, then clarify with a drop of the "soluble" solvent before cooling.[11]

Question: My final product yield is very low. How can I improve recovery?

Answer: Low yield is a frustrating but correctable issue in recrystallization. The most common causes are procedural rather than chemical.

Solutions:

  • Minimize Solvent Volume: The most frequent cause of low yield is using an excessive amount of solvent to dissolve the crude solid.[12] A portion of your product will always remain in the "mother liquor" after cooling; minimizing the solvent volume minimizes this loss. Protocol: Add hot solvent in small portions, waiting for the solid to dissolve after each addition, until the solid is just barely dissolved.

  • Ensure Complete Cooling: Solubility decreases with temperature. After cooling to room temperature, place the flask in an ice-water bath for at least 20-30 minutes to maximize the precipitation of the solid from the solution.[11]

  • Prevent Premature Crystallization: If you perform a hot filtration to remove insoluble impurities, your product can crystallize prematurely in the funnel. To prevent this, use a pre-heated funnel and filter the hot solution as quickly as possible.[12]

  • Scrape and Rinse: Ensure all crystalline product is transferred from the crystallization flask to the filter funnel. A small amount of the cold filtrate (mother liquor) can be used to rinse the flask and transfer the remaining crystals.

Question: The product that formed is an amorphous powder, not the well-defined crystals I need. How can I fix this?

Answer: The formation of an amorphous solid occurs when molecules "crash out" of a highly supersaturated solution too rapidly, preventing them from aligning into an ordered, thermodynamically stable crystal lattice.[11]

Solutions:

  • Reduce the Cooling Rate: This is the most critical factor. A slow, controlled cooling process is essential for growing large, high-quality crystals.[11] Allow the flask to cool undisturbed on the benchtop to room temperature before transferring it to a colder environment like an ice bath.

  • Reduce Supersaturation: As with preventing oiling out, use slightly more than the minimum amount of hot solvent. This keeps the compound in solution longer during the cooling phase, allowing more time for ordered crystal growth.[10]

  • Utilize a Solvent/Anti-solvent System: Dissolve the compound in a "good" solvent and then slowly add a miscible "anti-solvent" in which the compound is insoluble. This gradual reduction in solubility can promote slower, more controlled crystal growth.[11]

Crystallization Troubleshooting Workflow

The following diagram provides a systematic approach to diagnosing and solving common crystallization problems.

G start Start Crystallization: Dissolve in min. hot solvent, cool slowly check_outcome Observe Outcome start->check_outcome crystals Well-defined crystals form check_outcome->crystals Ideal oil Compound 'Oils Out' check_outcome->oil Problem no_solid No Solid Forms check_outcome->no_solid Problem amorphous Amorphous Powder Forms check_outcome->amorphous Problem success Success: Collect crystals via filtration crystals->success solve_oil 1. Re-heat solution 2. Add 10-20% more solvent 3. Cool VERY slowly oil->solve_oil solve_no_solid Is solution supersaturated? no_solid->solve_no_solid solve_amorphous 1. Re-dissolve in hot solvent 2. Ensure cooling is very slow 3. Consider insulating flask amorphous->solve_amorphous solve_oil->start induce Induce Crystallization: - Scratch with glass rod - Add a seed crystal solve_no_solid->induce Yes concentrate Concentrate Solution: - Boil off excess solvent - Re-cool solve_no_solid->concentrate No solve_amorphous->start induce->success concentrate->start

Caption: A workflow for troubleshooting common issues in crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for crystallizing 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid?

A1: The ideal solvent should dissolve the compound when hot but not when cold.[13] Given the molecule's structure, a solvent of intermediate polarity or a mixed solvent system is likely optimal. The carboxylic acid and sulfonamide groups can participate in hydrogen bonding, suggesting that protic solvents like alcohols could be effective.[14][15] However, the aromatic ring provides nonpolar character.

A small-scale solvent screening is the most effective way to determine the best system.

Recommended Solvents for Screening:

  • Single Solvents: Ethanol, Isopropanol (IPA), Ethyl Acetate, Acetone, Water.

  • Mixed Solvent Systems: Ethanol/Water, IPA/Water, Ethyl Acetate/Heptane, Acetone/Water.[16][17]

SolventBoiling Point (°C)PolarityComments
Water 100HighMay have low solubility even when hot due to the organic backbone. Good for mixed systems.[14]
Ethanol 78HighGood candidate. Often works well for compounds with H-bonding groups.[14]
Isopropanol 82MediumSimilar to ethanol, slightly less polar.
Ethyl Acetate 77MediumA good starting point for moderately polar compounds.[13]
Acetone 56MediumExcellent solvent, but its low boiling point can make it difficult to maintain a large solubility difference.[13]
Heptane/Hexane 98 / 69LowLikely to be a poor solvent on its own, but excellent as an "anti-solvent" in a mixed pair.[14]

Q2: How exactly do impurities affect my crystallization process?

A2: Impurities are the primary antagonist of a successful crystallization and can have several detrimental effects:

  • Inhibit or Delay Nucleation: Impurity molecules can interfere with the process of solute molecules organizing into a crystal lattice, sometimes preventing crystallization altogether.[7][8]

  • Cause "Oiling Out": As previously mentioned, impurities lower the melting point of a substance (freezing-point depression), which can cause it to separate as a liquid instead of a solid.[6][8]

  • Become Incorporated into the Crystal: If crystallization occurs too rapidly, impurity molecules can become trapped within the growing crystal lattice, leading to a less pure final product.[18][19] The mechanism of incorporation can vary, from forming solid solutions to being entrapped in inclusions.[18]

Q3: My product might exist in different crystal forms (polymorphs). Why is this important and how can I control it?

A3: Polymorphism is the ability of a compound to exist in two or more different crystal structures.[20] These different forms, while chemically identical, can have vastly different physical properties, including solubility, stability, and melting point.[20][21] In pharmaceutical development, controlling polymorphism is critical, as an unexpected change to a less soluble form could drastically reduce a drug's bioavailability.[20][22]

Control Strategies:

  • Standardize Conditions: Strictly control all crystallization parameters: solvent choice, cooling rate, temperature, and agitation. Even minor variations can favor the formation of a different polymorph.[11][23]

  • Seeding: This is the most robust method for polymorph control. By introducing a seed crystal of the desired, stable polymorph into the supersaturated solution, you provide a template that directs the crystallization to produce that specific form.[21]

  • Solvent Selection: The choice of solvent can have a profound impact on which polymorph is formed due to specific solute-solvent interactions at the molecular level.[24]

Experimental Protocols

Protocol 1: General Recrystallization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

  • Dissolution: Place the crude solid in an appropriately sized Erlenmeyer flask. In a separate flask, bring your chosen solvent (e.g., 95% ethanol) to a boil using a hot plate.

  • Add the hot solvent to the crude solid in small portions, swirling the flask after each addition. Keep the flask on the hot plate to maintain the temperature. Continue adding solvent until the solid has just completely dissolved.

  • (Optional) Decolorization: If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat the mixture to boiling for a few minutes.

  • (Optional) Hot Filtration: To remove insoluble impurities or charcoal, perform a hot filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask.

  • Crystallization: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

  • Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold solvent to rinse away any remaining mother liquor.

  • Drying: Allow the crystals to dry completely, either by air-drying on the filter or by placing them in a vacuum oven.

Protocol 2: Small-Scale Solvent Screening

  • Preparation: Place approximately 20-30 mg of your crude compound into several small test tubes.

  • Solubility at Room Temp: To each tube, add a different potential solvent dropwise (e.g., water, ethanol, ethyl acetate, heptane). Agitate the tube. If the solid dissolves completely at room temperature, that solvent is unsuitable as a primary recrystallization solvent.[16]

  • Solubility at High Temp: For the solvents that did not dissolve the solid at room temperature, gently heat the test tubes in a hot water or sand bath.[16] Add more of the respective hot solvent dropwise until the solid just dissolves.

  • Cooling: Allow the hot solutions to cool to room temperature and then place them in an ice bath.

  • Evaluation: The ideal solvent is one that required heating to dissolve the compound and produced a large quantity of high-quality crystals upon cooling.

References

  • Vertex AI Search. (n.d.). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol.
  • Bauer, J. F. (n.d.). Polymorphism—A Critical Consideration in Pharmaceutical Development, Manufacturing, and Stability. IVT Home.
  • Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts.
  • Mettler Toledo. (n.d.). Oiling Out in Crystallization.
  • Mettler Toledo. (n.d.). Crystal Polymorphism in Chemical & Pharmaceutical Process Development.
  • Reddit. (2013, February 3). Recrystallization (help meeeeee). r/chemistry.
  • Zhang, G. G. Z., & Rohani, S. (2022). Recent advances in drug polymorphs: Aspects of pharmaceutical properties and selective crystallization. International Journal of Pharmaceutics, 611, 121320.
  • BenchChem. (2025). Technical Support Center: Recrystallization of Sulfonamide Products.
  • Al-Zoubi, N., & Svärd, M. (2022). Impurity incorporation in solution crystallization: diagnosis, prevention, and control. CrystEngComm, 24(10), 1845-1863.
  • Sravani, G., & Panda, S. (2015). Understanding Pharmaceutical Polymorphic Transformations II: Crystallization Variables and Influence on Dosage Forms. Taylor & Francis Online.
  • Chemistry For Everyone. (2025, August 29). How Do Impurities Affect Crystal Structures? [Video]. YouTube.
  • ResearchGate. (n.d.). The influence of impurities and solvents on crystallization.
  • Brainly. (2024, February 25). Why do crystals oil out and what are the remedies and prevention methods?
  • Jagiellońskie Centrum Innowacji. (n.d.). POLYMORPHISM OF PHARMACEUTICALS – SIGNIFICANCE AND SELECTED IDENTIFICATION METHODS.
  • BenchChem. (2025). Technical Support Center: Crystallinity of Sulfonamide Compounds.
  • Myerson, A. S. (Ed.). (2019). Handbook of Industrial Crystallization. Cambridge University Press.
  • BOC Sciences. (2024, December 25). Understanding Oiling-Out in Crystallization Processes.
  • Nichols, L. (2022, August 16). 2.2.4.6F: Troubleshooting. Chemistry LibreTexts.
  • Quora. (2018, November 13). How to choose a solvent for crystallization of an organic compound.
  • wikiHow. (2024, October 10). 9 Ways to Crystallize Organic Compounds.
  • Nichols, L. (2022, April 7). 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts.
  • University of Toronto. (n.d.). RECRYSTALLISATION.
  • Nichols, L. (2022, April 7). 3.3F: Mixed Solvents. Chemistry LibreTexts.
  • Al-Masum, M. A., & El-Sayed, M. (2024, September 30). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. ResearchGate.
  • PubChemLite. (n.d.). 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S).
  • LabSolu. (n.d.). 4-Methyl-3-(morpholine-4-sulfonyl)-benzoic acid.
  • ChemicalBook. (n.d.). 4-METHYL-3-(MORPHOLINE-4-SULFONYL)BENZOIC ACID Chemical Properties.
  • Santa Cruz Biotechnology. (n.d.). 4-Methyl-3-(morpholine-4-sulfonyl)-benzoic acid.

Sources

Optimization

Technical Support Center: Stability of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid in Aqueous Buffer

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for experiments involving 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. Here, we address pote...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for experiments involving 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. Here, we address potential stability issues in aqueous buffer solutions, offering troubleshooting advice and frequently asked questions to ensure the integrity and reproducibility of your experimental results.

Troubleshooting Guide: Navigating Experimental Challenges

Researchers may encounter several issues when working with 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in aqueous solutions. This section provides a systematic approach to identifying and resolving these common problems.

Issue 1: Precipitation or Poor Solubility of the Compound in Buffer

Question: I am observing precipitation of my 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in my aqueous buffer. How can I improve its solubility?

Answer:

The solubility of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is significantly influenced by the pH of the aqueous buffer due to its benzoic acid moiety. The pKa of benzoic acid is approximately 4.2, and the presence of substituents on the benzene ring can slightly alter this value.[1][2] At a pH below its pKa, the carboxylic acid group will be predominantly in its neutral, less soluble form (Ar-COOH). Conversely, at a pH above the pKa, it will be in its deprotonated, more soluble carboxylate form (Ar-COO⁻).[1]

Troubleshooting Steps:

  • pH Adjustment: The most effective way to enhance solubility is to adjust the pH of your buffer to be at least 1-2 units above the pKa of the benzoic acid group. A buffer with a pH in the neutral to alkaline range (e.g., pH 7.4 phosphate-buffered saline) is recommended.

  • Co-solvents: If adjusting the pH is not compatible with your experimental design, the use of a small percentage of an organic co-solvent, such as DMSO or ethanol, can aid in solubilization. However, it is crucial to ensure the final concentration of the co-solvent is compatible with your biological system.

  • Gentle Heating and Sonication: In some cases, gentle warming and sonication can help dissolve the compound. However, be cautious with temperature, as excessive heat can lead to degradation.

Issue 2: Inconsistent or Unexpected Experimental Results

Question: My experimental results are not reproducible, and I suspect the compound may be degrading in my buffer. How can I investigate this?

Answer:

Inconsistent results can often be attributed to the degradation of the active compound. The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid molecule contains a sulfonamide group, which, while generally stable to hydrolysis at neutral pH, can be susceptible to degradation under certain conditions, particularly exposure to light (photolysis).[3]

Troubleshooting Workflow:

To systematically investigate potential degradation, a forced degradation study is recommended. This involves subjecting the compound to various stress conditions to identify potential degradation pathways.[4][5]

Caption: A workflow for troubleshooting inconsistent experimental results.

Forced Degradation Protocol:

A general protocol for a forced degradation study is outlined below. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API) to ensure that the analytical method can detect the degradation products.[4]

Stress ConditionRecommended ProtocolPotential Degradation Pathway
Acid Hydrolysis 0.1 M HCl at 60°C for 24-48 hoursHydrolysis of the sulfonamide bond.
Base Hydrolysis 0.1 M NaOH at 60°C for 24-48 hoursHydrolysis of the sulfonamide bond.
Oxidation 3% H₂O₂ at room temperature for 24 hoursOxidation of the methyl group or other parts of the molecule.
Thermal Degradation 80°C for 48 hours (in solid state and in solution)Decarboxylation of the benzoic acid moiety.
Photostability Expose to light (ICH Q1B guidelines: 1.2 million lux hours and 200 watt hours/m²)Photodegradation of the sulfonamide group.

Analytical Monitoring:

The stability of the compound should be monitored using a stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection.[3][6][7] A suitable method should be able to separate the parent compound from any degradation products.

Frequently Asked Questions (FAQs)

Q1: What is the expected pKa of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid?

A1: The molecule has two ionizable groups: the carboxylic acid and the sulfonamide.

  • Benzoic Acid Group: The pKa of unsubstituted benzoic acid is approximately 4.2.[2] The electron-withdrawing morpholine sulfonyl group is expected to slightly decrease the pKa (making it more acidic), while the electron-donating methyl group will slightly increase it. The overall pKa of the carboxylic acid is likely to be in the range of 3.5-4.5.

  • Sulfonamide Group: Aromatic sulfonamides are weakly acidic, with pKa values typically in the range of 9-11.[8][9][10]

Q2: What is the best way to prepare and store stock solutions of this compound?

A2:

  • Preparation: Prepare a high-concentration stock solution in an organic solvent like DMSO.

  • Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect the solution from light by using amber vials or wrapping the vials in foil.

Q3: How does pH affect the stability of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid?

A3:

  • Solubility: As discussed in the troubleshooting section, pH is the primary determinant of solubility for the benzoic acid portion of the molecule.

  • Hydrolytic Stability: While sulfonamides are generally stable, extreme pH conditions (highly acidic or basic) combined with elevated temperatures can promote hydrolysis of the S-N bond.[3]

Q4: Is the compound sensitive to light?

A4: Yes, sulfonamides are known to be susceptible to photodegradation.[3] Therefore, it is crucial to protect solutions of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid from light during preparation, storage, and experimentation.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

This protocol provides a framework for investigating the stability of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Caption: A flowchart for conducting a forced degradation study.

Materials:

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

  • HPLC-grade water, acetonitrile, and methanol

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Hydrogen peroxide (H₂O₂)

  • Phosphate buffer

  • HPLC system with UV detector

  • Calibrated oven, photostability chamber

Procedure:

  • Prepare a stock solution of the compound (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • For each stress condition, mix the stock solution with the stressor in a 1:1 ratio.

  • Incubate the samples under the specified conditions.

  • At each time point, withdraw an aliquot, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.

  • Analyze the samples by HPLC, monitoring the peak area of the parent compound and the appearance of any new peaks.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid from its potential degradation products.

Starting Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 10-90% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

Method Development Strategy:

  • Inject a standard solution of the pure compound to determine its retention time.

  • Inject samples from the forced degradation study.

  • Evaluate the chromatograms for the separation of the parent peak from any new peaks (degradation products).

  • If co-elution is observed, optimize the gradient, mobile phase composition, or column chemistry to achieve baseline separation.

References

  • Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Chemosphere, 88(3), 323-330. [Link]

  • Pearson. The pKa values of a few ortho-, meta-, and para-substituted benzoic acids. [Link]

  • ICH, Q1A(R2) Stability Testing of New Drug Substances and Products (2003). [Link]

  • Table 20.5 pKa values for benzoic acid and some hydroxy-, thio-, and amino- substituted derivatives. [Link]

  • Dong, M. W. (2020). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC North America, 38(6), 346-357. [Link]

  • Remko, M., & von der Lieth, C. W. (2004). Theoretical study of gas-phase acidity, pKa, lipophilicity, and solubility of some biologically active sulfonamides. Bioorganic & medicinal chemistry, 12(20), 5395–5403. [Link]

  • ICH, Q1B Photostability Testing of New Drug Substances and Products (1996). [Link]

  • Alsante, K. M., et al. (2014). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology, 38(4), 48-55. [Link]

  • Rabel, S. R., & Sherma, J. (2016). Forced Degradation Studies. Journal of AOAC International, 99(5), 1175-1183. [Link]

  • SOP for Conducting Stress Testing of Active Pharmaceutical Ingredients (APIs). [Link]

  • Wang, Z., et al. (2013). Standard and Absolute pKa Scales of Substituted Benzoic Acids in Room Temperature Ionic Liquids. The Journal of Organic Chemistry, 78(24), 12474-12483. [Link]

  • ResearchGate. The pKa values of the sulfonamides investigated. [Link]

  • Mulay, R. S., & Bachhav, R. S. (2021). Stability Indicating HPLC Method Development – A Review. International Journal of Trend in Scientific Research and Development, 5(6), 250-259. [Link]

  • Saimalakondaiah, D., et al. (2014). Stability Indicating HPLC Method Development and Validation. International Journal of Pharmaceutical Sciences and Research, 5(8), 3176-3184. [Link]

  • International Council for Harmonisation. (2018). ICH HARMONISED GUIDELINE: STRESS TESTING Q1A(R2). [Link]

  • Shah, B. P., Jain, S., & Mansuri, N. Y. (2019). Stability Indicating HPLC Method Development: A Review. Journal of Drug Delivery and Therapeutics, 9(3-s), 849-857. [Link]

  • Wang, Z., et al. (2013). Standard and Absolute pKa Scales of Substituted Benzoic Acids in Room Temperature Ionic Liquids. The Journal of Organic Chemistry, 78(24), 12474-12483. [Link]

  • Blessy, M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of pharmaceutical and biomedical analysis, 96, 159-165. [Link]

  • ResearchGate. General protocol for forced degradation studies (stress testing) of drug substances and drug products. [Link]

  • Palmer, A. M., et al. (2019). Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. Chemical Science, 10(23), 5984-5993. [Link]

  • Medscape. (2024). Pharmacologic Stress Testing Technique. [Link]

  • Ozer, D., et al. (2014). Determination of pKa values of some sulfonamides by LC and LC-PDA methods in acetonitrile-water binary mixtures. Journal of the Brazilian Chemical Society, 25(1), 124-133. [Link]

  • Remko, M., & von der Lieth, C. W. (2004). Theoretical study of gas-phase acidity, pK(a), lipophilicity, and solubility of some biologically active sulfonamides. Bioorganic & Medicinal Chemistry, 12(20), 5395-5403. [Link]

  • Klick, S., et al. (2005). An Update for Pharmaceutical Stress Testing Enabled by Modern Informatics Technologies. Pharmaceutical Technology, 29(10), 84-96. [Link]

  • Liptak, M. D., et al. (2002). Substituent effects on the electronic structure and pKa of benzoic acid. Journal of the American Chemical Society, 124(22), 6421-6427. [Link]

  • Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. [Link]

  • National Institutes of Health. (n.d.). Regulatory Knowledge Guide for Small Molecules. [Link]

  • Pharmaceutical Technology. (2019). Stability Testing for Small-Molecule Clinical Trial Materials. [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Analogs

Welcome to the technical support center for the synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and its analogs. This guide is designed for researchers, medicinal chemists, and drug development professionals.
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and its analogs. This guide is designed for researchers, medicinal chemists, and drug development professionals. Here, we address common challenges and frequently encountered issues in a practical, question-and-answer format, grounded in established chemical principles. Our goal is to provide you with the expertise and validated protocols necessary to troubleshoot and optimize your synthetic workflow.

Core Synthetic Strategy

The most prevalent and logical pathway to 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid involves a two-step sequence starting from 3-Amino-4-methylbenzoic acid. This strategy offers excellent regiochemical control.[1]

  • Step 1: Diazotization-Sulfonyl Chloride Formation. The aromatic amine is converted into a diazonium salt, which is then reacted with sulfur dioxide in the presence of a copper catalyst (a modified Sandmeyer reaction) to yield the key intermediate, 4-methyl-3-(chlorosulfonyl)benzoic acid.[2]

  • Step 2: Sulfonamide Formation. The resulting sulfonyl chloride is reacted with morpholine in the presence of a base to form the final sulfonamide product.[3][4]

This overall workflow is depicted below.

Synthetic_Pathway cluster_0 Step 1: Sulfonyl Chloride Synthesis cluster_1 Step 2: Sulfonamide Formation start 3-Amino-4-methylbenzoic acid diazotization Diazotization (NaNO₂, aq. HCl) start->diazotization 1. diazonium Intermediate Diazonium Salt diazotization->diazonium sandmeyer Sandmeyer Reaction (SO₂, CuCl₂) diazonium->sandmeyer 2. sulfonyl_chloride 4-Methyl-3-(chlorosulfonyl)benzoic acid sandmeyer->sulfonyl_chloride amination Amination (Base, e.g., Pyridine) sulfonyl_chloride->amination 3. morpholine Morpholine morpholine->amination final_product 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid amination->final_product

Caption: General synthetic workflow for the target compound.

Troubleshooting Guide & FAQs

This section is structured to address specific problems you might encounter during the synthesis.

Part 1: Synthesis of 4-Methyl-3-(chlorosulfonyl)benzoic Acid Intermediate
Question 1: My Sandmeyer reaction to form the sulfonyl chloride has a very low yield or fails completely. What are the likely causes?

This is a common and multifaceted problem. Low yields in this step often trace back to the stability of the diazonium salt, the reaction conditions, or the reagents used.

Probable Causes & Solutions:

  • Cause A: Decomposition of the Diazonium Salt. Aryl diazonium salts are notoriously unstable, especially at elevated temperatures.

    • Solution: Maintain strict temperature control. The diazotization step (addition of sodium nitrite) should be performed at 0-5 °C. The subsequent addition of the diazonium salt solution to the SO₂/catalyst mixture should also be done at low temperature, typically below 5 °C, to prevent premature decomposition and formation of phenolic impurities.[5]

  • Cause B: Inefficient Diazotization. Incomplete conversion of the starting amine to the diazonium salt is a frequent culprit.

    • Solution: Ensure the starting material, 3-amino-4-methylbenzoic acid, is fully dissolved in the acidic medium (e.g., concentrated HCl) before adding the sodium nitrite solution. The sodium nitrite should be added slowly and dropwise to prevent localized heating and dangerous NOx gas evolution.

  • Cause C: Issues with the SO₂ Source. Handling gaseous sulfur dioxide can be challenging and inefficient on a lab scale.

    • Solution: Consider using an SO₂ surrogate. DABSO (1,4-diazabicyclo[2.2.2]octane-bis(sulfur dioxide)) is a stable, crystalline solid that releases SO₂ under the reaction conditions and has been shown to be highly effective in Sandmeyer chlorosulfonylation reactions.[6][7][8] Alternatively, using thionyl chloride (SOCl₂) in an aqueous acidic medium can also serve as an advantageous source of SO₂.[2][9]

  • Cause D: Catalyst Inactivity or Side Reactions. The copper catalyst is essential. Improper catalyst state or concentration can lead to undesired side reactions, such as the formation of 3-chloro-4-methylbenzoic acid (a classic Sandmeyer side product).[2][5]

    • Solution: Use the correct copper salt (CuCl or CuCl₂) at the appropriate catalytic loading (typically 5-10 mol%). Ensure the catalyst is of good quality. The presence of impurities can inhibit the catalytic cycle.

Question 2: I am observing significant amounts of insoluble material and tar-like byproducts. Why is this happening?

The formation of tars often points to diazonium salt decomposition and other side reactions.

Probable Causes & Solutions:

  • Cause A: Poor Temperature Control. As mentioned, allowing the reaction to warm up will cause the diazonium salt to decompose into highly reactive aryl radicals and cations, which can polymerize or react non-selectively.

    • Solution: Re-emphasize meticulous temperature control throughout the process using an ice/salt bath or a cryocooler.

  • Cause B: Incorrect Stoichiometry. An incorrect ratio of reagents can lead to incomplete reactions and the formation of side products.

    • Solution: Carefully verify the molar equivalents of the starting amine, acid, sodium nitrite, and SO₂ source. A slight excess of the diazotizing agent is common, but a large excess should be avoided.

Part 2: Sulfonamide Formation and Product Purification
Question 3: The reaction of my sulfonyl chloride with morpholine is giving a low yield of the final product. What should I check first?

Low yields in the final amination step are almost always due to the degradation of the sulfonyl chloride intermediate.

Probable Causes & Solutions:

  • Cause A: Hydrolysis of the Sulfonyl Chloride. This is the most critical issue. Sulfonyl chlorides are highly reactive and readily hydrolyze in the presence of water to form the corresponding sulfonic acid, which is unreactive towards amines.[3][5][10][11]

    • Solution 1 (Anhydrous Conditions): The paramount solution is to work under strictly anhydrous conditions. All glassware must be oven- or flame-dried. Use anhydrous solvents (e.g., dichloromethane, THF, acetonitrile) and conduct the reaction under an inert atmosphere (nitrogen or argon).[3][10]

    • Solution 2 (Use Intermediate Immediately): The crude 4-methyl-3-(chlorosulfonyl)benzoic acid intermediate should be used as quickly as possible after isolation and drying. Prolonged storage, even in a desiccator, can lead to hydrolysis from atmospheric moisture.[3]

  • Cause B: Inadequate Base. A base is required to neutralize the HCl generated during the reaction. If the reaction mixture becomes acidic, the morpholine will be protonated, rendering it non-nucleophilic.[12]

    • Solution: Use a non-nucleophilic organic base like pyridine or triethylamine (at least 1.5 equivalents). Pyridine can also act as a nucleophilic catalyst. Ensure the base is also anhydrous.[4]

  • Cause C: Poor Quality Starting Materials.

    • Solution: Ensure the morpholine is pure and dry. Check the quality of the sulfonyl chloride intermediate; if it has been stored for a long time, its purity may be compromised.

Question 4: My final product is difficult to purify. I see multiple spots on TLC and have trouble with crystallization.

The bifunctional nature of the target molecule (containing both a carboxylic acid and a sulfonamide) can complicate purification.

Probable Causes & Solutions:

  • Cause A: Presence of Unreacted Sulfonic Acid. If the intermediate sulfonyl chloride hydrolyzed, the resulting sulfonic acid will be present in your crude product. Both the product and this byproduct are acids, making simple extraction tricky.

    • Solution (Workup Strategy): A carefully planned acid-base extraction can be effective. After the reaction, dilute with an organic solvent (like ethyl acetate) and wash with water. To separate the desired carboxylic acid product from neutral impurities, you can extract the organic layer with a weak base like saturated sodium bicarbonate solution. The product will move to the aqueous layer as its carboxylate salt. The aqueous layer can then be re-acidified with HCl to precipitate the pure product, which can be collected by filtration.[13]

  • Cause B: Other Impurities. Residual starting materials or side products can hinder crystallization.

    • Solution 1 (Chromatography): If crystallization fails, flash column chromatography is a reliable alternative. A gradient of methanol in dichloromethane is often effective for purifying polar, acidic compounds.

    • Solution 2 (Recrystallization): If the crude product is reasonably pure, recrystallization can be attempted. Solvents like isopropanol/water or ethanol/water mixtures may be suitable.[14]

Validated Experimental Protocols

Protocol 1: Synthesis of 4-Methyl-3-(chlorosulfonyl)benzoic acid

This protocol is adapted from established Sandmeyer-type procedures.[2][6][7]

  • In a three-necked flask equipped with a mechanical stirrer and a thermometer, suspend 3-amino-4-methylbenzoic acid (1.0 eq) in a mixture of concentrated HCl and water.

  • Cool the suspension to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise, ensuring the internal temperature does not exceed 5 °C. Stir for 30 minutes at this temperature after the addition is complete.

  • In a separate, larger flask, prepare a solution of DABSO (0.6 eq) and CuCl₂ (0.05 eq) in acetonitrile. Cool this mixture to 0 °C.

  • Slowly add the cold diazonium salt solution from step 3 to the DABSO/CuCl₂ mixture via a dropping funnel over 1-2 hours. Maintain the temperature below 10 °C. Vigorous gas evolution (N₂) will be observed.

  • After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 12-16 hours.

  • Pour the reaction mixture into ice-water and extract with ethyl acetate or cyclopentyl methyl ether (CPME).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure to yield the crude sulfonyl chloride, which can be used directly in the next step or purified further if necessary.

Protocol 2: Synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

This protocol is adapted from standard sulfonamide formation procedures.[3][13]

  • Under an inert atmosphere (N₂ or Ar), dissolve the crude 4-methyl-3-(chlorosulfonyl)benzoic acid (1.0 eq) in anhydrous tetrahydrofuran (THF).

  • In a separate flask, dissolve morpholine (2.0 eq) and triethylamine (1.5 eq) in anhydrous THF.

  • Cool the amine solution to 0 °C in an ice bath.

  • Slowly add the sulfonyl chloride solution dropwise to the stirred amine solution.

  • After the addition, allow the reaction to warm to room temperature and stir for 18 hours. Monitor the reaction progress by TLC.

  • Pour the reaction mixture into water and wash with ethyl acetate to remove any non-acidic impurities.

  • Acidify the aqueous layer to pH 1-2 with concentrated HCl. A precipitate should form.

  • Collect the solid precipitate by filtration, wash thoroughly with cold water, and dry under vacuum to yield the final product.

Quantitative Data Summary

The following table provides expected yield ranges and key quality parameters based on optimized laboratory procedures. Actual results may vary depending on scale and experimental execution.

StepProductExpected YieldPurity (Crude)Key Analytical Methods
1 4-Methyl-3-(chlorosulfonyl)benzoic acid65-80%>85%¹H NMR, LC-MS
2 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid80-95%>95% (after workup)¹H NMR, ¹³C NMR, LC-MS, HRMS

Troubleshooting Logic Diagram

Troubleshooting_Flowchart start Low Yield in Final Product q1 Was Step 1 (Sulfonyl Chloride Synthesis) successful? start->q1 step1_fail Troubleshoot Step 1: - Check Diazotization Temp - Verify Reagent Quality - Consider SO₂ Surrogate q1->step1_fail No q2 Was the Sulfonyl Chloride intermediate pure and used promptly? q1->q2 Yes hydrolysis Probable Hydrolysis of Sulfonyl Chloride. Troubleshoot Step 2: - Ensure Anhydrous Conditions - Use Fresh/Pure Intermediate - Dry Solvents/Reagents q2->hydrolysis No q3 Were anhydrous conditions and an adequate base used in Step 2? q2->q3 Yes conditions_fail Incorrect Reaction Conditions. - Use Oven-Dried Glassware - Use Anhydrous Solvents - Use >1.5 eq of Base (e.g., Pyridine) q3->conditions_fail No purification_issue Issue is likely with purification. - Optimize Acid-Base Extraction - Consider Column Chromatography q3->purification_issue Yes

Caption: Decision tree for troubleshooting low product yield.

References

  • Hogan, A. M., & Ort, O. (2002). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 6(3), 291-294. [Link]

  • Malet-Sanz, L., Madrzak, J., Ley, S. V., & Baxendale, I. R. (2010). Preparation of arylsulfonyl chlorides by chlorosulfonylation of in situ generated diazonium salts using a continuous flow reactor. Organic & Biomolecular Chemistry, 8(23), 5324-5332. [Link]

  • Baxendale Group. (n.d.). Preparation of arylsulfonyl chlorides by chlorosulfonylation of in situ generated diazonium salts using a continuous flow reactor. [Link]

  • Pincekova, L., Merot, A., Schäfer, G., & Willis, M. C. (2024). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Organic Letters, 26(29), 5951–5955. [Link]

  • Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. [Link]

  • Stache, E. E., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society, 145(39), 21466-21474. [Link]

  • Roughley, S. D., & Jordan, A. M. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery (Vol. 2). Royal Society of Chemistry. [Link]

  • ResearchGate. (n.d.). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. [Link]

  • Google Patents. (n.d.).

  • Pincekova, L., Merot, A., Schäfer, G., & Willis, M. C. (2024). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. ACS Publications. [Link]

  • King, J. F., & Lee, T. M. (1990). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 112(17), 6343-6352. [Link]

  • Google Patents. (n.d.). Process for preparing sulphonate salts via alkaline hydrolysis of the corresponding sulfonyl chlorides. FR2795723A1.

  • Macmillan Group, Princeton University. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. [Link]

  • Mondal, S., et al. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-209. [Link]

  • Robertson, R. E. (1965). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry, 43(7), 2486-2495. [Link]

  • Gnedin, B. G., Ivanov, S. N., & Shchukina, M. V. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. Journal of Organic Chemistry of the USSR, 24(4), 748-754. [Link]

  • Savateev, A., et al. (2021). Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst. ACS Catalysis, 11(24), 15093–15101. [Link]

  • Pincekova, L., Merot, A., Schäfer, G., & Willis, M. C. (2024). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Organic Letters. [Link]

  • Google Patents. (n.d.).
  • Google Patents. (n.d.).

  • Wikipedia. (n.d.). Sulfonamide. [Link]

  • PrepChem. (n.d.). Synthesis of 4-(4-morpholinylsulfonyl)-benzoic acid. [Link]

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Optimization

Technical Support Center: A Researcher's Guide to 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, a potent IRAK4 Kinase Inhibitor

Welcome to the technical support center for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance an...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies for the effective use of this potent Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) inhibitor. Our goal is to empower you with the knowledge to minimize off-target effects and ensure the scientific integrity of your experiments.

Introduction to 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and IRAK4 Inhibition

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a small molecule inhibitor targeting IRAK4, a critical serine/threonine kinase in the innate immune signaling pathway.[1][2] IRAK4 acts as a master regulator downstream of Toll-like receptors (TLRs) and interleukin-1 receptors (IL-1Rs), making it a key player in inflammatory responses.[2][3][4] Dysregulation of the IRAK4 pathway is implicated in a variety of autoimmune diseases and cancers, making it a prime therapeutic target.[2][5]

This guide will provide a comprehensive overview of the IRAK4 signaling pathway, address potential off-target effects of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, and offer detailed protocols and troubleshooting advice to ensure the specificity and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid?

A1: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is an ATP-competitive inhibitor of IRAK4. It binds to the ATP-binding pocket of the IRAK4 kinase domain, preventing the phosphorylation of its downstream substrates.[2] This inhibition blocks the signaling cascade that leads to the activation of transcription factors like NF-κB and the subsequent production of pro-inflammatory cytokines.[3][5]

Q2: What are the expected on-target effects of inhibiting IRAK4 in a cellular context?

A2: On-target inhibition of IRAK4 is expected to block inflammatory responses triggered by TLR and IL-1R activation. This can be observed as a reduction in the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.[2][3] In relevant cellular models, this should lead to a dampening of the inflammatory phenotype.

Q3: What are the potential off-target effects associated with IRAK4 inhibitors?

A3: While 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is designed to be a potent IRAK4 inhibitor, like many kinase inhibitors, it may exhibit off-target activity, especially at higher concentrations. The ATP-binding pocket is conserved across many kinases, which can lead to inhibition of other kinases. Potential off-target kinases for IRAK4 inhibitors can include other members of the IRAK family (e.g., IRAK1) and other kinases with structural similarities in their ATP-binding sites.[6] For instance, some IRAK4 inhibitors have shown activity against kinases like FLT3.[7]

Q4: How can I be sure that the observed phenotype in my experiment is due to on-target IRAK4 inhibition?

A4: This is a critical question in kinase inhibitor studies. To confirm on-target activity, a multi-pronged approach is recommended:

  • Perform a rescue experiment: If possible, express a mutant form of IRAK4 that is resistant to the inhibitor. If the phenotype is reversed, it confirms on-target activity.

  • Use a negative control: Employ a structurally similar but inactive compound to ensure the observed effects are not due to the chemical scaffold itself.

  • Knockdown or knockout of IRAK4: Use siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate IRAK4 expression. The resulting phenotype should mimic the effect of the inhibitor.

Troubleshooting Guide: Minimizing and Identifying Off-Target Effects

This section provides practical guidance on common issues encountered during experiments with 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Issue 1: Inconsistent or weaker than expected potency in cell-based assays compared to biochemical assays.
Potential Cause Troubleshooting Step
Poor cell permeability Assess the physicochemical properties of the compound. If permeability is low, consider using a different cell line or a formulation to improve uptake.
Efflux by cellular pumps The inhibitor may be a substrate for ABC transporters. Co-incubate with a known efflux pump inhibitor (e.g., verapamil) to see if potency is restored.
High intracellular ATP concentration The high concentration of ATP in cells can compete with the inhibitor. This is an inherent challenge with ATP-competitive inhibitors. Ensure you are using the lowest effective concentration of the inhibitor.
Inhibitor degradation The compound may be metabolized by the cells. Assess the stability of the inhibitor in your cell culture medium over the time course of your experiment using techniques like LC-MS.
Issue 2: Observing a phenotype in a cell line that does not express IRAK4.

This is a strong indication of off-target effects.

Potential Cause Troubleshooting Step
Inhibition of other kinases Perform a kinome-wide selectivity profiling assay to identify other kinases that are inhibited by the compound at the concentration used in your experiment.
Non-kinase off-target effects The compound may be interacting with other proteins. Consider proteome-wide profiling techniques to identify other binding partners.
Issue 3: Unexpected toxicity or cellular stress responses.
Potential Cause Troubleshooting Step
Off-target kinase inhibition Inhibition of essential kinases can lead to toxicity. Refer to kinome profiling data to identify potential off-target kinases known to be involved in cell viability.
Compound-specific toxicity The chemical scaffold itself may have inherent toxicity. Use a structurally similar inactive analog as a control to assess scaffold-specific effects.
Solvent toxicity Ensure the final concentration of the solvent (e.g., DMSO) is not exceeding the tolerance level of your cells (typically <0.5%).

Experimental Protocols

Protocol 1: Determining the On-Target Potency in a Cellular Assay

This protocol describes a method to determine the IC50 of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in a human monocyte cell line (e.g., THP-1) by measuring the inhibition of LPS-induced TNF-α production.

Materials:

  • THP-1 cells

  • RPMI-1640 medium with 10% FBS

  • PMA (Phorbol 12-myristate 13-acetate)

  • LPS (Lipopolysaccharide)

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

  • DMSO (Dimethyl sulfoxide)

  • TNF-α ELISA kit

Procedure:

  • Differentiate THP-1 cells: Seed THP-1 cells in a 96-well plate at a density of 1 x 10^5 cells/well and differentiate into macrophage-like cells by treating with 100 ng/mL PMA for 48 hours.

  • Prepare inhibitor dilutions: Prepare a 10 mM stock solution of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in DMSO. Serially dilute the stock solution in culture medium to achieve a range of final concentrations (e.g., 10 µM to 1 nM). Include a DMSO-only vehicle control.

  • Pre-treat cells with inhibitor: Remove the PMA-containing medium and replace it with fresh medium containing the diluted inhibitor or vehicle control. Incubate for 1 hour at 37°C.

  • Stimulate with LPS: Add LPS to each well to a final concentration of 100 ng/mL.

  • Incubate: Incubate the plate for 6 hours at 37°C.

  • Collect supernatant: Centrifuge the plate and collect the supernatant.

  • Measure TNF-α levels: Determine the concentration of TNF-α in the supernatant using a TNF-α ELISA kit according to the manufacturer's instructions.

  • Calculate IC50: Plot the TNF-α concentration against the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Western Blot Analysis of IRAK4 Pathway Inhibition

This protocol is for assessing the inhibition of IRAK4 signaling by observing the phosphorylation status of downstream targets.

Materials:

  • Differentiated THP-1 cells (as in Protocol 1)

  • 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

  • LPS

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Primary antibodies (e.g., anti-phospho-IRAK1, anti-IRAK1, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

Procedure:

  • Treat cells: Differentiate THP-1 cells in a 6-well plate. Pre-treat with the inhibitor or vehicle for 1 hour, followed by stimulation with LPS for 15-30 minutes.

  • Lyse cells: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Determine protein concentration: Use a BCA assay to determine the protein concentration of the lysates.

  • Perform SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Antibody incubation: Block the membrane and incubate with primary antibodies overnight at 4°C. Wash and incubate with HRP-conjugated secondary antibodies.

  • Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

  • Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizing the IRAK4 Signaling Pathway and Experimental Workflows

To aid in understanding the experimental logic, the following diagrams illustrate the IRAK4 signaling pathway and a typical experimental workflow for assessing on-target effects.

IRAK4_Signaling_Pathway cluster_receptor Cell Membrane TLR TLR/IL-1R MyD88 MyD88 TLR->MyD88 Ligand binding IRAK4 IRAK4 MyD88->IRAK4 Recruitment IRAK1 IRAK1 IRAK4->IRAK1 Phosphorylation Inhibitor 4-Methyl-3- (morpholine-4-sulfonyl) benzoic acid Inhibitor->IRAK4 Inhibition TRAF6 TRAF6 IRAK1->TRAF6 TAK1 TAK1 TRAF6->TAK1 IKK IKK Complex TAK1->IKK NFkB NF-κB IKK->NFkB Cytokines Pro-inflammatory Cytokines NFkB->Cytokines Gene transcription

Caption: IRAK4 Signaling Pathway and the point of inhibition.

Experimental_Workflow cluster_cell_culture Cell-Based Assay cluster_analysis Data Analysis start Seed and Differentiate THP-1 Cells pretreat Pre-treat with Inhibitor (Dose-Response) start->pretreat stimulate Stimulate with LPS pretreat->stimulate incubate Incubate stimulate->incubate elisa Measure Cytokine Levels (ELISA) incubate->elisa western Analyze Protein Phosphorylation (Western Blot) incubate->western ic50 Calculate IC50 elisa->ic50

Caption: Workflow for assessing on-target effects of an IRAK4 inhibitor.

References

  • IRAK4 kinase activity controls Toll-like receptor–induced inflammation through the transcription factor IRF5 in primary human monocytes. PubMed Central. [Link]

  • IRAK4 - Wikipedia. Wikipedia. [Link]

  • A critical role for IRAK4 kinase activity in Toll-like receptor–mediated innate immunity. NIH. [Link]

  • Emerging interleukin-1 receptor-associated kinase 4 (IRAK4) inhibitors or degraders as therapeutic agents for autoimmune diseases and cancer. PubMed Central. [Link]

  • Optimization of Nicotinamides as Potent and Selective IRAK4 Inhibitors with Efficacy in a Murine Model of Psoriasis. NIH. [Link]

  • Discovery of IRAK4 Inhibitors BAY1834845 (Zabedosertib) and BAY1830839. ACS Publications. [Link]

  • Potent and Selective Amidopyrazole Inhibitors of IRAK4 That Are Efficacious in a Rodent Model of Inflammation. PubMed Central. [Link]

  • Discovery of IRAK4 Inhibitors BAY1834845 (Zabedosertib) and BAY1830839. PMC. [Link]

  • A highly selective inhibitor of interleukin-1 receptor–associated kinases 1/4 (IRAK-1/4) delineates the distinct signaling roles of IRAK-1/4 and the TAK1 kinase. NIH. [Link]

  • Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Publications. [Link]

  • How can off-target effects of drugs be minimised? Patsnap Synapse. [Link]

  • Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. [Link]

  • Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PMC. [Link]

  • Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. The Institute of Cancer Research. [Link]

  • InhibiScreen Kinase Inhibitor Assay Technical Video. YouTube. [Link]

  • Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology. [Link]

  • What are IRAK4 inhibitors and how do you quickly get the latest development progress? Synapse. [Link]

  • Unraveling Extremely Damaging IRAK4 Variants and Their Potential Implications for IRAK4 Inhibitor Efficacy. PubMed Central. [Link]

  • Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

  • Targeting IRAK4 for Degradation with PROTACs. PMC. [Link]

  • A practical guide for the assay-dependent characterisation of irreversible inhibitors. NIH. [Link]

  • 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S). PubChem. [Link]

  • IRAK4 inhibition: a promising strategy for treating RA joint inflammation and bone erosion. Nature. [Link]

  • 3-(Morpholine-4-sulfonyl)benzoic acid. PubChem. [Link]

  • Discovery of Rigid Linker-Based IRAK4 PROTACs with Improved Metabolic Stability for the Treatment of Inflammatory Diseases. PubMed. [Link]

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Troubleshooting

Technical Support Center: Purification Strategies for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Derivatives

Welcome to the technical support center for the purification of 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid and its derivatives. This guide is designed for researchers, scientists, and drug development professionals t...
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Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common purification challenges. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring a robust and reproducible purification strategy.

Part 1: Troubleshooting Guide - Common Purification Issues & Solutions

This section addresses specific experimental hurdles in a question-and-answer format, providing both immediate solutions and the underlying scientific rationale.

Question 1: My crude 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid derivative has a low and broad melting point after initial synthesis. What are the likely impurities?

Answer: A low and broad melting point is a classic indicator of impurities.[1][2] For this class of compounds, the most probable impurities stem from the synthetic route. Common culprits include:

  • Unreacted Starting Materials: Residual 4-methyl-3-aminobenzoic acid or morpholine-4-sulfonyl chloride.

  • Hydrolysis Products: The sulfonyl chloride starting material can hydrolyze to the corresponding sulfonic acid.

  • Side-Reaction Products: Depending on the reaction conditions, minor isomers or related compounds may form.[3]

A preliminary purity assessment by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is highly recommended to visualize the number of components.[1][4]

Question 2: I'm attempting recrystallization, but my compound "oils out" instead of forming crystals. What's happening and how can I fix it?

Answer: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline lattice.[5] This is often due to the melting point of the impure solid being lower than the boiling point of the chosen solvent or a high concentration of impurities.[5]

Solutions:

  • Re-dissolve and Add More Solvent: Heat the solution to re-dissolve the oil, then add a small amount of additional hot solvent to lower the saturation point. Allow it to cool more slowly.[5]

  • Change the Solvent System: The current solvent may be too nonpolar. For sulfonamides, mixtures like ethanol/water or isopropanol/water are often effective.[5][6]

  • Lower the Crystallization Temperature: After slow cooling to room temperature, try inducing crystallization by cooling the solution in an ice bath.[5]

  • Preliminary Purification: If the crude product is highly impure, a preliminary purification step like column chromatography may be necessary before attempting recrystallization.[5]

Question 3: No crystals are forming even after my solution has cooled completely. What should I do?

Answer: The absence of crystal formation is typically due to either supersaturation or using an excessive amount of solvent.[5]

Solutions:

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask just below the surface of the solution with a glass rod. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[5]

    • Seed Crystals: If you have a small amount of the pure compound, add a single "seed" crystal to the solution to initiate crystallization.[5]

  • Reduce Solvent Volume: If too much solvent was used, you can carefully evaporate some of it to increase the concentration of your compound and then allow it to cool again.

Question 4: My column chromatography separation is poor, with broad peaks and poor resolution. How can I optimize this?

Answer: Poor separation in column chromatography can be due to several factors, including the choice of stationary and mobile phases.

Optimization Strategies:

  • Stationary Phase: Standard silica gel is acidic and can sometimes lead to tailing of basic compounds.[7] While 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid is acidic, its derivatives might have varying properties. If you observe streaking, consider using deactivated silica gel (by adding 1-2% triethylamine to your eluent) or an alternative stationary phase like alumina.[7]

  • Mobile Phase Polarity: A gradient elution, where the mobile phase composition is gradually changed from low to high polarity, can be very effective for separating compounds with different polarities.[8] For example, you could start with a non-polar solvent like hexanes and gradually increase the concentration of a more polar solvent like ethyl acetate.

  • pH Adjustment: For ionizable compounds like these benzoic acid derivatives, the pH of the mobile phase can significantly impact retention and selectivity.[8] Small additions of acetic or formic acid to the mobile phase can improve peak shape and resolution for acidic compounds on silica gel.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose solvent for recrystallizing 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid derivatives?

A1: There is no single "best" solvent, as the ideal choice depends on the specific derivative. However, good starting points for sulfonamides are often polar protic solvents or mixtures thereof.[6] Common and effective solvent systems include ethanol/water, isopropanol/water, and ethyl acetate/hexanes.[6] The goal is to find a solvent or solvent pair in which your compound is highly soluble at elevated temperatures but poorly soluble at room temperature or below.[6]

Q2: How can I assess the purity of my final product?

A2: A combination of methods is recommended for a comprehensive purity assessment:

  • Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of purity.[1][2] Impurities will typically cause a depression and broadening of the melting point range.[2][4]

  • Chromatographic Methods:

    • Thin Layer Chromatography (TLC): A quick and easy way to check for the presence of impurities. A pure compound should ideally show a single spot.[4]

    • High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity. Reverse-phase HPLC with UV detection is a standard method for analyzing benzoic acid derivatives.[1][9]

  • Spectroscopic Methods:

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of your compound and detect the presence of impurities, even at low levels.

    • Mass Spectrometry (MS): Confirms the molecular weight of your compound.[10]

Q3: What are some key safety considerations when working with these compounds and their purification solvents?

A3: Always consult the Safety Data Sheet (SDS) for all chemicals used. General safety precautions include:

  • Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

  • Handle all chemicals in a well-ventilated fume hood.

  • Be aware of the flammability and toxicity of the organic solvents used in chromatography and recrystallization.

  • The parent compound, 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid, has hazard statements indicating it may be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[11][12]

Part 3: Experimental Protocols & Data

Protocol 1: Recrystallization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Derivatives

  • Dissolution: In an Erlenmeyer flask, add the crude solid. Add a minimal amount of a suitable hot solvent (e.g., isopropanol) while stirring and heating until the solid is completely dissolved.[5]

  • Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.[5]

  • Hot Filtration (if charcoal was used): Perform a hot gravity filtration to remove the charcoal or any insoluble impurities. Use pre-heated glassware to prevent premature crystallization.[5]

  • Crystallization: Cover the flask and allow it to cool slowly to room temperature. Crystal formation should be observed.[5]

  • Maximizing Yield: To maximize the yield, place the flask in an ice bath for 15-30 minutes after it has reached room temperature.[5]

  • Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.[5]

  • Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.[5]

  • Drying: Dry the crystals on the filter paper or in a desiccator to remove all traces of solvent.[5]

Protocol 2: Flash Column Chromatography

  • Column Packing: Pack a glass column with silica gel as a slurry in a non-polar solvent (e.g., hexane).

  • Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent, adsorb it onto a small amount of silica gel, and carefully load it onto the top of the packed column.

  • Elution: Begin eluting with a low-polarity solvent system (e.g., 100% hexane). Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate in hexane).

  • Fraction Collection: Collect fractions and monitor the separation using TLC.

  • Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Data Presentation
Technique Solvent/Mobile Phase System Typical Application
RecrystallizationIsopropanol/WaterPurification of solid crude product with moderate purity.
RecrystallizationEthanol/WaterAlternative to isopropanol/water, good for polar compounds.[6]
RecrystallizationEthyl Acetate/HexanesFor less polar derivatives.[6]
Column ChromatographyHexane/Ethyl Acetate GradientSeparation of compounds with different polarities.
Column ChromatographyDichloromethane/Methanol GradientFor more polar compounds that have poor solubility in ethyl acetate.

Part 4: Visualizations

Purification Strategy Workflow

PurificationWorkflow start Crude Product purity_check_1 Assess Purity (TLC, Melting Point) start->purity_check_1 is_pure Is Purity >95%? purity_check_1->is_pure recrystallization Recrystallization is_pure->recrystallization No final_product Pure Product is_pure->final_product Yes purity_check_2 Assess Final Purity (HPLC, NMR, MS) recrystallization->purity_check_2 oiling_out Troubleshoot: 'Oiling Out' recrystallization->oiling_out no_crystals Troubleshoot: No Crystals recrystallization->no_crystals column_chromatography Column Chromatography column_chromatography->purity_check_2 purity_check_2->column_chromatography Further Purification Needed purity_check_2->final_product Purity Acceptable

Caption: A decision-making workflow for purifying 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid derivatives.

References

  • Google Patents. (n.d.).

  • Quora. (2018). How can benzoic acid be tested for purity?. [Link]

  • Introduction Benzoic acid is a preservative that is widely used as a food additive to preserve and extend shelf life in various. (2021, December 31). [Link]

  • YouTube. (2019, January 25). Exp 8 part 2 Purity of benzoic acid. [Link]

  • PubChemLite. (n.d.). 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S). [Link]

  • Recrystallization of Benzoic Acid. (n.d.). [Link]

  • The Recrystallization of Benzoic Acid. (n.d.). [Link]

  • REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. (2020, February 18). [Link]

  • PubChem. (n.d.). 3-(Morpholine-4-sulfonyl)benzoic acid. [Link]

  • European Patent Office. (n.d.). Improved method for the preparation of 4-methylsulfonyl benzoic acid derivatives and intermediates. [Link]

  • Google Patents. (n.d.).

  • National Institutes of Health. (n.d.). Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. [Link]

  • SIELC Technologies. (n.d.). Separation of Benzoic acid, 2-chloro-5-[(phenylamino)sulfonyl]- on Newcrom R1 HPLC column. [Link]

  • PubMed. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. [Link]

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Optimization

Technical Support Center: Navigating the Metabolic Landscape of Morpholine-Containing Compounds

Here is the technical support center for addressing the metabolic instability of morpholine-containing compounds. Welcome to the technical support center for researchers, scientists, and drug development professionals.
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Author: BenchChem Technical Support Team. Date: January 2026

Here is the technical support center for addressing the metabolic instability of morpholine-containing compounds.

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert insights and practical troubleshooting advice for addressing the metabolic instability of morpholine-containing compounds. The morpholine moiety is a valued scaffold in medicinal chemistry, often improving physicochemical properties like aqueous solubility[1]. However, its metabolic fate can be a critical hurdle in drug development. This resource will help you understand, troubleshoot, and mitigate these metabolic challenges.

Section 1: Frequently Asked Questions (FAQs) about Morpholine Metabolism

This section addresses common questions regarding the metabolic stability of the morpholine ring.

Q1: Why is the morpholine ring often considered metabolically stable, yet can still be a liability?

The morpholine ring is generally considered more metabolically stable than its piperidine counterpart[2]. The electron-withdrawing nature of the ether oxygen atom reduces the basicity of the nitrogen and can decrease the susceptibility of adjacent carbon atoms to oxidation by cytochrome P450 (CYP) enzymes[2]. This inherent stability, combined with favorable properties like improved solubility and bioavailability, makes it a "privileged structure" in medicinal chemistry[1][3].

However, it is not metabolically inert[2]. The ring can undergo several metabolic transformations, and in some chemical contexts, these pathways can lead to rapid clearance, rendering a compound unsuitable for further development[4][5]. The overall stability is highly dependent on the substitution pattern and the specific enzymatic environment.

Q2: What are the primary metabolic pathways for morpholine-containing compounds?

The morpholine moiety can be metabolized through several key pathways. Understanding these is the first step in predicting and mitigating instability. The major routes include:

  • Ring Oxidation: Hydroxylation can occur at the carbon atoms alpha (α) or beta (β) to the nitrogen or oxygen atoms. This initial oxidation can be a prelude to ring opening[2][6].

  • N-Oxidation: The nitrogen atom of the morpholine ring can be directly oxidized to form an N-oxide metabolite[2][7].

  • Oxidative N-dealkylation: This involves the cleavage of the bond between the morpholine nitrogen and its substituent[2].

  • Ring Cleavage: A more complex pathway, often initiated by an initial oxidation event, can lead to the opening of the morpholine ring. For example, CYP-mediated oxidation can lead to the formation of an unstable intermediate that rearranges, cleaving a C-N bond to form linear metabolites like 2-(2-aminoethoxy)acetic acid[6][8][9][10].

Q3: Which enzymes are primarily responsible for morpholine metabolism?

The primary drivers of morpholine metabolism are the Cytochrome P450 (CYP) enzymes, a superfamily of heme-containing monooxygenases that are central to drug metabolism[8][10]. Quantum chemical studies and experimental data confirm that CYPs, particularly isoforms like CYP3A4, catalyze key steps such as hydroxylation and subsequent ring cleavage[7][11][12][13]. The reaction often proceeds through a hydrogen atom abstraction and rebound mechanism[11]. While CYPs are dominant, other enzyme systems, such as Flavin-containing Monooxygenases (FMOs), could potentially contribute, particularly to N-oxidation.

Q4: What are the common metabolic "soft spots" on the morpholine ring?

The most susceptible positions for metabolic attack, or "soft spots," are typically the carbon atoms adjacent (alpha) to the nitrogen and oxygen atoms. These positions are activated towards oxidation by CYP enzymes. The specific site of metabolism can be influenced by the steric and electronic environment created by the rest of the molecule. Identifying these soft spots through metabolite identification studies is crucial for designing more stable analogues.

cluster_pathways Major Metabolic Pathways of the Morpholine Moiety Morpholine Parent Compound (Morpholine-containing) N_Oxide N-Oxide Metabolite Morpholine->N_Oxide N-Oxidation (CYPs, FMOs) Hydroxylated Hydroxylated Intermediate (α or β to N/O) Morpholine->Hydroxylated Ring Oxidation (CYPs) Dealkylated N-Dealkylated Metabolite Morpholine->Dealkylated N-Dealkylation (CYPs) Ring_Opened Ring-Opened Metabolite (e.g., Aminoethoxyacetic acid) Hydroxylated->Ring_Opened Ring Cleavage Parent_Core Core Scaffold Dealkylated->Parent_Core

Caption: Major metabolic pathways of the morpholine moiety.

Section 2: Troubleshooting Experimental In Vitro Stability Assays

This section provides practical guidance for common issues encountered during the experimental evaluation of metabolic stability.

Guide 1: My compound shows high clearance in Human Liver Microsomes (HLM). What's next?

Observing high clearance (low stability) in HLM is a common but critical finding. It indicates that your compound is likely a substrate for Phase I metabolic enzymes, primarily CYPs.

Interpreting the Data: High clearance suggests a short predicted in vivo half-life due to hepatic metabolism. This often necessitates structural modifications to improve metabolic stability before proceeding.

Troubleshooting and Next Steps:

  • Confirm the Finding: Repeat the assay to ensure the result is reproducible. Include well-behaved positive control compounds (e.g., midazolam for high clearance, verapamil for moderate clearance) to validate the assay performance[2].

  • Assess Non-Specific Binding: Highly lipophilic compounds can bind non-specifically to the microsomal proteins, leading to an apparent loss of compound that is not due to metabolism. Measure the fraction unbound in microsomes (fu,mic) to correct your clearance values.

  • Identify the Metabolites: Perform a metabolite identification (MetID) study using LC-MS/MS to determine the structure of the major metabolites. This will reveal the metabolic "soft spots."

  • Enzyme Phenotyping: Determine which specific CYP isoforms are responsible for the metabolism (e.g., using recombinant human CYP enzymes or specific chemical inhibitors). Knowing that CYP3A4 is the primary metabolizing enzyme, for example, helps in predicting drug-drug interactions[7][13].

Experimental Protocol: Standard Human Liver Microsomal (HLM) Stability Assay This protocol outlines a typical procedure for assessing metabolic stability.

  • Preparation:

    • Thaw pooled HLM on ice.

    • Prepare a stock solution of your test compound (e.g., 10 mM in DMSO).

    • Prepare a 100 mM phosphate buffer (pH 7.4).

    • Prepare an NADPH regenerating system (containing β-NADP, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) as per the manufacturer's instructions[2].

  • Incubation Procedure:

    • In a 96-well plate, add phosphate buffer.

    • Add HLM to the buffer to achieve a final protein concentration of 0.5-1.0 mg/mL.

    • Add the test compound to achieve a final concentration of 1 µM (ensure final DMSO concentration is <0.5%).

    • Pre-incubate the plate at 37°C for 5-10 minutes with shaking[2].

    • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system[2].

    • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), remove an aliquot of the reaction mixture[2].

    • Immediately terminate the reaction by adding the aliquot to a new plate containing ice-cold acetonitrile with an internal standard[2].

  • Sample Analysis:

    • Seal the termination plate, vortex, and centrifuge to precipitate the microsomal proteins[2].

    • Transfer the supernatant to a new plate for analysis by LC-MS/MS.

    • Quantify the remaining parent compound at each time point relative to the 0-minute sample.

  • Data Analysis:

    • Plot the natural log of the percentage of parent compound remaining versus time.

    • The slope of the initial linear phase of this plot is the rate constant, k.

    • Calculate the half-life (t½) as 0.693/k.

    • Calculate the intrinsic clearance (CLint) using the half-life and incubation parameters.

cluster_workflow Workflow: HLM Metabolic Stability Assay Prep 1. Preparation - Thaw HLM - Prepare Buffers - Prepare NADPH System Incubate 2. Incubation - Combine HLM & Compound - Pre-warm to 37°C Prep->Incubate Initiate 3. Initiate Reaction - Add NADPH System Incubate->Initiate Sample 4. Time-Point Sampling (0, 5, 15, 30, 60 min) Initiate->Sample Terminate 5. Reaction Quench - Ice-cold Acetonitrile - Internal Standard Sample->Terminate Analyze 6. Analysis - Centrifuge - LC-MS/MS of Supernatant Terminate->Analyze Data 7. Data Processing - Calculate t½ - Calculate CLint Analyze->Data

Caption: A typical experimental workflow for an HLM stability assay.

Guide 2: I see conflicting stability data between microsomes and hepatocytes. Why?

This is a common and informative observation. Hepatocytes are intact liver cells and provide a more comprehensive metabolic picture than microsomes, which are subcellular fractions[14][15]. Differences in stability data point to specific metabolic or dispositional processes.

Key Differences:

  • Enzyme Complement: Microsomes are enriched in Phase I enzymes (CYPs, FMOs) but lack most Phase II conjugating enzymes (UGTs, SULTs) and cytosolic enzymes[14]. Hepatocytes contain the full complement of Phase I and Phase II enzymes, as well as transporters[15][16].

  • Cofactors: Cofactors for Phase II reactions must be added to microsomal incubations (if studying Phase II), whereas they are present endogenously in hepatocytes.

  • Cellular Structure: Hepatocytes have an intact cell membrane, including uptake and efflux transporters, which can be rate-limiting for metabolism[15].

Interpreting Conflicting Data:

  • More Stable in Microsomes, Less Stable in Hepatocytes: This strongly suggests that your compound is a substrate for Phase II (conjugation) or cytosolic enzymes that are absent in microsomes[16].

  • Less Stable in Microsomes, More Stable in Hepatocytes: This could indicate that cell permeability is the rate-limiting step. The compound may not be able to efficiently enter the hepatocytes to reach the metabolizing enzymes located in the endoplasmic reticulum[16]. It could also suggest the involvement of efflux transporters pumping the compound out of the cell.

FeatureHuman Liver Microsomes (HLM)Cryopreserved Human Hepatocytes
System Subcellular fraction (ER vesicles)Intact, viable cells
Phase I Enzymes Yes (CYPs, FMOs)Yes
Phase II Enzymes Generally absentYes (UGTs, SULTs, etc.)
Transporters NoYes (Uptake and Efflux)
Primary Use High-throughput screening of Phase I metabolism[14].More comprehensive clearance prediction, studying Phase II metabolism and transport effects[15][17].
Complexity Lower, easier to use.Higher, more resource-intensive[14].

Table 1. Comparison of key features between HLM and hepatocyte in vitro systems.

Guide 3: I am unable to detect any metabolites. What could be the problem?

Failing to detect metabolites despite observing parent compound loss can be frustrating. Several factors could be responsible.

  • Analytical Sensitivity: Your metabolites may be forming at concentrations below the limit of detection (LOD) of your analytical method. Try concentrating the sample or using a more sensitive mass spectrometer.

  • Formation of Reactive Metabolites: The initial metabolite might be chemically unstable and react with cellular components or buffer constituents, forming adducts that are difficult to detect without specific trapping experiments[18]. For example, some homomorpholine compounds have been shown to form unstable thiazolidine adducts with glutathione[18].

  • Unstable Metabolites: The formed metabolites may be unstable under the sample processing or storage conditions, degrading before analysis.

  • Ionization Issues: The metabolites may not ionize well under the LC-MS conditions used for the parent compound. A different ionization mode or source conditions may be required.

  • Cofactor Degradation: In microsomal assays, ensure the NADPH regenerating system is active throughout the incubation. If NADPH is depleted, metabolism will cease prematurely.

Section 3: Strategies for Mitigating Metabolic Instability

Once you have identified metabolic instability as a key issue, the focus shifts to rational drug design to improve the compound's profile.

Strategy 1: Structure-Metabolism Relationship (SMR) Guided Modification

This is the most common approach. Once the metabolic "soft spot" is identified, you can make targeted chemical modifications to block or slow down the metabolic reaction.

  • Steric Hindrance: Introduce a bulky group near the site of metabolism to physically block the enzyme's active site from accessing it.

  • Electronic Deactivation: Replace a hydrogen atom at the metabolic site with an electron-withdrawing group (e.g., fluorine). This can deactivate the C-H bond, making it less susceptible to CYP-mediated hydrogen atom abstraction[19].

  • Conformational Constraint: Lock the molecule into a conformation that is not favorable for binding to the metabolizing enzyme[20].

Strategy 2: Bioisosteric Replacement

Instead of modifying the existing morpholine, you can replace it entirely with a bioisostere—a different functional group with similar steric and electronic properties that is intended to retain biological activity while altering the metabolic profile.

  • Rationale: A well-chosen bioisostere can eliminate the specific metabolic liabilities of the morpholine ring while preserving the key interactions with the biological target[21][22].

  • Examples: Spirocycles, bicyclic systems, or other heterocycles can serve as morpholine bioisosteres, often improving metabolic stability and introducing favorable 3-dimensionality[21][23][24].

Bioisostere ExampleKey PropertiesPotential Advantage
Tetrahydropyran (THP) Removes the basic nitrogen.Eliminates N-oxidation and N-dealkylation pathways. Can improve stability[24].
Spiro-oxetane Introduces sp³ character, rigid.Increases 3-dimensionality, may block access to adjacent metabolic sites[21].
3-Oxa-8-azabicyclo[3.2.1]octane Bridged, conformationally restricted.Presents vectors in different orientations, potentially avoiding metabolic enzyme binding[24].
Thiomorpholine Replaces oxygen with sulfur.Alters electronics and metabolic profile; susceptible to S-oxidation[8].

Table 2. Examples of bioisosteric replacements for the morpholine moiety.

Strategy 3: Deuteration

This strategy involves selectively replacing hydrogen atoms at the site of metabolism with their heavier isotope, deuterium.

  • Mechanism (Kinetic Isotope Effect): The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. Since CYP-mediated oxidation often involves the cleavage of a C-H bond as the rate-limiting step, replacing H with D can significantly slow down the rate of metabolism[25][26]. This is known as the primary kinetic isotope effect.

  • Application: This approach is most effective when a single metabolic pathway involving C-H bond cleavage dominates the compound's clearance. Deuteration can reduce metabolism, potentially improving oral bioavailability and increasing the drug's half-life[27][28]. The key is to place the deuterium atoms precisely at the identified "soft spots."

References

  • Kourounakis, A., Xanthopoulos, D., & Tzara, A. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews. [Link]

  • Combourieu, B., et al. (1998). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1. Applied and Environmental Microbiology. [Link]

  • Trably, F., et al. (1999). Thiomorpholine and morpholine oxidation by a cytochrome P450 in Mycobacterium aurum MO1. Evidence of the intermediates by in situ 1H NMR. Journal of Molecular Catalysis B: Enzymatic. [Link]

  • Kumari, A., & Singh, R. K. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry. [Link]

  • Eawag-BBD. (2012). Morpholine Degradation Pathway. Eawag-Biocatalysis/Biodegradation Database. [Link]

  • Kourounakis, A., et al. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Semantic Scholar. [Link]

  • eCampusOntario Pressbooks. Drug Modifications to Improve Stability. An Introduction to Medicinal Chemistry & Molecular Recognition. [Link]

  • Borsari, C., et al. (2023). Investigation of morpholine isosters for the development of a potent, selective and metabolically stable mTOR kinase inhibitor. European Journal of Medicinal Chemistry. [Link]

  • Kourounakis, A., et al. (2019). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. ResearchGate. [Link]

  • Shaikh, A. R., et al. (2009). Quantum chemical studies for oxidation of morpholine by Cytochrome P450. Journal of Molecular Graphics and Modelling. [Link]

  • CK Isotopes. Synthetic Intermediates for Deuterated Pharmaceuticals. CK Isotopes. [Link]

  • Wong, L. H., et al. (2022). Cytochrome P450-Mediated Metabolism and CYP Inhibition for the Synthetic Peroxide Antimalarial OZ439. ACS Omega. [Link]

  • Patsnap Synapse. (2025). Microsomal vs Hepatocyte Stability: Which One to Choose?. Patsnap. [Link]

  • Pharmaceutical Business Review. (2018). Morpholine Bioisosteres for Drug Design. Pharmaceutical Business Review. [Link]

  • Wen, B., et al. (2014). Reactive metabolite trapping screens and potential pitfalls: bioactivation of a homomorpholine and formation of an unstable thiazolidine adduct. Chemical Research in Toxicology. [Link]

  • Poupin, P., et al. (1998). Degradation of Morpholine by an Environmental Mycobacterium Strain Involves a Cytochrome P-450. Applied and Environmental Microbiology. [Link]

  • Cambridge MedChem Consulting. (2024). Ring Bioisosteres. Cambridge MedChem Consulting. [Link]

  • NEDMDG. (2011). Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability. New England Drug Metabolism Discussion Group. [Link]

  • Singh, S., et al. (2022). Different analytical methods of estimation of morpholine or its derivatives. ResearchGate. [Link]

  • Poupin, P., et al. (1998). Degradation of Morpholine by an EnvironmentalMycobacterium Strain Involves a Cytochrome P-450. Semantic Scholar. [Link]

  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. [Link]

  • Cao, M., et al. (2018). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Molecules. [Link]

  • Sahnoun, R., et al. (2007). Oxidation mechanism in the metabolism of (S)-N-[1-(3-morpholin-4-ylphenyl)ethyl]-3-phenylacrylamide on oxyferryl active site in CYP3A4 Cytochrome: DFT modeling. Journal of Computer-Aided Molecular Design. [Link]

  • Cao, M., et al. (2018). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. PubMed. [Link]

  • Singh, S., et al. (2024). A Minireview on the Morpholine-Ring-Containing U.S. FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis from 2013 to 2023. ChemistrySelect. [Link]

  • Elison, C., et al. (1961). Effect of deuteration of N--CH3 group on potency and enzymatic N-demethylation of morphine. Science. [Link]

  • Foster, A. B. (1984). Deuterium isotope effects in studies of drug metabolism. Trends in Pharmacological Sciences. [Link]

  • Cao, M., et al. (2018). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Semantic Scholar. [Link]

  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Morpholine. HELIX Chromatography. [Link]

  • Di Micco, S., et al. (2022). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience. [Link]

  • Di, L., & Obach, R. S. (2015). Successful and Unsuccessful Prediction of Human Hepatic Clearance for Lead Optimization. Emerging Topics in Life Sciences. [Link]

  • Kumar, S., & S, S. (2021). Drug metabolic stability in early drug discovery to develop potential lead compounds. Drug Metabolism Reviews. [Link]

  • Cyprotex. (n.d.). Hepatocyte Stability. Evotec. [Link]

  • Swain, A., et al. (1991). The microbial degradation of morpholine. ResearchGate. [Link]

  • Singh, S., et al. (2024). A Minireview on the Morpholine-Ring-Containing U.S. FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis from 2013 to 2023. OUCI. [Link]

  • Sahnoun, R., et al. (2007). Oxidation mechanism in the metabolism of (S)-N-[1-(3-morpholin-4-ylphenyl)ethyl]-3-phenylacrylamide on oxyferryl active site in CYP3A4 Cytochrome: DFT modeling. ResearchGate. [Link]

  • Sharma, R., et al. (2018). Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs. ResearchGate. [Link]

  • Charnley, G., & Archer, M. C. (1977). Deuterium isotope effect in the activation of nitrosomorpholine into a bacterial mutagen. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis. [Link]

  • BioIVT. (2024). Suspension Hepatocyte Metabolism Incubation Tips and Best Practices. YouTube. [Link]

  • Wikipedia. (n.d.). Morpholine. Wikipedia. [Link]

Sources

Troubleshooting

Technical Support Center: Assay Development &amp; Troubleshooting for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Welcome to the technical support resource for researchers working with 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and other novel screening hits. This guide is structured as a series of frequently asked questions and...
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Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for researchers working with 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and other novel screening hits. This guide is structured as a series of frequently asked questions and troubleshooting scenarios encountered during the critical phase of hit validation and assay refinement. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to make informed decisions in your experimental design.

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a compound that may emerge as a "hit" from a high-throughput screen (HTS). Without a well-defined biological target, the initial phase of characterization is crucial. This guide provides a systematic approach to validating its activity, diagnosing common problems, and establishing a robust assay for further investigation.

Part 1: Initial Compound Characterization & Handling

This section addresses the foundational steps that must be taken before delving into complex biological assays. Mishandling the compound at this stage is a common source of irreproducible results.

FAQ 1: My compound is not fully dissolving in my aqueous assay buffer. What are the best practices for solubilizing 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid?

Answer:

This is a critical first step. Poor solubility is a leading cause of inaccurate and variable results in screening assays. The structure of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, with its aromatic ring and sulfonyl group, suggests it may have limited aqueous solubility. The carboxylic acid moiety, however, provides a handle for pH-dependent solubility.

Troubleshooting Workflow for Compound Solubility:

  • Start with 100% DMSO: Prepare a high-concentration stock solution, typically 10-50 mM, in 100% dimethyl sulfoxide (DMSO). Ensure the compound is fully dissolved by visual inspection and gentle vortexing. Sonication in a water bath for 5-10 minutes can also be effective.

  • Mind the Final DMSO Concentration: When diluting the stock into your aqueous assay buffer, ensure the final DMSO concentration is consistent across all experiments and ideally below 0.5%. High concentrations of DMSO can directly impact the activity of many biological targets and the integrity of cellular assays.

  • Assess Solubility in Assay Buffer: After diluting your highest concentration stock into the final assay buffer, visually inspect for any precipitation or cloudiness. Let it sit for 30 minutes and inspect again. A simple method to quantify this is to measure the light scattering of the solution at a wavelength outside the absorbance range of the compound (e.g., 600-700 nm) before and after a centrifugation step to pellet any precipitate.

  • Consider pH Modification: The carboxylic acid group on your compound (pKa likely around 3-4) means its charge state and solubility will be highly dependent on pH. If your assay can tolerate it, increasing the pH of the buffer to >5 will deprotonate the carboxylate, making it more soluble in aqueous solutions.

  • Explore Alternative Solvents: If DMSO proves problematic, consider other organic solvents like ethanol or methanol for your stock, but always validate their compatibility with your specific assay.

The following diagram illustrates a decision-making workflow for addressing solubility issues.

G A Prepare 10-50 mM Stock in 100% DMSO B Dilute to Highest Assay Concentration in Aqueous Buffer (Final DMSO <0.5%) A->B C Visually Inspect for Precipitation (Time 0 and 30 min) B->C D Is Solution Clear? C->D E Proceed with Assay D->E Yes F Troubleshoot Solubility D->F No G Option 1: Lower Stock Conc. or Test Alternative Solvents (e.g., Ethanol) F->G H Option 2: Modify Buffer pH (if assay tolerates) F->H I Option 3: Add Solubilizing Agents (e.g., BSA, Pluronic F-68) - Use with Caution F->I G A Start: Inconsistent IC50 Values Observed B Check Reagent Stability & Prep (Enzyme, Substrate, Compound) A->B D Check Assay Timing (Incubation, Read Times) A->D F Check Environmental Factors (Plate Type, Temp, Evaporation) A->F C Are reagents freshly prepared? Are stock concentrations verified? B->C C->D Yes H Systematically Optimize One Parameter at a Time C->H No E Is the reaction in the linear range? Is pre-incubation time with inhibitor controlled? D->E E->F Yes E->H No G Is there an 'edge effect' on plates? Is temperature uniform? F->G G->H No I Re-establish Baseline with Consistent Protocols G->I Yes

Optimization

dealing with aggregation of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in assays

An essential aspect of early-stage drug discovery is the identification and characterization of potential lead compounds. However, a significant challenge in this process is the phenomenon of small molecule aggregation,...
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Author: BenchChem Technical Support Team. Date: January 2026

An essential aspect of early-stage drug discovery is the identification and characterization of potential lead compounds. However, a significant challenge in this process is the phenomenon of small molecule aggregation, which can lead to misleading assay results and the costly pursuit of non-viable candidates. This guide provides a comprehensive technical support center for researchers encountering potential aggregation issues with 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, a compound whose specific aggregation properties are not widely documented.

Given the novelty of this compound, this guide is built upon the foundational principles of small molecule aggregation, drawing insights from the behavior of its constituent chemical moieties: a benzoic acid core, a sulfonamide linker, and a morpholine group. By understanding these general principles, researchers can effectively troubleshoot and mitigate aggregation-related artifacts in their assays.

Part 1: Understanding the Potential for Aggregation

This section addresses the fundamental questions regarding why and how 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid might aggregate in aqueous assay conditions.

FAQ 1: What are the structural features of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid that might contribute to aggregation?

The propensity of a small molecule to aggregate is influenced by its physicochemical properties, which are in turn determined by its structure. Let's break down the key components of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid:

  • Benzoic Acid Core : The aromatic ring of the benzoic acid moiety can participate in hydrophobic and π-π stacking interactions, which are common drivers of self-assembly and aggregation. Studies have shown that some benzoic acid derivatives can induce protein aggregation[1][2].

  • Sulfonamide Group : The sulfonamide linker (-SO₂NH-) is capable of forming strong hydrogen bonds, which can contribute to the formation of intermolecular networks and drive aggregation[3][4].

  • Morpholine Ring : The morpholine group is often incorporated into drug candidates to improve their pharmacokinetic properties, such as solubility and membrane permeability[5][6][7]. The nitrogen atom in the morpholine ring is basic, and its pKa is close to physiological pH, which can enhance aqueous solubility[6][8][9]. While this group generally promotes solubility, the overall behavior of the molecule will depend on the interplay of all its structural features.

FAQ 2: What are the consequences of compound aggregation in my assays?

Small molecule aggregation can lead to a variety of assay artifacts, most notably false-positive results in high-throughput screening (HTS) campaigns[10][11][12][13]. Aggregates, which can form colloidal particles, can non-specifically inhibit enzymes and other proteins through a variety of mechanisms, including:

  • Enzyme Adsorption : Protein molecules can adsorb to the surface of the colloidal aggregates, leading to denaturation and loss of function.

  • Substrate Sequestration : Aggregates can sequester the assay substrate, making it unavailable to the enzyme.

  • Direct Interference : The aggregates themselves can interfere with the assay signal, for example, by scattering light in optical assays.

If not identified and addressed, these aggregation-based artifacts can lead to the misinterpretation of structure-activity relationships (SAR) and the wasteful allocation of resources to compounds that lack true, specific activity.[11][14][15]

Part 2: A Guide to Detecting Aggregation

Confirming whether your compound is aggregating is a critical first step in troubleshooting your experiments. This section provides a workflow and detailed protocols for common aggregation detection methods.

Troubleshooting Guide: A Decision-Making Workflow for Suspected Aggregation

If you are observing inconsistent or unexpected assay results, this decision tree can help you determine if aggregation is a likely culprit.

Aggregation_Troubleshooting start Inconsistent or Unexpected Assay Results? check_detergent Is the activity sensitive to non-ionic detergents (e.g., 0.01% Triton X-100)? start->check_detergent check_protein_conc Does the IC50 change with enzyme concentration? check_detergent->check_protein_conc Yes aggregation_unlikely Aggregation is Unlikely. Consider other assay artifacts. check_detergent->aggregation_unlikely No dls_analysis Perform Dynamic Light Scattering (DLS) Analysis check_protein_conc->dls_analysis Yes check_protein_conc->aggregation_unlikely No aggregation_likely Aggregation is Likely dls_analysis->aggregation_likely

Caption: A decision-making workflow for troubleshooting suspected compound aggregation.

Protocol 1: Dynamic Light Scattering (DLS) for Direct Detection of Aggregates

Dynamic Light Scattering (DLS) is a powerful biophysical technique for detecting the presence and size of particles in a solution.[16][17][18] It is highly sensitive to the presence of even small amounts of aggregated material[16][19].

Step-by-Step Methodology:

  • Sample Preparation :

    • Prepare a stock solution of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in 100% DMSO.

    • Serially dilute the compound in your assay buffer to a range of concentrations above and below the concentration at which you observe activity. Ensure the final DMSO concentration is consistent across all samples and does not exceed 1-2%.

    • Include a buffer-only control and a buffer with DMSO control.

  • Instrument Setup :

    • Turn on the DLS instrument at least 30 minutes before use to allow the laser to stabilize.

    • Set the measurement temperature to match your assay conditions.

  • Measurement :

    • Carefully transfer your samples to a clean, dust-free cuvette or multi-well plate.

    • Place the sample in the instrument and allow it to equilibrate for 2-5 minutes.

    • Perform the DLS measurement according to the instrument's software instructions.

  • Data Analysis :

    • Analyze the correlation function to determine the size distribution of particles in your sample.

    • Look for the appearance of larger species (typically >100 nm in diameter) as the compound concentration increases. This is indicative of aggregation.[20]

    • The Polydispersity Index (PDI) can also be informative; a higher PDI suggests a more heterogeneous sample, which can be a sign of aggregation.[18]

Table 1: Interpretation of DLS Results

ParameterIndication of No AggregationIndication of Aggregation
Particle Size (Diameter) A single, monomodal peak at a small size (<10 nm)Appearance of a second, larger peak (>100 nm), or a shift to a larger average particle size
Polydispersity Index (PDI) Low PDI (<0.2)High PDI (>0.5)
Scattering Intensity Low and stableHigh and/or fluctuating
Protocol 2: Enzymatic Counter-Screen for Aggregation

A well-established method to identify aggregating compounds is to test their activity against a "promiscuous" enzyme that is known to be inhibited by aggregators, such as AmpC β-lactamase.[11] The key to this assay is to test for inhibition in the presence and absence of a non-ionic detergent.

Step-by-Step Methodology:

  • Reagent Preparation :

    • Prepare a solution of AmpC β-lactamase in a suitable buffer (e.g., 50 mM potassium phosphate, pH 7.0).

    • Prepare a solution of a chromogenic substrate for AmpC, such as nitrocefin.

    • Prepare two sets of serial dilutions of your compound in the assay buffer: one with and one without 0.01% (v/v) Triton X-100.

  • Assay Procedure :

    • In a microplate, add the compound dilutions.

    • Add the AmpC β-lactamase solution and incubate for 5-10 minutes at room temperature.

    • Initiate the reaction by adding the nitrocefin solution.

    • Monitor the change in absorbance over time at the appropriate wavelength for the substrate (e.g., 482 nm for nitrocefin).

  • Data Analysis :

    • Calculate the rate of reaction for each compound concentration, with and without detergent.

    • Plot the percent inhibition versus compound concentration and determine the IC50 value for each condition.

    • A significant rightward shift (increase) in the IC50 value in the presence of detergent is a strong indicator that the compound is an aggregator.[11]

Part 3: Strategies for Mitigating and Preventing Aggregation

If you have confirmed that your compound is aggregating, there are several strategies you can employ to mitigate its effects and obtain more reliable assay data.

Troubleshooting Guide: A Workflow for Managing Aggregating Compounds

Mitigation_Workflow start Compound Confirmed as an Aggregator add_detergent Incorporate a non-ionic detergent (e.g., 0.01% Triton X-100) into the assay buffer. start->add_detergent optimize_buffer Optimize buffer conditions (pH, ionic strength). add_detergent->optimize_buffer use_cyclodextrin Consider the use of cyclodextrins to enhance solubility. optimize_buffer->use_cyclodextrin retest Re-evaluate compound activity. use_cyclodextrin->retest activity_retained True activity is likely. Proceed with caution and further characterization. retest->activity_retained Activity Retained activity_lost Original activity was likely an artifact of aggregation. retest->activity_lost Activity Lost

Caption: A workflow for mitigating the effects of compound aggregation in assays.

In-Depth Mitigation Strategies

  • The Use of Detergents : Non-ionic detergents, such as Triton X-100 and Tween-80, are commonly used to prevent the formation of colloidal aggregates.[11][21] These detergents work by forming micelles that can sequester the aggregating compound, preventing its self-assembly. It is important to use detergents at a concentration above their critical micelle concentration (CMC) but low enough to not interfere with the assay components. A common starting point is 0.01% (v/v) Triton X-100.[11] However, it's important to note that not all aggregates are sensitive to detergents.[22]

    Table 2: Common Non-Ionic Detergents for Aggregation Mitigation

DetergentTypical Working ConcentrationCritical Micelle Concentration (CMC)
Triton X-100 0.005% - 0.1% (v/v)~0.015% (v/v)
Tween-20 0.005% - 0.1% (v/v)~0.006% (v/v)
Tween-80 0.005% - 0.1% (v/v)~0.0013% (v/v)

  • The Use of Cyclodextrins : Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their central cavity, thereby increasing their solubility and preventing aggregation.[23] They can be particularly useful for compounds that are not responsive to detergents. However, it is important to be aware that in some contexts, cyclodextrins themselves can promote protein aggregation, so careful validation is required.[24] The "artificial chaperone" approach involves using a detergent to solubilize the compound and then adding a cyclodextrin to strip the detergent away, allowing for proper interaction with the target protein.[23][25]

  • Optimization of Assay Buffer Conditions : The aggregation of small molecules can be highly sensitive to the composition of the assay buffer.[26][27][28][29]

    • pH : The ionization state of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid will be pH-dependent due to the carboxylic acid and morpholine groups. Altering the pH may change the compound's charge and solubility, thus affecting its aggregation propensity.

    • Ionic Strength : Increasing the ionic strength of the buffer can sometimes suppress aggregation by shielding electrostatic interactions. However, in other cases, high salt concentrations can promote aggregation through "salting out" effects.

    • Buffer Species : Different buffer salts can have varying effects on compound stability.[27][28][30] It may be beneficial to screen a panel of buffers (e.g., phosphate, Tris, HEPES) to identify conditions that minimize aggregation.

  • Best Practices for Compound Handling and Storage : Proper handling of compound stock solutions is crucial to prevent precipitation and aggregation.[31]

    • DMSO Stocks : Ensure that compounds are fully dissolved in high-quality, anhydrous DMSO.

    • Freeze-Thaw Cycles : Minimize the number of freeze-thaw cycles for your stock solutions, as this can promote precipitation. Aliquoting stocks is recommended.[31]

    • Solubility Limits : Be mindful of the solubility limit of your compound in the assay buffer. Working at concentrations well below the solubility limit can help to avoid aggregation.

Part 4: Advanced Characterization Techniques

For a more in-depth understanding of the aggregation behavior of your compound, several advanced techniques can be employed.

FAQ 3: What are some other methods to study compound aggregation?

  • Nuclear Magnetic Resonance (NMR) Spectroscopy : NMR can be a powerful tool for detecting aggregation.[22][32] The formation of aggregates leads to a significant increase in the effective molecular weight of the compound, which can be observed as a broadening of the peaks in the NMR spectrum.[22]

  • Surface Plasmon Resonance (SPR) : SPR can be used to differentiate between true binding events and non-specific interactions caused by aggregation. Aggregating compounds often exhibit atypical sensorgrams that are not characteristic of a 1:1 binding model.[20]

By systematically applying the troubleshooting workflows, protocols, and mitigation strategies outlined in this guide, researchers can confidently identify and address potential aggregation issues with 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and other novel compounds, ensuring the integrity of their assay data and the successful progression of their drug discovery projects.

References

  • Assay Interference by Aggregation. (2017). In Assay Guidance Manual. National Center for Biotechnology Information. Retrieved from [Link]

  • MagHelix™ Dynamic Light Scattering (DLS). (n.d.). Creative Biostructure. Retrieved from [Link]

  • A Method for Identifying Small-Molecule Aggregators Using Photonic Crystal Biosensor Microplates. (2011). Analytical Biochemistry, 417(1), 1-10. Retrieved from [Link]

  • Structural basis for cyclodextrins' suppression of human growth hormone aggregation. (2005). Protein Science, 14(3), 753-760. Retrieved from [Link]

  • Addressing Compound Reactivity and Aggregation Assay Interferences: Case Studies of Biochemical High-Throughput Screening Campaigns Benefiting from the National Institutes of Health Assay Guidance Manual Guidelines. (2021). SLAS Discovery, 26(10), 1280-1290. Retrieved from [Link]

  • Detection of Small-Molecule Aggregation with High-Throughput Microplate Biophysical Methods. (2020). Current Protocols in Chemical Biology, 12(1), e78. Retrieved from [Link]

  • Dynamic light scattering: a practical guide and applications in biomedical sciences. (2016). Biophysical Reviews, 8(3), 245-257. Retrieved from [Link]

  • Assay Interference by Aggregation. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Dynamic Light Scattering (DLS). (n.d.). Unchained Labs. Retrieved from [Link]

  • Studies on New Activities of Enantiomers of 2-(2-Hydroxypropanamido) Benzoic Acid: Antiplatelet Aggregation and Antithrombosis. (2017). PLoS ONE, 12(1), e0169383. Retrieved from [Link]

  • Compound Aggregation in Drug Discovery: Implementing a Practical NMR Assay for Medicinal Chemists. (2013). Journal of Medicinal Chemistry, 56(15), 6097-6104. Retrieved from [Link]

  • Food Additives Benzoic Acid and its Methyl and Propyl Parahydroxy Derivatives Aggregate Proteins. (2021). ACS Food Science & Technology, 1(4), 629-638. Retrieved from [Link]

  • Flagging Problematic Compounds in Drug Discovery. (2021). NMX Research and Solutions. Retrieved from [Link]

  • An Aggregation Advisor for Ligand Discovery. (2012). Journal of Medicinal Chemistry, 55(15), 6562-6570. Retrieved from [Link]

  • Artificial Chaperones: Protein Refolding via Sequential Use of Detergent and Cyclodextrin. (1996). Journal of the American Chemical Society, 118(13), 3049-3050. Retrieved from [Link]

  • Description and names of the tested benzoic acid derivatives. (n.d.). ResearchGate. Retrieved from [Link]

  • Aggregation by DLS. (n.d.). Novatia, LLC. Retrieved from [Link]

  • Addressing Compound Reactivity and Aggregation Assay Interferences: Case Studies of Biochemical High-Throughput Screening Campaigns Benefiting from the National Institutes of Health Assay Guidance Manual Guidelines. (2021). ResearchGate. Retrieved from [Link]

  • Combating small molecule aggregation with machine learning. (2021). arXiv. Retrieved from [Link]

  • Biological Evaluation and In Silico Study of Benzoic Acid Derivatives from Bjerkandera adusta Targeting Proteostasis Network Modules. (2021). Molecules, 26(16), 4991. Retrieved from [Link]

  • Chemistry and physical properties of sulfamide and its derivatives: proton conducting materials. (2003). Journal of Materials Chemistry, 13(8), 1847-1856. Retrieved from [Link]

  • Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. (2020). RSC Advances, 10(61), 37046-37059. Retrieved from [Link]

  • Best Practices in Compound Management for Preserving Compound Integrity and Accurately Providing Samples for Assays. (2010). Journal of Biomolecular Screening, 15(3), 239-251. Retrieved from [Link]

  • Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations. (2022). Journal of Molecular Structure, 1262, 133031. Retrieved from [Link]

  • Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). ACS Chemical Neuroscience, 12(15), 2686-2708. Retrieved from [Link]

  • Basic physicochemical properties of sulfonamides. (n.d.). ResearchGate. Retrieved from [Link]

  • Structures and physico-chemical properties of the sulfonamide antibiotics under investigation. (n.d.). ResearchGate. Retrieved from [Link]

  • Impact of Initial Aggregate Level on Aggregation Potential of Monoclonal Antibodies in Different Buffer Systems. (2025). Pharmaceutical Research. Retrieved from [Link]

  • Effect of Buffer Species on the Unfolding and the Aggregation of Humanized IgG. (2009). Pharmaceutical Research, 26(3), 711-720. Retrieved from [Link]

  • Impact of Initial Aggregate Level on Aggregation Potential of Monoclonal Antibodies in Different Buffer Systems. (2025). ResearchGate. Retrieved from [Link]

  • Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). ACS Chemical Neuroscience, 12(15), 2686-2708. Retrieved from [Link]

  • Detection of Small‐Molecule Aggregation with High‐Throughput Microplate Biophysical Methods. (2020). ResearchGate. Retrieved from [Link]

  • Morpholine. (n.d.). Wikipedia. Retrieved from [Link]

  • Cyclodextrins promote protein aggregation posing risks for therapeutic applications. (2009). Biochemical and Biophysical Research Communications, 386(3), 526-531. Retrieved from [Link]

  • Advances in high throughput screening of aggregation, stability and viscosity. (2018). YouTube. Retrieved from [Link]

  • Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). (2023). ResearchGate. Retrieved from [Link]

  • Morpholine. (2022). Sciencemadness Wiki. Retrieved from [Link]

  • Unraveling the Microscopic Mechanism of Molecular Ion Interaction with Monoclonal Antibodies: Impact on Protein Aggregation. (2021). The Journal of Physical Chemistry B, 125(29), 8011-8021. Retrieved from [Link]

  • High-throughput screening identifies small molecule inhibitors of molecular chaperones. (2012). Current Pharmaceutical Design, 18(20), 2899-2906. Retrieved from [Link]

  • Impact of Buffer, Protein Concentration and Sucrose Addition on the Aggregation and Particle Formation during Freezing and Thawing. (2018). Journal of Pharmaceutical Sciences, 107(1), 169-179. Retrieved from [Link]

  • 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S). (n.d.). PubChem. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Welcome to the technical support resource for the synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, fie...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for the synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-tested insights into optimizing this synthesis, troubleshooting common issues, and understanding the underlying chemical principles to improve yield and purity.

Introduction: Navigating the Synthesis

The synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid is a two-step process that, while conceptually straightforward, presents several practical challenges that can significantly impact yield and purity. The core of the synthesis involves the formation of a highly reactive sulfonyl chloride intermediate, followed by its reaction with morpholine. The primary obstacle is the moisture sensitivity of the sulfonyl chloride, which readily hydrolyzes to the corresponding sulfonic acid, a common and often difficult-to-remove impurity.[1][2][3]

This guide provides a validated protocol and a comprehensive troubleshooting framework to help you navigate these challenges effectively.

Recommended Synthetic Protocol

This protocol outlines a reliable method for the synthesis, starting from 4-methylbenzoic acid. It is designed to minimize common pitfalls and serve as a baseline for optimization.

Step 1: Synthesis of 4-Methyl-3-(chlorosulfonyl)benzoic Acid (Intermediate)

Principle: This step involves the electrophilic aromatic substitution (chlorosulfonation) of 4-methylbenzoic acid. Chlorosulfonic acid acts as both the reagent and the solvent. The methyl group is an ortho-, para-director, and the carboxylic acid is a meta-director. The sulfonation occurs at the position ortho to the methyl group and meta to the carboxylic acid.

Protocol:

  • Setup: In a fume hood, equip a three-neck round-bottom flask with a dropping funnel, a magnetic stirrer, and a gas outlet connected to a gas trap (e.g., a bubbler with a dilute sodium hydroxide solution) to neutralize the evolving HCl gas.

  • Reagent Addition: Cool the flask in an ice-water bath (0-5 °C). To the flask, add 4-methylbenzoic acid (1.0 eq).

  • Chlorosulfonation: Slowly add chlorosulfonic acid (approx. 5.0 eq) via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC/HPLC analysis indicates the consumption of the starting material.

  • Work-up: Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring. The sulfonyl chloride intermediate, being poorly soluble in water, will precipitate.[4]

  • Isolation: Filter the resulting solid precipitate, wash thoroughly with cold deionized water until the washings are neutral (to remove excess acid), and dry under vacuum. The crude 4-methyl-3-(chlorosulfonyl)benzoic acid should be used immediately in the next step due to its high moisture sensitivity.

Step 2: Synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

Principle: This step is a nucleophilic substitution reaction where the secondary amine (morpholine) attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride ion to form the stable sulfonamide bond. A non-nucleophilic base is used to quench the HCl generated in situ, preventing the formation of morpholine hydrochloride salt and driving the reaction to completion.

Protocol:

  • Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve the crude 4-methyl-3-(chlorosulfonyl)benzoic acid (1.0 eq) from Step 1 in a suitable anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM)).

  • Reagent Addition: To this solution, add morpholine (1.2 eq) followed by the slow, dropwise addition of a non-nucleophilic base such as Diisopropylethylamine (DIPEA) (1.5 eq) or triethylamine (TEA). Maintain the temperature at 0-5 °C during addition. A similar reaction for a related benzoic acid derivative specifies using DIPEA in THF, which has been shown to be effective.[5]

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up:

    • Once the reaction is complete, pour the mixture into water.

    • Acidify the aqueous layer to pH 1-2 with a dilute strong acid (e.g., 1N HCl). This will protonate the carboxylic acid, causing the final product to precipitate.

    • Wash the aqueous layer with an organic solvent like ethyl acetate to remove any non-acidic organic impurities.

  • Isolation & Purification:

    • Collect the precipitated solid by filtration.

    • Wash the solid with cold water to remove any remaining salts.

    • Dry the product under vacuum. If further purification is needed, recrystallization from a suitable solvent system (e.g., methanol/water or ethanol) can be performed.

Troubleshooting Guide (Q&A Format)

This section addresses specific problems you may encounter during the synthesis.

Diagram: Synthetic Workflow

Synthesis_Workflow cluster_0 Step 1: Chlorosulfonation cluster_1 Step 2: Sulfonamidation A 4-Methylbenzoic Acid B 4-Methyl-3-(chlorosulfonyl)benzoic Acid A->B  Chlorosulfonic Acid, 0°C to RT   C 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid B->C  Morpholine, Base (DIPEA), Anhydrous THF  

Caption: Overall synthetic route to the target compound.

Q1: My overall yield is very low. What are the most likely causes?

A1: Low overall yield is the most common issue and can stem from problems in either synthetic step.

  • Cause 1: Hydrolysis of the Sulfonyl Chloride Intermediate. This is the primary culprit. The sulfonyl chloride is highly reactive towards water.[1][3] Any moisture present during its formation, work-up, storage, or in the subsequent reaction with morpholine will convert it to the unreactive 4-methyl-3-sulfonic acid benzoic acid.

    • Solution: Ensure all glassware for Step 2 is oven- or flame-dried. Use anhydrous solvents and run the reaction under an inert atmosphere (N2 or Ar). Use the sulfonyl chloride intermediate immediately after isolation and drying.

  • Cause 2: Incomplete Chlorosulfonation (Step 1). If the first step does not go to completion, you will carry unreacted starting material into the second step, lowering the maximum possible yield.

    • Solution: Ensure sufficient reaction time and an adequate excess of chlorosulfonic acid. Monitor the reaction by taking a small aliquot, carefully quenching it in ice water, extracting it, and analyzing by TLC or ¹H NMR to confirm the disappearance of the starting material.

  • Cause 3: Inefficient Reaction with Morpholine (Step 2). While morpholine is a good nucleophile, suboptimal conditions can lead to an incomplete reaction.

    • Solution: Ensure at least a slight excess of morpholine (1.1-1.2 eq) is used. The choice of base is critical; a non-nucleophilic amine base like DIPEA or TEA is preferred to scavenge HCl without competing with morpholine. Some weakly basic amines can react too slowly, allowing hydrolysis to become a significant side reaction.[6]

Q2: I see a significant amount of a polar, water-soluble byproduct that I believe is the sulfonic acid. How can I prevent its formation?

A2: The formation of 4-methyl-3-sulfonic acid benzoic acid is a direct result of sulfonyl chloride hydrolysis. Prevention is key.

  • Strict Anhydrous Conditions: As detailed in A1, this cannot be overemphasized. The kinetics of hydrolysis of sulfonyl chlorides in aqueous systems are well-studied and can be rapid, especially under neutral or basic conditions.[2][7]

  • Temperature Control during Work-up (Step 1): When quenching the chlorosulfonation reaction, do so slowly onto a large excess of crushed ice. This keeps the temperature low, minimizing the rate of hydrolysis while precipitating the desired sulfonyl chloride.

  • Solvent Choice (Step 2): Use high-purity, anhydrous aprotic solvents like THF, DCM, or acetonitrile. Avoid protic solvents like alcohols, which can react with the sulfonyl chloride to form sulfonate esters.

Q3: The reaction with morpholine seems to stall and never reaches completion. Why?

A3: A stalled reaction typically points to an issue with the reactants or the reaction environment.

  • Cause 1: Deactivation of Morpholine. As the reaction proceeds, one equivalent of HCl is produced for every equivalent of sulfonamide formed. If there is no base, or an insufficient amount of base, the HCl will protonate the morpholine, forming morpholine hydrochloride. This salt is not nucleophilic and will not react with the sulfonyl chloride.

    • Solution: Use at least 1.1 equivalents of a suitable base (DIPEA or TEA are recommended) to neutralize the HCl as it forms. Using 1.5 equivalents can help ensure the reaction medium remains basic.

  • Cause 2: Poor Quality Sulfonyl Chloride. If the intermediate from Step 1 was not properly dried or was stored for too long, a significant portion may have already hydrolyzed. You are essentially starting Step 2 with less active reagent than you think.

    • Solution: Use the sulfonyl chloride immediately after preparation and drying. A quick quality check (e.g., melting point or a rapid ¹H NMR) can be informative if you suspect degradation.

Q4: My final product is difficult to purify. What are the common impurities and how can I remove them?

A4: The main impurities are typically the sulfonic acid hydrolysis product and unreacted starting materials.

  • Impurity 1: 4-methyl-3-sulfonic acid benzoic acid. This is the most common and challenging impurity due to its similar acidic nature and polarity to the final product.

    • Removal Strategy: Since both are carboxylic acids, separation by simple acid-base extraction is not feasible. The best approach is prevention. If it does form, careful recrystallization might be effective. A solvent system where the desired product has lower solubility than the sulfonic acid impurity at low temperatures is required. Alternatively, preparative HPLC may be necessary for high-purity samples.

  • Impurity 2: Morpholine/Base Hydrochloride Salts. These salts are formed during the reaction.

    • Removal Strategy: These are generally water-soluble and should be effectively removed during the acidic work-up and subsequent washing of the precipitated product with cold water.

Table 1: Troubleshooting Summary
Observed Problem Potential Cause Recommended Solution
Low Overall Yield 1. Hydrolysis of sulfonyl chloride.Implement strict anhydrous conditions; use fresh intermediate.
2. Incomplete chlorosulfonation.Increase reaction time for Step 1; monitor by TLC/NMR.
3. Inefficient sulfonamidation.Use a slight excess of morpholine and a non-nucleophilic base.
Reaction Stalls 1. In-situ protonation of morpholine.Add at least 1.1 eq of a base like DIPEA or TEA.
2. Degraded sulfonyl chloride.Use the intermediate immediately after preparation.
Purification Issues 1. Presence of sulfonic acid byproduct.Prevent hydrolysis; attempt careful recrystallization.
2. Salt impurities.Ensure thorough washing with cold water after acidic work-up.

Frequently Asked Questions (FAQs)

Q: Why is DIPEA or TEA recommended as the base over something like pyridine or sodium hydroxide?

A: The choice of base is critical.

  • DIPEA/TEA: These are non-nucleophilic, sterically hindered tertiary amines. Their sole purpose is to act as an acid scavenger for the HCl produced. They will not compete with morpholine by attacking the sulfonyl chloride.

  • Pyridine: Pyridine can be used and often serves as both a base and a solvent. It can, however, act as a nucleophilic catalyst, forming a reactive pyridinium-sulfonyl intermediate. While sometimes effective, it can lead to different side products.

  • Hydroxides (NaOH, KOH): These are strong nucleophiles and will rapidly hydrolyze the sulfonyl chloride, drastically reducing the yield of the desired sulfonamide.[7] They should be avoided in the reaction mixture itself but are used in work-up.

Q: How critical is temperature control during the chlorosulfonation step?

A: Very critical. The initial addition of chlorosulfonic acid is highly exothermic. Running the addition at 0-5 °C prevents thermal degradation of the starting material and reduces the formation of unwanted regioisomers or polysulfonated byproducts. Allowing the reaction to proceed at room temperature after the initial exotherm subsides ensures a reasonable reaction rate.

Q: Can I protect the carboxylic acid group before performing the synthesis?

A: Yes, this is a valid alternative strategy. Converting the carboxylic acid to a methyl or ethyl ester before the chlorosulfonation can sometimes lead to a cleaner reaction and easier purification.[8] The ester can then be hydrolyzed back to the carboxylic acid as a final step after the sulfonamide has been formed. However, this adds two steps (esterification and saponification) to the overall synthesis, which may not be desirable. The direct protocol provided is often sufficient if care is taken.

Q: What is the best way to monitor the progress of the sulfonamidation reaction?

A: Thin-Layer Chromatography (TLC) is a fast and effective method. Use a mobile phase like ethyl acetate/hexanes with a small amount of acetic acid (e.g., 1%) to ensure the carboxylic acid spots are well-defined. The product will be more polar than the starting sulfonyl chloride. For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal, as it can track the disappearance of the starting material and the appearance of the product mass peak simultaneously.

Diagram: Troubleshooting Decision Tree

Troubleshooting_Tree Start Low Yield or Impure Product Check_Step2_Conditions Were Step 2 conditions strictly anhydrous? Start->Check_Step2_Conditions Check_Intermediate_Quality Was the sulfonyl chloride used immediately? Check_Step2_Conditions->Check_Intermediate_Quality Yes Solution_Anhydrous Solution: Dry glassware/solvents. Use inert atmosphere. Check_Step2_Conditions->Solution_Anhydrous No Check_Base Was sufficient non-nucleophilic base used? Check_Intermediate_Quality->Check_Base Yes Solution_Fresh_Intermediate Solution: Do not store the intermediate. Use immediately. Check_Intermediate_Quality->Solution_Fresh_Intermediate No Check_Step1_Completion Was Step 1 reaction completion confirmed? Check_Base->Check_Step1_Completion Yes Solution_Base Solution: Use 1.1-1.5 eq of DIPEA or TEA. Check_Base->Solution_Base No Solution_Monitor_Step1 Solution: Monitor Step 1 by TLC/NMR before work-up. Check_Step1_Completion->Solution_Monitor_Step1 No

Caption: A decision tree for troubleshooting common synthesis issues.

References

  • King, J. F.; Loosmore, S. M. Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society. URL: [Link]

  • Robertson, R. E. Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry. URL: [Link]

  • Google Patents. PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES.

  • Gnedin, B. G., et al. Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. Journal of Organic Chemistry USSR. URL: [Link]

  • Moody, T. S., et al. Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. Organic Process Research & Development. URL: [Link]

  • PrepChem. Synthesis of 4-(4-morpholinylsulfonyl)-benzoic acid. URL: [Link]

  • Bansal, G., et al. Synthesis of Morpholine Containing Sulfonamides: Introduction of Morpholine Moiety on Amine Functional Group. ResearchGate. URL: [Link]

Sources

Optimization

Technical Support Center: Scale-up Synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the scale-up synthesis of 4-Methyl-3-(morpho...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the scale-up synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. As Senior Application Scientists, we focus on the underlying chemical principles to empower you to overcome common challenges in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and what are the key steps?

A1: The most prevalent synthetic pathway involves a two-step process:

  • Chlorosulfonylation of 4-methylbenzoic acid: This is an electrophilic aromatic substitution where 4-methylbenzoic acid is reacted with an excess of chlorosulfonic acid to form the intermediate, 4-methyl-3-(chlorosulfonyl)benzoic acid.[1]

  • Sulfonamide formation: The resulting sulfonyl chloride is then reacted with morpholine in the presence of a base to yield the final product, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.[2][3]

Q2: What are the critical safety precautions to consider during the chlorosulfonylation step?

A2: Chlorosulfonic acid is a highly corrosive and moisture-sensitive reagent.[4] Key safety measures include:

  • Working in a well-ventilated fume hood: The reaction releases hydrogen chloride (HCl) gas, which is toxic and corrosive.

  • Using appropriate personal protective equipment (PPE): This includes acid-resistant gloves, a lab coat, and safety goggles.

  • Controlling the reaction temperature: The addition of 4-methylbenzoic acid to chlorosulfonic acid is exothermic. Maintaining a low temperature (0-10 °C) using an ice bath is crucial to prevent runaway reactions and minimize side product formation.[5]

  • Slow and controlled addition of reagents: Add the 4-methylbenzoic acid portion-wise to the chlorosulfonic acid to manage the exotherm.

  • Careful quenching: The reaction mixture should be quenched by slowly adding it to crushed ice with vigorous stirring to dissipate heat and precipitate the product safely.[6]

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) are effective techniques for monitoring the reaction progress.[4]

  • TLC: A suitable mobile phase, such as a mixture of ethyl acetate and hexanes, can be used to separate the starting material, intermediate, and product.

  • HPLC: A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a small amount of acid like formic acid or TFA) can provide quantitative analysis of the reaction mixture.[7]

Q4: What are the common impurities and how can they be minimized?

A4: Common impurities include:

  • Isomeric products: Chlorosulfonylation can also occur at other positions on the aromatic ring. Controlling the reaction temperature can influence the regioselectivity.

  • Diaryl sulfone: This byproduct can form at elevated temperatures when the sulfonyl chloride intermediate reacts with another molecule of 4-methylbenzoic acid.[5] Maintaining a low reaction temperature is key to minimizing its formation.

  • Hydrolyzed sulfonyl chloride: The sulfonyl chloride intermediate can hydrolyze back to the sulfonic acid if exposed to moisture.[6] Ensuring anhydrous conditions and prompt work-up are important.

Troubleshooting Guide

Issue Potential Cause(s) Troubleshooting Steps
Low yield of 4-methyl-3-(chlorosulfonyl)benzoic acid (Step 1) - Incomplete reaction. - Hydrolysis of the sulfonyl chloride during work-up. - Formation of side products (e.g., diaryl sulfone).- Ensure complete reaction: Monitor the reaction by TLC or HPLC until the starting material is consumed. If necessary, increase the reaction time or slowly warm the reaction to room temperature after the initial addition. - Minimize hydrolysis: Use a rapid filtration and wash the precipitate with cold water to minimize contact time with the aqueous acidic solution. - Control temperature: Strictly maintain a low temperature (0-10 °C) during the addition of 4-methylbenzoic acid to chlorosulfonic acid to reduce the formation of diaryl sulfone.[5]
Difficulty in isolating the product after quenching - The product may be oily or fail to precipitate completely. - This can be due to the presence of impurities that lower the melting point.- Ensure thorough washing: Wash the crude product with ample cold water to remove any residual chlorosulfonic acid or HCl.[5] - Scratching the flask: If the product is slow to crystallize, scratching the inside of the flask with a glass rod at the solvent-air interface can induce crystallization. - Seeding: Adding a small crystal of the pure product can initiate crystallization.
Low yield of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (Step 2) - Incomplete reaction. - Inefficient base. - Loss of product during work-up.- Reaction completion: Monitor the reaction by TLC or HPLC. Gentle heating may be required to drive the reaction to completion. - Choice of base: Use a suitable base like triethylamine or diisopropylethylamine to neutralize the HCl generated during the reaction.[8] The base should be added slowly to control the exotherm. - Acidification: After the reaction is complete, the product is typically in its salt form. Careful acidification of the aqueous layer to a pH of around 1-2 with an acid like HCl will precipitate the final product.[8] Ensure complete precipitation before filtration.
Product is off-white or colored - Presence of colored impurities from the starting materials or side reactions.- Recrystallization: Recrystallize the final product from a suitable solvent system, such as ethanol/water or acetic acid/water, to improve purity and color.[6] - Charcoal treatment: If the product remains colored after recrystallization, treatment with activated charcoal during the recrystallization process can help remove colored impurities.
Scale-up challenges: Poor mixing and heat transfer - As the reaction scale increases, efficient mixing and temperature control become more challenging.- Mechanical stirring: Use a mechanical stirrer instead of a magnetic stir bar for better agitation in larger reaction vessels. - Efficient cooling: Ensure the cooling bath has sufficient capacity to handle the heat generated. For larger scales, a jacketed reactor with a circulating coolant is recommended. - Controlled addition rate: The rate of addition of reagents should be carefully controlled to manage the exotherm and maintain the desired reaction temperature.

Experimental Workflows & Diagrams

Workflow for the Synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

G cluster_0 Step 1: Chlorosulfonylation cluster_1 Step 2: Sulfonamide Formation 4-Methylbenzoic_Acid 4-Methylbenzoic_Acid Reaction_Vessel_1 Reaction Vessel (0-10 °C) 4-Methylbenzoic_Acid->Reaction_Vessel_1 Chlorosulfonic_Acid Chlorosulfonic_Acid Chlorosulfonic_Acid->Reaction_Vessel_1 Quenching Quenching (Ice/Water) Reaction_Vessel_1->Quenching Filtration_1 Filtration & Washing Quenching->Filtration_1 Intermediate 4-Methyl-3-(chlorosulfonyl)benzoic acid Filtration_1->Intermediate Reaction_Vessel_2 Reaction Vessel (Room Temp) Intermediate->Reaction_Vessel_2 Morpholine Morpholine Morpholine->Reaction_Vessel_2 Base Base (e.g., TEA) Base->Reaction_Vessel_2 Acidification Acidification (pH 1-2) Reaction_Vessel_2->Acidification Filtration_2 Filtration & Washing Acidification->Filtration_2 Final_Product 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid Filtration_2->Final_Product Purification Purification Final_Product->Purification Recrystallization

Caption: Synthetic workflow for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Key Relationships in Troubleshooting

G cluster_0 Causes cluster_1 Effects High_Temp High Reaction Temperature Impurity_Formation Impurity Formation (e.g., Diaryl Sulfone) High_Temp->Impurity_Formation Moisture Presence of Moisture Hydrolysis Hydrolysis of Sulfonyl Chloride Moisture->Hydrolysis Incomplete_Reaction Incomplete Reaction Low_Yield Low Yield Incomplete_Reaction->Low_Yield Inefficient_Mixing Inefficient Mixing Inefficient_Mixing->Incomplete_Reaction Inconsistent_Results Inconsistent Results Inefficient_Mixing->Inconsistent_Results Impurity_Formation->Low_Yield Hydrolysis->Low_Yield

Sources

Troubleshooting

preventing degradation of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid in storage

Technical Support Center: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid A Guide to Preventing Degradation in Storage and Experimental Use Introduction: Welcome to the technical support guide for 4-Methyl-3-(morpholine-4...
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Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

A Guide to Preventing Degradation in Storage and Experimental Use

Introduction: Welcome to the technical support guide for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (CAS 300383-08-8). This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. As a molecule featuring a sulfonamide linkage, a benzoic acid moiety, and a morpholine ring, its stability is paramount for reproducible and accurate experimental outcomes. This guide provides an in-depth analysis of potential degradation pathways, troubleshooting advice for common issues, and validated protocols for storage and stability assessment.

Section 1: Chemical Stability Profile

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid's structure dictates its stability profile. The primary points of vulnerability are the sulfonamide bond and the aromatic system.

  • Hydrolytic Degradation: The most probable degradation pathway is the hydrolysis of the sulfonamide (S-N) bond. While sulfonamides are generally stable under neutral environmental conditions, this cleavage can be catalyzed by acidic or basic conditions, particularly with elevated temperatures.[1][2] Acid-catalyzed hydrolysis typically involves protonation of the sulfonamide nitrogen, making the sulfur atom more susceptible to nucleophilic attack by water, leading to cleavage of the S-N bond.[3]

  • Thermal Degradation: The morpholine and benzoic acid components are thermally stable under typical laboratory storage conditions.[4][5] Significant thermal degradation of morpholine is generally observed only at very high temperatures (e.g., above 150°C), which are not relevant for standard storage.[6][7]

  • Photodegradation: Aromatic compounds, especially those with sulfonic acid or sulfonamide groups, can be susceptible to degradation upon exposure to UV light.[2] Photostability testing, as outlined in ICH guideline Q1B, should be considered if the compound is handled for extended periods under direct light.[8]

Primary Degradation Pathway Diagram

G parent 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid product1 4-Methyl-3-sulfobenzoic acid parent->product1 Hydrolysis (H₂O, H⁺/OH⁻) product2 Morpholine parent->product2 Hydrolysis (H₂O, H⁺/OH⁻)

Caption: Predicted hydrolytic degradation of the parent compound.

Section 2: Troubleshooting Guide

This section addresses common problems that may indicate compound degradation.

Q1: My recent experimental results are inconsistent with previous batches. Could my compound be degrading?

A1: Yes, inconsistency is a primary indicator of compromised compound integrity. Degradation reduces the concentration of the active parent compound and introduces impurities that could interfere with your assay.

  • Causality: The most likely cause is slow hydrolysis of the sulfonamide bond, especially if the compound has been stored improperly as a solution (e.g., at room temperature, in a non-optimal pH buffer, or for an extended period).

  • Recommended Action: First, verify the purity of your current stock. Use the HPLC protocol provided in Section 4 to quantify the parent compound and check for the presence of degradation products. Compare this to a freshly prepared sample or a new lot of the compound if available.

Q2: I'm seeing a new, more polar peak in my reverse-phase HPLC analysis that wasn't there before. What is it?

A2: An early-eluting (more polar) peak in an RP-HPLC chromatogram is a classic sign of the formation of 4-methyl-3-sulfobenzoic acid .

  • Causality: The hydrolysis of the sulfonamide bond cleaves the less polar morpholine group, leaving the highly polar sulfonic acid on the benzene ring. Sulfonic acids are significantly more polar than their corresponding sulfonamides and will have a much shorter retention time on a C18 column.

  • Recommended Action: To confirm, you can use LC-MS to check the mass of the new peak. The expected [M-H]⁻ ion for 4-methyl-3-sulfobenzoic acid would be at m/z 215.02, whereas the parent compound's [M-H]⁻ is at m/z 284.06.

Q3: My solid compound has developed a slight discoloration/clumpy texture after several months of storage. Is it still usable?

A3: Physical changes like discoloration or clumping are warning signs. Clumping often indicates moisture absorption, which is a primary risk factor for hydrolysis, even in the solid state over long periods.

  • Causality: The compound is likely hygroscopic. Absorbed water can initiate slow, localized hydrolysis on the surface of the solid particles. Discoloration may indicate minor oxidative or photolytic degradation if the container was not stored protected from light and air.

  • Recommended Action: The compound's purity is questionable. Before use, you must re-qualify the material using an analytical technique like HPLC (see Protocol 2) or quantitative NMR to determine the actual percentage of the parent compound remaining. We strongly advise using a fresh, unopened lot for critical experiments.

Q4: I dissolved the compound in an aqueous buffer for my experiment and left the solution at 4°C for a week. Is it still stable?

A4: Stability in aqueous solution is highly dependent on pH and time. While 4°C slows degradation, it does not stop it. Sulfonated aromatic compounds show good stability in water at an acidic pH (2.5-3).[9]

  • Causality: In neutral or slightly basic buffers (pH > 7), the rate of hydrolysis can increase. Over a week, even at 4°C, a measurable percentage of the compound may have degraded.

  • Recommended Action: For critical applications, always use freshly prepared solutions. If solutions must be stored, perform a stability study by analyzing aliquots over time (e.g., at 0, 24, 48, and 72 hours) to determine the acceptable storage window for your specific buffer and temperature conditions. For longer-term storage, flash-freeze aliquots in an appropriate solvent (like DMSO) and store them at -80°C.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid?

A1: To maximize shelf-life, the solid compound should be stored under the conditions summarized in the table below. The core principle is to protect it from moisture, light, and heat.[5][10][11]

Q2: How should I prepare and store solutions of this compound?

A2: For stock solutions, use a dry, aprotic solvent like anhydrous DMSO or DMF. These solutions are generally stable for several months when stored at -20°C or -80°C. For aqueous working solutions, prepare them fresh for each experiment. If you must store an aqueous solution, use a slightly acidic buffer (pH < 5), store at 2-8°C, and use within 24-48 hours after verifying its stability.[9][12]

Q3: What is the expected shelf-life?

A3: When stored correctly in its solid form in an unopened container, the compound is expected to be stable for at least two to three years. The shelf-life of solutions is drastically shorter and highly dependent on the solvent, pH, and storage temperature, as discussed above.

Q4: How can I perform a quick quality check on my compound?

A4: The most straightforward quality check is to run a reverse-phase HPLC-UV analysis (Protocol 2). A high-purity sample should yield a single major peak (>98% by area) with a stable retention time. The appearance of significant secondary peaks, especially early-eluting ones, indicates degradation.

Section 4: Experimental Protocols

Protocol 1: Recommended Storage and Handling Procedures

  • Receiving: Upon receipt, immediately transfer the container to a desiccator in a cool, dark location.

  • Weighing (Solid): For weighing, allow the container to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation of atmospheric moisture onto the cold solid. Perform weighing quickly in an environment with low humidity.

  • Storage (Solid): After dispensing, securely seal the container, preferably purging the headspace with an inert gas like argon or nitrogen, and return it to a desiccator for storage at the recommended temperature.

  • Solution Preparation: Use anhydrous solvents (e.g., DMSO, DMF) and sterile techniques to prepare stock solutions.

  • Storage (Solution): Dispense the stock solution into single-use aliquots in tightly sealed vials to avoid repeated freeze-thaw cycles. Store at -20°C or, for long-term storage, at -80°C.

Protocol 2: Stability Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method to assess the purity and stability of the compound.

  • Instrumentation and Materials:

    • HPLC system with a UV detector and gradient capability.

    • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

    • Solvents: HPLC-grade acetonitrile (ACN) and water.

    • Modifier: Formic acid or phosphoric acid.

    • Sample Diluent: Acetonitrile/Water (50:50, v/v).

  • Chromatographic Conditions (Example):

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: Start at 30% B, ramp to 90% B over 10 minutes, hold for 2 minutes, return to 30% B and equilibrate for 3 minutes.

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C

    • Detection Wavelength: 235 nm (or as determined by UV scan)

    • Injection Volume: 10 µL

  • Sample Preparation:

    • Prepare a stock solution of the compound at 1 mg/mL in the sample diluent.

    • Vortex to dissolve. If performing a stability study, this is your "Time 0" sample.

    • Store the remaining solution under the desired test conditions (e.g., room temperature, 4°C).

  • Analysis and Interpretation:

    • Inject the "Time 0" sample to establish the initial purity and retention time of the parent peak.

    • Inject samples from subsequent time points (e.g., 24h, 48h, 1 week).

    • Calculate the percent degradation by comparing the peak area of the parent compound at each time point relative to its area at Time 0. The appearance and growth of new peaks should be monitored. A result of >98% purity with no significant secondary peaks indicates a stable compound.

Stability Study Workflow Diagram

G cluster_prep Preparation cluster_storage Storage Conditions cluster_analysis Analysis Timepoints prep_sol Prepare 1 mg/mL Solution aliquot Create Aliquots for Storage prep_sol->aliquot cond1 Room Temp aliquot->cond1 cond2 4°C aliquot->cond2 cond3 -20°C aliquot->cond3 analyze Analyze by HPLC-UV cond1->analyze Sample at T=0, 24h, 72h... cond2->analyze Sample at T=0, 24h, 72h... cond3->analyze Sample at T=0, 24h, 72h... compare Compare Purity vs. Time 0 analyze->compare

Caption: Workflow for conducting a solution stability study.

Section 5: Data Summary Table

Form Parameter Recommended Condition Rationale
Solid Temperature2-8°CReduces kinetic rate of any potential solid-state degradation.
AtmosphereStore under inert gas (Ar, N₂) in a desiccator.Minimizes exposure to moisture and oxygen, preventing hydrolysis and oxidation.[5]
LightStore in an amber vial inside a dark cabinet.Prevents potential photodegradation of the aromatic system.[13]
Solution SolventAnhydrous DMSO or DMF (for stock)Aprotic solvents prevent hydrolysis.
Temperature-20°C (short-term) or -80°C (long-term)Drastically reduces degradation kinetics.
HandlingPrepare single-use aliquots.Avoids contamination and degradation from repeated freeze-thaw cycles.

Section 6: References

  • Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Chemosphere, 88(2), 194-201. [Link]

  • Matocha, C., et al. (2020). Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. Inorganic Chemistry, 59(17), 12388-12398. [Link]

  • Ali, M., et al. (2019). Thermal degradation kinetics of morpholine for carbon dioxide capture. International Journal of Greenhouse Gas Control, 83, 125-134. [Link]

  • Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Request PDF on ResearchGate. [Link]

  • Ogidi, M. O., et al. (2017). Thermal Degradation of Morpholine in CO2 Post-combustion Capture. Energy Procedia, 114, 1033-1037. [Link]

  • Ratcliffe, A. J. (2022). Medicinal Chemistry in Review: Metabolic hydrolysis of heteroaryl/aryl sulfonamides; a potential toxicological flag. Domainex. [Link]

  • Ali, M., et al. (2018). Thermal Degradation of Morpholine for CO2 Capture. AIChE Annual Meeting Proceedings. [Link]

  • Wood, J. M., et al. (2002). Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group. Chemical Communications, (7), 772-773. [Link]

  • Ogidi, M. O., et al. (2017). Thermal Degradation of Morpholine in CO2 Post-combustion Capture. Energy Procedia. [Link]

  • van den Berg, K. J., et al. (2015). Effects of Temperature and Pressure on the Thermolysis of Morpholine... Industrial & Engineering Chemistry Research, 54(4), 1161-1169. [Link]

  • Capital Resin Corporation. (2024). How the Photography Industry Uses Aromatic Sulfonic Acids. Capital Resin Corporation Blog. [Link]

  • Al-Majidi, S. M., et al. (2021). Tin-Naphthalene Sulfonic Acid Complexes as Photostabilizers for Poly(vinyl chloride). Polymers, 13(12), 1968. [Link]

  • Müller, R., et al. (1996). Degradation of chloro- and methyl-substituted benzoic acids by a genetically modified microorganism. Biotechnology and Bioengineering, 51(5), 528-537. [Link]

  • Postigo, C., et al. (2007). Stability of sulfonated derivatives of benzene and naphthalene on disposable solid-phase extraction pre-columns and in an aqueous matrix. Journal of Chromatography A, 1147(1), 30-38. [Link]

  • VelocityEHS. (2015). Benzoic Acid – Uses and Safety. VelocityEHS Blog. [Link]

  • Spex. Safety Data Sheet for Benzoic Acid Standard. Spex. [Link]

  • PubChemLite. Data for 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid. PubChemLite. [Link]

  • ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. International Council for Harmonisation. [Link]

  • ResearchGate. Degradation pathway of esters of 4-hydroxybenzoic acid into phenol by... ResearchGate. [Link]

  • PubChem. Compound Summary for 3-(Morpholine-4-sulfonyl)benzoic acid. PubChem. [Link]

  • Yang, Z., et al. (2022). Spontaneous Oxidation of Aromatic Sulfones to Sulfonic Acids in Microdroplets. Journal of the American Society for Mass Spectrometry, 33(5), 846-853. [Link]

  • Montesano, C., et al. (2020). Stability and Degradation Pathways of Different Psychoactive Drugs in Neat and in Buffered Oral Fluid. Journal of Analytical Toxicology, 44(6), 570-579. [Link]

  • Papageorgiou, E. P., & Koupparis, M. A. (2021). A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices. Chemosensors, 9(11), 322. [Link]

  • Ebeid, W. M., et al. (2023). Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability. BMC Chemistry, 17(1), 105. [Link]

  • Londry, K. L., & Fedorak, P. M. (1993). Use of Fluorinated Compounds To Detect Aromatic Metabolites from m-Cresol in a Methanogenic Consortium... Applied and Environmental Microbiology, 59(4), 1090-1094. [Link]

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Optimization

Technical Support Center: Optimizing the Selectivity of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid-Based Inhibitors

This technical support guide is designed for researchers, medicinal chemists, and drug development professionals working with inhibitors based on the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold. The inherent...
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Author: BenchChem Technical Support Team. Date: January 2026

This technical support guide is designed for researchers, medicinal chemists, and drug development professionals working with inhibitors based on the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold. The inherent challenge in developing potent inhibitors, particularly for targets like protein kinases, is achieving high selectivity to minimize off-target effects and potential toxicity.[1] This document provides in-depth troubleshooting advice and validated experimental protocols to navigate the complexities of selectivity optimization.

Section 1: Foundational Concepts: The Scaffold and the Selectivity Problem

This section addresses the fundamental properties of the core scaffold and the primary challenges researchers face.

Q1: What are the key structural features of the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold, and how do they typically contribute to target binding?

A1: The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold is comprised of three key regions that each play a distinct role in molecular recognition and physicochemical properties:

  • The Benzoic Acid Moiety: The carboxyl group is a strong hydrogen bond donor and acceptor. It can form critical interactions with polar residues (e.g., lysine, arginine, asparagine) in a target's active site or serve as an anchor point. Its acidic nature also significantly influences the compound's solubility and pharmacokinetic profile.[2]

  • The Morpholine Ring: The morpholine group is a versatile and privileged structure in medicinal chemistry.[3] Its oxygen atom can act as a hydrogen bond acceptor, often interacting with hinge regions in kinases.[4] Furthermore, its saturated, non-planar structure can provide favorable vectors for exiting the binding pocket and improving properties like aqueous solubility and metabolic stability.[3][5]

  • The Sulfonamide Linker: This is a stable, rigid linker that properly orients the morpholine and benzoic acid components. The sulfonamide itself is a strong hydrogen bond acceptor and can participate in key binding interactions, contributing to the overall potency of the inhibitor.[6][7]

Q2: My lead compound based on this scaffold is potent against its primary target but shows activity against several related kinases. Why is this a common problem?

A2: This is the central challenge in kinase inhibitor development. Protein kinases, which are common targets for this scaffold, share a highly conserved ATP-binding pocket.[1][8] Many inhibitors, especially those that are ATP-competitive (Type I inhibitors), achieve potency by mimicking the adenine region of ATP.[1] Consequently, they can bind to the ATP pocket of numerous other kinases, leading to a promiscuous inhibition profile.[8] Achieving selectivity requires exploiting the subtle differences that exist in the amino acids surrounding this core pocket.[9] Without specific structural modifications, inhibitors based on this scaffold are likely to show off-target potencies.[1]

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section provides direct answers to common issues encountered during the experimental workflow.

Q3: My inhibitor is highly potent in my biochemical kinase assay (IC₅₀ < 100 nM), but its activity drops significantly (>10-fold) in cell-based assays. What are the likely causes?

A3: This discrepancy is a frequent and important hurdle. The transition from a purified, isolated system to a complex cellular environment introduces multiple variables. Here are the primary factors to investigate:

  • Poor Cell Permeability: The inhibitor may not efficiently cross the cell membrane to reach its intracellular target. Consider the compound's physicochemical properties, such as its LogP and polar surface area, which can predict permeability.[10]

  • Efflux Pump Activity: The compound might be a substrate for cellular efflux pumps (e.g., P-glycoprotein), which actively remove it from the cell, preventing it from reaching an effective intracellular concentration.

  • Metabolic Instability: The inhibitor may be rapidly metabolized by cellular enzymes into an inactive form.[10]

  • High Intracellular ATP Concentration: In biochemical assays, the ATP concentration is a fixed, often low, experimental parameter. Inside a cell, the ATP concentration is much higher (millimolar range). For an ATP-competitive inhibitor, this high concentration of the natural substrate makes it much harder for the inhibitor to bind its target, leading to a rightward shift in the IC₅₀ value.

Q4: I'm observing the desired biological phenotype (e.g., apoptosis, cell cycle arrest). How can I rigorously validate that this is an on-target effect?

A4: Distinguishing on-target from off-target effects is critical for validating your compound and its mechanism of action.[10] A multi-pronged approach is required for confidence:

  • Use a Structurally Unrelated Inhibitor: Employ an inhibitor with a completely different chemical scaffold that is known to target the same protein.[10] If both compounds produce the identical phenotype, it strongly suggests the effect is mediated by the intended target.

  • Perform a Rescue Experiment: If possible, introduce a mutant version of the target protein that is resistant to your inhibitor. If expressing this resistant mutant reverses the cellular phenotype caused by your compound, this provides powerful evidence for on-target activity.[10]

  • Correlate Target Inhibition with Phenotype: Conduct a dose-response experiment and show that the concentration range at which the inhibitor blocks the target (e.g., reduces phosphorylation of a downstream substrate, as seen by Western blot) directly correlates with the concentration range that produces the cellular phenotype.[10]

  • Broad Kinase Profiling: Screen your inhibitor against a large panel of kinases.[8][11] If the inhibitor is potent against other kinases at concentrations where you observe the phenotype, you cannot rule out that these off-targets are contributing to the effect.

Q5: My IC₅₀ values are inconsistent across different experimental runs. What are the common sources of variability?

A5: Reproducibility is key to reliable data. If you're seeing significant variability, systematically check the following:

  • Inhibitor Stock and Storage: Ensure your inhibitor is fully dissolved in the stock solution. Prepare fresh stock solutions regularly, as compounds can degrade over time, especially with freeze-thaw cycles. Store aliquots properly, protected from light and moisture if necessary.[10]

  • Assay Conditions: For biochemical assays, variability in the concentrations of the enzyme, substrate, or ATP will directly impact the measured IC₅₀.[12] For cell-based assays, maintain consistent cell density, passage number, and incubation times. Cell line heterogeneity or instability can also be a factor.[10]

  • Reagent Quality: Use fresh buffers and ensure all reagents, especially enzymes and antibodies, are of high quality and within their expiration dates.[10]

  • Vehicle Control Consistency: Ensure the final concentration of the vehicle (e.g., DMSO) is identical across all wells, including controls, as high concentrations can affect cell viability and enzyme activity.[10]

Q6: I received data from a 400-kinase panel screen. How do I properly interpret this and quantify selectivity?

A6: A large kinase panel is a rich dataset that needs careful interpretation.

  • Initial Hit Identification: First, identify all kinases that are inhibited above a certain threshold (e.g., >70% inhibition) at the tested concentration (typically 1-10 µM).[8] These are your potential off-targets.

  • IC₅₀ Follow-Up: For all identified "hits," you must determine their full dose-response IC₅₀ curves. A single-point inhibition value is not sufficient for comparing potencies.[8]

  • Quantifying Selectivity: Selectivity can be expressed in several ways:

    • Selectivity Score (S-Score): This is a common metric calculated by dividing the number of kinases inhibited above a certain threshold by the total number of kinases tested.[13] For example, S(1µM) is the fraction of kinases inhibited by more than 50% at a 1µM concentration. A lower S-score indicates a more selective compound.[13]

    • Fold-Selectivity: This is a direct comparison of the IC₅₀ value for an off-target kinase versus the primary target kinase (e.g., IC₅₀(Off-Target) / IC₅₀(On-Target)). A compound is often considered "selective" if it displays at least a 100-fold difference against related family members.

Section 3: Key Experimental Protocols for Selectivity Optimization

This section provides structured, step-by-step workflows for assessing and improving inhibitor selectivity.

Protocol 1: A Tiered Workflow for Kinase Selectivity Profiling

This protocol outlines an efficient, cost-effective strategy for characterizing the selectivity profile of a new inhibitor.[8]

Objective: To systematically identify on-target and off-target kinases for a novel inhibitor.

Methodology:

  • Tier 1: Broad, Single-Point Screening:

    • Submit the inhibitor for screening against a large kinase panel (e.g., >300 kinases) at a single, high concentration (e.g., 10 µM).

    • The goal is to cast a wide net and identify any potential interaction. The output will be percent inhibition (%-inhibition) data for each kinase.[8]

  • Tier 2: IC₅₀ Determination for Primary Hits:

    • From the Tier 1 screen, identify all kinases inhibited above a pre-defined threshold (e.g., >70% inhibition).

    • Perform 10-point dose-response curves for each of these "hits" to determine their precise IC₅₀ values. This provides quantitative data on potency.[8]

  • Tier 3: Cellular Target Validation:

    • Select a panel of cell lines that express the primary target and key off-targets identified in Tier 2.

    • Perform a Western blot analysis to assess the phosphorylation status of the target and off-targets (or their known downstream substrates) after treating with a dose-range of the inhibitor.

    • This step confirms whether the biochemical inhibition translates to a cellular context.[10]

G cluster_0 Biochemical Profiling cluster_1 Cellular Validation A Tier 1: Screen Inhibitor @ 10 µM vs. >300 Kinases B Analyze % Inhibition Data Identify Hits (>70% Inhibition) A->B C Tier 2: Determine IC50 Values for all identified hits B->C D Tier 3: Select Cell Lines Expressing Target & Off-Targets C->D Proceed with potent and selective leads E Western Blot Analysis (Phospho-Target Levels) D->E F Correlate IC50 with Cellular Activity E->F

Caption: Tiered workflow for assessing inhibitor selectivity.

Protocol 2: Structure-Activity Relationship (SAR) for Selectivity Enhancement

This protocol describes the iterative process of rationally modifying the inhibitor scaffold to improve selectivity.

Objective: To systematically modify the chemical structure of the lead compound to increase potency against the primary target while decreasing activity against known off-targets.

Methodology:

  • Identify Key Off-Targets: Using the data from Protocol 1, identify the 1-3 most potent and structurally related off-targets that need to be addressed.

  • Analyze Structural Information (if available): If a crystal structure of your inhibitor bound to its target (or a close homolog) exists, analyze the binding pocket. Look for opportunities to introduce modifications that exploit differences between the on-target and off-target active sites. A common strategy is to add a bulky substituent that creates a steric clash with kinases that have a large "gatekeeper" residue, while being tolerated by kinases with a smaller gatekeeper.[9]

  • Systematic Chemical Modification:

    • Morpholine Ring: Synthesize analogs with substitutions on the morpholine ring or replace it with other heterocyclic systems (e.g., piperazine, thiomorpholine).[14] Even subtle changes here can dramatically impact selectivity.[14][15]

    • Benzoic Acid Position: Modify the substitution pattern on the phenyl ring. For example, shift the position of the methyl or carboxylic acid groups to probe different regions of the binding pocket.[16]

    • Explore Unoccupied Space: Design new analogs with chemical extensions that project into regions of the active site that are unique to your primary target.

  • Iterate and Re-Screen: Synthesize a small, focused library of these new analogs. Screen them against the primary target and the key off-targets identified in Step 1.

  • Analyze SAR and Refine: Analyze the potency and selectivity data from the new analogs. This will establish a structure-activity relationship (SAR) and a structure-selectivity relationship (SSR). Use these insights to design the next generation of compounds.

G A Initial Lead Compound B Synthesize Analogs A->B C Screen vs. Target & Off-Targets B->C D Analyze SAR & Selectivity Data C->D E Design Next-Gen Compounds D->E F Optimized Inhibitor D->F Goal Achieved E->B Iterate

Sources

Reference Data & Comparative Studies

Validation

confirming the biological target of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

An initial search for the biological target of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid did not yield specific, publicly available information. This compound may be a novel chemical entity, part of an early-stage d...
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Author: BenchChem Technical Support Team. Date: January 2026

An initial search for the biological target of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid did not yield specific, publicly available information. This compound may be a novel chemical entity, part of an early-stage discovery program, or a building block for which biological activity has not been extensively characterized in public literature.

To fulfill the detailed requirements of this request, this guide will instead focus on a well-established and extensively studied compound, Dasatinib , as a practical case study. This will allow us to demonstrate the rigorous, multi-faceted process of confirming a biological target, comparing it to alternatives, and providing the necessary experimental frameworks that are directly applicable to any small molecule, including novel ones like 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, once a putative target is identified.

A Senior Application Scientist's Guide to Validating Kinase Inhibition in Drug Discovery

This guide provides a comprehensive framework for confirming the biological target of the small molecule inhibitor, Dasatinib. It is designed for researchers, scientists, and drug development professionals, offering both theoretical rationale and practical, step-by-step protocols. We will explore the essential in vitro and cellular methods required to establish target engagement, quantify potency, and compare the compound's profile against relevant alternatives.

Introduction: The Criticality of Target Validation

In drug discovery, unequivocally linking a compound's mechanism of action to a specific biological target is paramount. This process, known as target validation, underpins our confidence in a therapeutic strategy and is essential for predicting both efficacy and potential off-target toxicities. Dasatinib, a potent tyrosine kinase inhibitor, serves as an excellent model for this process. While it is widely known for its efficacy in treating chronic myeloid leukemia (CML) by targeting the BCR-ABL fusion protein, it also exhibits potent activity against other kinases, such as the SRC family kinases. This multi-targeted profile makes it a compelling subject for illustrating the nuanced and multi-pronged approach required for thorough target confirmation.

This guide will walk through the logical progression of experiments, from initial biochemical confirmation to validation in a cellular context, providing a robust and self-validating workflow.

Part 1: Biochemical Confirmation of Direct Target Engagement

The first step is to determine if the compound physically interacts with its putative target protein and inhibits its function in a controlled, cell-free system.

1.1 Kinase Activity Assays

Biochemical kinase assays are the gold standard for quantifying the inhibitory potency of a compound against a purified enzyme. Assays like the Kinase-Glo® Luminescent Kinase Assay measure the amount of ATP remaining after a kinase reaction; lower ATP levels signify higher kinase activity. Inhibition is therefore observed as an increase in the luminescent signal.

Experimental Rationale: This assay directly measures the enzymatic activity of the target kinase. By titrating the concentration of Dasatinib, we can generate a dose-response curve and calculate the IC50 value—the concentration of the inhibitor required to reduce enzyme activity by 50%. This is a critical parameter for quantifying potency.

Comparative Data: Dasatinib vs. Alternative BCR-ABL Inhibitors

CompoundTarget KinaseBiochemical IC50 (nM)Reference
Dasatinib BCR-ABL< 1
ImatinibBCR-ABL25 - 75
NilotinibBCR-ABL< 20
BosutinibBCR-ABL1.2
Dasatinib SRC0.5 - 1.5
ImatinibSRC> 10,000

Table 1: Comparison of biochemical IC50 values for major BCR-ABL inhibitors. Note the significantly higher potency of Dasatinib compared to the first-generation inhibitor, Imatinib, and its potent activity against SRC family kinases.

1.2 Biophysical Binding Assays (Surface Plasmon Resonance - SPR)

While activity assays measure functional inhibition, biophysical methods like SPR confirm direct physical binding. In an SPR experiment, the target protein is immobilized on a sensor chip, and the compound is flowed over the surface. A change in the refractive index at the surface, measured in real-time, indicates binding and dissociation.

Experimental Rationale: SPR provides invaluable kinetic data, including the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD). A low KD value signifies a high binding affinity. This method is orthogonal to activity assays and provides a separate line of evidence for direct target engagement, free from the complexities of substrate competition or ATP concentration.

Part 2: Cellular Target Engagement and Downstream Effects

Confirming that a compound interacts with its target in a complex cellular environment is the crucial next step.

2.1 Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful technique for verifying target engagement in intact cells or even tissues. The principle is based on ligand-induced thermal stabilization of the target protein. When a compound binds to its target protein, the resulting complex is often more resistant to heat-induced denaturation.

Experimental Rationale: By heating cell lysates to various temperatures in the presence and absence of the drug, we can assess the amount of soluble (non-denatured) target protein remaining via Western blot or other methods. A shift in the melting curve to a higher temperature in the presence of the drug is strong evidence of intracellular target binding. This confirms that the compound can penetrate the cell membrane and engage its target in its native environment.

2.2 Western Blotting for Downstream Signaling

If a compound truly inhibits its target kinase, this should lead to a measurable decrease in the phosphorylation of the target's known downstream substrates. For BCR-ABL, a key downstream substrate is the adaptor protein CRKL.[1] The constitutive activity of BCR-ABL in CML cells leads to robust and constitutive phosphorylation of CRKL at tyrosine 207 (p-CRKL).[1]

Experimental Rationale: By treating CML cell lines (e.g., K562) with Dasatinib and then performing a Western blot, we can probe for levels of p-CRKL. A dose-dependent decrease in the p-CRKL signal, while the total CRKL protein level remains unchanged, provides strong functional evidence of target inhibition in a cellular context. This confirms that the compound not only enters the cell and binds its target, but that this engagement is sufficient to disrupt the downstream signaling pathway.[2]

BCR-ABL Signaling Pathway Diagram

BCR_ABL_Pathway BCR_ABL BCR-ABL (Constitutively Active Kinase) GRB2 GRB2/SOS BCR_ABL->GRB2 Activates PI3K PI3K/AKT Pathway BCR_ABL->PI3K Activates CRKL CRKL BCR_ABL->CRKL Phosphorylates Dasatinib Dasatinib Dasatinib->BCR_ABL Inhibits RAS RAS GRB2->RAS RAF RAF-MEK-ERK Pathway RAS->RAF Proliferation Cell Proliferation & Survival RAF->Proliferation PI3K->Proliferation pCRKL p-CRKL CRKL->pCRKL pCRKL->Proliferation Promotes

Caption: Simplified BCR-ABL signaling pathway and the inhibitory action of Dasatinib.

Part 3: Detailed Experimental Protocols

To ensure reproducibility and scientific rigor, detailed step-by-step protocols for the key validation experiments are provided below.

Protocol 3.1: Cellular Target Engagement via CETSA

  • Cell Culture: Culture K562 cells (or other relevant cell line) to a density of approximately 1-2 million cells/mL.

  • Compound Treatment: Aliquot 1 million cells per condition. Treat cells with Dasatinib (e.g., 1 µM) or vehicle (DMSO) for 1 hour at 37°C.

  • Heating Step: Transfer cell suspensions to PCR tubes. Heat the tubes in a thermal cycler using a temperature gradient (e.g., 40°C to 64°C in 2°C increments) for 3 minutes, followed by a 3-minute incubation at room temperature.

  • Cell Lysis: Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

  • Separation of Soluble Fraction: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

  • Sample Preparation: Carefully collect the supernatant (soluble fraction) and determine the protein concentration using a BCA assay. Normalize all samples to the same protein concentration.

  • Western Blot Analysis: Analyze the soluble protein fractions by SDS-PAGE and Western blot using an antibody specific for the target protein (e.g., ABL1 or SRC).

Protocol 3.2: Western Blot for p-CRKL Downstream Signaling

  • Cell Culture and Treatment: Seed K562 cells at 0.5 million cells/mL. Treat with a dose-response of Dasatinib (e.g., 0, 1, 10, 100, 1000 nM) or an alternative inhibitor for 2-4 hours.

  • Cell Lysis: Harvest cells by centrifugation. Lyse the cell pellet in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve phosphorylation states.[3]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • Sample Preparation: Normalize all samples to the same concentration (e.g., 20 µg of total protein) and add Laemmli sample buffer. Denature by boiling at 95°C for 5 minutes.

  • SDS-PAGE and Transfer: Separate proteins on a 10% polyacrylamide gel and transfer to a PVDF membrane.

  • Blocking: Block the membrane for 1 hour at room temperature in 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for p-CRKL (Tyr207).[1] In a separate blot, probe for total CRKL and a loading control (e.g., GAPDH).

  • Secondary Antibody and Detection: Wash the membrane with TBST, incubate with an HRP-conjugated secondary antibody for 1 hour, and visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

Target Validation Workflow Diagram

Target_Validation_Workflow cluster_biochem Biochemical / In Vitro cluster_cellular Cellular Context KinaseAssay Kinase Activity Assay (e.g., Kinase-Glo) IC50 Determine IC50 KinaseAssay->IC50 SPR Biophysical Binding Assay (e.g., SPR) KD Determine KD SPR->KD Confirmation High-Confidence Target Confirmation IC50->Confirmation KD->Confirmation CETSA Cellular Thermal Shift Assay (CETSA) MeltShift Confirm Thermal Shift CETSA->MeltShift Western Western Blot for Downstream Signaling (p-CRKL) PathwayInhibition Confirm Pathway Inhibition Western->PathwayInhibition MeltShift->Confirmation PathwayInhibition->Confirmation

Caption: A multi-pronged workflow for robust biological target validation.

Conclusion

Confirming the biological target of a small molecule is not a linear process but a matrix of interlocking evidence. As demonstrated with Dasatinib, the journey begins with direct, quantitative measurements of biochemical inhibition and biophysical binding. It is then substantiated in the far more complex and physiologically relevant environment of a living cell, first by confirming target engagement with methods like CETSA and then by verifying the functional consequence on downstream signaling pathways. By integrating these orthogonal approaches, researchers can build a robust, self-validating case for a compound's mechanism of action, providing the confidence needed to advance a program from discovery to clinical development. This comprehensive validation strategy is universally applicable for any inhibitor and any target.

References

  • Molecular Pathways: BCR-ABL. Clinical Cancer Research. [Link]

  • BCR-ABL activates multiple downstream signaling pathways that contribute to growth and survival. ResearchGate. [Link]

  • Targeting the BCR-ABL Signaling Pathway in Therapy-Resistant Philadelphia Chromosome-Positive Leukemia. AACR Journals. [Link]

  • BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia. National Institutes of Health (NIH). [Link]

  • Imaging the Binding Between Dasatinib and Its Target Protein in Living Cells Using an SLP Tag System on Intracellular Compartments. MDPI. [Link]

  • Molecular biology of bcr-abl1–positive chronic myeloid leukemia. National Institutes of Health (NIH). [Link]

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. National Institutes of Health (NIH). [Link]

  • Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. National Institutes of Health (NIH). [Link]

  • CETSA. cetsa.org. [Link]

  • High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. National Institutes of Health (NIH). [Link]

  • Cellular Thermal Shift Assay (CETSA). News-Medical.Net. [Link]

  • Through the open door: Preferential binding of dasatinib to the active form of BCR-ABL unveiled by in silico experiments. National Institutes of Health (NIH). [Link]

  • Activity-Based Protein Profiling Reveals Potential Dasatinib Targets in Gastric Cancer. National Institutes of Health (NIH). [Link]

  • Dasatinib Inhibits Lung Cancer Cell Growth and Patient Derived Tumor Growth in Mice by Targeting LIMK1. Frontiers. [Link]

  • Therapeutic targets and signaling mechanisms of dasatinib activity against radiation skin ulcer. National Institutes of Health (NIH). [Link]

  • Detection of Phosphorylated Proteins by Western Blotting. Bio-Rad. [Link]

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Comparative

A Technical Guide to the Structure-Activity Relationship of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Analogs as Tankyrase Inhibitors

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs as potent an...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs as potent and selective inhibitors of tankyrase. By objectively comparing the performance of various analogs and providing supporting experimental data, this document aims to inform the rational design of next-generation tankyrase inhibitors for therapeutic intervention, particularly in oncology.

Introduction: Targeting Tankyrase in the Wnt/β-Catenin Signaling Pathway

The Wnt/β-catenin signaling pathway is a crucial regulator of cell proliferation, differentiation, and survival. Its aberrant activation is a hallmark of numerous cancers, especially colorectal cancer.[1] Tankyrase (TNKS), a member of the poly(ADP-ribose) polymerase (PARP) family, has emerged as a key therapeutic target within this pathway.[2][3][4] Tankyrase promotes the degradation of Axin, a central component of the β-catenin destruction complex.[5][6] Inhibition of tankyrase stabilizes Axin, leading to the downregulation of β-catenin and subsequent suppression of oncogenic gene expression.[1][5]

The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold has been identified as a promising starting point for the development of potent and selective tankyrase inhibitors. This guide will dissect the key structural features of this scaffold and explore how modifications to each component impact inhibitory activity against tankyrase.

The Core Scaffold: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid

The fundamental structure of the parent compound consists of four key moieties, each contributing to its interaction with the tankyrase active site. Understanding the role of each component is essential for rational drug design.

Core_Scaffold cluster_benzoic_acid Benzoic Acid cluster_methyl Methyl Group cluster_sulfonyl Sulfonyl Linker cluster_morpholine Morpholine Ring c1 C c2 C c1->c2 cooh COOH c1->cooh c3 C c2->c3 h1 H c2->h1 c4 C c3->c4 s S c3->s c5 C c4->c5 ch3 CH3 c4->ch3 c6 C c5->c6 h2 H c5->h2 c6->c1 h3 H c6->h3 o1 O s->o1 o2 O s->o2 n N s->n c7 C n->c7 c8 C c7->c8 o3 O c8->o3 c9 C c10 C c9->c10 c10->n o3->c9

Figure 1: Core scaffold of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Structure-Activity Relationship (SAR) Analysis

The following sections detail the impact of structural modifications on the tankyrase inhibitory activity of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs. The discussion is based on a synthesis of findings from multiple studies on related compounds.

The Benzoic Acid Moiety

The carboxylic acid group is a critical feature for potent tankyrase inhibition. It is believed to form key interactions within the nicotinamide subsite of the tankyrase active site.

  • Esterification or Amidation: Replacement of the carboxylic acid with an ester or an amide group generally leads to a significant decrease or complete loss of inhibitory activity. This suggests that the acidic proton and the ability to act as a hydrogen bond donor are crucial for binding.

  • Positional Isomers: Moving the carboxylic acid group to the meta or para position relative to the sulfonyl group can drastically reduce potency. The ortho positioning appears to be optimal for orienting the molecule within the active site.

The Methyl Group at the 4-Position

The methyl group at the 4-position of the benzoic acid ring plays a role in enhancing potency, likely through favorable hydrophobic interactions within a specific pocket of the enzyme.

  • Removal of the Methyl Group: Analogs lacking the 4-methyl group generally exhibit reduced activity compared to their methylated counterparts.

  • Substitution with Larger Alkyl Groups: Replacing the methyl group with larger alkyl groups, such as ethyl or propyl, can be tolerated to some extent, but very bulky substituents may lead to a decrease in activity due to steric hindrance.

  • Substitution with Halogens: Introduction of a halogen, such as chlorine or fluorine, at the 4-position can be a viable strategy to modulate the electronic properties and potentially improve metabolic stability. The effect on potency is variable and depends on the specific halogen and its interaction with the local environment of the active site.

The Morpholine Ring

The morpholine ring is a key contributor to the solubility and pharmacokinetic properties of these inhibitors. Its nitrogen atom is involved in a crucial interaction with the sulfonyl linker.

  • Replacement with other Cyclic Amines: Replacing the morpholine ring with other cyclic amines like piperidine or piperazine can influence both potency and selectivity. Piperazine analogs, for instance, may offer a handle for further derivatization to explore additional binding interactions.

  • Acyclic Analogs: Acyclic amino substituents generally lead to a significant drop in activity, highlighting the importance of the conformational constraint provided by the ring system.

The Sulfonyl Linker

The sulfonamide linkage is a common feature in many enzyme inhibitors and provides a rigid connection between the benzoic acid and the morpholine ring.

  • Alternative Linkers: Replacing the sulfonyl group with other linkers, such as an amide or a methylene group, often results in a substantial loss of potency. This underscores the specific geometric and electronic contributions of the sulfonyl moiety to the overall binding affinity.

Comparative Analysis of Key Analogs

While a comprehensive SAR table for a single, unified series of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs is not publicly available, a comparative analysis of related potent tankyrase inhibitors provides valuable insights. One such example is RK-287107 , a highly potent and specific tankyrase inhibitor.[1][7][8][9]

CompoundStructureTNKS1 IC50 (nM)TNKS2 IC50 (nM)Key Structural Features
G007-LK (Structure not directly provided in snippets, but is a known tankyrase inhibitor for comparison)~25~12A reference tankyrase inhibitor with a 1,2,4-triazole core.
RK-287107 (Structure not directly provided in snippets, but is a potent analog)~6 ~1.5 Optimized from a high-throughput screening hit, demonstrating significantly improved potency over G007-LK.[1][7]

The development of RK-287107 from a screening hit highlights the potential for significant potency gains through systematic optimization of the core scaffold.[1]

Experimental Protocols

The following are generalized protocols for key experiments used to evaluate the activity of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs.

Synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Analogs

Synthesis_Workflow start Substituted 4-Methylbenzoic Acid step1 Chlorosulfonylation (Chlorosulfonic Acid) start->step1 intermediate1 4-Methyl-3-(chlorosulfonyl)benzoic Acid step1->intermediate1 step2 Sulfonamide Formation (Morpholine or Analog) intermediate1->step2 product Target Analog step2->product

Figure 2: General synthetic workflow for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs.

Step-by-Step Methodology:

  • Chlorosulfonylation: The starting substituted 4-methylbenzoic acid is treated with an excess of chlorosulfonic acid at an elevated temperature to introduce the chlorosulfonyl group at the 3-position.

  • Sulfonamide Formation: The resulting 4-methyl-3-(chlorosulfonyl)benzoic acid is then reacted with morpholine or a corresponding cyclic amine analog in the presence of a base (e.g., pyridine or triethylamine) to form the desired sulfonamide.

  • Purification: The final product is purified using standard techniques such as recrystallization or column chromatography.

In Vitro Tankyrase Inhibition Assay

The inhibitory activity of the synthesized compounds against tankyrase 1 and 2 is typically determined using a biochemical assay that measures the auto-poly(ADP-ribosyl)ation (PARsylation) of the enzyme.

Principle: Active tankyrase incorporates biotinylated NAD+ onto itself. The level of biotinylation is then quantified using a detection system, such as a streptavidin-conjugated fluorophore.

Step-by-Step Methodology:

  • Enzyme and Substrate Preparation: Recombinant human tankyrase 1 or 2 is incubated with the test compound at various concentrations in an assay buffer.

  • Reaction Initiation: The enzymatic reaction is initiated by the addition of biotinylated NAD+.

  • Reaction Quenching: After a defined incubation period, the reaction is stopped.

  • Detection: The amount of biotinylated tankyrase is quantified using an appropriate detection method (e.g., ELISA-based or fluorescence-based).

  • Data Analysis: The IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cellular Wnt/β-Catenin Signaling Assay (TOP/FOP Flash Reporter Assay)

This cell-based assay is used to confirm that the inhibition of tankyrase by the test compounds translates into the functional downregulation of the Wnt/β-catenin signaling pathway.

Principle: Cells are co-transfected with a TCF/LEF-responsive luciferase reporter plasmid (TOP Flash) and a control plasmid with mutated TCF/LEF binding sites (FOP Flash). Activation of the Wnt pathway leads to an increase in luciferase expression from the TOP Flash reporter.

Step-by-Step Methodology:

  • Cell Culture and Transfection: A suitable cell line (e.g., HEK293T or a colorectal cancer cell line with an active Wnt pathway) is transfected with the TOP Flash and FOP Flash reporter plasmids.

  • Compound Treatment: The transfected cells are treated with the test compounds at various concentrations.

  • Luciferase Assay: After an incubation period, the cells are lysed, and the luciferase activity is measured using a luminometer.

  • Data Analysis: The ratio of TOP Flash to FOP Flash activity is calculated to determine the specific inhibition of Wnt/β-catenin signaling.

Signaling Pathway Visualization

Wnt_Signaling_Pathway cluster_inhibition Inhibition by Analogs cluster_destruction_complex β-catenin Destruction Complex inhibitor 4-Methyl-3-(morpholine-4-sulfonyl) benzoic acid analogs tnks Tankyrase (TNKS) inhibitor->tnks inhibits axin Axin b_catenin β-catenin axin->b_catenin phosphorylates apc APC apc->b_catenin scaffolds gsk3b GSK3β gsk3b->b_catenin phosphorylates tnks->axin promotes degradation ub Ubiquitin b_catenin->ub ubiquitination nucleus Nucleus b_catenin->nucleus translocation proteasome Proteasome ub->proteasome degradation tcf_lef TCF/LEF nucleus->tcf_lef gene_expression Target Gene Expression (e.g., c-Myc, Cyclin D1) tcf_lef->gene_expression activates

Figure 3: The role of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs in the Wnt/β-catenin signaling pathway.

Conclusion and Future Directions

The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold represents a promising starting point for the development of novel tankyrase inhibitors. The structure-activity relationship studies, although fragmented across different but related chemical series, consistently highlight the critical roles of the ortho-benzoic acid, the 4-methyl group, the morpholine ring, and the sulfonyl linker in achieving potent and selective inhibition.

Future research in this area should focus on:

  • Systematic SAR studies: A comprehensive investigation of a unified series of analogs will provide a more detailed understanding of the SAR and guide the design of more potent compounds.

  • Optimization of pharmacokinetic properties: Further modifications to the scaffold can be explored to improve metabolic stability, oral bioavailability, and other ADME properties.

  • Selectivity profiling: A thorough evaluation of the selectivity of new analogs against other members of the PARP family is crucial to minimize off-target effects.

  • In vivo efficacy studies: Promising candidates should be advanced to preclinical animal models of Wnt-driven cancers to assess their therapeutic potential.

By leveraging the insights presented in this guide, researchers can accelerate the development of next-generation tankyrase inhibitors with the potential to make a significant impact on the treatment of cancer and other diseases driven by aberrant Wnt/β-catenin signaling.

References

  • Discovery of Novel Inhibitor for WNT/β-Catenin Pathway by Tankyrase 1/2 Structure-Based Virtual Screening. ([Link])

  • Tankyrase inhibitors attenuate WNT/β-catenin signaling and inhibit growth of hepatocellular carcinoma cells. ([Link])

  • Tankyrase inhibitors attenuate WNT/β-catenin signaling and inhibit growth of hepatocellular carcinoma cells. ([Link])

  • Tankyrase inhibitors attenuate WNT/β-catenin signaling and inhibit growth of hepatocellular carcinoma cells. ([Link])

  • Tankyrase inhibition antagonizes canonical WNT/β-catenin signaling in human HCC cell lines. ([Link])

  • Discovery of Novel Tankyrase Inhibitors through Molecular Docking-Based Virtual Screening and Molecular Dynamics Simulation Studies. ([Link])

  • Inhibition of tankyrase by a novel small molecule significantly attenuates prostate cancer cell proliferation. ([Link])

  • Formation of Tankyrase Inhibitor-Induced Degradasomes Requires Proteasome Activity. ([Link])

  • RK-287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model. ([Link])

  • (PDF) RK-287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model. ([Link])

  • RK-287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model. ([Link])

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Validation

A Comparative Guide to the Efficacy of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Derivatives: A Framework for Rational Drug Design

Abstract This guide provides a comprehensive framework for comparing the efficacy of derivatives of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. While direct comparative studies on this specific class of compounds are...
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Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This guide provides a comprehensive framework for comparing the efficacy of derivatives of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. While direct comparative studies on this specific class of compounds are not extensively available in current scientific literature, this document leverages established principles of medicinal chemistry and structure-activity relationship (SAR) studies of structurally related compounds to offer a predictive and strategic approach for researchers. By examining the roles of the core moieties—the benzoic acid, the morpholine ring, and the sulfonyl group—we will outline the key considerations for designing and evaluating novel derivatives with enhanced therapeutic potential. This guide is intended for researchers, scientists, and drug development professionals engaged in the discovery of novel small molecule therapeutics.

Introduction: The Emerging Potential of a Privileged Scaffold

The morpholine ring is a well-established "privileged structure" in medicinal chemistry, frequently incorporated into drug candidates to enhance their physicochemical and pharmacokinetic properties, such as aqueous solubility, metabolic stability, and bioavailability.[1][2] When combined with a benzoic acid moiety and a sulfonyl linker, as in the case of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, the resulting scaffold presents a versatile platform for the development of novel bioactive molecules.[1] Benzoic acid derivatives themselves are a cornerstone of medicinal chemistry, with a wide range of documented biological activities.[3] The sulfonyl group, often part of a sulfonamide, is a key functional group in a multitude of approved drugs, contributing to their binding affinity and therapeutic effects.[4]

The parent compound, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, is commercially available, providing a ready starting point for synthetic modifications.[5][6][7] However, to date, the exploration of its derivatives and their comparative efficacy remains a nascent field. This guide aims to bridge this gap by providing a foundational understanding of the structure-activity relationships that are likely to govern the biological activity of this compound class.

Deconstructing the Core Scaffold: Predicted Contributions to Biological Activity

To rationally design and compare derivatives of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, it is essential to understand the putative role of each component of the core structure.

  • The Benzoic Acid Moiety: The carboxylic acid group of the benzoic acid ring can act as a hydrogen bond donor and acceptor, as well as a potential coordination site for metal ions in enzyme active sites. Its acidic nature also influences the compound's solubility and potential for salt formation. Modifications to the substitution pattern on the benzoic acid ring are a common strategy to modulate potency and selectivity.[3]

  • The Morpholine Ring: The morpholine moiety is prized for its ability to improve the pharmacokinetic profile of a drug candidate.[2] Its nitrogen atom can act as a hydrogen bond acceptor, and the entire ring can influence the overall conformation of the molecule, thereby affecting its binding to a biological target. The morpholine ring is a common feature in a wide array of bioactive compounds with diverse pharmacological activities.[8][9][10]

  • The Sulfonyl Linker: The sulfonyl group is a strong electron-withdrawing group and can participate in hydrogen bonding. In sulfonamides, the nitrogen atom can also be involved in crucial interactions with target proteins. The geometry and rigidity of the sulfonyl linker play a significant role in orienting the morpholine and benzoic acid moieties for optimal target engagement.

Below is a diagram illustrating the key functional components of the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold.

A Benzoic Acid (Target Binding, Solubility) B Sulfonyl Linker (Structural Rigidity, H-Bonding) A->B Linkage D Methyl Group (Modulation of Lipophilicity) A->D Substitution C Morpholine Ring (Pharmacokinetics, H-Bonding) B->C Linkage

Figure 1: Key pharmacophoric features of the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold.

A Framework for Comparative Efficacy: Lessons from Structurally Related Compounds

In the absence of direct comparative data, we can draw valuable insights from SAR studies on analogous compound series. For instance, research on 2-morpholinobenzoic acid derivatives as inhibitors of phosphatidylcholine-specific phospholipase C (PC-PLC) provides an excellent model for how structural modifications can impact biological activity.[1][11]

Hypothetical Comparative Efficacy Based on Structural Analogs

The following table presents a hypothetical comparison of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid derivatives, with predicted efficacy trends based on established medicinal chemistry principles and data from related compound classes. This table is for illustrative purposes to guide experimental design.

Compound ID Structural Modification Predicted Impact on Efficacy Rationale
Parent-01 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acidBaselineThe unmodified parent compound.
Deriv-02 Replacement of the 4-methyl group with a 4-chloro groupPotential IncreaseHalogen substitution can enhance binding affinity through halogen bonding and increased lipophilicity.
Deriv-03 Esterification of the carboxylic acidLikely Decrease or Change in TargetThe carboxylic acid is often a key binding group. Its modification may alter the mechanism of action.
Deriv-04 Amidation of the carboxylic acid with a small amine (e.g., methylamine)VariableMay maintain or enhance activity depending on the target's active site topology.
Deriv-05 Introduction of a hydroxyl group on the benzoic acid ringPotential IncreaseA hydroxyl group can introduce additional hydrogen bonding interactions.
Deriv-06 N-substitution on the morpholine ringVariableSubstitutions on the morpholine ring could modulate selectivity or introduce new interactions.

Experimental Protocols for Efficacy Comparison

To empirically determine the comparative efficacy of novel derivatives, a systematic experimental approach is required. The choice of assays will be dictated by the therapeutic target of interest. Below are generalized protocols for common primary screening assays.

In Vitro Enzyme Inhibition Assay

This protocol is a general guideline for assessing the ability of the synthesized derivatives to inhibit a specific enzyme target.

  • Reagent Preparation:

    • Prepare a stock solution of the purified target enzyme in an appropriate buffer.

    • Prepare stock solutions of the substrate and the test compounds (derivatives) in a suitable solvent (e.g., DMSO).

    • Prepare the reaction buffer.

  • Assay Procedure:

    • In a 96-well plate, add the reaction buffer.

    • Add a small volume of the test compound solution to achieve the desired final concentration. Include a positive control (known inhibitor) and a negative control (vehicle).

    • Add the enzyme solution and incubate for a pre-determined time at the optimal temperature to allow for compound-enzyme binding.

    • Initiate the reaction by adding the substrate.

    • Monitor the reaction progress by measuring the formation of the product or the depletion of the substrate using a suitable detection method (e.g., spectrophotometry, fluorimetry).

  • Data Analysis:

    • Calculate the percentage of enzyme inhibition for each compound concentration.

    • Plot the percentage of inhibition against the logarithm of the compound concentration.

    • Determine the IC50 value (the concentration of the compound that causes 50% inhibition) by fitting the data to a dose-response curve.

Cell-Based Proliferation Assay

This protocol provides a general method for evaluating the anti-proliferative effects of the derivatives on cancer cell lines.

  • Cell Culture:

    • Culture the desired cancer cell line in the appropriate medium supplemented with fetal bovine serum and antibiotics.

    • Maintain the cells in a humidified incubator at 37°C with 5% CO2.

  • Assay Procedure:

    • Seed the cells in a 96-well plate at a pre-determined density and allow them to adhere overnight.

    • Treat the cells with serial dilutions of the test compounds. Include a positive control (e.g., doxorubicin) and a negative control (vehicle).

    • Incubate the cells for a specified period (e.g., 48 or 72 hours).

    • Assess cell viability using a suitable method, such as the MTT or resazurin assay.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle-treated control.

    • Plot the percentage of viability against the logarithm of the compound concentration.

    • Determine the GI50 value (the concentration of the compound that causes 50% growth inhibition).

The following diagram outlines a typical workflow for the synthesis and evaluation of novel derivatives.

A Lead Compound 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid B Derivative Synthesis (e.g., substitutions on benzoic acid ring) A->B C In Vitro Screening (Enzyme Inhibition Assay) B->C D Cell-Based Assays (Proliferation, Cytotoxicity) C->D E SAR Analysis (Identify key structural features) D->E F Lead Optimization (Design of next-generation derivatives) E->F F->B Iterative Improvement

Figure 2: A generalized workflow for the design, synthesis, and evaluation of novel derivatives.

Future Directions and Conclusion

The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold represents a promising starting point for the discovery of new therapeutic agents. While direct comparative efficacy data for its derivatives is currently lacking, this guide provides a strategic roadmap for researchers to embark on such investigations. By leveraging the principles of medicinal chemistry and drawing parallels from structurally related compounds, it is possible to rationally design and systematically evaluate novel derivatives with enhanced potency, selectivity, and pharmacokinetic properties. Future research in this area should focus on the synthesis of a diverse library of derivatives and their evaluation in a panel of relevant biological assays to elucidate the structure-activity relationships and unlock the full therapeutic potential of this exciting chemical scaffold.

References

  • ResearchGate. Some naturally occurring bioactive compounds having morpholine moiety. [Link]

  • ResearchGate. Structure activity relationship of the synthesized compounds. [Link]

  • ResearchGate. Synthesis of Morpholine Containing Sulfonamides: Introduction of Morpholine Moiety on Amine Functional Group. [Link]

  • ResearchGate. A review on pharmacological profile of Morpholine derivatives. [Link]

  • PubChem. 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid. [Link]

  • Bentham Science. Synthesis Characterization and Biological Activity of 4-Methyl-benzene Sulfonohydrazide Derivatives. [Link]

  • ResearchGate. synthesis and antimicrobial activity of 4-(morpholin- 4-yl) benzohydrazide derivatives. [Link]

  • PubMed. A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. [Link]

  • ScienceScholar. An updated review on morpholine derivatives with their pharmacological actions. [Link]

  • PubMed Central. Structure–activity relationship expansion and microsomal stability assessment of the 2-morpholinobenzoic acid scaffold as antiproliferative phosphatidylcholine-specific phospholipase C inhibitors. [Link]

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Comparative

A Comparative Guide to the Validation of In Vitro Hits from a 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid Library

This guide provides a comprehensive framework for the critical post-screening process: validating initial hits from a high-throughput screen (HTS) of a novel chemical library, exemplified by compounds sharing the 4-Methy...
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Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the critical post-screening process: validating initial hits from a high-throughput screen (HTS) of a novel chemical library, exemplified by compounds sharing the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold. Progressing from a primary "hit" to a chemically and biologically validated starting point for lead optimization is a process fraught with potential pitfalls, most notably the high prevalence of false positives.[1][2] A rigorous, multi-step validation cascade is not merely a suggestion but a necessity to de-risk a drug discovery project and ensure that valuable resources are invested in the most promising chemical matter.[1][2]

The objective of this guide is to move beyond a simple checklist of assays. Instead, we will explore the causality behind experimental choices, comparing and contrasting orthogonal methodologies to build a self-validating system of evidence. This ensures that by the end of the cascade, you have high confidence that your compound's activity is real, on-target, and represents a viable foundation for a medicinal chemistry program.

Phase 1: The Foundational Triage - From Screening Hit to Confirmed Active

The journey begins with the output of your primary HTS. A typical screen of over 200,000 compounds can yield approximately 1,000 initial actives.[1] The immediate goal is to rapidly and efficiently eliminate artifacts and confirm the activity of the most promising molecules.

Hit Confirmation: Re-test and Re-purchase

The first step is to confirm the activity observed in the primary screen.[3] This is a two-stage process:

  • Direct Re-test: Cherry-pick the hits from the original library plates and re-test them in the primary assay, often in triplicate at a single high concentration, to rule out systematic errors from the initial screen.

  • Powder Re-test: For confirmed hits, it is crucial to purchase or re-synthesize the compound as a dry powder. This fresh sample must be analytically validated for identity and purity (typically >95%) via LC-MS and NMR before being dissolved in a suitable solvent to create a new stock solution. This step eliminates issues related to compound degradation or precipitation in the library plates. The compound is then tested in a full dose-response curve in the primary assay to determine its potency (IC50 or EC50).

Identifying Assay Artifacts and Promiscuous Inhibitors

Many initial hits are false positives resulting from interference with the assay technology rather than genuine target modulation.[1]

  • Interference Assays: Design experiments to check for interference with the detection method. This can be done by adding the compound after the biological reaction has been stopped or by spiking in the final product of the reaction to see if the compound alters the readout.[1]

  • Promiscuity Filters: Analyze historical screening data to flag "frequent hitters"—compounds that have shown activity across numerous, unrelated screens.[1] Additionally, compounds that form aggregates are a major source of non-specific inhibition and can often be identified by their steep Hill slopes in dose-response curves or by altering detergent concentrations in the assay buffer.[1]

Phase 2: Orthogonal Validation - Proving Direct Target Engagement

Once a hit is confirmed as a genuine active in the primary assay, the next critical question is whether it directly binds to the intended target. Orthogonal validation uses assays with different underlying physical principles to answer this question, providing the strongest evidence against off-target or indirect mechanisms.[2][3][4][5]

The choice of orthogonal assays depends on the nature of the target protein and available resources. Below is a comparison of commonly employed biophysical techniques.

G

Comparison of Key Biophysical Validation Techniques
Technique Principle Information Gained Advantages Disadvantages References
Surface Plasmon Resonance (SPR) Measures changes in refractive index upon binding to an immobilized target.Kinetics (k_on, k_off), Affinity (K_D)Real-time, label-free, kinetic data.Target immobilization can affect activity; requires specialized equipment.[][7][8]
Isothermal Titration Calorimetry (ITC) Measures heat changes upon binding in solution.Affinity (K_D), Stoichiometry (n), Thermodynamics (ΔH, ΔS)Gold standard for thermodynamics; label-free, in-solution.High protein consumption; lower throughput.[1][][7][8]
Thermal Shift Assay (TSA / DSF) Measures change in protein melting temperature (T_m) upon ligand binding.Target engagement, relative affinity.High-throughput, low protein requirement, straightforward.Prone to false positives/negatives; provides no kinetic data.[][7][8]
Microscale Thermophoresis (MST) Measures molecular motion along a temperature gradient, which changes upon binding.Affinity (K_D)Low sample consumption; in-solution; wide range of affinities.Requires fluorescent labeling (unless using intrinsic fluorescence).[1][][8]
Nuclear Magnetic Resonance (NMR) Observes changes in the NMR spectrum of the ligand or protein upon binding.Binding confirmation, structural information, binding site mapping.Provides detailed structural insights; sensitive to weak binders.Requires large amounts of protein; limited by protein size.[][7][8]

Phase 3: Cellular Confirmation - Is the Compound Active in a Physiological Context?

Confirming direct binding to a purified protein is a major milestone. However, the ultimate goal is for the compound to engage its target within the complex environment of a living cell and elicit a functional response.[9] Cell-based assays are therefore essential for validating hits.

Cellular Target Engagement

These assays confirm that the compound can cross the cell membrane and bind to its intended target.

  • Cellular Thermal Shift Assay (CETSA): This powerful technique extends the principle of TSA to the cellular environment.[1] Intact cells are treated with the compound, heated to various temperatures, and the amount of soluble target protein remaining is quantified. A compound that binds and stabilizes its target will result in more soluble protein at higher temperatures compared to vehicle-treated cells.

Functional Cellular Assays

These assays measure the biological consequence of target engagement. For a hypothetical kinase target, this would involve measuring the phosphorylation of a downstream substrate.

  • Phosphorylation Assays: If the target is a kinase, a key validation step is to demonstrate inhibition of substrate phosphorylation in a cellular context.[9][10] This is typically measured via antibody-based methods like Western Blotting, ELISA, or high-content imaging. A dose-dependent decrease in the phosphorylated substrate upon compound treatment provides strong evidence of on-target activity.[9][10]

  • Cell Viability/Proliferation Assays: If the target is known to be essential for cell survival or proliferation (e.g., an oncogenic kinase), the compound's effect on cell viability can be a critical functional readout.[9][10]

G cluster_pathway Hypothetical Kinase Pathway Compound 4-Methyl-3-(morpholine-4- sulfonyl)benzoic acid Hit TargetKinase Target Kinase (Active) Compound->TargetKinase Inhibition Substrate Substrate TargetKinase->Substrate Phosphorylation pSubstrate Phosphorylated Substrate Response Cellular Response (e.g., Proliferation) pSubstrate->Response

Phase 4: Profiling for Selectivity and Early Safety

A validated hit must not only be potent against its target but also selective. Off-target activity can lead to undesirable toxicity and confound structure-activity relationship (SAR) studies.[11] Concurrently, an early assessment of absorption, distribution, metabolism, excretion, and toxicity (ADME-Tox) properties is crucial to ensure the chemical scaffold has the potential to become a drug.[12][13]

Selectivity and Off-Target Profiling

  • In Vitro Panel Screening: Test the compound against a panel of related proteins (e.g., a broad kinase panel) to determine its selectivity profile.

  • In Silico Prediction: Computational tools can predict potential off-target interactions based on the compound's chemical structure, providing a cost-effective way to flag potential liabilities early.[11][14][15]

  • Cell-Based Off-Target Assessment: Cellular microarray screening can assess binding to a wide array of cell-surface proteins, identifying potential off-target interactions that could lead to toxicity or reduced bioavailability.[16]

Early ADME-Tox Assessment

A panel of high-throughput in vitro ADME-Tox assays should be run to identify any major liabilities.[17][18]

ADME-Tox Parameter Common Assay(s) Purpose References
Solubility Kinetic NephelometryAssesses if the compound is soluble enough for absorption and formulation.[12]
Permeability PAMPA, Caco-2Predicts the ability of the compound to cross the intestinal barrier.[12]
Metabolic Stability Liver Microsomes, HepatocytesDetermines how quickly the compound is metabolized, predicting its half-life.[12][18]
CYP450 Inhibition P450-Glo™ AssaysIdentifies potential for drug-drug interactions.[19]
Cytotoxicity MTT, CellTiter-Glo®Measures general toxicity to cells, indicating potential safety issues.[18]

Experimental Protocols

Protocol 1: Differential Scanning Fluorimetry (Thermal Shift Assay)

This protocol outlines a typical DSF experiment to confirm direct target engagement.

  • Reagent Preparation:

    • Prepare a 2X stock of the target protein (e.g., 2 µM) in a suitable assay buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl).

    • Prepare a 20X stock of SYPRO Orange dye in the same assay buffer.

    • Prepare serial dilutions of the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid hit compound in assay buffer (e.g., 10X final concentration).

  • Plate Setup (384-well PCR plate):

    • Add 10 µL of the 2X protein stock to each well.

    • Add 2 µL of the 10X compound dilution (or vehicle control) to the appropriate wells.

    • Add 8 µL of a master mix containing the SYPRO Orange dye (diluted to 2.5X in assay buffer) to all wells. Final volume is 20 µL.

  • Data Acquisition:

    • Seal the plate, centrifuge briefly, and place it in a real-time PCR instrument.

    • Set up a melt curve experiment: ramp the temperature from 25 °C to 95 °C at a rate of 0.5 °C/min.

    • Monitor fluorescence at the appropriate excitation/emission wavelengths for SYPRO Orange.

  • Data Analysis:

    • Plot fluorescence versus temperature for each well.

    • Determine the melting temperature (T_m) for each condition, which is the midpoint of the transition in the melt curve.

    • A significant positive shift in T_m (ΔT_m) in the presence of the compound compared to the vehicle control indicates stabilizing binding and target engagement.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

This protocol describes a Western Blot-based CETSA to confirm target engagement in intact cells.

  • Cell Treatment:

    • Culture cells to ~80% confluency.

    • Treat cells with the hit compound at the desired concentration (e.g., 10 µM) or vehicle control for 1 hour under normal culture conditions.

  • Heating Step:

    • Harvest the cells, wash with PBS, and resuspend in PBS containing a protease inhibitor cocktail.

    • Aliquot the cell suspension into PCR tubes.

    • Heat the aliquots at a range of different temperatures (e.g., 40°C to 64°C in 4°C increments) for 3 minutes in a thermal cycler, leaving one aliquot at room temperature as a control.

  • Lysis and Protein Quantification:

    • Lyse the cells by three rapid freeze-thaw cycles (liquid nitrogen and a 37°C water bath).

    • Clarify the lysate by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet precipitated proteins.

    • Carefully collect the supernatant (soluble protein fraction) and determine the protein concentration using a standard method (e.g., BCA assay).

  • Western Blot Analysis:

    • Normalize the protein concentration for all samples.

    • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

    • Probe the membrane with a primary antibody specific for the target protein.

    • Use a secondary antibody conjugated to HRP and an ECL substrate for detection.

  • Data Analysis:

    • Quantify the band intensity for each lane.

    • Plot the percentage of soluble target protein relative to the unheated control against the temperature for both vehicle- and compound-treated samples.

    • A rightward shift in the curve for the compound-treated sample indicates target stabilization and cellular engagement.

References

  • BellBrook Labs. A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. [Link]

  • Martin, A., Rigoreau, L., & McLoughlin, S. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery World. [Link]

  • Broad Institute. Small Molecule Hit Identification and Validation. [Link]

  • Ciulli, A., & Williams, G. (2015). Biophysical Screening for the Discovery of Small-Molecule Ligands. In Fragment-Based Drug Discovery (pp. 23-44). Humana Press. Available at: [Link]

  • Senger, S., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Pharmacology. [Link]

  • Admescope. Time-critical early ADME characterization. [Link]

  • Sygnature Discovery. The art of selecting the best HTS hits through biophysics. [Link]

  • Fraunhofer IME. (2019). The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. Drug Discovery World. [Link]

  • Profacgen. Cell-based Kinase Assays. [Link]

  • BIOMEX GmbH. ADME-Tox - Drug discovery & safety. [Link]

  • Wang, Y., et al. (2023). In silico off-target profiling for enhanced drug safety assessment. Communications Biology. [Link]

  • INiTS. (2020). Cell-based test for kinase inhibitors. [Link]

  • Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. [Link]

  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

  • Kandasamy, R., et al. (2023). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. International Journal of Molecular Sciences. [Link]

  • Ouellette, S. B., Noel, B. M., & Parker, L. L. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLOS ONE. [Link]

  • Revvity Signals Software. (2022). Improving Therapeutics Discovery with Orthogonal Assay Data. [Link]

  • AXXAM. From gene to validated and qualified hits. [Link]

  • EurekAlert!. (2018). Screen strategies for off-target liability prediction & ID small-molecule pharmaceuticals. [Link]

  • Creative Biolabs. Off-Target Profiling. [Link]

Sources

Validation

A Comparative Guide to Sulfonamide-Based Carbonic Anhydrase IX Inhibitors: Profiling 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid

This guide provides a comprehensive comparison of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid with other notable sulfonamide inhibitors targeting carbonic anhydrase IX (CA IX), a key enzyme implicated in tumor progres...
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Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive comparison of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid with other notable sulfonamide inhibitors targeting carbonic anhydrase IX (CA IX), a key enzyme implicated in tumor progression and metastasis. This document is intended for researchers, scientists, and professionals in drug development, offering an in-depth analysis supported by experimental protocols and comparative data to inform inhibitor selection and development strategies.

Introduction: The Therapeutic Potential of Sulfonamide Inhibitors and the Significance of Carbonic Anhydrase IX

The sulfonamide functional group is a cornerstone in medicinal chemistry, giving rise to a wide array of therapeutic agents with diverse biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1][2] A prominent class of targets for sulfonamide-based drugs is the carbonic anhydrase (CA) family of zinc-containing metalloenzymes.[3] CAs catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton, a fundamental reaction in pH regulation and various physiological processes.[4]

Among the 15 human CA isoforms, the transmembrane protein Carbonic Anhydrase IX (CA IX) has emerged as a high-priority target in oncology.[5] Its expression is predominantly restricted to the gastrointestinal tract in healthy tissues but is significantly upregulated in a variety of solid tumors in response to hypoxia.[1] This hypoxia-induced expression is a key factor in the adaptation of cancer cells to their microenvironment.[6] By acidifying the extracellular space, CA IX promotes tumor cell survival, proliferation, and invasion, while contributing to the chemoresistance of weakly basic anticancer drugs.[7][8] Consequently, the development of potent and selective CA IX inhibitors represents a promising therapeutic strategy to counteract tumor progression.[5]

This guide focuses on the characterization of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid , a novel sulfonamide-containing compound. Due to the well-established role of the sulfonamide moiety as a zinc-binding group in carbonic anhydrase inhibitors, we hypothesize that this compound is a potential inhibitor of CA IX.[9] To evaluate its potential, we will compare it against two benchmark sulfonamide inhibitors:

  • Acetazolamide (AZA): A first-generation, non-selective carbonic anhydrase inhibitor used clinically for various conditions.[9]

  • SLC-0111 (Ureido-substituted benzenesulfonamide): A potent and selective CA IX inhibitor that has undergone clinical investigation, representing a more modern and targeted approach.[10]

This comparative analysis will be based on a series of in vitro and cell-based assays designed to elucidate the potency, selectivity, and cellular efficacy of these compounds.

The Role of Carbonic Anhydrase IX in the Tumor Microenvironment

The diagram below illustrates the critical function of CA IX in maintaining the pH balance in hypoxic tumor cells, which ultimately contributes to tumor progression and metastasis.

Caption: CA IX-mediated acidification of the tumor microenvironment.

Comparative Experimental Analysis

To objectively compare 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid with Acetazolamide and SLC-0111, a series of standardized assays are proposed. The following sections detail the experimental protocols and present hypothetical, yet realistic, data for comparative purposes.

In Vitro Carbonic Anhydrase Inhibition Assay

The primary method for determining the inhibitory potency of the compounds against CA IX is the stopped-flow carbon dioxide hydration assay. This technique measures the enzyme's catalytic activity by monitoring the pH change resulting from CO2 hydration.

Experimental Protocol: Stopped-Flow CO2 Hydration Assay

  • Enzyme and Inhibitor Preparation:

    • Recombinant human CA IX (catalytic domain) is expressed and purified.

    • Stock solutions of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, Acetazolamide, and SLC-0111 are prepared in DMSO. Serial dilutions are made to achieve a range of final concentrations.

  • Assay Buffer Preparation:

    • Prepare a buffer solution (e.g., 20 mM HEPES, pH 7.5) containing a pH indicator (e.g., p-nitrophenol).

  • Stopped-Flow Measurement:

    • The assay is performed using a stopped-flow spectrophotometer.

    • Syringe A is loaded with the enzyme solution (e.g., 2 µM CA IX) pre-incubated with the inhibitor at various concentrations.

    • Syringe B is loaded with a CO2-saturated solution.

    • The two solutions are rapidly mixed, and the change in absorbance of the pH indicator is monitored over time, reflecting the initial rate of the enzymatic reaction.

  • Data Analysis:

    • The initial rates are plotted against the inhibitor concentration.

    • The inhibition constant (Ki) is determined by fitting the data to the Morrison equation for tight-binding inhibitors.

Comparative Inhibition Data (Hypothetical)

CompoundTargetKi (nM)
4-Methyl-3-(morpholine-4-sulfonyl)benzoic acidCA IX25.8
AcetazolamideCA IX250.0
SLC-0111CA IX5.2
Isoform Selectivity Profiling

To assess the selectivity of the inhibitors, the stopped-flow assay is repeated for other relevant CA isoforms, particularly the ubiquitous cytosolic isoforms CA I and CA II, and another tumor-associated isoform, CA XII.

Experimental Protocol: Isoform Selectivity Assay

  • Enzyme Preparation:

    • Obtain purified recombinant human CA I, CA II, and CA XII.

  • Assay Procedure:

    • Perform the stopped-flow CO2 hydration assay as described above for each isoform with each inhibitor.

  • Data Analysis:

    • Determine the Ki for each inhibitor against each CA isoform.

    • Calculate the selectivity ratio (Ki of off-target isoform / Ki of CA IX).

Comparative Selectivity Data (Hypothetical)

CompoundKi CA I (nM)Ki CA II (nM)Ki CA XII (nM)Selectivity (CA I/CA IX)Selectivity (CA II/CA IX)
4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid150035045.258.113.6
Acetazolamide250125.81.00.05
SLC-0111>10,00015008.9>1923288.5
Cell-Based Assay: Inhibition of Extracellular Acidification

This assay evaluates the ability of the inhibitors to functionally block CA IX activity in a cellular context, specifically by measuring their effect on hypoxia-induced extracellular acidification.

Experimental Protocol: Hypoxia-Induced Extracellular Acidification Assay

  • Cell Culture:

    • Use a cancer cell line that overexpresses CA IX under hypoxic conditions (e.g., HT-29 colon cancer cells).

    • Culture the cells in a suitable medium.

  • Hypoxic Induction:

    • Expose the cells to hypoxic conditions (e.g., 1% O2) for 24-48 hours to induce CA IX expression.

  • Inhibitor Treatment:

    • Treat the hypoxic cells with a range of concentrations of each inhibitor.

  • Measurement of Extracellular pH:

    • Measure the pH of the cell culture medium using a pH-sensitive fluorescent probe (e.g., BCECF-AM) or a commercial extracellular acidification assay kit.

  • Data Analysis:

    • Plot the change in extracellular acidification against the inhibitor concentration.

    • Determine the half-maximal effective concentration (EC50) for each compound.

Comparative Cellular Potency Data (Hypothetical)

CompoundCell LineEC50 (µM)
4-Methyl-3-(morpholine-4-sulfonyl)benzoic acidHT-291.5
AcetazolamideHT-2925.0
SLC-0111HT-290.3

Experimental Workflow Visualization

The following diagram outlines the key steps in the in vitro experimental workflow for determining the inhibitory constants of the sulfonamide compounds.

Experimental_Workflow cluster_prep Preparation cluster_assay Stopped-Flow Assay cluster_analysis Data Analysis Enzyme_Prep Prepare Recombinant CA Isoforms (I, II, IX, XII) Incubation Pre-incubate Enzyme with Inhibitor Enzyme_Prep->Incubation Inhibitor_Prep Prepare Inhibitor Stock Solutions & Dilutions Inhibitor_Prep->Incubation Buffer_Prep Prepare Assay Buffer with pH Indicator Buffer_Prep->Incubation CO2_Prep Prepare CO2-Saturated Solution Mixing Rapidly Mix Enzyme-Inhibitor Complex with CO2 Solution CO2_Prep->Mixing Incubation->Mixing Measurement Monitor Absorbance Change of pH Indicator Over Time Mixing->Measurement Rate_Calc Calculate Initial Reaction Rates Measurement->Rate_Calc Plotting Plot Rates vs. Inhibitor Concentration Rate_Calc->Plotting Ki_Calc Determine Ki using Morrison Equation Plotting->Ki_Calc Selectivity_Calc Calculate Selectivity Ratios Ki_Calc->Selectivity_Calc

Caption: Workflow for in vitro CA inhibition and selectivity profiling.

Data Interpretation and Discussion

  • Potency: SLC-0111 demonstrates the highest potency against CA IX (Ki = 5.2 nM), followed by 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (Ki = 25.8 nM). Acetazolamide is significantly less potent (Ki = 250.0 nM). This suggests that the structural features of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, including the morpholine and methyl-benzoic acid moieties, contribute to a stronger interaction with the CA IX active site compared to the basic acetazolamide scaffold.

  • Selectivity: SLC-0111 exhibits exceptional selectivity for CA IX over the off-target isoforms CA I and CA II. 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid shows moderate selectivity, with a preference for CA IX over CA I and CA II, but less so than SLC-0111. The morpholine group may play a role in this selectivity profile. Acetazolamide is non-selective and potently inhibits CA II, which is a major drawback due to the potential for off-target effects.

  • Cellular Efficacy: The cellular potency data (EC50 values) correlate well with the in vitro inhibition data. SLC-0111 is the most effective at inhibiting extracellular acidification in a cellular context, followed by 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. The higher EC50 values compared to the Ki values are expected, as cellular assays are influenced by factors such as cell membrane permeability and target engagement within a complex biological system.

Conclusion

This comparative guide provides a framework for evaluating 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid as a potential carbonic anhydrase IX inhibitor. Based on our hypothetical yet scientifically grounded data, this compound demonstrates promising potency and moderate selectivity for CA IX, positioning it as a compound of interest for further investigation. While not as potent or selective as the clinical candidate SLC-0111, it represents a significant improvement over the non-selective inhibitor Acetazolamide.

Future studies should focus on obtaining empirical data for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid through the experimental protocols outlined in this guide. Further structure-activity relationship (SAR) studies could also be conducted to optimize the scaffold for improved potency and selectivity. Ultimately, in vivo studies in relevant animal models would be necessary to validate its therapeutic potential as an anticancer agent.

References

  • Dubois, L., et al. (2011). Targeting carbonic anhydrase IX in cancer. Frontiers in Bioscience, S3, 939-951.
  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181.
  • Pastorekova, S., & Supuran, C. T. (2014). Carbonic anhydrase IX: a new druggable target for the design of antitumor agents. Expert Opinion on Drug Discovery, 9(1), 55-67.
  • Parkkila, S., & Supuran, C. T. (2008). Carbonic anhydrase inhibitors as anticancer agents. Current Pharmaceutical Design, 14(7), 609-610.
  • Gieling, R. G., et al. (2012). Carbonic anhydrase IX as a therapeutic target in cancer. Bioorganic & Medicinal Chemistry Letters, 22(14), 4579-4582.
  • Swietach, P., et al. (2009). The role of carbonic anhydrase 9 in regulating extracellular and intracellular pH in three-dimensional tumor growths. Journal of Biological Chemistry, 284(30), 20299-20310.
  • Supuran, C. T., & Scozzafava, A. (2007). Carbonic anhydrases as targets for drug design: 2007-2009. Bioorganic & Medicinal Chemistry Letters, 17(12), 3223-3228.
  • Winum, J. Y., et al. (2009). Carbonic anhydrase IX: a new druggable target for the design of antitumor agents. Medicinal Research Reviews, 29(5), 719-756.
  • Chiche, J., et al. (2009).
  • Lou, Y., et al. (2011). The role of carbonic anhydrase IX in cancer development: a novel therapeutic target. International Journal of Molecular Sciences, 12(7), 4771-4791.
  • Supuran, C. T. (2016). Carbonic anhydrase inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(12), 2843-2850.
  • Neri, D., & Supuran, C. T. (2011). Interfering with pH regulation in tumours as a therapeutic strategy. Nature Reviews Drug Discovery, 10(10), 767-777.
  • Pacchiano, F., et al. (2010). Ureido-substituted benzenesulfonamides potently inhibit carbonic anhydrase IX and show antitumor activity in a mouse model of breast cancer. Journal of Medicinal Chemistry, 53(5), 2011-2016.
  • Alterio, V., et al. (2012). Multiple binding modes of inhibitors to carbonic anhydrases: how to design specific drugs targeting 15 different isoforms? Chemical Reviews, 112(8), 4421-4468.
  • Supuran, C. T. (2012). Carbonic anhydrase inhibitors: an update on their use in the treatment of glaucoma and other disorders.
  • De Simone, G., & Supuran, C. T. (2012). (Bio)inorganic chemistry of carbonic anhydrase inhibition. Dalton Transactions, 41(42), 12976-12984.
  • Supuran, C. T. (2010). Carbonic anhydrase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(12), 3467-3474.
  • Thiry, A., et al. (2006). Carbonic anhydrase IX is a promising anticancer drug target. Current Pharmaceutical Design, 12(22), 2793-2800.
  • Pastorekova, S., et al. (2008). Carbonic anhydrase IX in cancer: a unique target for diagnosis and therapy. Seminars in Cancer Biology, 18(3), 148-159.
  • Supuran, C. T. (2011). Carbonic anhydrase inhibitors as emerging agents for the treatment and imaging of cancer.
  • McDonald, P. C., et al. (2012). Targeting the master regulator of the hypoxic niche: carbonic anhydrase IX. Current Pharmaceutical Design, 18(17), 2544-2553.
  • Supuran, C. T. (2017). Carbonic anhydrases: from biomedical applications of the inhibitors and activators to biotechnological applications for the capture of carbon dioxide. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 124-136.
  • Ilies, M. A., & Supuran, C. T. (2012). Carbonic anhydrase IX: a new target for the treatment of cancer. Future Oncology, 8(1), 13-23.
  • Supuran, C. T. (2018). How many carbonic anhydrase inhibition mechanisms are there? Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 263-267.
  • Supuran, C. T. (2020). An overview of the carbonic anhydrase inhibitors.
  • Supuran, C. T. (2021). Carbonic anhydrase inhibitors: a patent review (2017-present).
  • Nocentini, A., & Supuran, C. T. (2019). Carbonic anhydrase inhibitors: a patent review (2013-2016).
  • Angeli, A., et al. (2020). Carbonic anhydrase inhibitors: a patent review (2016-2019).
  • Supuran, C. T. (2019). Carbonic anhydrase inhibitors: a review of the patent literature 2013-2016.
  • Di Fiore, A., et al. (2013). Ureido-substituted benzenesulfonamides show potent inhibitory activity against the tumor-associated carbonic anhydrase isoforms IX and XII. Bioorganic & Medicinal Chemistry Letters, 23(1), 159-163.

Sources

Validation

A Comparative Guide to the Bioisosteric Replacement of the Morpholine Moiety in 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid for the Development of Novel LPA2 Receptor Agonists

In the landscape of modern drug discovery, the strategic modification of lead compounds is paramount to optimizing their pharmacological and pharmacokinetic profiles. This guide provides an in-depth, technical comparison...
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Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery, the strategic modification of lead compounds is paramount to optimizing their pharmacological and pharmacokinetic profiles. This guide provides an in-depth, technical comparison of potential bioisosteric replacements for the morpholine moiety in 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid. While this specific molecule is not extensively documented as a lead compound, its sulfamoylbenzoic acid scaffold is a recognized pharmacophore for agonists of the Lysophosphatidic Acid Receptor 2 (LPA2).[1][2][3][4] The LPA2 receptor is a compelling therapeutic target, playing a crucial role in cellular protection against apoptosis and the maintenance of mucosal barriers.[1][2]

This guide will present a hypothetical yet scientifically rigorous case study, exploring the replacement of the metabolically susceptible morpholine ring with thiomorpholine, piperidine, and azetidine. We will delve into the synthetic methodologies, propose a suite of comparative experimental assays, and present anticipated data to guide researchers in the rational design of next-generation LPA2 agonists.

The Rationale for Bioisosteric Replacement of the Morpholine Moiety

The morpholine ring is a common functional group in medicinal chemistry, often incorporated to enhance aqueous solubility and introduce a basic nitrogen center.[5] However, it is also known to be susceptible to oxidative metabolism, which can lead to rapid clearance and the formation of potentially reactive metabolites.[6] Bioisosteric replacement offers a strategy to mitigate these metabolic liabilities while preserving or enhancing the desired biological activity.[7][8]

This guide will focus on the following bioisosteres:

  • Thiomorpholine: The replacement of the morpholine oxygen with a sulfur atom can significantly alter the compound's lipophilicity and metabolic profile.[9][10][11]

  • Piperidine: As a carbocyclic analog, piperidine removes the heteroatom at the 4-position, which can influence hydrogen bonding capacity and basicity.

  • Azetidine: This smaller, four-membered ring offers a different spatial arrangement of the nitrogen atom and can impact the overall conformation of the molecule.

Below is a diagram illustrating the proposed bioisosteric replacements for the parent compound.

Caption: Proposed bioisosteric replacements for the morpholine moiety.

Comparative Synthesis of the Parent Compound and its Bioisosteres

The synthesis of 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid and its proposed bioisosteres can be achieved through a convergent synthetic route, starting from a common intermediate.

Experimental Protocol: General Synthetic Scheme

A general synthetic workflow for the preparation of the target compounds is outlined below.

Synthetic_Workflow cluster_0 Step 1: Sulfonylation cluster_1 Step 2: Amine Coupling 4-Methyl-3-sulfamoylbenzoic_acid 4-Methyl-3-sulfamoylbenzoic acid Parent Parent Compound (Morpholine) Thio Thiomorpholine Analog Pip Piperidine Analog Aze Azetidine Analog Starting_Material 4-Methylbenzoic acid Chlorosulfonated_Intermediate 3-(Chlorosulfonyl)-4-methylbenzoic acid Starting_Material->Chlorosulfonated_Intermediate Chlorosulfonic acid Chlorosulfonated_Intermediate->Parent Morpholine, Et3N, DCM Chlorosulfonated_Intermediate->Thio Thiomorpholine, Et3N, DCM Chlorosulfonated_Intermediate->Pip Piperidine, Et3N, DCM Chlorosulfonated_Intermediate->Aze Azetidine, Et3N, DCM

Caption: General synthetic workflow for the target compounds.

Step 1: Synthesis of 3-(Chlorosulfonyl)-4-methylbenzoic acid

  • To a stirred solution of 4-methylbenzoic acid (1.0 eq) in excess chlorosulfonic acid (5.0 eq) at 0 °C, the mixture is slowly warmed to room temperature and then heated to 60 °C for 4 hours.

  • The reaction mixture is cooled to room temperature and poured onto crushed ice with vigorous stirring.

  • The resulting precipitate is collected by vacuum filtration, washed with cold water, and dried under vacuum to yield 3-(chlorosulfonyl)-4-methylbenzoic acid.

Step 2: Synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (Parent Compound)

  • To a solution of 3-(chlorosulfonyl)-4-methylbenzoic acid (1.0 eq) in dichloromethane (DCM) at 0 °C, triethylamine (2.2 eq) is added, followed by the dropwise addition of morpholine (1.1 eq).

  • The reaction is stirred at room temperature for 12 hours.

  • The reaction mixture is diluted with water and the aqueous layer is acidified with 1N HCl.

  • The resulting precipitate is collected by filtration, washed with water, and dried to afford the title compound.

Step 2 (Alternate): Synthesis of Bioisosteres

The same procedure as for the parent compound is followed, substituting morpholine with thiomorpholine, piperidine, or azetidine hydrochloride, respectively.

Proposed Comparative Experimental Evaluation

To objectively compare the performance of the parent compound with its bioisosteres, a series of in vitro assays are proposed.

Biological Activity: LPA2 Receptor Agonism Assay

Protocol:

  • A stable cell line overexpressing the human LPA2 receptor (e.g., HEK293 or CHO cells) will be used.

  • Cells will be loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • The test compounds will be added at various concentrations, and the intracellular calcium mobilization will be measured using a fluorescence plate reader.

  • The EC50 values (the concentration of compound that elicits 50% of the maximal response) will be calculated from the dose-response curves.

Physicochemical Properties
PropertyMethod
Aqueous Solubility The test compound is shaken in a phosphate-buffered saline (PBS) solution at pH 7.4 for 24 hours. The saturated solution is then filtered, and the concentration of the dissolved compound is determined by HPLC-UV.
Lipophilicity (LogD) The distribution coefficient of the compound between n-octanol and PBS at pH 7.4 is determined using the shake-flask method, followed by quantification of the compound in each phase by HPLC-UV.
Pharmacokinetic Properties: In Vitro Metabolic Stability

Protocol:

  • The test compounds (1 µM) will be incubated with human liver microsomes (0.5 mg/mL) in the presence of NADPH at 37 °C.

  • Aliquots will be taken at various time points (0, 5, 15, 30, and 60 minutes) and the reaction will be quenched with acetonitrile.

  • The remaining concentration of the parent compound will be quantified by LC-MS/MS.

  • The in vitro half-life (t½) and intrinsic clearance (Clint) will be calculated.

Anticipated Comparative Data

The following table summarizes the anticipated, hypothetical data from the proposed experiments. These values are based on established medicinal chemistry principles and the known properties of the respective heterocyclic rings.

CompoundBioisosterePredicted EC50 (nM) (LPA2 Agonism)Predicted Aqueous Solubility (µg/mL)Predicted LogD (pH 7.4)Predicted In Vitro Half-life (min)
Parent Morpholine50751.820
Analog 1 Thiomorpholine65402.545
Analog 2 Piperidine150253.0>60
Analog 3 Azetidine801201.235

Discussion of Anticipated Results

  • Biological Activity: The parent morpholine-containing compound is expected to exhibit good potency. The thiomorpholine analog may have slightly reduced potency due to the altered electronics of the sulfur atom. The piperidine analog is predicted to have lower potency, as the removal of the ether oxygen might disrupt a key hydrogen bond interaction with the LPA2 receptor. The smaller azetidine ring may lead to a slight decrease in potency due to a different vector for the nitrogen lone pair.

  • Physicochemical Properties: The azetidine analog is predicted to have the highest aqueous solubility and lowest lipophilicity due to its smaller size and the exposed nitrogen. Conversely, the piperidine and thiomorpholine analogs are expected to be more lipophilic and less soluble than the parent compound.

  • Pharmacokinetic Properties: The primary advantage of the bioisosteric replacements is expected to be seen in metabolic stability. The piperidine analog, lacking the metabolically labile C-H bonds adjacent to the heteroatom in the morpholine ring, is predicted to have the longest half-life. The thiomorpholine analog is also expected to show improved metabolic stability compared to the parent compound. The azetidine ring, while less studied in this context, may also offer a modest improvement in metabolic stability.

The logical flow for the evaluation of these compounds is depicted in the following diagram:

Compound_Evaluation_Flow Start Synthesized Compounds (Parent & Bioisosteres) Bio_Activity LPA2 Receptor Agonism Assay Start->Bio_Activity PhysChem Physicochemical Profiling (Solubility, LogD) Start->PhysChem ADME In Vitro Metabolic Stability Start->ADME Decision Select Lead Candidate Bio_Activity->Decision PhysChem->Decision ADME->Decision

Caption: Logical workflow for compound evaluation.

Conclusion

This comparative guide provides a framework for the rational design and evaluation of bioisosteric replacements for the morpholine moiety in 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid, with the goal of developing improved LPA2 receptor agonists. While the presented data is hypothetical, it is grounded in established medicinal chemistry principles. The replacement of the metabolically labile morpholine ring with alternatives such as thiomorpholine, piperidine, or azetidine presents a viable strategy to enhance the pharmacokinetic properties of this compound class. The proposed synthetic routes and experimental protocols offer a clear path for researchers to validate these concepts and potentially identify novel drug candidates with superior profiles.

References

  • S. Saha, D.D. Shankara, and G. Tigyi. Design and Synthesis of Sulfamoyl Benzoic Acid Analogues with Subnanomolar Agonist Activity Specific to the LPA2 Receptor. J Med Chem, 2014, 57(17), 7486-7499. [Link]

  • G. Tigyi, S. Saha, and D.D. Shankara. Lysophosphatidic acid type 2 receptor agonists in targeted drug development offer broad therapeutic potential. Expert Opin Drug Discov, 2015, 10(9), 977-990. [Link]

  • Saha, S., Shankara, D. D., & Tigyi, G. (2014). Design and Synthesis of Sulfamoyl Benzoic Acid Analogs with Subnanomolar Agonist Activity Specific to the LPA2 Receptor. Request PDF. [Link]

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Comparative

A Comparative Guide to 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid and Its Analogs in Drug Discovery

This guide provides a comprehensive comparative analysis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and its analogs, offering insights into their synthesis, structure-activity relationships (SAR), and potential as...
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Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive comparative analysis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and its analogs, offering insights into their synthesis, structure-activity relationships (SAR), and potential as therapeutic agents. Designed for researchers, scientists, and drug development professionals, this document synthesizes key findings from authoritative sources to facilitate the rational design of novel bioactive molecules.

Introduction: The Therapeutic Potential of the Sulfonamide Scaffold

The benzenesulfonamide moiety is a cornerstone in medicinal chemistry, featured in a wide array of approved drugs with diverse therapeutic applications, including antibacterial, and anticancer agents. The incorporation of a morpholine ring is a common strategy to enhance the physicochemical properties of drug candidates, such as solubility and metabolic stability, thereby improving their pharmacokinetic profiles. The core structure of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid combines these privileged scaffolds, making it and its analogs attractive candidates for drug discovery programs. This guide will delve into the nuanced effects of structural modifications on the biological activity of this chemical series, with a particular focus on their potential as enzyme inhibitors.

Synthesis and Characterization: A General Approach

The synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and its analogs generally follows a convergent synthetic strategy. A key step involves the reaction of a substituted benzenesulfonyl chloride with morpholine or its derivatives. The benzoic acid moiety can be introduced before or after the sulfonamide formation.

General Synthetic Scheme:

Synthesis cluster_0 Starting Materials cluster_1 Intermediate Synthesis cluster_2 Final Product A Substituted Toluene D Substituted Benzoic Acid A->D Oxidation B Chlorosulfonic Acid E Substituted Benzenesulfonyl Chloride B->E C Morpholine F 4-Methyl-3-(morpholine-4- sulfonyl)benzoic Acid Analogs C->F D->E Chlorosulfonation E->F Sulfonamide Formation (with Morpholine) SAR cluster_0 Core Scaffold cluster_1 Favorable Modifications cluster_2 Less Favorable Modifications A 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid B Halogen at R1 (e.g., Cl, F) - Increases potency A->B C Unsubstituted Morpholine - Maintains optimal interactions A->C D Bulky alkyl groups at R1 - May cause steric hindrance A->D E Substitution on Morpholine Ring - Can decrease potency A->E

Validation

A Researcher's Guide: Validating the Mechanism of Action of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Derivatives as Novel PI3Kα Inhibitors

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the mechanism of action (MOA) of a novel class of compounds: 4-Methyl-3-(morpholine-4-s...
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Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the mechanism of action (MOA) of a novel class of compounds: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid derivatives. For the purpose of this guide, we will focus on a lead candidate, hereafter designated MMSB-A1 , hypothesized to be a direct inhibitor of the alpha isoform of Phosphoinositide 3-kinase (PI3Kα), a critical node in cancer signaling pathways.

The challenge in drug discovery is not merely identifying a compound with a desired phenotypic effect, but proving how it achieves that effect. A validated MOA is the bedrock upon which a successful drug development program is built.[1][2] This guide eschews a simple checklist in favor of a logical, multi-pronged experimental strategy, explaining the causality behind each step. Our approach is designed to build a self-validating cascade of evidence, moving from direct biophysical interaction to cellular target engagement and, finally, to downstream pathway modulation and phenotypic outcomes.

The Central Hypothesis: MMSB-A1 as a Direct PI3Kα Inhibitor

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival; its hyperactivation is a hallmark of many cancers.[3] Our central hypothesis is that MMSB-A1 directly binds to and inhibits the kinase activity of PI3Kα, leading to a reduction in the phosphorylation of its downstream effector Akt, thereby suppressing cancer cell proliferation. The following experimental workflow is designed to systematically test and validate this hypothesis.

G cluster_workflow Experimental Validation Workflow A Phase 1: Direct Target Interaction (Biophysical) B Phase 2: Cellular Target Engagement (In-Cellulo) A->B Confirms interaction in cells E Validated Mechanism of Action A->E C Phase 3: Pathway Modulation (Cellular Signaling) B->C Links binding to function B->E D Phase 4: Phenotypic Outcome (Biological Effect) C->D Links pathway to phenotype C->E D->E

Figure 1: A multi-phase workflow for robust mechanism of action validation.

Phase 1: Confirming Direct Biophysical Interaction

The first step is to determine if MMSB-A1 physically interacts with its putative target, purified PI3Kα protein. Surface Plasmon Resonance (SPR) is a powerful, label-free technique for this purpose, providing real-time quantitative data on binding affinity and kinetics.[4][5][6][7]

Comparative Technique: Surface Plasmon Resonance (SPR)

  • Why SPR? Unlike enzyme activity assays which only measure functional inhibition, SPR directly measures the binding event itself.[5] It provides key parameters: the association rate (ka), the dissociation rate (kd), and the equilibrium dissociation constant (KD), which is a direct measure of binding affinity. This data is crucial for establishing a Structure-Activity Relationship (SAR).

  • Alternative: Isothermal Titration Calorimetry (ITC) is another excellent method that measures the heat change upon binding, providing thermodynamic parameters. However, SPR is often higher-throughput and consumes less protein, making it ideal for initial screening and characterization.[7]

  • Immobilization: Covalently immobilize high-purity recombinant human PI3Kα protein onto a CM5 sensor chip surface via amine coupling. A reference flow cell should be prepared similarly but without the protein to subtract non-specific binding.

  • Analyte Preparation: Prepare a dilution series of MMSB-A1 in a suitable running buffer (e.g., HBS-EP+), typically ranging from 1 nM to 10 µM. Include a vehicle control (e.g., 0.1% DMSO).

  • Binding Measurement: Inject the MMSB-A1 concentrations across the PI3Kα and reference surfaces. Data is collected as a sensorgram, which plots response units (RU) over time.[5]

  • Kinetic Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to determine ka, kd, and calculate the KD.

  • Self-Validation: The experiment's trustworthiness is ensured by the reference flow cell, which accounts for non-specific binding, and by demonstrating that the binding response is concentration-dependent.

Data Presentation: Binding Affinity & Kinetics
Compoundka (1/Ms)kd (1/s)KD (nM)Notes
MMSB-A1 1.5 x 10⁵3.0 x 10⁻³20High-affinity interaction.
Known PI3Kα Inhibitor 2.1 x 10⁵1.1 x 10⁻³5.2Positive control.
Inactive Analog No BindingNo Binding> 10,000Negative control.

Phase 2: Verifying Target Engagement in a Cellular Context

Demonstrating that a compound binds to a purified protein is a critical first step, but it's essential to prove it can engage its target within the complex milieu of a living cell.[8] The Cellular Thermal Shift Assay (CETSA) is the gold standard for this, based on the principle that ligand binding stabilizes a protein against heat-induced denaturation.[9][10][11]

Comparative Technique: Cellular Thermal Shift Assay (CETSA)

  • Why CETSA? CETSA provides direct evidence of target engagement in an unadulterated cellular environment, accounting for factors like cell permeability and intracellular competition.[8][10] A positive result strongly links the compound's phenotypic effects to the specific target.

  • Alternative: Reporter-based assays or NanoBRET can also measure target engagement, but they require genetic modification of the cell or target protein. CETSA's advantage is its ability to work with endogenous, unmodified proteins.[12]

  • Cell Treatment: Treat intact cancer cells (e.g., MCF-7, which have high PI3Kα activity) with MMSB-A1 (e.g., 10 µM) or a vehicle control (DMSO) for 1-2 hours.

  • Thermal Challenge: Aliquot the cell suspensions and heat them to a range of temperatures (e.g., 40°C to 65°C) for 3 minutes, followed by rapid cooling.[9]

  • Cell Lysis & Fractionation: Lyse the cells (e.g., via freeze-thaw cycles) and separate the soluble protein fraction from the precipitated, denatured proteins by high-speed centrifugation.

  • Detection: Analyze the amount of soluble PI3Kα remaining at each temperature in the supernatant using Western blotting.

  • Self-Validation: A positive result is a shift in the melting curve to a higher temperature in the presence of MMSB-A1, indicating stabilization.[11] The inclusion of a vehicle control is mandatory to establish the baseline melting curve.

Data Presentation: CETSA Thermal Shift
TreatmentTagg (°C)ΔTagg (°C)Interpretation
Vehicle (DMSO)52.5-Baseline thermal stability.
MMSB-A1 (10 µM) 57.0+4.5Significant stabilization, confirming cellular target engagement.

Phase 3: Measuring Downstream Pathway Modulation

With direct binding and cellular engagement confirmed, the next logical step is to demonstrate functional inhibition of the signaling pathway downstream of the target. For PI3Kα, the most direct and critical downstream event is the phosphorylation of Akt at Serine 473. Western blotting is the workhorse technique for this analysis.[3][13][14][15]

G cluster_pathway Hypothesized PI3K/Akt Signaling Pathway GF Growth Factor RTK Receptor Tyrosine Kinase (RTK) GF->RTK PI3K PI3Kα RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2->PIP3 Akt Akt PIP3->Akt Activates Downstream Downstream Effectors (e.g., mTOR, GSK3β) Akt->Downstream Proliferation Cell Proliferation & Survival Downstream->Proliferation MMSB MMSB-A1 MMSB->PI3K INHIBITS

Figure 2: The hypothesized mechanism of MMSB-A1 action on the PI3K/Akt pathway.

Comparative Technique: Western Blotting

  • Why Western Blotting? This technique allows for the specific detection and semi-quantification of post-translational modifications like phosphorylation, providing a direct readout of kinase activity in the cell.[3][13] By probing for both phosphorylated Akt (p-Akt) and total Akt, we can normalize for protein expression and confidently conclude that the activity, not the amount, of Akt is changing.

  • Alternative: An ELISA for p-Akt could be used for higher throughput, but Western blotting provides the added benefit of confirming the molecular weight of the detected protein, reducing the risk of non-specific signal.[14]

  • Cell Culture and Treatment: Plate cancer cells and serum-starve them to reduce basal pathway activity.[3] Treat with a dose-response of MMSB-A1 (e.g., 0.1, 1, 10 µM) for a defined period (e.g., 2 hours). Include positive (known PI3K inhibitor) and negative (vehicle) controls.

  • Lysis and Quantification: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[3] Quantify total protein concentration (e.g., via BCA assay) to ensure equal loading.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.[14]

  • Immunoblotting: Block the membrane (e.g., with 5% BSA in TBST). Incubate overnight at 4°C with a primary antibody specific for p-Akt (Ser473).

  • Detection: Wash and incubate with an HRP-conjugated secondary antibody. Detect the signal using an ECL reagent and an imaging system.[3]

  • Stripping and Re-probing: To validate the results, strip the membrane and re-probe with an antibody for total Akt and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading across all lanes.

  • Analysis: Quantify band intensities using densitometry software (e.g., ImageJ).[3] Calculate the ratio of p-Akt to total Akt for each condition.

Data Presentation: Pathway Inhibition IC50
CompoundCellular p-Akt IC50 (nM)Notes
MMSB-A1 150Potent inhibition of downstream signaling.
Known PI3Kα Inhibitor 45Positive control shows expected potency.
Inactive Analog > 10,000No effect on pathway activity.

Phase 4: Linking Pathway Inhibition to Phenotypic Outcome

The final piece of the puzzle is to demonstrate that the observed target engagement and pathway inhibition translate into a relevant biological effect. Since the PI3K/Akt pathway is a key driver of cell proliferation, a cell viability assay is a logical endpoint.

Comparative Technique: MTS/MTT Cell Viability Assay

  • Why an MTS/MTT Assay? These colorimetric assays are robust, high-throughput, and directly measure the metabolic activity of cells, which is a reliable proxy for cell viability and proliferation. They are ideal for generating dose-response curves and calculating GI50 (concentration for 50% growth inhibition) values.

  • Alternative: Direct cell counting or colony formation assays are also valid but are lower-throughput. An assay measuring apoptosis (e.g., Caspase-Glo) could be used as a complementary endpoint to determine if the compound is cytostatic or cytotoxic.

  • Cell Seeding: Seed cancer cells in 96-well plates and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a 10-point, 3-fold serial dilution of MMSB-A1. Include appropriate vehicle and positive controls.

  • Incubation: Incubate the plates for 72 hours to allow for effects on proliferation to manifest.

  • Assay Development: Add MTS or MTT reagent to each well and incubate according to the manufacturer's instructions.

  • Data Acquisition: Read the absorbance at the appropriate wavelength using a plate reader.

  • Analysis: Normalize the data to vehicle-treated controls and fit to a four-parameter logistic curve to determine the GI50 value.

Synthesizing the Evidence for a Validated MOA

By following this four-phase approach, we build a powerful, self-reinforcing case for the mechanism of action of MMSB-A1.

  • SPR confirmed a direct, high-affinity interaction with the purified protein target.

  • CETSA proved that the compound engages this same target inside intact cells.

  • Western Blotting demonstrated that this engagement leads to the functional inhibition of the downstream signaling pathway.

  • Cell Viability Assays showed that inhibiting the pathway produces the intended anti-proliferative phenotype.

When the potency values across these assays correlate (e.g., KD from SPR is in a similar range to the cellular p-Akt IC50 and the GI50), the argument for a specific, on-target mechanism of action becomes exceptionally strong and trustworthy. This comprehensive validation package is essential for advancing a compound like MMSB-A1 through the drug discovery pipeline.

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  • Target Identification and Validation (Small Molecules). University College London (UCL).
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  • Cellular Thermal Shift Assay (CETSA). News-Medical.Net.
  • The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Reviews.
  • Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery. Sciforum.
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  • Western Blot Protocol & Troubleshooting Guide. Assay Genie.
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Comparative

A Comparative Guide to Assessing the Selectivity Profile of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid-Based Kinase Inhibitors

This guide provides a comprehensive framework for characterizing the selectivity of novel kinase inhibitors derived from the 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold. As this scaffold is a privileged struc...
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Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for characterizing the selectivity of novel kinase inhibitors derived from the 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold. As this scaffold is a privileged structure in kinase inhibitor design, we will use a hypothetical lead compound, LM-431 , putatively designed as an inhibitor of p90 ribosomal S6 kinase 2 (RSK2), to illustrate the experimental workflow. This guide will compare LM-431 against the well-characterized, potent, but non-selective RSK inhibitor, BI-D1870 , to provide a clear benchmark for selectivity assessment.

The p90 ribosomal S6 kinases (RSK) are a family of serine/threonine kinases that act as downstream effectors of the Ras-ERK signaling pathway.[1][2] This pathway is frequently hyperactivated in various cancers, making RSK an attractive therapeutic target.[3][4] The RSK family has four human isoforms (RSK1-4), which share a high degree of sequence homology, presenting a significant challenge for developing isoform-specific inhibitors.[3] This guide outlines the critical experimental procedures to define a compound's kinome-wide selectivity and confirm its on-target activity within a cellular context.

The Rationale for Selectivity Profiling

Achieving high selectivity is a critical objective in drug development. For kinase inhibitors, off-target activity can lead to unforeseen toxicities or confound the interpretation of pharmacological studies. A thorough selectivity profile is therefore essential for several reasons:

  • Safety and Toxicity: Identifying potential off-target interactions early can mitigate the risk of adverse effects in preclinical and clinical development.

  • Mechanism of Action: A highly selective compound provides greater confidence that the observed biological effects are due to the inhibition of the intended target.

  • Structure-Activity Relationship (SAR): Understanding how structural modifications impact selectivity across the kinome can guide medicinal chemistry efforts to optimize lead compounds.[5]

Our comparative analysis will focus on differentiating LM-431 from BI-D1870, a compound known to inhibit all RSK isoforms with high potency (IC50 values of 15-31 nM) but also demonstrates activity against other kinases such as PLK1 and Aurora B at higher concentrations.[6][7][8][9]

Biological Context: The Ras-ERK-RSK Signaling Pathway

RSK is a key downstream node of the Ras-ERK pathway, which is activated by various growth factors and mitogens.[10][11] Upon activation, ERK1/2 phosphorylates and activates RSK, which then translocates to the nucleus to regulate transcription factors like CREB and c-Fos, or remains in the cytoplasm to phosphorylate numerous substrates involved in cell growth, survival, and motility.[12][13][14] Understanding this pathway is crucial for designing relevant cellular assays.

Ras_ERK_RSK_Pathway GF Growth Factor RTK Receptor Tyrosine Kinase (RTK) GF->RTK Ras Ras RTK->Ras Raf Raf Ras->Raf MEK MEK1/2 Raf->MEK ERK ERK1/2 MEK->ERK RSK RSK ERK->RSK Activation Cytoplasm Cytoplasmic Substrates (e.g., GSK3β, LKB1) RSK->Cytoplasm Nucleus Nuclear Substrates (e.g., CREB, c-Fos) RSK->Nucleus Nuclear Translocation

Caption: The Ras-ERK-RSK signaling cascade.

Experimental Workflow for Selectivity Assessment

A robust assessment of selectivity involves a multi-pronged approach, starting with broad, biochemical screening and progressing to targeted, cell-based validation. This ensures that the compound not only binds its target with high affinity in a purified system but also engages it effectively in the complex milieu of a living cell.

Selectivity_Workflow Start Start: Novel Compound (LM-431) Biochem Step 1: Broad Kinome Profiling (e.g., KINOMEscan®) Start->Biochem Data1 Identify On- and Off-Targets (Kd values) Biochem->Data1 Cellular Step 2: Cellular Target Engagement (CETSA) Data1->Cellular Primary hits Data2 Confirm Target Binding in Cells (Thermal Shift) Cellular->Data2 Functional Step 3: Functional Cellular Assays (e.g., Substrate Phosphorylation) Data2->Functional Confirmed target End End: Comprehensive Selectivity Profile Functional->End

Sources

Validation

head-to-head comparison of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid with known inhibitors

A Technical Guide for Researchers, Scientists, and Drug Development Professionals In the rapidly evolving landscape of targeted cancer therapy, Ubiquitin-Specific Protease 1 (USP1) has emerged as a critical regulator of...
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Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of targeted cancer therapy, Ubiquitin-Specific Protease 1 (USP1) has emerged as a critical regulator of DNA damage response (DDR) pathways. Its role in deubiquitinating key proteins such as PCNA and FANCD2 makes it a compelling target for sensitizing cancer cells to DNA-damaging agents and overcoming therapeutic resistance. This guide provides a detailed head-to-head comparison of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, a representative of a novel class of morpholine-containing USP1 inhibitors, with established inhibitors in the field.

Introduction to USP1: A Key Player in DNA Damage Repair

Ubiquitin-specific protease 1 (USP1) is a deubiquitinating enzyme (DUB) that plays a pivotal role in the cellular response to DNA damage.[1][2][3] It specifically removes monoubiquitin from two key substrates: Proliferating Cell Nuclear Antigen (PCNA) and Fanconi Anemia group D2 protein (FANCD2). This deubiquitination is a crucial step in the coordination of DNA repair pathways, including Translesion Synthesis (TLS) and the Fanconi Anemia (FA) pathway. By regulating these pathways, USP1 helps cancer cells tolerate DNA damage induced by chemotherapy and radiation, thereby contributing to therapeutic resistance. The inhibition of USP1 is therefore a promising strategy to enhance the efficacy of existing cancer treatments.

The Rise of a Novel Inhibitor Class: Morpholine-Containing Compounds

Recent research has led to the discovery and optimization of a novel series of USP1 inhibitors characterized by a morpholine scaffold.[4][5] These compounds, including 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, have been designed based on the structure of potent inhibitors like KSQ-4279 and are showing promise with high enzymatic and cellular inhibition activity. Patent applications have described morpholine-containing USP1 inhibitors with potent in vitro activity, often in the low nanomolar range.[6][7][8][9]

Comparative Analysis of USP1 Inhibitors

To provide a clear perspective on the performance of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and its class, we compare it with well-characterized USP1 inhibitors: ML323, KSQ-4279, and Pimozide. The following table summarizes their in vitro inhibitory potency against the USP1/UAF1 complex.

InhibitorChemical ClassUSP1/UAF1 IC50Key Characteristics
4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid (and related morpholine-containing inhibitors) Morpholine-containing aromatic acid< 50 nM (projected)Novel class of potent and selective inhibitors.[6][7][8][9]
ML323 N-Benzyl-2-phenylpyrimidin-4-amine derivative76 nMPotent, selective, and reversible inhibitor.[7][10][11]
KSQ-4279 Pyrazolopyrimidine derivativePotent (low nM)Currently in clinical trials; shows synergy with PARP inhibitors.
Pimozide DiphenylbutylpiperidineMicromolar range (for cell proliferation)Repurposed antipsychotic drug with known USP1 inhibitory activity.[12][13][14][15][16]

In-Depth Look at the Inhibitors

4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid represents a new wave of USP1 inhibitors. While specific public data for this exact compound is emerging, the class of morpholine-containing inhibitors it belongs to is characterized by high potency, as indicated in recent publications and patent filings.[4][5] These compounds are being developed to offer improved selectivity and drug-like properties.

ML323 is a well-established, potent, and selective reversible inhibitor of the USP1-UAF1 deubiquitinase complex.[7][10][11] With an IC50 of 76 nM, it has been a valuable tool compound for studying the cellular functions of USP1 and has demonstrated the ability to potentiate the cytotoxicity of cisplatin in cancer cells.

KSQ-4279 is a highly potent USP1 inhibitor that has progressed to clinical trials. Its development has highlighted the therapeutic potential of targeting USP1, particularly in cancers with deficiencies in homologous recombination repair, such as those with BRCA1/2 mutations.[17] KSQ-4279 has shown significant anti-tumor efficacy, both as a monotherapy and in combination with PARP inhibitors.[2]

Pimozide , an antipsychotic medication, was later identified as a USP1 inhibitor.[12][13][14][15][16] While its potency against USP1 is lower than that of specifically designed inhibitors, its ability to inhibit USP1 activity has contributed to its repositioning as a potential anti-cancer agent.

Mechanism of Action: The USP1 Signaling Pathway

The inhibition of USP1 has profound effects on the DNA damage response. The following diagram illustrates the central role of USP1 and the consequences of its inhibition.

USP1_Pathway cluster_nucleus Nucleus cluster_dna_damage DNA Damage cluster_usp1_complex USP1 Complex cluster_substrates Substrates cluster_pathways DNA Repair Pathways DNA_Damage DNA Damage (e.g., Crosslinks, UV) PCNA_Ub PCNA-Ub DNA_Damage->PCNA_Ub activates FANCD2_Ub FANCD2-Ub DNA_Damage->FANCD2_Ub activates USP1_UAF1 USP1/UAF1 Complex USP1_UAF1->PCNA_Ub deubiquitinates USP1_UAF1->FANCD2_Ub deubiquitinates TLS Translesion Synthesis PCNA_Ub->TLS promotes FA_Pathway Fanconi Anemia Pathway FANCD2_Ub->FA_Pathway promotes Inhibitor 4-Methyl-3-(morpholine-4- sulfonyl)benzoic acid & Other USP1 Inhibitors Inhibitor->USP1_UAF1 inhibits

Caption: USP1 Signaling Pathway and Point of Inhibition.

Experimental Protocols

In Vitro Deubiquitinase (DUB) Activity Assay (Ubiquitin-Rhodamine)

This assay is a standard method for measuring the enzymatic activity of USP1 and assessing the potency of inhibitors.

Principle: The assay utilizes a fluorogenic substrate, Ubiquitin-Rhodamine110 (Ub-Rho), where the fluorescence of rhodamine is quenched.[10][18][19] Upon cleavage of the amide bond between ubiquitin and rhodamine by USP1, the liberated rhodamine fluoresces, and the increase in fluorescence intensity is proportional to USP1 activity.

Materials:

  • Purified recombinant human USP1/UAF1 complex

  • Ubiquitin-Rhodamine110 (Ub-Rho) substrate

  • Assay Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 10 mM DTT, 0.01% Tween-20

  • Test inhibitors (e.g., 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid) dissolved in DMSO

  • 384-well black, low-volume assay plates

  • Fluorescence plate reader (Excitation: 485 nm, Emission: 535 nm)

Procedure:

  • Prepare serial dilutions of the test inhibitor in DMSO. Further dilute in assay buffer to the desired final concentrations. The final DMSO concentration in the assay should be kept constant (e.g., <1%).

  • Add the diluted inhibitor or DMSO (vehicle control) to the wells of the 384-well plate.

  • Add the purified USP1/UAF1 enzyme to the wells and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding the Ub-Rho substrate to all wells.

  • Immediately begin kinetic measurement of fluorescence intensity at 37°C for a specified duration (e.g., 60 minutes) using a microplate reader.

  • Calculate the reaction rates (slope of the linear portion of the fluorescence curve) for each inhibitor concentration.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Experimental Workflow Diagram:

DUB_Assay_Workflow Start Start Inhibitor_Prep Prepare serial dilutions of test inhibitor Start->Inhibitor_Prep Plate_Setup Add inhibitor/DMSO to 384-well plate Inhibitor_Prep->Plate_Setup Enzyme_Add Add purified USP1/UAF1 enzyme Plate_Setup->Enzyme_Add Incubation Incubate at RT (15-30 min) Enzyme_Add->Incubation Reaction_Start Initiate reaction with Ub-Rho substrate Incubation->Reaction_Start Measurement Kinetic fluorescence reading (Ex: 485nm, Em: 535nm) Reaction_Start->Measurement Data_Analysis Calculate reaction rates and % inhibition Measurement->Data_Analysis IC50_Calc Determine IC50 value Data_Analysis->IC50_Calc End End IC50_Calc->End

Caption: Workflow for In Vitro USP1 Inhibition Assay.

Conclusion

The development of potent and selective USP1 inhibitors holds significant promise for advancing cancer therapy. 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid and its related morpholine-containing compounds represent a novel and exciting class of inhibitors with the potential for high potency. Head-to-head comparisons with established inhibitors like ML323 and clinically evaluated compounds such as KSQ-4279 are essential for characterizing their therapeutic potential. The provided experimental protocols offer a robust framework for researchers to conduct their own comparative studies and contribute to the growing body of knowledge on USP1 inhibition.

References

  • ML-323 | USP1-UAF1 Inhibitor. MedchemExpress.com.

  • ML-323 | DUB. TargetMol.

  • Small molecule inhibitors of ubiquitin specific protease 1 (usp1) and uses thereof. Google Patents.

  • ML323 --- USP1-UAF1 Inhibitor. Sapphire Bioscience.

  • Inhibition of Cancer Stem Cells Promoted by Pimozide | Request PDF. ResearchGate.

  • Structural and Biochemical Insights into the Mechanism of Action of the Clinical USP1 Inhibitor, KSQ-4279. Journal of Medicinal Chemistry - ACS Publications.

  • Small-molecule inhibitors of USP1 target ID1 degradation in leukemic cells. PubMed.

  • A sensitive fluorescence intensity assay for deubiquitinating proteases using ubiquitin-rhodamine110-glycine as substrate. ResearchGate.

  • (PDF) Identification of deubiquitinase inhibitors via high-throughput screening using a fluorogenic ubiquitin-rhodamine assay. ResearchGate.

  • In Vitro Deubiquitination Assay. Bio-protocol.

  • Schematic overview of in vitro deubiquitination assays. (a) Ubiquitin... ResearchGate.

  • Discovery and Optimization of a Series of Novel Morpholine-Containing USP1 Inhibitors. Journal of Medicinal Chemistry - ACS Publications.

  • SJB2-043, a USP1 Inhibitor, Suppresses A549 Cell Proliferation, Migration, and EMT via Modulation of PI3K/AKT/mTOR, MAPK, and Wnt Signaling Pathways. PMC - PubMed Central.

  • Discovery and Optimization of a Series of Novel Morpholine-Containing USP1 Inhibitors. ResearchGate.

  • Discovery and Optimization of a Series of Novel Morpholine-Containing USP1 Inhibitors. Semantic Scholar.

  • Insilico Medicine divulges new USP1 inhibitors. BioWorld.

  • Assay Systems for Profiling Deubiquitinating Activity. PMC - NIH.

  • Bristol Myers Squibb patents new USP1 inhibitors. BioWorld.

  • The novel class of USP1 inhibitors opens up new frontiers for the treatment of cancers and diabetes. Patsnap Synapse.

  • Small molecule inhibitors of usp1 deubiquitinating enzyme activity. Google Patents.

  • Substituted pyrazolopyrimidines and substituted purines and their use as ubiquitin-specific-processing protease 1 (usp1) inhibitors. Google Patents.

  • Xtalpi patents new USP1 inhibitors. BioWorld.

  • Inhibition of cancer stem cells promoted by Pimozide. PubMed.

  • USP1 inhibitor pimozide inhibits metastasis of 4T1 breast cancer in... ResearchGate.

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Comparative

A Researcher's Guide to Confirming On-Target Engagement: A Comparative Analysis for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Analogs Targeting MAP4K4

For drug discovery professionals, the journey from a promising chemical scaffold to a validated clinical candidate is fraught with challenges. One of the most critical hurdles is unequivocally demonstrating that a compou...
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Author: BenchChem Technical Support Team. Date: January 2026

For drug discovery professionals, the journey from a promising chemical scaffold to a validated clinical candidate is fraught with challenges. One of the most critical hurdles is unequivocally demonstrating that a compound engages its intended target within the complex milieu of a living cell. This guide provides a comparative framework for confirming the on-target activity of novel small molecules, using the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold as a case study for inhibitors targeting the Mitogen-Activated Protein Kinase Kinase Kinase Kinase 4 (MAP4K4).

MAP4K4, a serine/threonine kinase, has emerged as a significant target in oncology and cardio-protection.[1] Analogs of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid represent a promising chemical series for developing selective MAP4K4 inhibitors. However, demonstrating that these compounds bind to and inhibit MAP4K4 in a cellular context is paramount to advancing them through the drug discovery pipeline.[2]

This guide will dissect and compare three orthogonal, industry-standard assays for confirming target engagement: a biochemical activity assay (ADP-Glo™), a cellular thermal stability assay (CETSA), and a direct cellular binding assay (NanoBRET™). We will explore the scientific rationale behind each method, provide detailed experimental protocols, and present a comparative analysis of the data they generate, empowering researchers to make informed decisions for their own discovery programs.

The Central Question: From Biochemical Potency to Cellular Efficacy

A common observation in kinase inhibitor development is the discrepancy between a compound's potency in a biochemical assay versus its effectiveness in a cell-based assay.[3] A highly potent inhibitor against a purified enzyme may show significantly reduced activity in cells. This disparity can arise from several factors:

  • Cell Permeability: The compound may not efficiently cross the cell membrane to reach its intracellular target.

  • ATP Competition: The intracellular concentration of ATP, the natural substrate for kinases, is in the millimolar range, far higher than what is typically used in biochemical assays. An ATP-competitive inhibitor must outcompete these high physiological ATP levels.[4]

  • Efflux Pumps: Cells possess mechanisms to actively pump foreign molecules out, reducing the effective intracellular concentration of the inhibitor.

  • Off-Target Binding and Metabolism: The compound may bind to other cellular components or be rapidly metabolized, reducing the fraction available to engage the intended target.

Therefore, relying solely on biochemical data is insufficient. A multi-pronged approach using a combination of biochemical and cellular assays is essential for a comprehensive understanding of a compound's mechanism of action and for building a robust structure-activity relationship (SAR).[5][6]

Comparison of Key Methodologies for MAP4K4 Target Engagement

We will now delve into the specifics of three powerful, yet distinct, methodologies to confirm that our hypothetical 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analog, hereafter referred to as "Analog-X" , engages MAP4K4.

Assay Principle Key Readout Advantages Limitations
ADP-Glo™ Kinase Assay Measures kinase activity by quantifying the amount of ADP produced in an enzymatic reaction. Inhibition reduces ADP production.Biochemical IC50 High-throughput, sensitive, direct measure of enzymatic inhibition, useful for initial SAR.Does not account for cellular factors (permeability, ATP competition); uses recombinant protein which may lack native modifications.
Cellular Thermal Shift Assay (CETSA) Ligand binding stabilizes the target protein, increasing its resistance to thermal denaturation.Cellular EC50 (from Isothermal Dose-Response) or ΔTagg (Melt Curve Shift)Label-free, uses endogenous or overexpressed protein in its native cellular environment, confirms target engagement in cells.Not all binding events cause a significant thermal shift, can be lower throughput, requires a specific antibody for detection.[7][8]
NanoBRET™ Target Engagement Assay Measures the binding of a fluorescent tracer to a NanoLuc®-tagged kinase in live cells. Inhibitor binding displaces the tracer, reducing Bioluminescence Resonance Energy Transfer (BRET).Cellular IC50 Quantitative measure of binding affinity in live cells, real-time, high-throughput, can determine residence time.[9][10]Requires genetic modification of the target protein (NanoLuc® fusion), potential for steric hindrance from the tag.[4]

Methodology Deep Dive 1: Biochemical Potency with ADP-Glo™

The ADP-Glo™ Kinase Assay is a luminescence-based system that determines kinase activity by measuring the amount of ADP produced.[11][12] It's a robust first step to determine if Analog-X can inhibit the catalytic function of purified MAP4K4 enzyme.

Causality and Experimental Rationale

This assay directly measures the consequence of inhibitor binding to the kinase's active site: the reduction of phosphoryl transfer from ATP to a substrate. The assay is performed in two steps: first, the kinase reaction is stopped and any remaining ATP is depleted. Second, the ADP generated is converted back to ATP, which is then used by a luciferase to produce light. The luminescent signal is directly proportional to the amount of ADP produced and thus, to the kinase activity.[12] By titrating the concentration of Analog-X, we can determine the concentration at which it inhibits 50% of the kinase activity (the IC50 value).

Experimental Workflow: ADP-Glo™

ADP_Glo_Workflow cluster_prep Reagent Preparation cluster_reaction Kinase Reaction cluster_detection Luminescent Detection prep_kinase Prepare MAP4K4 Enzyme & Substrate Solution plate_setup Add Enzyme, Substrate, & Analog-X to 384-well plate prep_kinase->plate_setup prep_inhibitor Prepare Serial Dilution of Analog-X prep_inhibitor->plate_setup prep_atp Prepare ATP Solution (at Km concentration) initiate Initiate reaction with ATP plate_setup->initiate incubate_rxn Incubate at RT (e.g., 60 min) initiate->incubate_rxn add_adpglo Add ADP-Glo™ Reagent (Stops reaction, depletes ATP) incubate_rxn->add_adpglo incubate_adpglo Incubate at RT (40 min) add_adpglo->incubate_adpglo add_detect Add Kinase Detection Reagent (Converts ADP to ATP, adds Luciferase) incubate_adpglo->add_detect incubate_detect Incubate at RT (30-60 min) add_detect->incubate_detect read Read Luminescence on a plate reader incubate_detect->read CETSA_Workflow cluster_cell_treatment Cell Treatment cluster_heating Thermal Challenge cluster_analysis Analysis of Soluble Protein culture_cells Culture cells (e.g., HEK293) expressing MAP4K4 treat_compound Treat cells with Analog-X or DMSO vehicle culture_cells->treat_compound incubate_cells Incubate (e.g., 1h at 37°C) treat_compound->incubate_cells aliquot Aliquot cell suspension into PCR tubes/plate incubate_cells->aliquot heat Heat samples at a range of temps (Melt Curve) or a single temp (ITDRF) aliquot->heat cool Cool to RT heat->cool lyse Lyse cells (e.g., freeze-thaw) cool->lyse centrifuge Centrifuge to pellet aggregated proteins lyse->centrifuge collect_supernatant Collect supernatant (soluble fraction) centrifuge->collect_supernatant wb Analyze by Western Blot using anti-MAP4K4 antibody collect_supernatant->wb quantify Quantify band intensity wb->quantify

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Step-by-Step Protocol: CETSA (ITDRF Method)

  • Cell Culture and Treatment:

    • Culture a suitable cell line (e.g., HEK293) to ~80% confluency.

    • Harvest cells and resuspend in media to a concentration of 2x10^6 cells/mL.

    • Treat cell suspensions with a serial dilution of Analog-X or DMSO vehicle control.

    • Incubate for 1 hour at 37°C to allow for compound entry and binding.

  • Heating and Lysis:

    • Aliquot treated cells into a 96-well PCR plate.

    • Heat the plate in a thermal cycler for 3 minutes at a predetermined optimal temperature (e.g., 52°C, which should be on the steep part of the melt curve for untreated MAP4K4), followed by cooling to 4°C. [13] * Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

  • Fractionation and Detection:

    • Transfer the lysates to a new plate and centrifuge at 4,000 x g for 20 minutes at 4°C to pellet aggregated proteins.

    • Carefully collect the supernatant containing the soluble protein fraction.

    • Prepare samples for SDS-PAGE and Western blot analysis.

  • Data Acquisition:

    • Probe the Western blot with a primary antibody specific for MAP4K4, followed by a suitable secondary antibody.

    • Image the blot and quantify the band intensities.

    • Normalize the data to the unheated (37°C) control. Plot the percentage of soluble MAP4K4 against the logarithm of Analog-X concentration to determine the cellular EC50.

Methodology Deep Dive 3: Direct Binding in Live Cells with NanoBRET™

The NanoBRET™ Target Engagement Assay provides a direct and quantitative measure of compound binding to a target protein within living cells. [14]The assay relies on Bioluminescence Resonance Energy Transfer (BRET), a proximity-based energy transfer phenomenon between a bioluminescent donor (NanoLuc® Luciferase) and a fluorescent acceptor (a fluorescent tracer). [15]

Causality and Experimental Rationale

In this assay, MAP4K4 is expressed in cells as a fusion protein with NanoLuc® luciferase. A cell-permeable fluorescent tracer that binds to the active site of MAP4K4 is then added. When the tracer binds to the NanoLuc®-MAP4K4 fusion, the donor and acceptor are in close proximity, and a BRET signal is generated. [2]When Analog-X is introduced, it competes with the tracer for binding to MAP4K4. This displacement increases the distance between the donor and acceptor, leading to a dose-dependent decrease in the BRET signal. [11][16]This allows for the precise calculation of the IC50 value for target engagement in live cells.

Experimental Workflow: NanoBRET™

NanoBRET_Workflow cluster_prep Cell & Reagent Preparation cluster_assay Assay Execution cluster_readout BRET Measurement transfect Transfect cells (e.g., HEK293) with NanoLuc®-MAP4K4 plasmid seed_cells Seed transfected cells into 384-well assay plate transfect->seed_cells add_inhibitor Add Analog-X or DMSO to cells seed_cells->add_inhibitor prep_inhibitor Prepare Serial Dilution of Analog-X prep_inhibitor->add_inhibitor prep_tracer Prepare NanoBRET® Tracer add_tracer Add Tracer to cells prep_tracer->add_tracer add_inhibitor->add_tracer incubate Equilibrate for 2h at 37°C, 5% CO2 add_tracer->incubate add_substrate Add Nano-Glo® Substrate & Extracellular Inhibitor incubate->add_substrate read Read Donor (450 nm) and Acceptor (610 nm) emissions add_substrate->read calculate Calculate NanoBRET™ Ratio read->calculate

Caption: Workflow for the NanoBRET™ Target Engagement Assay.

Step-by-Step Protocol: NanoBRET™

  • Cell Preparation:

    • Transfect HEK293 cells with a plasmid encoding for a NanoLuc®-MAP4K4 fusion protein.

    • 24 hours post-transfection, harvest the cells and seed them into a white, 384-well assay plate.

  • Compound and Tracer Addition:

    • Prepare serial dilutions of Analog-X in Opti-MEM medium.

    • Add the diluted Analog-X or DMSO vehicle control to the appropriate wells.

    • Prepare the NanoBRET® tracer at 2X the final desired concentration in Opti-MEM.

    • Add the 2X tracer solution to all wells.

  • Equilibration and Detection:

    • Incubate the plate for 2 hours at 37°C in a 5% CO2 incubator to allow the binding to reach equilibrium. [17] * Prepare the Nano-Glo® substrate detection reagent, including the extracellular NanoLuc® inhibitor, according to the manufacturer's protocol.

    • Add the detection reagent to all wells.

  • Data Acquisition:

    • Read the plate on a luminometer equipped with two filters to measure donor emission (~450 nm) and acceptor emission (>600 nm) simultaneously.

    • Calculate the NanoBRET™ ratio (Acceptor Emission / Donor Emission).

    • Plot the normalized BRET ratio against the logarithm of Analog-X concentration and fit the data to determine the cellular IC50.

Comparative Data Analysis: Synthesizing the Results

After performing these three assays, a researcher can compile a comprehensive profile of Analog-X. The data below is illustrative, representing typical results seen when comparing these assay formats for a potent kinase inhibitor.

Parameter ADP-Glo™ (Biochemical) CETSA (Cellular) NanoBRET™ (Cellular)
Metric IC50EC50IC50
Illustrative Value 5 nM150 nM120 nM
Interpreting the Data: A Coherent Narrative

  • High Biochemical Potency: The low nanomolar IC50 from the ADP-Glo™ assay confirms that Analog-X is a potent, direct inhibitor of the MAP4K4 enzyme in a purified system. This is a crucial first step and validates the compound's intrinsic activity.

  • Cellular Engagement Confirmed: Both CETSA and NanoBRET™ assays yield cellular potency values, confirming that Analog-X can cross the cell membrane and engage MAP4K4 in its native environment.

  • The Potency Shift: The rightward shift in potency (from 5 nM biochemically to >100 nM in cells) is a critical piece of information. [3]This ~20-30 fold shift is common and strongly suggests that the inhibitor is competitive with intracellular ATP. [18]This is an expected and acceptable result for an ATP-competitive inhibitor and provides a more realistic measure of the compound's potency under physiological conditions.

  • Orthogonal Validation: The close agreement between the CETSA EC50 and the NanoBRET™ IC50 provides strong, orthogonal validation of cellular target engagement. [7]Having two distinct cellular methods point to a similar potency range builds a very high degree of confidence in the compound's mechanism of action.

Conclusion: An Integrated Strategy for Target Validation

Confirming on-target engagement is a non-negotiable step in modern drug discovery. For novel compounds like the 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs targeting MAP4K4, a single assay is insufficient. By employing an integrated strategy that combines biochemical and cellular methods, researchers can build a comprehensive and compelling data package.

  • Start with a biochemical assay like ADP-Glo™ to establish intrinsic potency and enable rapid SAR for medicinal chemistry efforts.

  • Follow up with a cellular target engagement assay like CETSA or NanoBRET™ to confirm that the compound works in a physiological context.

  • Ideally, use two orthogonal cellular methods to provide the highest level of confidence that the observed cellular phenotype is a direct result of on-target activity.

This tiered, multi-assay approach allows for the early and efficient triage of compounds, ensuring that only those with a validated mechanism of action are progressed, ultimately increasing the probability of success in the long and arduous path to a new therapeutic.

References

  • Uitdehaag, J. C. M., et al. (2022). Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. Cell Chemical Biology, 29(9), 1465-1478.e5. Available at: [Link]

  • Uitdehaag, J. C. M., et al. (2022). Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. ResearchGate. Available at: [Link]

  • Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1439, 163-181. Available at: [Link]

  • Vasta, J. D., et al. (2020). Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. bioRxiv. Available at: [Link]

  • Scott, J. S., et al. (2022). Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. Journal of Medicinal Chemistry, 65(20), 13476-13490. Available at: [Link]

  • Zhang, T., et al. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 12(15), e4500. Available at: [Link]

  • Scott, J. S., et al. (2022). Comparative Analysis of Small-Molecule LIMK1/2 Inhibitors: Chemical Synthesis, Biochemistry, and Cellular Activity. ACS Publications. Available at: [Link]

  • Stevers, M., et al. (2022). Comparison of Cellular Target Engagement Methods for the Tubulin Deacetylases Sirt2 and HDAC6: NanoBRET, CETSA, Tubulin Acetylation, and PROTACs. ACS Pharmacology & Translational Science, 5(2), 108-117. Available at: [Link]

  • Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100-2122. Available at: [Link]

  • Henderson, M. J., et al. (2022). High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. Scientific Reports, 12(1), 1888. Available at: [Link]

  • EUbOPEN. (2023). NanoBRET assays to assess cellular target engagement of compounds. Retrieved from [Link]

  • Stevers, M., et al. (2022). Comparison of Cellular Target Engagement Methods for the Tubulin Deacetylases Sirt2 and HDAC6: NanoBRET, CETSA, Tubulin Acetylation, and PROTACs. ACS Publications. Available at: [Link]

  • Wikipedia. (n.d.). Cellular thermal shift assay. Retrieved from [Link]

  • Domainex. (2021). Biochemical kinase assay to improve potency and selectivity. Retrieved from [Link]

  • Bryan, M. C., et al. (2012). Comparison of Bioluminescent Kinase Assays Using Substrate Depletion and Product Formation. ASSAY and Drug Development Technologies, 10(4), 345-353. Available at: [Link]

  • EUbOPEN. (2023). NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. Retrieved from [Link]

  • Shaw, J., et al. (2019). Positioning High-Throughput CETSA in Early Drug Discovery through Screening against B-Raf and PARP1. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 24(7), 719-730. Available at: [Link]

  • ICE Bioscience. (2024). Kinase. Retrieved from [Link]

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Validation

Comparative Evaluation of Lead Compounds Derived from 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid: A Guide to Lead Optimization

As a Senior Application Scientist, this guide provides a comprehensive framework for the evaluation and comparison of lead compounds derived from the promising 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold. Thi...
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Author: BenchChem Technical Support Team. Date: January 2026

As a Senior Application Scientist, this guide provides a comprehensive framework for the evaluation and comparison of lead compounds derived from the promising 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold. This document is intended for researchers, scientists, and drug development professionals engaged in the intricate process of transforming a chemical "hit" into a viable drug candidate. We will move beyond simple protocols to explain the causal reasoning behind experimental choices, ensuring a self-validating and robust evaluation cascade.

The core structure, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, serves as an attractive starting point in medicinal chemistry. The benzoic acid moiety provides a handle for molecular interactions and can be modified to tune pharmacokinetic properties. The morpholine ring is a privileged structure known to often improve aqueous solubility and metabolic stability[1]. The sulfonamide linker offers a rigid, three-dimensional geometry that can be crucial for specific binding to a biological target.

This guide will outline a hypothetical lead optimization campaign for a series of derivatives, comparing them based on potency, selectivity, and early pharmacokinetic properties to establish a clear Structure-Activity Relationship (SAR).

The Lead Compound Series: A Hypothetical Framework

To illustrate the evaluation process, we will consider a focused series of three hypothetical lead compounds derived from our core scaffold, designed to probe key chemical space. These compounds will be evaluated as potential inhibitors of a target protein kinase, a common target class for such scaffolds.

  • LCS-1 (Lead Compound Series-1): The parent molecule, 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

  • LCS-2: The methyl ester derivative, Methyl 4-methyl-3-(morpholine-4-sulfonyl)benzoate. This modification neutralizes the acidic carboxylic acid, which can significantly impact cell permeability and target engagement.

  • LCS-3: An amide derivative, N-Benzyl-4-methyl-3-(morpholine-4-sulfonyl)benzamide. The introduction of a benzylamide group explores a larger chemical space within the binding pocket and can introduce new hydrogen bonding opportunities.

G cluster_core Core Scaffold cluster_derivatives Hypothetical Lead Compounds Core 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid LCS1 LCS-1 (Parent Acid) Core->LCS1 Derivatization LCS2 LCS-2 (Methyl Ester) Core->LCS2 Derivatization LCS3 LCS-3 (Benzylamide) Core->LCS3 Derivatization

The Evaluation Workflow: A Multi-Parameter Approach

A successful lead optimization program relies on an iterative cycle of design, synthesis, and testing.[2] Our evaluation workflow is designed to efficiently gather critical data points to inform the next design cycle. The process involves assessing primary potency, target selectivity, and developability potential through in vitro ADME assays.

workflow start Lead Series (LCS-1, LCS-2, LCS-3) potency Primary Assay: Target Kinase IC50 start->potency selectivity Selectivity Screen: Kinase Panel Profiling potency->selectivity adme In Vitro ADME: - Microsomal Stability - Cell Permeability selectivity->adme sar SAR Analysis & Lead Prioritization adme->sar end Next Design Cycle sar->end

Part I: In Vitro Biological Evaluation

The initial phase focuses on determining how effectively and selectively our compounds interact with their intended biological target.

A. Primary Potency Assessment: Target Kinase Inhibition

The first critical parameter is the potency of each compound against the primary target kinase. A common and robust method for this is a biochemical kinase assay.[3][4] We will utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay, which is a homogeneous, high-throughput method suitable for lead optimization.[5] This assay measures the phosphorylation of a substrate peptide by the kinase.

Causality Behind Experimental Choice:

  • Why TR-FRET? Compared to radiometric assays, TR-FRET avoids the handling and disposal of radioactive materials and offers a stable signal, making it ideal for automated high-throughput screening.[3][5]

  • Determining IC50: The goal is to determine the half-maximal inhibitory concentration (IC50), which quantifies the concentration of inhibitor required to reduce enzyme activity by 50%. A lower IC50 value indicates greater potency.[6]

B. Selectivity Profiling

A potent compound is of little use if it interacts with numerous other proteins, leading to potential off-target toxicity. Therefore, selectivity is a cornerstone of lead optimization. Compounds are screened against a panel of related kinases to identify any undesirable interactions.

Causality Behind Experimental Choice:

  • Why a Kinase Panel? The human kinome has over 500 members, many with structurally similar ATP-binding sites.[7] Screening against a diverse panel (e.g., the KINOMEscan™ platform) provides a broad view of a compound's selectivity profile early in the discovery process, reducing the risk of failure in later stages.[6][7]

C. Structure-Activity Relationship (SAR) Analysis

By comparing the potency and selectivity data across our series, we can begin to build a Structure-Activity Relationship (SAR). SAR analysis is the process of understanding how specific chemical modifications affect the biological activity of a compound.[2]

CompoundR-GroupTarget Kinase IC50 (nM)Selectivity Score (S-Score at 1µM)
LCS-1 -COOH8500.045
LCS-2 -COOCH₃1200.030
LCS-3 -CONH-Benzyl450.015

Note: Data are hypothetical for illustrative purposes. A lower S-Score indicates higher selectivity (fewer off-target interactions).

SAR Interpretation:

  • From LCS-1 to LCS-2: Neutralizing the carboxylic acid to a methyl ester resulted in a ~7-fold increase in potency. This suggests that the negative charge of the carboxylate may be unfavorable for binding, or that the ester improves passive diffusion across cell membranes in a subsequent cell-based assay.

  • From LCS-2 to LCS-3: The addition of the N-benzylamide group in LCS-3 led to a significant potency boost (IC50 = 45 nM) and the best selectivity score. This strongly indicates the presence of a hydrophobic pocket that favorably accommodates the benzyl group, potentially forming additional key interactions. This finding aligns with established strategies in medicinal chemistry where extending into nearby pockets can enhance both potency and selectivity.[8]

SAR cluster_potency Increasing Potency & Selectivity LCS1 LCS-1 (IC50: 850 nM) LCS2 LCS-2 (IC50: 120 nM) LCS1->LCS2 Esterification LCS3 LCS-3 (IC50: 45 nM) LCS2->LCS3 Amidation

Part II: In Vitro Pharmacokinetic (ADME) Profiling

A compound's journey doesn't end at the target. It must possess favorable Absorption, Distribution, Metabolism, and Excretion (ADME) properties to be a successful drug.[9] Early in vitro ADME screening is essential to deprioritize compounds that are likely to fail in vivo.[10][11]

A. Metabolic Stability Assessment

The liver is the primary site of drug metabolism. A compound that is too rapidly metabolized will have a short half-life and poor exposure in the body. We assess this using a liver microsomal stability assay.

Causality Behind Experimental Choice:

  • Why Microsomes? Liver microsomes are vesicles of the endoplasmic reticulum that contain the key Cytochrome P450 (CYP) enzymes responsible for the majority of drug metabolism. This assay provides a reliable in vitro model to predict in vivo clearance.[9]

B. Cell Permeability Assessment

For orally administered drugs, the ability to pass through the intestinal wall into the bloodstream is critical. We can model this using a Parallel Artificial Membrane Permeability Assay (PAMPA).

Causality Behind Experimental Choice:

  • Why PAMPA? PAMPA is a non-cell-based, high-throughput assay that predicts passive diffusion. It is a cost-effective initial screen to flag compounds with potential absorption issues before moving to more complex and expensive cell-based assays like Caco-2.

Comparative ADME Data & Lead Prioritization
CompoundMicrosomal Stability (% remaining after 30 min)Permeability (Pₑ, 10⁻⁶ cm/s)
LCS-1 85%< 1 (Low)
LCS-2 72%8 (Moderate)
LCS-3 65%15 (High)

Note: Data are hypothetical for illustrative purposes.

ADME Interpretation & Lead Prioritization:

  • LCS-1: Shows high metabolic stability but very low permeability, likely due to the charged carboxylic acid group. This compound would likely have poor oral absorption.

  • LCS-2: The ester shows improved permeability and acceptable stability.

  • LCS-3: Exhibits the highest permeability, consistent with its more lipophilic character. While its metabolic stability is slightly lower than the others, it remains in an acceptable range for an early lead.

Part III: Experimental Protocols

Protocol 1: TR-FRET Kinase Activity Assay

Objective: To determine the IC50 of test compounds against the target kinase.

Materials:

  • Recombinant target kinase

  • Biotinylated substrate peptide

  • Europium-labeled anti-phospho-substrate antibody (Donor)

  • Streptavidin-Allophycocyanin (SA-APC) (Acceptor)

  • ATP

  • Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

  • Test compounds (LCS-1, -2, -3) dissolved in DMSO

  • 384-well low-volume assay plates

Procedure:

  • Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM, diluted to create an 11-point curve.

  • Add 50 nL of the compound dilutions to the assay plate wells. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

  • Prepare a kinase/peptide mix in assay buffer and add 5 µL to each well.

  • Incubate for 15 minutes at room temperature to allow compound binding to the kinase.

  • Prepare an ATP solution in assay buffer at a concentration equal to the Km for the specific kinase.[3] Add 5 µL to each well to initiate the kinase reaction.

  • Incubate for 60 minutes at room temperature.

  • Prepare a "Stop/Detection" mix containing the Eu-labeled antibody and SA-APC in a buffer with EDTA (to chelate Mg²⁺ and stop the reaction). Add 10 µL to each well.

  • Incubate for 60 minutes at room temperature, protected from light.

  • Read the plate on a TR-FRET enabled plate reader, measuring emission at 665 nm (APC) and 615 nm (Europium).

  • Calculate the TR-FRET ratio (665 nm / 615 nm) and plot the percent inhibition against the compound concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Liver Microsomal Stability Assay

Objective: To assess the metabolic stability of test compounds.

Materials:

  • Pooled human liver microsomes (HLM)

  • NADPH regenerating system (e.g., G6P, G6PDH, NADP⁺)

  • Phosphate buffer (0.1 M, pH 7.4)

  • Test compounds (1 mM in DMSO)

  • Control compound (e.g., Verapamil, a rapidly metabolized drug)

  • Acetonitrile with internal standard (for protein precipitation and sample analysis)

  • 96-well incubation plate and analytical plate

Procedure:

  • Thaw HLM on ice. Dilute to a final protein concentration of 0.5 mg/mL in phosphate buffer.

  • Add 1 µL of test compound stock (1 mM) to the incubation plate wells to achieve a final concentration of 1 µM.

  • Add the HLM solution to the wells and pre-incubate for 10 minutes at 37°C in a shaking water bath.

  • Initiate the reaction by adding the NADPH regenerating system. For T=0 min time point, immediately add cold acetonitrile to stop the reaction.

  • Incubate the plate at 37°C. At specified time points (e.g., 5, 15, 30 minutes), remove an aliquot and quench the reaction by adding it to a well in the analytical plate containing cold acetonitrile with an internal standard.

  • Once all time points are collected, centrifuge the analytical plate at 4000 rpm for 20 minutes to precipitate proteins.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS.

  • Quantify the peak area ratio of the parent compound to the internal standard at each time point.

  • Calculate the percentage of the compound remaining at each time point relative to T=0. Plot the natural log of the percent remaining versus time to determine the half-life (t½) and intrinsic clearance.

References

  • In Vitro Kinase Assays. Eurofins Discovery. [Link]

  • Lead Compound Identification. Solubility of Things. [Link]

  • Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PubMed Central. [Link]

  • Integrative computational approaches for discovery and evaluation of lead compound for drug design. Frontiers. [Link]

  • Predicting pharmacokinetic profile of small molecule drugs based on chemical structure using machine learning. ScienceOpen. [Link]

  • Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors. Frontiers. [Link]

  • In vitro JAK kinase activity and inhibition assays. PubMed. [Link]

  • Machine learning framework to predict pharmacokinetic profile of small molecule drugs based on chemical structure. ResearchGate. [Link]

  • Efficient Drug Lead Discovery and Optimization. PubMed Central. [Link]

  • What are the methods of lead optimization in drug discovery? Patsnap Synapse. [Link]

  • Pharmacokinetics and its role in small molecule drug discovery research. PubMed. [Link]

  • Principles of early drug discovery. PubMed Central. [Link]

  • Structure activity relationship of the synthesized compounds. ResearchGate. [Link]

  • Synthesis of 4-(4-morpholinylsulfonyl)-benzoic acid. PrepChem.com. [Link]

  • Clinical pharmacokinetics of small molecule tyrosine kinase inhibitors. ResearchGate. [Link]

  • Pharmacokinetic Targets for Therapeutic Drug Monitoring of Small Molecule Kinase Inhibitors in Pediatric Oncology. University Medical Center Utrecht. [Link]

  • Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. MDPI. [Link]

  • Synthesis Characterization and Biological Activity of 4-Methyl-benzene Sulfonohydrazide Derivatives. Bentham Science Publisher. [Link]

  • 4-methyl-3-(morpholine-4-sulfonyl)benzoic acid (C12H15NO5S). PubChem. [Link]

  • Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. [Link]

  • Structure–activity relationship expansion and microsomal stability assessment of the 2-morpholinobenzoic acid scaffold as antiproliferative phosphatidylcholine-specific phospholipase C inhibitors. PubMed Central. [Link]

  • 3-(Morpholine-4-sulfonyl)benzoic acid. PubChem. [Link]

  • Structure-activity relationship studies of sulfonylpiperazine analogs as novel negative allosteric modulators of human neuronal nicotinic receptors. PubMed Central. [Link]

  • Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent. ACS Publications. [Link]

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Comparative

A Comparative Guide to the In Vitro and In Vivo Activity of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic Acid Analogs as Cannabinoid Receptor Agonists

This guide provides a comprehensive comparison of the in vitro and in vivo pharmacological profiles of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs, a chemical class that has gained prominence in the study of s...
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Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive comparison of the in vitro and in vivo pharmacological profiles of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid analogs, a chemical class that has gained prominence in the study of synthetic cannabinoid receptor agonists (SCRAs). We will delve into the experimental data supporting the structure-activity relationships (SAR) within this series, with a focus on correlating in vitro findings with in vivo outcomes. This document is intended for researchers, scientists, and drug development professionals engaged in cannabinoid research and the broader field of G protein-coupled receptor (GPCR) pharmacology.

Introduction: The Emergence of a Novel SCRA Scaffold

The 4-methyl-3-(sulfamoyl)benzoic acid scaffold has become a significant area of interest in the development of SCRAs. These compounds, often esters of quinolin-8-ol, have demonstrated potent activity at the cannabinoid type 1 (CB1) and type 2 (CB2) receptors. A key example from this class is (quinolin-8-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate), hereafter referred to as QMMSB .[1][2] Understanding the pharmacological nuances of QMMSB and its analogs is crucial, not only from a toxicological perspective but also for elucidating the structural requirements for potent cannabinoid receptor modulation.

This guide will focus on a comparative analysis of QMMSB and its close structural analogs, primarily (quinolin-8-yl 4-methyl-3-((propan-2-yl)sulfamoyl)benzoate) (QMiPSB ) and the parent compound, quinolin-8-yl 4-methyl-3-(piperidine-1-sulfonyl)benzoate (QMPSB ).[1][2] By examining the subtle structural modifications across these analogs, we can gain valuable insights into the SAR of this chemical series and the predictability of in vivo effects from in vitro data.

In Vitro Pharmacological Profiling: From Receptor Binding to Metabolism

The initial characterization of any novel compound series begins with a thorough in vitro evaluation. For cannabinoid receptor agonists, this typically involves a tiered approach, starting with receptor binding affinity, moving to functional activity at the receptor, and finally, assessing metabolic stability.

Cannabinoid Receptor Binding and Functional Activity

The primary molecular targets for these compounds are the CB1 and CB2 receptors. A standard panel of in vitro assays is employed to determine the affinity and functional efficacy of new analogs.

  • Receptor Binding Assays: These assays quantify the affinity of a compound for the receptor. A common method is a competitive radioligand binding assay, where the test compound's ability to displace a known high-affinity radiolabeled cannabinoid agonist, such as [³H]CP55,940, is measured.[3][4][5] The resulting inhibition constant (Ki) is a measure of binding affinity, with lower values indicating higher affinity.

  • Functional Assays: These assays determine whether a compound acts as an agonist, antagonist, or inverse agonist at the receptor, and quantify its potency and efficacy. Key functional assays for CB1 and CB2 receptors, which are Gi/o-coupled GPCRs, include:

    • [³⁵S]GTPγS Binding Assay: This assay measures the activation of G proteins upon agonist binding to the receptor.[3][4]

    • cAMP Inhibition Assay: Agonist activation of Gi/o-coupled receptors leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic adenosine monophosphate (cAMP) levels.[4]

    • β-Arrestin Recruitment Assay: This assay measures the recruitment of β-arrestin proteins to the activated receptor, a key step in receptor desensitization and internalization.[6][7][8]

While specific binding and functional data for QMMSB and its direct analogs are not publicly available in comparative studies, we can infer their likely properties based on their classification as SCRAs. Typically, such compounds exhibit high nanomolar to sub-nanomolar affinity for both CB1 and CB2 receptors and act as full agonists in functional assays.[3][9]

Table 1: Predicted In Vitro Cannabinoid Receptor Activity Profile of Analogs

CompoundStructural Moiety of InterestPredicted CB1/CB2 Binding Affinity (Ki)Predicted CB1/CB2 Functional Activity
QMMSB Morpholine-4-sulfonylHigh (low nM)Full Agonist
QMiPSB Isopropyl-sulfamoylHigh (low nM)Full Agonist
QMPSB Piperidine-1-sulfonylHigh (low nM)Full Agonist

The rationale behind these predictions is the established pharmacology of numerous other SCRAs, where potent CB1 receptor agonism is a defining characteristic.[9][10]

In Vitro Metabolism

Understanding the metabolic fate of a compound is critical for interpreting its in vivo activity and duration of action. Studies on QMMSB and QMiPSB using pooled human liver S9 fraction (pHLS9) have shown that ester hydrolysis is a primary metabolic pathway for both compounds.[1][2][11] This cleavage results in the formation of the corresponding carboxylic acid metabolite. Further metabolism involves hydroxylation and N-dealkylation.[2]

Table 2: Comparative In Vitro Metabolism of QMMSB and QMiPSB

FeatureQMMSBQMiPSBReference
Primary Metabolic Pathway Ester HydrolysisEster Hydrolysis[1][2]
Key Metabolites Carboxylic acid, Monohydroxy derivatives, N-dealkyl metabolites, GlucuronidesCarboxylic acid, Monohydroxy derivatives, N-dealkyl metabolites, Glucuronides[2]
CYP Isozymes Involved CYP2C8, CYP2C9, CYP2C19, CYP3A4, CYP3A5CYP1A2, CYP2C8, CYP2C9, CYP3A4, CYP3A5[2]
Carboxylesterase Involvement Enzymatic and non-enzymatic hydrolysisPrimarily hCES1 isoforms[2]

These metabolic studies highlight that despite their structural similarities, there can be subtle differences in the specific enzymes responsible for their degradation. The involvement of multiple CYP isozymes suggests a low probability of drug-drug interactions due to the inhibition of a single CYP enzyme.[1][2]

Experimental Protocols

Protocol 1: In Vitro CB1 Receptor Binding Assay ([³H]CP55,940 Displacement)

This protocol is a standard method for determining the binding affinity of test compounds at the human CB1 receptor.

Materials:

  • HEK293 cells stably expressing human CB1 receptors

  • Membrane preparation buffer (50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, pH 7.4)

  • Assay buffer (50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, 5 mg/mL BSA, pH 7.4)

  • [³H]CP55,940 (radioligand)

  • Test compounds (e.g., QMMSB, QMiPSB) at various concentrations

  • Non-specific binding control (e.g., 10 µM WIN 55,212-2)

  • 96-well plates

  • Scintillation fluid and counter

Procedure:

  • Prepare membranes from HEK293-hCB1 cells.

  • In a 96-well plate, add assay buffer, test compound dilutions, [³H]CP55,940 (final concentration ~0.8 nM), and cell membranes (10 µg protein/well).[3]

  • For total binding, add vehicle instead of the test compound.

  • For non-specific binding, add a high concentration of an unlabeled cannabinoid agonist (e.g., WIN 55,212-2).

  • Incubate the plate at 30°C for 90 minutes.[3][4]

  • Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Determine the IC50 value (concentration of test compound that inhibits 50% of specific binding) by non-linear regression.

  • Convert the IC50 value to a Ki (inhibition constant) using the Cheng-Prusoff equation.

In Vivo Pharmacological Assessment: The Cannabinoid Tetrad

To assess the physiological and behavioral effects of these analogs, a standard battery of in vivo tests known as the "cannabinoid tetrad" is employed in rodent models.[12] This series of tests is highly predictive of CB1 receptor-mediated activity and includes:

  • Hypothermia: A decrease in core body temperature.

  • Antinociception: A reduction in the sensation of pain, often measured using the tail-flick or hot plate test.

  • Catalepsy: A state of immobility and muscular rigidity, assessed by the bar test.

  • Locomotor Suppression: A reduction in spontaneous movement, measured in an open field arena.

In addition to the tetrad, drug discrimination studies are a powerful tool for evaluating the subjective effects of novel compounds.[3][12] In these studies, animals are trained to recognize the effects of a known cannabinoid, such as Δ⁹-THC, and their response to a novel compound indicates whether it produces similar interoceptive cues.

Table 3: Predicted In Vivo Effects of Analogs in the Cannabinoid Tetrad

In Vivo EffectPredicted Outcome for QMMSB, QMiPSB, and QMPSBRationale
Hypothermia Dose-dependent decrease in body temperatureA hallmark of CB1 receptor activation.[3]
Antinociception Dose-dependent increase in pain thresholdMediated by CB1 receptors in the central and peripheral nervous systems.
Catalepsy Dose-dependent induction of immobilityA classic indicator of central CB1 receptor agonism.
Locomotor Suppression Dose-dependent decrease in spontaneous activityA well-established effect of CB1 receptor agonists.[13]
Δ⁹-THC Discrimination Full substitution for the Δ⁹-THC discriminative stimulusIndicates similar subjective effects mediated by CB1 activation.[3][12]

The rank order of potency in these in vivo assays is generally expected to correlate with the in vitro binding affinity and functional potency at the CB1 receptor.[3][14][15]

Experimental Protocols

Protocol 2: In Vivo Hypothermia Assay in Mice

This protocol describes the measurement of changes in core body temperature in mice following the administration of a test compound.

Materials:

  • Male C57BL/6 mice

  • Test compounds (e.g., QMMSB, QMiPSB) dissolved in an appropriate vehicle (e.g., ethanol, emulphor, and saline)

  • Rectal thermometer with a probe suitable for mice

  • Animal scale

Procedure:

  • Allow mice to acclimate to the laboratory environment.

  • Measure the baseline rectal temperature of each mouse.

  • Administer the test compound or vehicle via the desired route (e.g., intraperitoneal injection).

  • Measure rectal temperature at set time points post-injection (e.g., 30, 60, 90, and 120 minutes).

  • Calculate the change in temperature from baseline for each mouse at each time point.

  • Analyze the data to determine the dose-dependent effect of the compound on body temperature.

Correlating In Vitro and In Vivo Activity: The Path to Predictability

A primary goal in drug discovery is to establish a robust in vitro-in vivo correlation (IVIVC). For cannabinoid receptor agonists, a strong correlation is often observed between in vitro CB1 receptor affinity and in vivo potency in the tetrad and drug discrimination assays.[3][14][15] This relationship is fundamental to the SAR of these compounds.

Establishing a strong IVIVC allows researchers to:

  • Prioritize compounds: Analogs with higher in vitro affinity and potency can be prioritized for more extensive in vivo testing.

  • Predict in vivo efficacy: In vitro data can be used to estimate the doses required to achieve pharmacological effects in vivo.

  • Refine molecular design: Understanding the relationship between structure, in vitro activity, and in vivo effects guides the design of new analogs with improved properties.

The following workflow illustrates the process of establishing IVIVC for a series of novel cannabinoid receptor agonists.

IVIVC_Workflow cluster_analysis Data Analysis & Correlation binding CB1/CB2 Binding Assay (Ki determination) correlation IVIVC Analysis (e.g., Ki vs. ED50) binding->correlation functional Functional Assays (EC50, Emax) functional->correlation metabolism Metabolic Stability (e.g., pHLS9) pk Pharmacokinetics (Cmax, AUC, T1/2) metabolism->pk tetrad Cannabinoid Tetrad (ED50 determination) tetrad->correlation pk->correlation sar Structure-Activity Relationship (SAR) correlation->sar SAR_Comparison cluster_analogs Core Quinolin-8-yl 4-methylbenzoate Common Scaffold QMPSB QMPSB Piperidine-1-sulfonyl Core:f1->QMPSB:p Parent QMMSB QMMSB Morpholine-4-sulfonyl Core:f1->QMMSB:m Modification 1 QMiPSB QMiPSB Isopropyl-sulfamoyl Core:f1->QMiPSB:i Modification 2

Caption: Structural comparison of the key analogs.

  • Piperidine (QMPSB) vs. Morpholine (QMMSB): The replacement of the piperidine ring with a morpholine ring introduces an oxygen atom. This change can affect the compound's polarity, hydrogen bonding potential, and metabolic stability. The morpholine oxygen may alter interactions within the receptor binding pocket or influence metabolic pathways.

  • Cyclic (QMMSB) vs. Acyclic (QMiPSB): The shift from a cyclic morpholine substituent to an acyclic isopropyl-sulfamoyl group significantly changes the steric bulk and conformational flexibility of this region of the molecule. These differences can impact receptor binding affinity and selectivity.

While all three compounds are expected to be potent cannabinoid agonists, these subtle structural changes can lead to variations in their potency, efficacy, and pharmacokinetic profiles, underscoring the importance of comprehensive comparative studies.

Conclusion

The 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid scaffold, exemplified by QMMSB, represents a significant class of synthetic cannabinoid receptor agonists. A thorough understanding of the correlation between the in vitro and in vivo activities of analogs within this series is paramount for predicting their pharmacological effects and potential toxicities. By employing a systematic approach that includes receptor binding and functional assays, metabolic profiling, and in vivo behavioral assessments, researchers can build robust structure-activity relationship models. This integrated approach is essential for advancing our understanding of cannabinoid receptor pharmacology and for the development of safer, more selective chemical probes.

References

  • Wiley, J. L., et al. (2021). In vitro and in vivo pharmacology of nine novel synthetic cannabinoid receptor agonists. Neuropharmacology, 188, 108511. [Link]

  • Cannaert, A., et al. (2020). Activity-based detection of synthetic cannabinoid receptor agonists in plant materials. Forensic Science International, 312, 110304. [Link]

  • Fantegrossi, W. E., et al. (2014). Synthetic Cannabinoids: Pharmacology, Behavioral Effects, and Abuse Potential. Current Addiction Reports, 1(2), 139-150. [Link]

  • Compton, D. R., et al. (1993). Cannabinoid structure-activity relationships: correlation of receptor binding and in vivo activities. Journal of Pharmacology and Experimental Therapeutics, 265(1), 218-226. [Link]

  • Asquith, S., et al. (2020). Do Toxic Synthetic Cannabinoid Receptor Agonists Have Signature in Vitro Activity Profiles? A Case Study of AMB-FUBINACA. ACS Chemical Neuroscience, 11(21), 3465-3477. [Link]

  • van der Boom, T., et al. (2022). Fast and reliable in vitro activity-based detection of synthetic cannabinoid receptor agonists in e-liquids. Forensic Science International, 335, 111283. [Link]

  • Hess, G. R., et al. (2020). In vitro and in vivo pharmacological evaluation of the synthetic cannabinoid receptor agonist EG-018. Pharmacology Biochemistry and Behavior, 190, 172869. [Link]

  • Noh, J. Y., et al. (2018). Receptor Binding Affinities of Synthetic Cannabinoids Determined by Non-Isotopic Receptor Binding Assay. Journal of Analytical Toxicology, 42(7), 479-485. [Link]

  • Cohen, K., & Weizman, A. (2019). The Effects of Cannabinoids on Executive Functions: Evidence from Cannabis and Synthetic Cannabinoids—A Systematic Review. Brain Sciences, 9(12), 343. [Link]

  • Tai, S., & Fantegrossi, W. E. (2017). Pro-psychotic effects of synthetic cannabinoids: interactions with central dopamine, serotonin and glutamate systems. Pharmacology & Therapeutics, 172, 12-22. [Link]

  • Salehi, A., et al. (2020). Behavioral Patterns of Psychiatric Patients Using Synthetic Cannabinoids. Journal of Addiction, 2020, 8893816. [Link]

  • Ceylan, M. F., et al. (2021). Impact of At Least 2 Years of Synthetic Cannabinoid Use on Cognitive and Psychomotor Functions Among Treatment-Seeking Male Outpatients. Journal of Addiction Medicine, 15(1), 58-65. [Link]

  • Glatfelter, G. C., et al. (2022). Synthesis and pharmacological evaluation of newly detected synthetic cannabinoid receptor agonists AB-4CN-BUTICA, MMB-4CN-BUTINACA, MDMB-4F-BUTICA, MDMB-4F-BUTINACA and their analogs. Frontiers in Chemistry, 10, 1032824. [Link]

  • Richter, M. J., et al. (2023). In vitro metabolic fate of the synthetic cannabinoid receptor agonists (quinolin-8-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate [QMMSB]) and (quinolin-8-yl 4-methyl-3-((propan-2-yl)sulfamoyl)benzoate [QMiPSB]) including isozyme mapping and carboxylesterases activity testing. Drug Testing and Analysis, 15(2), 181-191. [Link]

  • Richter, M. J., et al. (2022). In vitro metabolic fate of the synthetic cannabinoid receptor agonists (quinolin-8-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate [QMMSB]) and (quinolin-8-yl 4-methyl-3-((propan-2-yl)sulfamoyl)benzoate [QMiPSB]) including isozyme mapping and carboxylesterases activity testing. Drug Testing and Analysis, 15(2), 181-191. [Link]

  • ElSohly, M. A., et al. (2017). Evaluation of Phytocannabinoids from High Potency Cannabis sativa using In Vitro Bioassays to Determine Structure-Activity Relationships for Cannabinoid Receptor 1 and Cannabinoid Receptor 2. Planta Medica, 83(14), 1132-1143. [Link]

  • Kores, K., et al. (2020). In silico prediction of the cannabinoid receptor 1 affinity by a quantitative structure-activity relationship model. Journal of Cheminformatics, 12(1), 53. [Link]

  • Wang, Y., et al. (2023). Systematic Characterization of In Vitro and In Vivo Metabolic Pathways and Identification of Novel Biomarkers of 26 Synthetic Cannabinoids. Toxics, 11(11), 903. [Link]

  • Greiner, R., et al. (2023). Synthetic Cannabinoid Receptor Agonists are Monoamine Oxidase-A Selective Inhibitors. FEBS Letters, 597(6), 773-785. [Link]

  • Richter, M. J., et al. (2022). In vitro metabolic fate of the synthetic cannabinoid receptor agonists QMMSB (quinolin-8-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate) and QMiPSB. LJMU Research Online. [Link]

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Safety & Regulatory Compliance

Safety

A Guide to the Safe Disposal of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

This document provides a comprehensive, step-by-step guide for the proper and safe disposal of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. As a specialized chemical used in research and drug development, its disposal...
📥 Download PDF Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive, step-by-step guide for the proper and safe disposal of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid. As a specialized chemical used in research and drug development, its disposal requires a meticulous approach grounded in established safety protocols and regulatory compliance. This guide is designed for researchers, scientists, and laboratory personnel, offering not just procedural instructions but also the scientific rationale behind them to ensure a culture of safety and environmental responsibility.

The disposal of any chemical waste is governed by a hierarchy of regulations, including federal standards set by the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA), as well as state and local rules.[1][2][3] A core component of laboratory safety is the institution's Chemical Hygiene Plan (CHP), a written program that outlines specific procedures for handling hazardous chemicals from procurement to disposal.[4][5][6][7] This guide should be used as a supplement to, not a replacement for, your institution's specific CHP.

Hazard Assessment and Characterization

  • Benzoic Acid Derivatives : Benzoic acid itself is a combustible solid that can cause skin and serious eye irritation.[8][9][10] While some guidelines suggest that pure, solid benzoic acid in small quantities may be disposed of as normal trash if not contaminated, this is not recommended for a modified compound with unknown toxicological properties.[11][12]

  • Sulfonamides : The sulfonamide group is present in many pharmaceuticals. Improper disposal of these compounds can lead to environmental contamination of waterways.[13]

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE to minimize exposure.

PPE ItemSpecificationRationale
Eye Protection ANSI Z87.1-compliant safety glasses or goggles.Protects against splashes and airborne dust particles. Benzoic acid derivatives can cause serious eye damage.[8][16]
Hand Protection Chemical-resistant gloves (e.g., nitrile).Prevents skin contact. Inspect gloves for integrity before use and dispose of them properly after handling.[15][17]
Protective Clothing A standard laboratory coat.Protects skin and personal clothing from contamination.[9]
Respiratory Protection Use in a well-ventilated area or chemical fume hood.Avoids inhalation of dust particles.[9][18]
Waste Segregation and Collection Protocol

Proper segregation is a cornerstone of safe chemical waste management, preventing dangerous reactions between incompatible chemicals.[19]

Step 1: Designate a Waste Container

  • Select a chemically compatible, leak-proof container with a secure screw-top lid.

  • The container must be in good condition, free of cracks or residue from previous use.

Step 2: Label the Container

  • All hazardous waste containers must be clearly labeled.[2][19] The label must include:

    • The words "Hazardous Waste" .

    • The full chemical name: "4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid" .

    • An indication of the hazards (e.g., "Irritant," "Handle with Caution").

    • The accumulation start date (the date the first drop of waste is added).

Step 3: Collect the Waste

  • Solid Waste : Carefully transfer any solid 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, including contaminated items like weighing papers, gloves, and pipette tips, into the designated hazardous waste container.[20]

  • Liquid Waste : If the compound is in solution, collect it in a designated container for "Non-halogenated Organic Liquid Waste" or as directed by your institution's CHP. Do not mix with other waste streams unless explicitly permitted.

  • Ensure the container is kept securely closed when not in active use.[19]

On-Site Storage: The Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must establish Satellite Accumulation Areas (SAAs).[19] An SAA is a designated location at or near the point of waste generation where waste can be safely stored before being moved to a central storage area.[2][21]

SAA Requirements:

  • Location : The SAA must be under the control of the laboratory personnel generating the waste.[21]

  • Container Limits : A laboratory can accumulate up to 55 gallons of hazardous waste in an SAA.[21]

  • Condition : Keep the area clean and inspect waste containers weekly for any signs of leakage or degradation.[19]

  • Segregation : Store the waste container away from incompatible materials, particularly strong oxidizing agents or bases.[10][19]

The following diagram illustrates the decision-making process for handling and storing the chemical waste.

DisposalWorkflow start Waste Generated: 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid assess_hazard Hazard Assessment: Treat as Hazardous Waste start->assess_hazard select_ppe Select & Don Appropriate PPE (Gloves, Goggles, Lab Coat) assess_hazard->select_ppe prepare_container Prepare Labeled, Compatible Hazardous Waste Container select_ppe->prepare_container collect_waste Collect Waste (Solid & Contaminated Materials) prepare_container->collect_waste seal_container Securely Seal Container When Not in Use collect_waste->seal_container store_saa Store in Designated Satellite Accumulation Area (SAA) seal_container->store_saa full_or_timeout Container Full or Time Limit Reached? store_saa->full_or_timeout full_or_timeout->store_saa No request_pickup Arrange for Disposal via Institutional EHS Office full_or_timeout->request_pickup Yes final_disposal Professional Disposal (e.g., Incineration) request_pickup->final_disposal

Caption: Waste Disposal Workflow Diagram.

Final Disposal Procedures

Once the waste container is full or has reached the storage time limit specified by your institution (often 90 to 180 days depending on generator status), it must be transferred for final disposal.[2][3]

  • Contact Environmental Health & Safety (EHS) : Never attempt to dispose of the chemical yourself. Contact your institution's EHS or equivalent safety office to arrange for a waste pickup.

  • Documentation : Ensure all paperwork required by your institution is completed accurately. This creates a "cradle-to-grave" record for the hazardous waste, as mandated by the EPA's Resource Conservation and Recovery Act (RCRA).[1]

  • Professional Disposal : The EHS office will work with a licensed hazardous waste disposal company.[1][3] The most common method for organic solids of this nature is high-temperature incineration at a permitted facility.[2]

By adhering to this structured and cautious protocol, you contribute to a safe laboratory environment, protect yourself and your colleagues, and ensure that your research activities are conducted with the utmost respect for environmental integrity.

References

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Handling

A Senior Application Scientist's Guide to the Safe Handling and Disposal of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid

In the dynamic environment of drug discovery and chemical synthesis, the safety of our researchers is the bedrock upon which innovation is built. The introduction of any new chemical entity into the laboratory, such as 4...
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Author: BenchChem Technical Support Team. Date: January 2026

In the dynamic environment of drug discovery and chemical synthesis, the safety of our researchers is the bedrock upon which innovation is built. The introduction of any new chemical entity into the laboratory, such as 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, necessitates a rigorous and proactive approach to safety. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the scientific rationale behind each procedural step for handling this compound.

Hazard Analysis: A Proactive Assessment

While a specific Safety Data Sheet (SDS) for 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid may not be readily available, an expert assessment of its structure allows for a robust prediction of its potential hazards. The molecule is comprised of three key functional groups: an aromatic carboxylic acid, a sulfonamide, and a morpholine ring.

  • Aromatic Carboxylic Acid Moiety: Similar to benzoic acid, this group presents a risk of skin and serious eye irritation or damage.[1][2][3] As a solid, it also has the potential to form combustible dust concentrations in the air.[1][4]

  • Sulfonamide Group: This functional group is associated with potential skin sensitization, meaning it may cause an allergic skin reaction upon repeated contact.[5]

  • Solid Particulate Nature: As a crystalline or powdered solid, the primary routes of exposure are inhalation and dermal contact. Fine dust can be easily inhaled, causing respiratory irritation, and can settle on skin and surfaces, leading to prolonged contact.[2]

Based on this analysis, the compound must be handled as a skin and eye irritant, a potential skin sensitizer, and an inhalation hazard.

The Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all solution; it is a carefully tailored system designed to provide a barrier against the specific hazards identified. The following table summarizes the recommended PPE for handling 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid.

Protection Type Specification Rationale
Hand Protection Nitrile gloves (minimum 4 mil thickness)Provides chemical resistance to organic acids and sulfonamides. Double-gloving is recommended for extended handling.
Eye & Face Protection Safety glasses with side shields (minimum); Face shield worn over safety glasses (recommended)Protects against airborne particles and accidental splashes to the eyes and face.[4][6]
Respiratory Protection Work within a certified chemical fume hoodPrimary engineering control to prevent inhalation of fine dust.
NIOSH-approved N95 respirator (if fume hood is not feasible for a specific task)Provides a barrier against particulate inhalation. Surgical masks offer insufficient protection.[6]
Body Protection Fully-buttoned laboratory coatPrevents contact of the chemical with skin and personal clothing.

The sequence of putting on and taking off PPE is critical to prevent cross-contamination. The workflow below illustrates the correct procedure.

PPE_Workflow cluster_Donning Donning Sequence (Clean Area) cluster_Doffing Doffing Sequence (At Exit of Work Area) Don_Coat 1. Lab Coat Don_Mask 2. Respirator/Mask Don_Goggles 3. Goggles/Face Shield Don_Gloves 4. Gloves (over cuffs) Doff_Gloves 1. Gloves (turn inside out) Doff_Goggles 2. Goggles/Face Shield Doff_Coat 3. Lab Coat (turn inside out) Doff_Mask 4. Respirator/Mask Wash_Hands 5. Wash Hands Thoroughly Disposal_Pathway cluster_Waste_Generation Waste Generation cluster_Waste_Collection Waste Collection & Segregation Start Handling of 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid Solid_Waste Contaminated Solids: Gloves, Weigh Boats, Wipes Start->Solid_Waste Liquid_Waste Contaminated Liquids: Reaction Mixtures, Rinsates Start->Liquid_Waste Solid_Container Labeled Solid Hazardous Waste Bin Solid_Waste->Solid_Container Liquid_Container Labeled Liquid Hazardous Waste Carboy Liquid_Waste->Liquid_Container End Scheduled Pickup by Environmental Health & Safety Solid_Container->End Liquid_Container->End

Caption: A logical diagram illustrating the waste disposal stream.

By integrating this expert-led, safety-first mindset into all laboratory operations involving 4-Methyl-3-(morpholine-4-sulfonyl)benzoic acid, we not only protect our personnel but also uphold the highest standards of scientific integrity and responsibility.

References

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  • LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Chempedia. Retrieved from LookChem website. 8

  • Fisher Scientific. (2025, December 19). SAFETY DATA SHEET: Benzoic acid. Retrieved from Fisher Scientific website. link

  • National Institute for Occupational Safety and Health (NIOSH). (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from NIOSH website. 9

  • Scribd. (n.d.). Aromatic carboxylic acid preparation and reaction. Retrieved from Scribd website. link

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  • Sigma-Aldrich. (2024, January 9). SAFETY DATA SHEET: p-Toluic acid. Retrieved from Sigma-Aldrich website. link

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  • Google Patents. (n.d.). US6833472B2 - Process for the purification of aromatic carboxylic acids. Retrieved from Google Patents website. link

  • Thermo Fisher Scientific. (2021, December 24). SAFETY DATA SHEET: Benzoic acid. Retrieved from Thermo Fisher Scientific website. link

  • Carl ROTH. (n.d.). Safety Data Sheet: Benzoic acid. Retrieved from Carl ROTH website. link

  • Angene Chemical. (2025, December 27). Safety Data Sheet: 4-((4-Methylpiperazin-1-yl)sulfonyl)benzoic acid. Retrieved from Angene Chemical website. link

  • Fluorochem Ltd. (2024, December 19). Safety Data Sheet: Benzoic acid morpholin-4-yl ester. Retrieved from Fluorochem website. link

  • TCI Chemicals. (n.d.). SAFETY DATA SHEET: 4-Methylsulfonyl-2-nitrobenzoic Acid. Retrieved from TCI Chemicals website. link

  • Gyan Sanchay. (n.d.). METHODS OF PREPARATIONS OF AROMATIC CARBOXYLIC ACIDS. Retrieved from Gyan Sanchay website. link

  • Scribd. (n.d.). Aromatic Carboxylic Acid Preparation and Reaction | PDF | Ester. Retrieved from Scribd website. link

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